Technical Documentation Center

4-Phenyloxazole-5-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Phenyloxazole-5-carboxylic acid
  • CAS: 1240599-64-7

Core Science & Biosynthesis

Foundational

The Synthesis of 4-Phenyloxazole-5-carboxylic Acid: A Technical Guide for Chemical Researchers

The oxazole scaffold is a privileged motif in medicinal chemistry, appearing in a wide array of pharmacologically active compounds. Its unique electronic and structural properties make it a valuable component in the desi...

Author: BenchChem Technical Support Team. Date: February 2026

The oxazole scaffold is a privileged motif in medicinal chemistry, appearing in a wide array of pharmacologically active compounds. Its unique electronic and structural properties make it a valuable component in the design of novel therapeutics. Within this class of heterocycles, 4-phenyloxazole-5-carboxylic acid stands out as a key building block for the development of new drugs, owing to the versatile reactivity of its carboxylic acid functionality. This guide provides an in-depth exploration of the primary synthetic pathways to this important molecule, offering field-proven insights and detailed experimental protocols for researchers in drug discovery and development.

Introduction to a Versatile Scaffold

The inherent biological activities of oxazole derivatives, ranging from anti-inflammatory to anticancer and antimicrobial properties, have cemented their importance in pharmaceutical research. The presence of a phenyl group at the 4-position and a carboxylic acid at the 5-position of the oxazole ring in the target molecule offers two key points for diversification, allowing for the generation of extensive compound libraries for screening. The carboxylic acid moiety, in particular, can be readily converted into a variety of functional groups, such as esters, amides, and ketones, or it can participate in coupling reactions to build more complex molecular architectures.

This guide will focus on two classical and reliable methods for the construction of the oxazole ring, the Robinson-Gabriel synthesis and the van Leusen oxazole synthesis, adapted for the specific preparation of 4-phenyloxazole-5-carboxylic acid. We will also explore a common strategy for its synthesis via a carboxylate ester precursor.

Pathway 1: The Robinson-Gabriel Synthesis Approach

The Robinson-Gabriel synthesis is a powerful and long-standing method for the formation of oxazoles through the cyclodehydration of α-acylamino ketones.[1][2] To synthesize 4-phenyloxazole-5-carboxylic acid via this route, a key intermediate is an α-acylamino ketone bearing the necessary phenyl and carboxylate precursor groups.

Mechanistic Rationale

The reaction proceeds through an acid-catalyzed intramolecular cyclization. The carbonyl oxygen of the acyl group attacks the protonated ketone, leading to a five-membered ring intermediate. Subsequent dehydration then yields the aromatic oxazole ring. The choice of a strong dehydrating agent is crucial for driving the reaction to completion.

Experimental Workflow & Protocol

A practical approach to the target molecule using the Robinson-Gabriel synthesis involves the preparation of an ethyl 2-(benzoylamino)-3-oxobutanoate intermediate, followed by cyclization and subsequent hydrolysis of the ester.

Robinson_Gabriel_Workflow cluster_0 Step 1: Acylation cluster_1 Step 2: Cyclodehydration cluster_2 Step 3: Hydrolysis A Ethyl 2-amino-3-phenyl-3-oxopropanoate C Ethyl 2-(benzoylamino)-3-phenyl-3-oxopropanoate A->C Pyridine B Benzoyl Chloride B->C D Ethyl 4-phenyloxazole-5-carboxylate C->D H₂SO₄ or P₂O₅ E 4-Phenyloxazole-5-carboxylic acid D->E Aq. NaOH, then H⁺

Caption: Robinson-Gabriel synthesis workflow for 4-phenyloxazole-5-carboxylic acid.

Detailed Protocol:

Step 1: Synthesis of Ethyl 2-(benzoylamino)-3-phenyl-3-oxopropanoate

  • To a solution of ethyl 2-amino-3-phenyl-3-oxopropanoate hydrochloride (1 equivalent) in pyridine at 0 °C, add benzoyl chloride (1.1 equivalents) dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into ice-cold water and extract the product with ethyl acetate.

  • Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Step 2: Synthesis of Ethyl 4-phenyloxazole-5-carboxylate

  • Treat the crude ethyl 2-(benzoylamino)-3-phenyl-3-oxopropanoate with a dehydrating agent such as concentrated sulfuric acid or phosphorus pentoxide.[3]

  • Heat the mixture gently (e.g., 50-60 °C) for 1-2 hours, monitoring by TLC.

  • Carefully pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., sodium carbonate solution).

  • Extract the product with an organic solvent, wash with water and brine, and dry over anhydrous sodium sulfate.

  • Purify the crude product by column chromatography on silica gel.

Step 3: Hydrolysis to 4-Phenyloxazole-5-carboxylic acid

  • Dissolve the purified ethyl 4-phenyloxazole-5-carboxylate in a mixture of ethanol and aqueous sodium hydroxide solution.

  • Heat the mixture to reflux for 2-4 hours until the ester is completely hydrolyzed (monitored by TLC).

  • Cool the reaction mixture and acidify with dilute hydrochloric acid to precipitate the carboxylic acid.

  • Collect the solid by filtration, wash with cold water, and dry to obtain 4-phenyloxazole-5-carboxylic acid.[4]

Pathway 2: The van Leusen Oxazole Synthesis

The van Leusen oxazole synthesis provides an alternative and often milder route to oxazoles, utilizing tosylmethyl isocyanide (TosMIC) as a key reagent.[5][6] This method is particularly useful for the synthesis of 5-substituted oxazoles from aldehydes.

Mechanistic Rationale

The reaction involves the deprotonation of TosMIC to form a nucleophilic anion, which then attacks the aldehyde carbonyl. The resulting adduct undergoes an intramolecular cyclization to form an oxazoline intermediate. Subsequent elimination of p-toluenesulfinic acid under basic conditions yields the desired oxazole.[6]

Experimental Workflow & Protocol

To apply this method for the synthesis of 4-phenyloxazole-5-carboxylic acid, a strategy involving the use of an aldehyde already containing the phenyl group and a subsequent functional group transformation to introduce the carboxylic acid is typically employed. A more direct, albeit less common, approach would involve a TosMIC derivative bearing a masked carboxylate group. A more practical route is to synthesize an ester precursor.

vanLeusen_Workflow cluster_0 Step 1: Oxazole Formation cluster_1 Step 2: Hydrolysis A Benzaldehyde C Ethyl 4-phenyloxazole-5-carboxylate A->C K₂CO₃, Methanol B Ethyl isocyanoacetate B->C D 4-Phenyloxazole-5-carboxylic acid C->D Aq. NaOH, then H⁺

Caption: Van Leusen synthesis workflow for 4-phenyloxazole-5-carboxylic acid.

Detailed Protocol:

Step 1: Synthesis of Ethyl 4-phenyloxazole-5-carboxylate

  • To a stirred solution of benzaldehyde (1 equivalent) and ethyl isocyanoacetate (1.1 equivalents) in methanol, add potassium carbonate (1.5 equivalents) portion-wise at room temperature.

  • Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction by TLC.

  • After completion, remove the methanol under reduced pressure.

  • Add water to the residue and extract the product with ethyl acetate.

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography.

Step 2: Hydrolysis to 4-Phenyloxazole-5-carboxylic acid

  • Follow the hydrolysis procedure as described in Step 3 of the Robinson-Gabriel synthesis.

Comparative Analysis of Synthesis Pathways

FeatureRobinson-Gabriel Synthesisvan Leusen Synthesis
Starting Materials α-Acylamino ketonesAldehydes and TosMIC/Isocyanoacetates
Reaction Conditions Often harsh (strong acids, heat)Generally milder (basic conditions)
Scope Good for 2,4,5-trisubstituted oxazolesExcellent for 5-substituted oxazoles
Key Advantages Well-established, reliableMilder conditions, good yields
Potential Drawbacks Requires synthesis of α-acylamino ketone precursor, harsh conditions may not be suitable for sensitive substratesTosMIC can be malodorous, requires careful handling

Alternative Strategy: From Carboxamide

An alternative route involves the synthesis of 4-phenyloxazole-5-carboxamide, followed by hydrolysis to the desired carboxylic acid. This can be advantageous if the carboxamide is more readily accessible or if this intermediate is also of interest for biological evaluation.

Protocol for Hydrolysis of 4-phenyloxazole-5-carboxamide:

  • To a suspension of 4-phenyloxazole-5-carboxamide in trifluoroacetic acid (TFA) at 0 °C, add sodium nitrite (NaNO₂) in portions.[7]

  • Stir the reaction mixture at 0 °C until the starting material is consumed (monitored by TLC).

  • Pour the reaction mixture into water and extract with a suitable organic solvent (e.g., tert-butyl methyl ether).

  • Dry the organic layer over anhydrous sodium sulfate and concentrate to yield the carboxylic acid.[7]

Conclusion

The synthesis of 4-phenyloxazole-5-carboxylic acid is achievable through several reliable synthetic pathways. The choice of method will depend on the availability of starting materials, the desired scale of the synthesis, and the tolerance of other functional groups in the molecule to the reaction conditions. Both the Robinson-Gabriel and van Leusen syntheses, typically proceeding through an ester intermediate, offer robust and adaptable routes to this valuable building block. The provided protocols and mechanistic insights are intended to equip researchers with the necessary knowledge to confidently synthesize 4-phenyloxazole-5-carboxylic acid and its derivatives for the advancement of drug discovery programs.

References

  • Beilstein Journals. (n.d.). Development of a method for the synthesis of 2,4,5-trisubstituted oxazoles composed of carboxylic acid, amino acid. Retrieved from [Link]

  • Patel, A. V., & Malik, G. M. (n.d.). Synthesis and Characterization of Some Novel Biphenyl-4- carboxylic Acid (4-Benzylidene-5-oxo-2-subsituted phenyl-4,5-dihydro-imidazol-1-yl)amide. Asian Journal of Chemistry.
  • ResearchGate. (2025). Synthesis and anticancer activity of 4-benzylidene-2- phenyloxazol-5(4H)-one derivatives. Retrieved from [Link]

  • Research Results in Pharmacology. (2024). Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. Retrieved from [Link]

  • Google Patents. (n.d.). WO2012032528A2 - Improved process to prepare ethyl 4-methyl-2-(4-(2-methylpropyloxy)-3-cyanophenyl)-5-thiazolecarboxylate.
  • MDPI. (n.d.). Synthesis of 3-Bromo-4-phenylisothiazole-5-carboxylic Acid and 3-Bromoisothiazole-5-carboxylic Acid. Retrieved from [Link]

  • Research Results in Pharmacology. (n.d.). Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Van Leusen Oxazole Synthesis. Retrieved from [Link]

  • ResearchGate. (n.d.). Ethyl 5-methyl-3-phenylisoxazole-4-carboxylate. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Ethyl 5-methyl-3-phenylisoxazole-4-carboxylate. Retrieved from [Link]

  • Springer. (2018). A sequential one-pot tandem approach for the synthesis of 4-tosyl-5-aryloxazoles from carboxylic acids. Journal of Chemical Sciences, 130(10), 1-8.
  • National Center for Biotechnology Information. (2019). (R)-2-Phenyl-4,5-Dihydrothiazole-4-Carboxamide Derivatives Containing a Diacylhydrazine Group: Synthesis, Biological Evaluation, and SARs. Retrieved from [Link]

  • National Center for Biotechnology Information. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Retrieved from [Link]

  • ChemSynthesis. (n.d.). ethyl 5-phenyl-4-isoxazolecarboxylate. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Ethyl 2-(4-hydroxyphenyl)-4-methyl-1,3-thiazole-5-carboxylate. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis and Antitumor Activity of 5-Phenyl-1,3-thiazole-4-sulfonamide Derivatives. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis of Substituted N-[4(5-Methyl/phenyl-1,3,4-oxadiazol-2-yl). Retrieved from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2753386/
  • Scribd. (n.d.). 5-Iii) Sem 4. Retrieved from [Link]

  • Organic Chemistry Portal. (2009). One-Pot Van Leusen Synthesis of 4,5-Disubstituted Oxazoles in Ionic Liquids. Synlett, 2009(3), 500-504. Liquids*. Synlett, 2009(3), 500-504.

Sources

Exploratory

An In-depth Technical Guide to the Physicochemical Properties of 4-Phenyloxazole-5-carboxylic acid

Introduction: The Significance of 4-Phenyloxazole-5-carboxylic Acid in Modern Drug Discovery The oxazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous compounds with a wide array of biolo...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of 4-Phenyloxazole-5-carboxylic Acid in Modern Drug Discovery

The oxazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Within this important class of heterocycles, 4-Phenyloxazole-5-carboxylic acid stands out as a key building block for the synthesis of more complex pharmaceutical agents. The strategic placement of the phenyl and carboxylic acid groups on the oxazole ring provides a versatile platform for molecular elaboration, enabling the fine-tuning of pharmacological activity and pharmacokinetic profiles.

A thorough understanding of the physicochemical properties of this molecule is paramount for its effective utilization in drug design and development.[1] These properties govern a compound's behavior in biological systems, influencing its absorption, distribution, metabolism, and excretion (ADME).[2] This guide provides a comprehensive overview of the key physicochemical characteristics of 4-Phenyloxazole-5-carboxylic acid, offering both theoretical predictions and established experimental protocols for their determination. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this compound in their work.

Molecular Structure and Key Physicochemical Properties

The foundational step in characterizing any molecule is to understand its structure and predict its fundamental physicochemical properties. These parameters provide the initial insights into how the molecule will behave in various chemical and biological environments.

Predicted Physicochemical Data

Due to the limited availability of experimentally derived data for 4-Phenyloxazole-5-carboxylic acid, the following table presents a summary of computationally predicted properties. These values serve as a valuable starting point for experimental design and interpretation.

PropertyPredicted ValueData Source
Molecular FormulaC₁₀H₇NO₃-
Molecular Weight189.17 g/mol -
pKa (acidic)3.5 - 4.5Computational Prediction
LogP1.5 - 2.5Computational Prediction
Aqueous SolubilityLowGeneral trends for similar structures
Melting Point170 - 190 °CEstimation based on related compounds
Boiling Point> 300 °C (decomposes)General trends for similar structures

Note: The predicted values are generated from established computational models and should be confirmed experimentally.

Synthesis of 4-Phenyloxazole-5-carboxylic acid

A plausible and efficient synthetic route to 4-Phenyloxazole-5-carboxylic acid can be adapted from established methods for the synthesis of related oxazole derivatives.[3][4] The following protocol outlines a general procedure.

Experimental Protocol: Synthesis via Modified Robinson-Gabriel Synthesis

This method involves the cyclization and subsequent hydrolysis of an intermediate ester.

Step 1: Synthesis of Ethyl 2-benzamido-3-oxobutanoate

  • To a solution of ethyl acetoacetate (1.0 eq) in a suitable solvent such as dichloromethane, add triethylamine (1.2 eq).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add benzoyl chloride (1.1 eq) dropwise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Step 2: Cyclization to Ethyl 4-methyl-2-phenyloxazole-5-carboxylate

  • Dissolve the crude ethyl 2-benzamido-3-oxobutanoate in a suitable high-boiling solvent like toluene.

  • Add a dehydrating agent such as phosphorus oxychloride (POCl₃) or concentrated sulfuric acid (H₂SO₄) (catalytic amount).

  • Heat the mixture to reflux for 4-6 hours, monitoring by TLC.

  • Cool the reaction mixture and carefully quench with a saturated sodium bicarbonate solution.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product by column chromatography on silica gel.

Step 3: Hydrolysis to 4-Phenyloxazole-5-carboxylic acid

  • Dissolve the purified ethyl 4-methyl-2-phenyloxazole-5-carboxylate in a mixture of ethanol and water.

  • Add an excess of a base, such as sodium hydroxide (NaOH) or potassium hydroxide (KOH) (2-3 eq).

  • Heat the mixture to reflux for 2-4 hours until the ester is fully hydrolyzed (monitor by TLC).

  • Cool the reaction mixture and remove the ethanol under reduced pressure.

  • Acidify the remaining aqueous solution to a pH of 2-3 with dilute hydrochloric acid (HCl).

  • The product, 4-Phenyloxazole-5-carboxylic acid, will precipitate out of the solution.

  • Collect the solid by filtration, wash with cold water, and dry under vacuum.

G cluster_synthesis Synthesis Workflow start Ethyl Acetoacetate + Benzoyl Chloride step1 Step 1: Acylation start->step1 Triethylamine intermediate1 Ethyl 2-benzamido-3-oxobutanoate step1->intermediate1 step2 Step 2: Cyclization (Dehydration) intermediate1->step2 POCl₃ or H₂SO₄ intermediate2 Ethyl 4-methyl-2-phenyloxazole-5-carboxylate step2->intermediate2 step3 Step 3: Hydrolysis intermediate2->step3 NaOH or KOH product 4-Phenyloxazole-5-carboxylic acid step3->product HCl (acidification)

Caption: A generalized workflow for the synthesis of 4-Phenyloxazole-5-carboxylic acid.

Solubility Profile and pKa Determination

The solubility and ionization state (pKa) of a drug candidate are critical determinants of its absorption and distribution in the body.

Aqueous and Organic Solubility

As a carboxylic acid with a significant hydrophobic phenyl group, 4-Phenyloxazole-5-carboxylic acid is expected to have low solubility in water. Its solubility is predicted to increase in basic aqueous solutions due to the formation of the more polar carboxylate salt. In organic solvents, it is likely to be soluble in polar aprotic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), and moderately soluble in alcohols like ethanol and methanol.

Experimental Protocol: Determining Aqueous Solubility

A standard shake-flask method can be employed to experimentally determine the aqueous solubility.

  • Add an excess amount of 4-Phenyloxazole-5-carboxylic acid to a known volume of purified water in a sealed container.

  • Agitate the mixture at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

  • Allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant and filter it to remove any undissolved particles.

  • Analyze the concentration of the dissolved compound in the filtrate using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • The determined concentration represents the aqueous solubility of the compound at that temperature.

pKa: The Ionization Constant

The pKa of the carboxylic acid group is crucial as it determines the charge state of the molecule at different physiological pH values. The predicted pKa in the range of 3.5-4.5 suggests that at physiological pH (around 7.4), the molecule will exist predominantly in its deprotonated, anionic carboxylate form.

Experimental Protocol: pKa Determination by Potentiometric Titration
  • Accurately weigh a sample of 4-Phenyloxazole-5-carboxylic acid and dissolve it in a suitable solvent mixture, such as water-ethanol, to ensure complete dissolution.

  • Use a calibrated pH meter to monitor the pH of the solution.

  • Titrate the solution with a standardized solution of a strong base (e.g., 0.1 M NaOH), adding the titrant in small, precise increments.

  • Record the pH of the solution after each addition of the titrant.

  • Plot the pH of the solution against the volume of titrant added to generate a titration curve.

  • The pKa is the pH at which half of the acid has been neutralized (the midpoint of the titration curve).

G cluster_pka pKa and Ionization State low_ph Low pH (e.g., < 2) Predominantly Protonated (Neutral) pka_point pH ≈ pKa (3.5 - 4.5) 50% Protonated 50% Deprotonated low_ph->pka_point Increase pH high_ph High pH (e.g., > 6) Predominantly Deprotonated (Anionic) pka_point->high_ph Increase pH

Caption: The relationship between pH, pKa, and the ionization state of 4-Phenyloxazole-5-carboxylic acid.

Spectroscopic Characterization

Spectroscopic techniques are indispensable for the structural elucidation and confirmation of synthesized compounds. The following sections detail the expected spectral data for 4-Phenyloxazole-5-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the phenyl group, the oxazole ring proton, and the acidic proton of the carboxylic acid.

  • Aromatic Protons (Phenyl Group): Multiplets in the range of δ 7.4-8.2 ppm.

  • Oxazole Proton: A singlet for the proton at the C2 position of the oxazole ring, typically in the region of δ 8.0-8.5 ppm.

  • Carboxylic Acid Proton: A broad singlet at a downfield chemical shift, typically δ 10-13 ppm. This signal may be exchangeable with D₂O.[5]

¹³C NMR: The carbon NMR spectrum will provide information on the carbon framework of the molecule.

  • Carbonyl Carbon (Carboxylic Acid): A signal in the range of δ 165-185 ppm.[5]

  • Oxazole Carbons: Signals for the carbons of the oxazole ring will appear in the aromatic region, typically between δ 120-160 ppm.

  • Phenyl Carbons: Signals for the carbons of the phenyl group will also be in the aromatic region, from approximately δ 125-140 ppm.

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by the vibrational frequencies of the key functional groups.

  • O-H Stretch (Carboxylic Acid): A very broad and strong absorption band in the region of 2500-3300 cm⁻¹.[6][7]

  • C=O Stretch (Carboxylic Acid): A strong, sharp absorption band around 1700-1725 cm⁻¹.[8]

  • C=N and C=C Stretches (Oxazole and Phenyl Rings): Medium to strong absorptions in the 1500-1650 cm⁻¹ region.

  • C-O Stretch (Carboxylic Acid and Oxazole Ring): Absorptions in the 1200-1350 cm⁻¹ region.

Mass Spectrometry (MS)

Mass spectrometry will provide information about the molecular weight and fragmentation pattern of the molecule.

  • Molecular Ion Peak (M⁺): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (m/z = 189.17).

  • Key Fragmentation Pathways: Common fragmentation patterns for carboxylic acids include the loss of a hydroxyl radical ([M-17]⁺) and the loss of the entire carboxyl group ([M-45]⁺).[9][10] Fragmentation of the oxazole and phenyl rings will also contribute to the overall spectrum.

Conclusion and Future Perspectives

This technical guide has provided a comprehensive overview of the key physicochemical properties of 4-Phenyloxazole-5-carboxylic acid, a molecule of significant interest in drug discovery. While a lack of extensive experimental data necessitates the use of computational predictions for some properties, the provided information and experimental protocols offer a solid foundation for researchers working with this compound. The synthesis, solubility, pKa, and spectroscopic characteristics outlined herein are critical for the rational design and development of novel therapeutic agents derived from this versatile oxazole scaffold. Future experimental work should focus on validating the predicted properties and further exploring the chemical reactivity and biological applications of this promising molecule.

References

  • Jat, L. R., et al. (2012). Synthesis and anticancer activity of 4-benzylidene-2-phenyloxazol-5(4H)-one derivatives.
  • Chandra, K., et al. (2013). 5-Methyl-3-phenylisoxazole-4-carboxylic acid. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 8), o1297.
  • Chavan, L. N., et al. (2025). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. The Journal of Organic Chemistry.
  • BenchChem. (2025).
  • Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values.
  • ChemicalBook. (n.d.). 5-Methyl-3-phenylisoxazole-4-carboxylic acid(1136-45-4) 1H NMR.
  • Google Patents. (n.d.).
  • ResearchGate. (n.d.). Software for the prediction of physicochemical properties.
  • ResearchGate. (n.d.). Characteristic Fragmentation Patterns of Some 4-(phenylazo)phenols Obtained by Electron Impact Mass Spectrometry.
  • Chemistry LibreTexts. (2023).
  • Organic Chemistry Portal. (n.d.). Synthesis of 1,3-oxazoles.
  • Pontiki, E., et al. (2019). 5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. Molecules, 24(19), 3433.
  • Oregon State University. (n.d.). 13C NMR Chemical Shift.
  • Compound Interest. (2015). A Guide to 13C NMR Chemical Shift Values.
  • Eco-Vector Journals Portal. (n.d.). Evaluation of the bioavailability of 1H-imidazole-4,5-dicarboxylic acid derivatives using the calculated and experimental lipophilicity index of the molecule logP.
  • Chemistry LibreTexts. (2025). Infrared Spectroscopy Absorption Table.
  • PubMed. (2020).
  • ResearchGate. (n.d.). One-pot synthesis of 5-(triazinyloxy)oxazole under improved conditions.
  • Chair of Analytical Chemistry. (2025).
  • ResearchGate. (2021).
  • The Royal Society of Chemistry. (n.d.).
  • Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra.
  • PubMed Central. (n.d.). Study of the Molecular Architectures of 2-(4-Chlorophenyl)-5-(pyrrolidin-1-yl)-2H-1,2,3-triazole-4-carboxylic Acid Using Their Vibrational Spectra, Quantum Chemical Calculations and Molecular Docking with MMP-2 Receptor.
  • YouTube. (2020). PART 13: CARBOXYLIC ACIDS (MASS SPECTRUM, FRAGMENTATION PATTERN)
  • PubMed Central. (n.d.). Regioselective synthesis of methyl 5-(N-Boc-cycloaminyl)-1,2-oxazole-4-carboxylates as new amino acid-like building blocks.
  • Indian Journal of Pharmaceutical Sciences. (n.d.).
  • ChemRxiv. (n.d.).
  • Journal of Synthetic Chemistry. (2023). Original Research J. Synth. Chem. One-pot Synthesis of Highly Functionlized Oxazoles in the Presence of Heterogeneous CuFe2O4 Ca.
  • Chemistry LibreTexts. (n.d.). Table of Characteristic IR Absorptions.
  • Chemistry Stack Exchange. (2016). Fragmentations and rearrangements in n-(4-alkyl phenyl) alkanoic acids in mass spectrometry.
  • Organic Chemistry | OpenStax. (2025). 20.8: Spectroscopy of Carboxylic Acids and Nitriles.
  • Organic Chemistry I. (n.d.). 6.3 IR Spectrum and Characteristic Absorption Bands.
  • Beilstein Journals. (n.d.). Development of a method for the synthesis of 2,4,5-trisubstituted oxazoles composed of carboxylic acid, amino acid.
  • University of Cambridge. (n.d.). Mass spectrometry characterization of peroxycarboxylic acids as proxies for reactive oxygen species (ROS)
  • PubMed Central. (n.d.).
  • Echemi. (2024). IR Spectra for Carboxylic Acid | Detailed Guide.
  • Specac Ltd. (n.d.). Interpreting Infrared Spectra.

Sources

Foundational

A Technical Guide to the Synthesis and Identification of 4-Phenyloxazole-5-carboxylic Acid

Introduction: The Oxazole Scaffold in Modern Drug Discovery The oxazole ring system is a cornerstone of medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities, including...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Oxazole Scaffold in Modern Drug Discovery

The oxazole ring system is a cornerstone of medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] The specific substitution pattern on the oxazole ring dictates its pharmacological profile, making the development of regioselective synthetic routes a critical endeavor for drug discovery professionals. This guide focuses on a specific, less-documented member of this family: 4-Phenyloxazole-5-carboxylic acid .

While a dedicated CAS (Chemical Abstracts Service) number for 4-phenyloxazole-5-carboxylic acid is not readily found in major chemical databases, its isomer, 5-Phenyloxazole-4-carboxylic acid , is documented with CAS Number 99924-18-2 . This discrepancy suggests that the 4-phenyl-5-carboxy isomer is not as commercially prevalent, necessitating a robust understanding of its synthesis and characterization for any research or development program.

This document provides a comprehensive, experience-driven guide for the synthesis, purification, and structural elucidation of 4-phenyloxazole-5-carboxylic acid, empowering researchers to confidently produce and validate this valuable chemical entity.

Strategic Synthesis of the 4,5-Disubstituted Oxazole Core

The construction of a 4,5-disubstituted oxazole ring requires a careful selection of synthetic strategy to ensure correct regiochemistry. While several methods exist for oxazole synthesis, the Van Leusen oxazole synthesis stands out for its versatility and reliability in creating 5-substituted and 4,5-disubstituted oxazoles.[3][4] This method utilizes tosylmethyl isocyanide (TosMIC) as a key reagent, which acts as a "3-atom synthon" to build the oxazole ring.[3]

Proposed Synthetic Pathway: A Modified Van Leusen Approach

The Van Leusen reaction traditionally involves the reaction of TosMIC with an aldehyde to yield a 5-substituted oxazole.[5] However, modifications have been developed to allow for the synthesis of 4,5-disubstituted oxazoles, often in a one-pot manner.[3][4] A plausible and efficient route to 4-phenyloxazole-5-carboxylic acid involves the reaction of benzaldehyde with an ester of isocyanoacetic acid, followed by hydrolysis. The isocyanoacetate provides the C4 (with its attached carboxylate precursor) and C5 atoms of the oxazole ring.

The causality behind this choice lies in the reaction mechanism. The process is initiated by the base-catalyzed addition of the isocyanoacetate to benzaldehyde. The resulting intermediate then undergoes an intramolecular cyclization, driven by the nucleophilic attack of the alkoxide on the isonitrile carbon. Subsequent elimination of water furnishes the oxazole ring. Using an ester of isocyanoacetic acid (e.g., ethyl isocyanoacetate) is a strategic choice as the ester group is relatively stable under the reaction conditions and can be readily hydrolyzed to the desired carboxylic acid in a final step.

G cluster_0 Synthesis of 4-Phenyloxazole-5-carboxylic Acid A Benzaldehyde D Intermediate Adduct A->D B Ethyl Isocyanoacetate B->D C Base (e.g., K2CO3) Acetonitrile (Solvent) E Cyclization & Dehydration C->E Catalyzes D->E Intramolecular Reaction F Ethyl 4-Phenyloxazole-5-carboxylate E->F Forms G Base Hydrolysis (e.g., NaOH, H2O/EtOH) F->G H Acidification (e.g., HCl) G->H I 4-Phenyloxazole-5-carboxylic Acid H->I

Caption: Proposed workflow for the synthesis of 4-Phenyloxazole-5-carboxylic acid.

Detailed Experimental Protocol

This protocol is a representative methodology based on established chemical principles. Researchers should perform their own risk assessment and optimization.

Step 1: Synthesis of Ethyl 4-Phenyloxazole-5-carboxylate

  • To a stirred solution of benzaldehyde (1.0 eq) in dry acetonitrile, add ethyl isocyanoacetate (1.1 eq).

  • Add potassium carbonate (K₂CO₃, 1.5 eq) as the base. Rationale: K₂CO₃ is a suitable, non-nucleophilic base for promoting the initial condensation and subsequent cyclization without causing significant ester hydrolysis.

  • Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).[1] Self-Validation: The disappearance of the starting materials and the appearance of a new, less polar spot (visualized under UV light) indicates product formation.

  • Upon completion, cool the mixture to room temperature and filter to remove the inorganic base.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude ester by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes.

Step 2: Hydrolysis to 4-Phenyloxazole-5-carboxylic Acid

  • Dissolve the purified ethyl 4-phenyloxazole-5-carboxylate in a mixture of ethanol and water.

  • Add an aqueous solution of sodium hydroxide (NaOH, 2-3 eq) and stir the mixture at room temperature or with gentle heating. Rationale: Base-mediated saponification is a standard and efficient method for converting esters to carboxylic acids.

  • Monitor the reaction by TLC until the starting ester is fully consumed.

  • Cool the reaction mixture in an ice bath and carefully acidify with dilute hydrochloric acid (HCl) until the pH is acidic (pH ~2-3).[6] Self-Validation: The desired carboxylic acid, being less soluble in acidic aqueous media than its sodium salt, will precipitate out of solution.

  • Collect the precipitated solid by vacuum filtration, wash with cold water, and dry under vacuum to yield 4-phenyloxazole-5-carboxylic acid.

Structural Identification and Characterization: A Multi-Technique Approach

Confirming the identity and purity of the synthesized compound is paramount. A combination of spectroscopic methods provides a self-validating system for structural elucidation.

Technique Expected Observations for 4-Phenyloxazole-5-carboxylic Acid
¹H NMR Phenyl Protons: Multiplets in the aromatic region (~7.4-8.0 ppm). Oxazole Proton (H2): A singlet further downfield (~8.2-8.5 ppm) due to the electron-withdrawing nature of the adjacent nitrogen and oxygen atoms. Carboxylic Acid Proton: A very broad singlet, typically >10 ppm, which is exchangeable with D₂O.
¹³C NMR Carbonyl Carbon (COOH): ~165-175 ppm. Oxazole Carbons (C2, C4, C5): Resonances in the range of ~120-160 ppm. The specific shifts can be predicted using computational methods or by comparison with related structures.[7] Phenyl Carbons: Signals in the aromatic region (~125-135 ppm).
IR Spectroscopy O-H Stretch (Carboxylic Acid): A very broad and strong absorption band from ~2500-3300 cm⁻¹, often obscuring the C-H stretches.[8][9] C=O Stretch (Carboxylic Acid): A strong, sharp absorption band around 1690-1760 cm⁻¹.[10] C=N and C=C Stretches (Oxazole Ring): Medium to weak bands in the ~1500-1650 cm⁻¹ region.
Mass Spectrometry Molecular Ion Peak (M⁺): The mass spectrum should show a molecular ion peak corresponding to the exact mass of the compound (C₁₀H₇NO₃). High-resolution mass spectrometry (HRMS) can confirm the elemental composition.[11] Fragmentation: Common fragmentation patterns for phenyl-substituted oxazoles may be observed.[12]

Potential Applications in Drug Development

The phenyloxazole scaffold is a privileged structure in medicinal chemistry. Derivatives have shown significant promise in several therapeutic areas:

  • Anti-inflammatory Agents: Many 4,5-disubstituted oxazole derivatives are known to be selective inhibitors of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain.[13] The title compound could potentially share this mechanism of action.

  • Antimicrobial Activity: The oxazole nucleus is present in compounds with activity against various pathogens, including bacteria and fungi.[14][15]

  • Anticancer Properties: Certain oxazole derivatives have been investigated for their potential as antineoplastic agents.[2]

The presence of the carboxylic acid group provides a handle for further chemical modification, allowing for the synthesis of ester or amide libraries to explore structure-activity relationships (SAR) and optimize pharmacokinetic properties.

G cluster_1 Potential Mechanism: COX-2 Inhibition AA Arachidonic Acid COX2 COX-2 Enzyme AA->COX2 Substrate PGs Prostaglandins (Inflammatory Mediators) COX2->PGs Catalyzes Inflammation Pain & Inflammation PGs->Inflammation Induces Inhibitor 4-Phenyloxazole Derivative Inhibitor->COX2 Inhibits

Caption: Conceptual pathway of COX-2 inhibition by a phenyloxazole derivative.

Conclusion

While 4-Phenyloxazole-5-carboxylic acid may not be a readily available commercial product, this guide demonstrates that its synthesis and characterization are well within the capabilities of a standard organic chemistry laboratory. By employing a modified Van Leusen synthesis, researchers can reliably access this compound. The rigorous analytical workflow described herein, combining NMR, IR, and mass spectrometry, provides a robust system for structural validation. The established biological relevance of the phenyloxazole scaffold suggests that 4-phenyloxazole-5-carboxylic acid is a valuable building block for the development of novel therapeutic agents.

References

  • van Leusen, A. M.; et al. (1972). A new synthesis of oxazoles from aldehydes and tosylmethylisocyanide. Tetrahedron Letters, 13(30), 3115-3118.

  • Wang, Z., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules, 25(7), 1643.

  • Organic Chemistry Portal. Van Leusen Reaction.

  • Wu, B., et al. (2009). An Improved One-Pot Van Leusen Oxazole Synthesis in Ionic Liquids. Synlett, 2009(03), 500-504.

  • Swellmeen, L. (2016). 1,3-Oxazole derivatives: A review of biological activities as antipathogenic. Der Pharma Chemica, 8(1), 465-485.

  • Wikipedia. Robinson–Gabriel synthesis.

  • BenchChem. (2025). Application Notes and Protocols: Synthesis of 4-Methyl-5-phenyloxazole Derivatives for Drug Discovery.

  • Singh, R., et al. (2025). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. The Journal of Organic Chemistry.

  • SynArchive. Robinson-Gabriel Synthesis.

  • MDPI. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis.

  • ResearchGate. Robinson–Gabriel oxazole synthesis.

  • Ley, S. V., et al. (2010). Fully Automated Continuous Flow Synthesis of 4,5-Disubstituted Oxazoles. Organic Letters, 12(20), 4592-4595.

  • University of California, Irvine. IR Spectroscopy Tutorial: Carboxylic Acids.

  • Semantic Scholar. MASS SPECTROMETRY OF OXAZOLES.

  • Hiemstra, H., et al. (1979). Carbon-13 nuclear magnetic resonance spectra of oxazoles. Canadian Journal of Chemistry, 57(23), 3168-3170.

  • Wójcik, G., et al. (2024). Synthesis and Spectroscopic Characterization of Selected Water-Soluble Ligands Based on 1,10-Phenanthroline Core. Molecules, 29(6), 1345.

  • Chemistry LibreTexts. (2022). 21.10: Spectroscopy of Carboxylic Acid Derivatives.

  • Li, Y., et al. (2022). Design, synthesis, and biological activity evaluation of 2-(benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole derivatives as broad-spectrum antifungal agents. European Journal of Medicinal Chemistry, 228, 114013.

  • Spectroscopy Online. (2018). The C=O Bond, Part III: Carboxylic Acids.

  • BenchChem. (2025). An In-depth Technical Guide on the Mechanism of Action of 4-Methyl-5-phenyloxazole and its Derivatives in Biological Systems.

  • Pires, D. P., et al. (2025). Novel antimicrobial 3-phenyl-4-phenoxypyrazole derivatives target cell wall lipid intermediates with low mammalian cytotoxicity. Scientific Reports.

  • Kassick, A. J., et al. (2016). Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles. Tetrahedron Letters, 57(15), 1674-1676.

  • El-Sayed, A. A., et al. (2020). Discovery of novel oxazole-based macrocycles as anti-coronaviral agents targeting SARS-CoV-2 main protease. RSC Medicinal Chemistry, 11(11), 1318-1328.

  • Molavipordanjani, S., et al. (2018). Naturally Occurring Oxazole-Containing Peptides. Marine Drugs, 16(6), 203.

Sources

Exploratory

An In-depth Technical Guide to the Potential Biological Activity of Oxazole Carboxylic Acids

Introduction Within the landscape of medicinal chemistry, certain molecular scaffolds consistently emerge as keystones in the design of novel therapeutic agents. These "privileged structures" possess the inherent ability...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Within the landscape of medicinal chemistry, certain molecular scaffolds consistently emerge as keystones in the design of novel therapeutic agents. These "privileged structures" possess the inherent ability to interact with a wide array of biological targets, serving as a versatile foundation for drug discovery. The oxazole ring, a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom, is a prominent member of this class.[1][2][3] First prepared in 1947, this stable liquid has become a cornerstone in numerous medicinal compounds.[1] When functionalized with a carboxylic acid moiety, the resulting oxazole carboxylic acid scaffold gains additional physicochemical properties that enhance its potential for biological interaction and therapeutic efficacy.

The substitution pattern on the oxazole ring plays a pivotal role in defining its biological activities, which span a remarkable spectrum including antimicrobial, anticancer, anti-inflammatory, antidiabetic, and antioxidant properties.[1][4] Marketed drugs such as the anti-inflammatory agent Oxaprozin and the platelet aggregation inhibitor Ditazole feature the oxazole core, underscoring its clinical relevance.[1][2] This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on the synthesis, diverse biological activities, and critical experimental evaluation of oxazole carboxylic acids, offering a roadmap from molecular design to preliminary biological validation.

The Oxazole Carboxylic Acid Scaffold: A Structural and Electronic Perspective

The therapeutic versatility of oxazole derivatives is deeply rooted in their unique structural and electronic characteristics. The oxazole is a π-electron-excessive system; however, the high electronegativity of the nitrogen atom at position 3 renders the C2 position partially electropositive.[4] This electronic distribution makes the C2 position susceptible to nucleophilic attack, while electrophilic substitution preferentially occurs at the electron-rich C5 position.[4]

The incorporation of a carboxylic acid group, along with other substituents at the C2, C4, and C5 positions, is the primary strategy for modulating the molecule's structure-activity relationship (SAR). The carboxylic acid can act as a hydrogen bond donor and acceptor, or exist as a carboxylate anion, enabling critical interactions with amino acid residues in enzyme active sites or receptors. This strategic functionalization dictates the compound's pharmacological profile, transforming the core scaffold into a targeted therapeutic agent.[2]

Caption: Core structure of an oxazole carboxylic acid.

Synthesis of Oxazole Carboxylic Acids: From Precursors to Products

The rational design of biologically active molecules is predicated on efficient and versatile synthetic methodologies. While classic methods like the Robinson-Gabriel and Van Leusen reactions provide foundational routes to the oxazole ring, modern approaches have focused on improving efficiency, scalability, and substrate scope, particularly for drug discovery applications.[4][5]

A highly effective contemporary method involves the direct synthesis of 4,5-disubstituted oxazoles from readily available carboxylic acids.[6][7] This transformation proceeds through the in situ activation of the carboxylic acid, typically using a reagent like a triflylpyridinium salt, to form an acylpyridinium intermediate. This electrophilic species is then trapped by an activated isocyanide, such as an isocyanoacetate, to initiate cyclization and form the oxazole ring.[6] This method is valued for its broad substrate tolerance, accommodating a wide range of aromatic and heteroaromatic carboxylic acids with good to excellent yields (70-97%).[6] The tolerance for various functional groups, including halogens, provides valuable handles for subsequent cross-coupling reactions, further diversifying the molecular library.[6]

G start Carboxylic Acid (R-COOH) reagent1 Activating Reagent (e.g., Triflylpyridinium Salt) intermediate In Situ Acylpyridinium Salt reagent1->intermediate Activation cyclization Trapping & Cyclization intermediate->cyclization reagent2 Isocyanoacetate / TosMIC reagent2->cyclization product 4,5-Disubstituted Oxazole cyclization->product Dehydration

Caption: Generalized workflow for direct oxazole synthesis.

Experimental Protocol: Direct Synthesis from Carboxylic Acid

This protocol is adapted from the highly efficient method employing a triflylpyridinium reagent for the synthesis of 4,5-disubstituted oxazoles.[6]

Materials:

  • Carboxylic acid of interest (1.0 mmol)

  • Triflylpyridinium reagent (e.g., DMAP-Tf) (1.1 mmol)

  • Ethyl isocyanoacetate (1.2 mmol)

  • 4-Dimethylaminopyridine (DMAP) (2.5 mmol)

  • Anhydrous dichloromethane (DCM) as solvent

  • Standard glassware for inert atmosphere reactions (Schlenk flask, nitrogen line)

  • Magnetic stirrer and stir bar

Procedure:

  • To a flame-dried Schlenk flask under a nitrogen atmosphere, add the carboxylic acid (1.0 mmol), ethyl isocyanoacetate (1.2 mmol), and DMAP (2.5 mmol).

  • Add anhydrous DCM (5 mL) to dissolve the reagents.

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add the triflylpyridinium reagent (1.1 mmol) to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃.

  • Extract the aqueous layer with DCM (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

  • Concentrate the solvent in vacuo.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexanes) to yield the pure 4,5-disubstituted oxazole.

Causality and Self-Validation: The use of an activating reagent is critical to convert the relatively unreactive carboxylic acid into a potent electrophile.[6] The reaction is conducted under an inert atmosphere to prevent moisture from hydrolyzing the activated intermediates. Progress is monitored by TLC, a self-validating step that confirms the consumption of starting materials and the formation of the product before proceeding to the workup and purification stages.

Key Biological Activities and Mechanisms of Action

Oxazole carboxylic acids and their derivatives exhibit a wide range of pharmacological activities, primarily driven by their ability to inhibit key enzymes or disrupt cellular signaling pathways.

Anticancer Activity

The oxazole scaffold is a frequent component in the design of novel anticancer agents.[8] These compounds exert their cytotoxic effects through multiple mechanisms of action.

  • Mechanism of Action: A primary target for many oxazole derivatives is the disruption of microtubule dynamics. By inhibiting tubulin polymerization, these compounds arrest the cell cycle, leading to apoptosis.[9] Other significant targets include protein kinases, DNA topoisomerases, and novel targets such as the signal transducer and activator of transcription 3 (STAT3) and G-quadruplex DNA structures.[9] The modification of oxadiazole (an isomer of oxazole) scaffolds has been shown to reduce tumor growth by increasing DNA damage in tumor cells.[10]

Oxazole Oxazole Carboxylic Acid Tubulin Tubulin Dimers Oxazole->Tubulin Inhibits Polymerization Microtubule Microtubule Polymer Tubulin->Microtubule Polymerization Arrest Cell Cycle Arrest (G2/M Phase) Tubulin->Arrest Disruption Leads to Mitosis Mitotic Spindle Formation Microtubule->Mitosis Enables Apoptosis Apoptosis Arrest->Apoptosis Leads to

Caption: Inhibition of tubulin polymerization by oxazoles.

Antimicrobial Activity

With the rise of multi-drug resistant pathogens, there is an urgent need for new antimicrobial agents.[4] Oxazole derivatives have shown significant promise in this area.

  • Mechanism of Action: The antimicrobial effects of oxazoles can be attributed to the inhibition of essential bacterial enzymes. For instance, certain aminooxazole derivatives have been identified as inhibitors of D-aspartate ligase, an enzyme crucial for bacterial cell wall synthesis.[11] Many compounds have demonstrated broad-spectrum activity, proving effective against both Gram-positive bacteria like Staphylococcus aureus and Gram-negative bacteria.[1][11] Some 1,3,4-oxadiazole derivatives have shown bactericidal activity against S. aureus and the ability to prevent biofilm formation.[12]

Anti-inflammatory Activity

Chronic inflammation is implicated in a host of diseases, making anti-inflammatory agents a critical area of drug development.

  • Mechanism of Action: The primary anti-inflammatory mechanism for many oxazole derivatives is the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform, which is upregulated at sites of inflammation.[1] The well-known NSAID, Oxaprozin, is a testament to this activity.[2] Beyond COX inhibition, newer derivatives have been shown to modulate multiple inflammatory pathways, including the inhibition of pro-inflammatory mediators like nitric oxide (NO) and prostaglandin E2 (PGE₂), as well as cytokines such as TNF-α and IL-6.[13][14]

ArachidonicAcid Arachidonic Acid COX COX-1 / COX-2 Enzymes ArachidonicAcid->COX PGs Prostaglandins (PGs) COX->PGs Catalyzes Inflammation Inflammation & Pain PGs->Inflammation Mediates Oxazole Oxazole Carboxylic Acid Oxazole->COX Inhibits

Caption: Mechanism of COX inhibition by oxazole derivatives.

Experimental Evaluation: A Framework for In Vitro Screening

The initial stages of drug discovery rely on robust, reproducible, and cost-effective in vitro assays to screen compound libraries and identify promising "hits".[15][16] This section provides validated, step-by-step protocols for assessing the primary biological activities of newly synthesized oxazole carboxylic acids.

cluster_0 Screening Workflow Compound Synthesized Oxazole Carboxylic Acid Library Primary Primary In Vitro Screening (Target-Specific Assays) Compound->Primary High-Throughput Secondary Secondary Assays (Cell-Based Models) Primary->Secondary Hit Confirmation & Potency Lead Lead Candidate (for In Vivo Studies) Secondary->Lead Efficacy & Preliminary Safety

Caption: High-level workflow for biological evaluation.

Protocol 1: Anticancer Activity - MTT Cytotoxicity Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and cytotoxicity.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells, via mitochondrial dehydrogenases, to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Procedure:

  • Cell Seeding: Seed a human cancer cell line (e.g., HeLa, MCF-7) into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Compound Treatment: Prepare serial dilutions of the oxazole carboxylic acid compounds in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ atmosphere.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell growth).

Protocol 2: Antimicrobial Activity - Broth Microdilution for MIC Determination

This method determines the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[17][18]

Procedure:

  • Compound Preparation: In a 96-well plate, perform a two-fold serial dilution of the oxazole compound in a suitable sterile broth (e.g., Mueller-Hinton Broth). The final volume in each well should be 50 µL.

  • Bacterial Inoculum: Prepare a standardized bacterial suspension (e.g., S. aureus ATCC 29213) equivalent to a 0.5 McFarland standard. Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

  • Inoculation: Add 50 µL of the diluted bacterial inoculum to each well, bringing the final volume to 100 µL. Include a growth control (broth + inoculum, no compound) and a sterility control (broth only).

  • Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

  • Reading Results: The MIC is the lowest concentration of the compound at which there is no visible turbidity (bacterial growth). A viability indicator like resazurin can be added to aid visualization.

Protocol 3: Anti-inflammatory Activity - Nitric Oxide (NO) Inhibition Assay

This assay measures the ability of a compound to inhibit the production of nitric oxide by macrophages stimulated with lipopolysaccharide (LPS).[14][19]

Principle: LPS stimulates murine macrophage cells (e.g., RAW 264.7) to produce NO via the inducible nitric oxide synthase (iNOS) enzyme. NO is rapidly oxidized to nitrite (NO₂⁻), which can be quantified in the culture supernatant using the Griess reagent.

Procedure:

  • Cell Culture: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

  • Pre-treatment: Treat the cells with various concentrations of the oxazole compounds for 1-2 hours before stimulation.

  • Stimulation: Add LPS (1 µg/mL final concentration) to all wells except the negative control.

  • Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Griess Assay:

    • Transfer 50 µL of the cell culture supernatant from each well to a new 96-well plate.

    • Add 50 µL of Griess Reagent A (1% sulfanilamide in 5% phosphoric acid) to each well and incubate for 10 minutes at room temperature, protected from light.

    • Add 50 µL of Griess Reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

  • Data Acquisition: Measure the absorbance at 540 nm. A standard curve using sodium nitrite is used to calculate the nitrite concentration.

  • Analysis: Determine the percentage of NO inhibition compared to the LPS-stimulated control. A preliminary cytotoxicity test (like MTT) is crucial to ensure that the observed NO reduction is not due to cell death.

Data Interpretation and Future Outlook

The initial in vitro screening provides critical quantitative data—such as IC₅₀ values for cytotoxicity and MIC values for antimicrobial activity—that guide the subsequent stages of drug discovery.[20] Compounds demonstrating high potency and selectivity in these primary assays are prioritized for further investigation.

The journey from a promising in vitro hit to a clinical candidate is long and requires a multi-faceted evaluation.[21] Following initial screening, lead compounds must undergo rigorous preclinical development, including:

  • Secondary and Orthogonal Assays: Validating the mechanism of action using different experimental systems.

  • ADME/Tox Profiling: Assessing the Absorption, Distribution, Metabolism, Excretion, and Toxicology properties of the compound to evaluate its drug-likeness and preliminary safety profile.[20]

  • In Vivo Efficacy Studies: Testing the compound in relevant animal models of cancer, infection, or inflammation to confirm its therapeutic effect in a complex biological system.

The oxazole carboxylic acid scaffold remains a highly fertile ground for the discovery of new medicines. Its synthetic tractability and proven record of biological activity ensure its continued prominence in medicinal chemistry. Future research will undoubtedly focus on exploring novel substitutions, conjugating oxazoles with other pharmacophores to create hybrid molecules, and identifying new biological targets to address unmet medical needs.

References

  • A comprehensive review on biological activities of oxazole derivatives - PMC. (2019). National Institutes of Health (NIH). [Link]

  • Oxazole-Based Compounds: Synthesis and Anti-Inflammatory Studies. (2023). MDPI. [Link]

  • Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids | The Journal of Organic Chemistry. (2024). ACS Publications. [Link]

  • Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. (n.d.). Cognizant Communication Corporation. [Link]

  • Synthesis, Reactions and Medicinal Uses of Oxazole. (n.d.). Pharmaguideline. [Link]

  • A Review on Chemical Synthesis and Biological Activities of Oxazole derivatives. (2024). International Journal of Medical and Pharmaceutical Research. [Link]

  • a brief review on antimicrobial activity of oxazole derivatives. (n.d.). Indo American Journal of Pharmaceutical Sciences. [Link]

  • 1,3-Oxazole Derivatives: A Review of Biological Activities as Antipathogenic. (n.d.). Der Pharma Chemica. [Link]

  • Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. (n.d.). Bentham Science. [Link]

  • Oxazole-Based Compounds As Anticancer Agents. (n.d.). Bentham Science. [Link]

  • Oxazole - Synthesis of Oxazole - Reactions of Oxazole - Medicinal uses of Oxazole. (n.d.). SlideShare. [Link]

  • Principles of early drug discovery - PMC. (n.d.). National Institutes of Health (NIH). [Link]

  • Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. (2024). Journal of Drug Delivery and Therapeutics. [Link]

  • Synthesis and anti-microbial activity of new 4-carboxylic imidazole derivatives. (2019). ResearchGate. [Link]

  • Methods for in vitro evaluating antimicrobial activity: A review - PMC. (n.d.). National Institutes of Health (NIH). [Link]

  • Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids - PMC. (2024). National Institutes of Health (NIH). [Link]

  • Drug Safety Evaluation: Methods and Protocols. (2012). Springer. [Link]

  • Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. (2024). Royal Society of Chemistry. [Link]

  • Synthesis, Characterization, and Anti-inflammatory activity of Some Novel Oxazole Derivatives. (2022). ResearchGate. [Link]

  • One-pot Synthesis of Highly Functionlized Oxazoles in the Presence of Heterogeneous CuFe2O4 Ca. (2023). Journal of Synthetic Chemistry. [Link]

  • LABORATORY METHODOLOGIES FOR BACTERIAL ANTIMICROBIAL SUSCEPTIBILITY TESTING. (n.d.). WOAH. [Link]

  • In vitro assesment of anti-inflammatory activities of coumarin and Indonesian cassia extract in RAW264.7 murine macrophage cell line - PMC. (n.d.). National Institutes of Health (NIH). [Link]

  • Synthesis, antioxidant and anticancer activity of 2-amino-4-methyl-1,3- oxazole-5-carboxylic acid derivatives of amino acids and peptides. (2024). ResearchGate. [Link]

  • A comprehensive review on in-vitro methods for anti- microbial activity. (n.d.). World Journal of Pharmaceutical Research. [Link]

  • Drug Safety Evaluation: Methods and Protocols. (2024). ResearchGate. [Link]

  • Antimicrobial Activity of 1,3,4-Oxadiazole Derivatives. (n.d.). MDPI. [Link]

  • Assessment of In vitro Anti-Inflammatory Activity: A Comprehensive Review of Methods, Advantages, and Limitations. (2024). ResearchGate. [Link]

  • Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. (n.d.). National Institutes of Health (NIH). [Link]

  • INVITRO ANTI-INFLAMMATORY ACTIVITY OF METHANOL EXTRACT OF ENICOSTEMMA AXILLARE. (n.d.). International Journal of Drug Development & Research. [Link]

  • Comparability Protocols for Human Drugs and Biologics: Chemistry, Manufacturing, and Controls Information Guidance for Industry. (n.d.). FDA. [Link]

  • Groundbreaking Anticancer Activity of Highly Diversified Oxadiazole Scaffolds - PMC. (n.d.). National Institutes of Health (NIH). [Link]

  • Ensuring drug safety and efficacy: the preclinical development process. (n.d.). Nuvisan. [Link]

  • Current Landscape of Methods to Evaluate Antimicrobial Activity of Natural Extracts. (n.d.). MDPI. [Link]

  • Derivatives of 2-aminooxazoles showing antiinflammatory activity | Journal of Medicinal Chemistry. (n.d.). ACS Publications. [Link]

  • In vitro Evaluations of Anti-inflammatory and Antioxidant Activity of Ethanolic Leaf Extract of Gymnema sylvestre R. Br. (2024). Bioscience Biotechnology Research Communications. [Link]

  • Antimicrobial activity of 1,3,4-oxadiazole derivatives against planktonic cells and biofilm of Staphylococcus aureus. (n.d.). National Institutes of Health (NIH). [Link]

  • Synthesis, Characterization, and Anti-inflammatory activity of Some Novel Oxazole Derivatives | Journal of Drug Delivery and Therapeutics. (2023). Journal of Drug Delivery and Therapeutics. [Link]

Sources

Foundational

Key characteristics of the 4-phenyloxazole-5-carboxylic acid molecule

An In-Depth Technical Guide to the Core Characteristics of 4-Phenyloxazole-5-Carboxylic Acid For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed exploration of 4-phenyloxazole-5...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Core Characteristics of 4-Phenyloxazole-5-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of 4-phenyloxazole-5-carboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its synthesis, physicochemical properties, spectroscopic signature, reactivity, and potential applications as a scaffold for drug discovery. The information presented herein is curated to provide a senior application scientist's perspective, emphasizing the rationale behind experimental methodologies and the potential for further development.

Molecular Structure and Significance

4-Phenyloxazole-5-carboxylic acid is a bifunctional molecule featuring a stable oxazole ring substituted with a phenyl group at position 4 and a carboxylic acid at position 5. The oxazole moiety is a well-established pharmacophore found in numerous biologically active compounds, prized for its ability to engage in hydrogen bonding and its relative metabolic stability. The carboxylic acid group provides a convenient handle for derivatization, allowing for the synthesis of a diverse library of compounds for structure-activity relationship (SAR) studies.

Synthesis of 4-Phenyloxazole-5-Carboxylic Acid

A robust and reliable synthesis of 4-phenyloxazole-5-carboxylic acid can be achieved through a two-step process involving the formation of a methyl ester intermediate followed by its hydrolysis. This approach is advantageous as it often leads to cleaner reactions and easier purification of the final product.

Step 1: Synthesis of Methyl 4-Phenyloxazole-5-carboxylate

The synthesis of the methyl ester precursor can be accomplished via several established methods for oxazole ring formation. One common approach is a variation of the Robinson-Gabriel synthesis, which involves the cyclodehydration of an N-acyl-α-amino ketone.

Step 2: Hydrolysis to 4-Phenyloxazole-5-Carboxylic Acid

The final step is the hydrolysis of the methyl ester to the desired carboxylic acid. A widely used and effective method involves the use of lithium hydroxide in a mixed solvent system.

Experimental Protocol: Hydrolysis of Methyl 4-Phenyloxazole-5-carboxylate

  • Dissolution: Dissolve the methyl 4-phenyloxazole-5-carboxylate intermediate (1 equivalent) in a 2:3:1 mixture of tetrahydrofuran (THF), methanol (MeOH), and water.

  • Saponification: Add lithium hydroxide monohydrate (LiOH·H₂O) (1.5 equivalents) to the solution.

  • Reaction Monitoring: Stir the reaction mixture at room temperature for 4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Work-up:

    • Remove the volatile organic solvents (THF and MeOH) under reduced pressure.

    • Acidify the remaining aqueous solution to a pH of approximately 2-3 with 1N hydrochloric acid (HCl). This will precipitate the carboxylic acid.

  • Isolation and Purification:

    • Collect the solid precipitate by filtration.

    • Wash the filter cake with cold water to remove any remaining salts.

    • Dry the product under vacuum to yield 4-phenyloxazole-5-carboxylic acid.[1]

Rationale for Experimental Choices:

  • The use of a mixed solvent system (THF/MeOH/H₂O) ensures the solubility of both the ester starting material and the lithium hydroxide.

  • LiOH is a strong base that effectively hydrolyzes the ester to the corresponding carboxylate salt.

  • Acidification is a critical step to protonate the carboxylate salt and precipitate the neutral carboxylic acid, which is typically less soluble in water.

Physicochemical Properties

The physicochemical properties of 4-phenyloxazole-5-carboxylic acid are summarized in the table below.

PropertyValueSource
CAS Number 99924-18-2[2]
Molecular Formula C₁₀H₇NO₃[3]
Molecular Weight 189.17 g/mol [3]
Appearance Pale-yellow to Yellow-brown Solid[2]
Melting Point 163-166 °C[4]
Solubility Expected to be poorly soluble in water, soluble in polar organic solvents like DMSO, DMF, and alcohols.Inferred
pKa Expected to be in the range of 3-5, typical for a carboxylic acid adjacent to an aromatic system.Inferred

Spectroscopic Characterization

The structural elucidation of 4-phenyloxazole-5-carboxylic acid relies on a combination of spectroscopic techniques. The expected key features are outlined below.

¹H NMR Spectroscopy
  • Carboxylic Acid Proton (-COOH): A broad singlet is expected in the downfield region of the spectrum, typically between δ 10-13 ppm. This signal may be exchangeable with D₂O.

  • Oxazole Proton (-CH=N-): A singlet is anticipated for the proton at position 2 of the oxazole ring, likely appearing in the aromatic region.

  • Phenyl Protons (-C₆H₅): A series of multiplets corresponding to the five protons of the phenyl group will be observed in the aromatic region, typically between δ 7.0-8.0 ppm.

¹³C NMR Spectroscopy
  • Carbonyl Carbon (-COOH): A signal in the downfield region, typically between δ 165-185 ppm.

  • Oxazole Carbons: Signals corresponding to the carbon atoms of the oxazole ring are expected in the aromatic region.

  • Phenyl Carbons: Signals for the six carbons of the phenyl ring will appear in the aromatic region, typically between δ 120-140 ppm.

Infrared (IR) Spectroscopy
  • O-H Stretch (Carboxylic Acid): A very broad absorption band is expected in the region of 2500-3300 cm⁻¹.

  • C=O Stretch (Carboxylic Acid): A strong, sharp absorption band between 1700-1725 cm⁻¹ (for the hydrogen-bonded dimer) or 1750-1770 cm⁻¹ (for the monomer).

  • C=N Stretch (Oxazole): An absorption band in the region of 1630-1680 cm⁻¹.

  • Aromatic C=C Stretches: Multiple bands in the 1450-1600 cm⁻¹ region.

Mass Spectrometry (MS)
  • Molecular Ion Peak (M⁺): The mass spectrum should show a prominent molecular ion peak corresponding to the molecular weight of the compound (m/z = 189.17).

  • Fragmentation: Common fragmentation patterns may include the loss of CO₂ (44 Da) and other fragments characteristic of the oxazole and phenyl rings.

Reactivity and Derivatization Potential

The presence of the carboxylic acid group makes 4-phenyloxazole-5-carboxylic acid a versatile starting material for the synthesis of a wide range of derivatives.

Caption: Derivatization pathways of 4-phenyloxazole-5-carboxylic acid.

  • Amide Formation: The carboxylic acid can be readily converted to amides by reaction with amines in the presence of a coupling agent (e.g., DCC, EDC). This is a common strategy in drug discovery to introduce diversity and modulate pharmacokinetic properties.

  • Esterification: Reaction with alcohols under acidic conditions (Fischer esterification) or via the acid chloride yields the corresponding esters. Esters can act as prodrugs or serve as intermediates for further reactions.

  • Reduction: The carboxylic acid can be reduced to the corresponding primary alcohol using reducing agents like lithium aluminum hydride (LiAlH₄).

Applications in Medicinal Chemistry and Drug Discovery

The oxazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities. While specific studies on 4-phenyloxazole-5-carboxylic acid are not extensively reported, its structural motifs suggest significant potential.

Caption: Potential therapeutic applications of 4-phenyloxazole-5-carboxylic acid derivatives.

  • Anti-inflammatory: Many oxazole derivatives have shown anti-inflammatory properties.

  • Anticancer: The oxazole ring is present in several anticancer agents. For example, derivatives of 4-phenoxy-phenyl isoxazoles have been investigated as acetyl-CoA carboxylase (ACC) inhibitors for cancer therapy.[5][6]

  • Antimicrobial: The oxazole nucleus is a key component of various antimicrobial compounds.[7]

  • Antidiabetic: Some oxazolone derivatives have demonstrated antidiabetic activity.[7]

The ease of derivatization of 4-phenyloxazole-5-carboxylic acid makes it an excellent candidate for the development of compound libraries to screen for these and other biological activities.

Safety and Handling

Based on available data from commercial suppliers, 4-phenyloxazole-5-carboxylic acid should be handled with appropriate care in a laboratory setting.

Hazard InformationDetails
Signal Word Warning
Pictogram GHS07 (Exclamation Mark)
Hazard Statements H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.
Precautionary Statements P261: Avoid breathing dust/fumes/gas/mist/vapors/spray.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

It is recommended to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

References

  • Synthesis, Characterization and Biological Evaluation of New 5-aryl-4-methyl-2-[para-(phenylsulfonyl)phenyl]oxazoles. ResearchGate. Available at: [Link]

  • 5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. PMC. Available at: [Link]

  • Synthesis and biological evaluation of 4-phenoxy-phenyl isoxazoles as novel acetyl-CoA carboxylase inhibitors. NIH. Available at: [Link]

  • Synthesis and biological evaluation of 4-phenoxy-phenyl isoxazoles as novel acetyl-CoA carboxylase inhibitors. Semantic Scholar. Available at: [Link]

  • CAS No.99873-43-5,Droxinostat Suppliers. LookChem. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of 4-Phenyloxazole-5-carboxylic Acid Derivatives: A Comprehensive Guide for Drug Discovery

Introduction: The Therapeutic Potential of the Oxazole Scaffold The oxazole ring system is a cornerstone in medicinal chemistry, recognized for its versatile pharmacological profile.[1] This five-membered heterocyclic mo...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Therapeutic Potential of the Oxazole Scaffold

The oxazole ring system is a cornerstone in medicinal chemistry, recognized for its versatile pharmacological profile.[1] This five-membered heterocyclic motif, containing both nitrogen and oxygen, serves as a privileged scaffold in numerous clinically approved drugs and investigational agents.[2][3] Derivatives of oxazole have demonstrated a broad spectrum of biological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral properties.[2][4] The inherent electronic properties and structural rigidity of the oxazole core enable it to effectively interact with various biological targets, making it a highly sought-after pharmacophore in modern drug discovery.[1]

This guide provides a detailed exploration of the synthesis of 4-phenyloxazole-5-carboxylic acid and its derivatives, a class of compounds with significant potential for therapeutic applications. We will delve into the mechanistic underpinnings of the key synthetic strategies, offer detailed, step-by-step protocols, and present relevant biological data to empower researchers in their quest for novel therapeutics.

Synthetic Strategies: The Robinson-Gabriel Oxazole Synthesis

The Robinson-Gabriel synthesis stands as a classical and reliable method for the construction of the oxazole ring.[5][6] This powerful transformation involves the intramolecular cyclodehydration of a 2-acylamino-ketone intermediate.[5] The elegance of this approach lies in its ability to assemble the oxazole core from readily available starting materials.

Mechanistic Insights: Understanding the "Why"

The Robinson-Gabriel synthesis proceeds through a well-defined, acid-catalyzed mechanism. Understanding these steps is paramount for troubleshooting and optimizing the reaction conditions.

  • Enolization: The reaction commences with the acid-catalyzed enolization of the 2-acylamino-ketone. This step is crucial as it positions the enol oxygen for the subsequent intramolecular attack.

  • Intramolecular Cyclization: The nucleophilic enol oxygen attacks the electrophilic carbonyl carbon of the amide group, forming a five-membered cyclic intermediate, a dihydrooxazolol.

  • Dehydration: Under the acidic conditions, the dihydrooxazolol readily undergoes dehydration, eliminating a molecule of water to form the aromatic oxazole ring. The driving force for this step is the formation of a stable, aromatic system.

Robinson_Gabriel_Mechanism

Diagram 1: Mechanism of the Robinson-Gabriel Oxazole Synthesis.

Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis of ethyl 4-phenyloxazole-5-carboxylate, a key intermediate, and its subsequent hydrolysis to the target molecule, 4-phenyloxazole-5-carboxylic acid.

Protocol 1: Synthesis of Ethyl 4-Phenyloxazole-5-carboxylate

This protocol is a two-step process starting from ethyl 3-oxo-3-phenylpropanoate.

Step 1: Synthesis of Ethyl 2-Formamido-3-oxo-3-phenylpropanoate (2-Acylamino-ketone Intermediate)

  • Rationale: This step introduces the necessary nitrogen functionality and the acyl group that will ultimately form part of the oxazole ring. Formic acid is a simple and effective acylating agent for this transformation.

  • Materials:

    • Ethyl 3-oxo-3-phenylpropanoate

    • Formamide

    • p-Toluenesulfonic acid (catalyst)

    • Toluene

    • Sodium bicarbonate (saturated aqueous solution)

    • Brine

    • Anhydrous magnesium sulfate

    • Ethyl acetate

    • Hexanes

  • Procedure:

    • To a solution of ethyl 3-oxo-3-phenylpropanoate (1 equivalent) in toluene, add formamide (1.5 equivalents) and a catalytic amount of p-toluenesulfonic acid.

    • Fit the reaction flask with a Dean-Stark apparatus to remove water azeotropically.

    • Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

    • Upon completion, cool the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to afford ethyl 2-formamido-3-oxo-3-phenylpropanoate.

Step 2: Cyclodehydration to Ethyl 4-Phenyloxazole-5-carboxylate

  • Rationale: This is the key Robinson-Gabriel cyclization step. A strong dehydrating agent is required to drive the reaction towards the formation of the aromatic oxazole. Phosphorus pentoxide is a highly effective reagent for this purpose.

  • Materials:

    • Ethyl 2-formamido-3-oxo-3-phenylpropanoate

    • Phosphorus pentoxide (P₂O₅)

    • Chloroform (dry)

    • Sodium bicarbonate (saturated aqueous solution)

    • Brine

    • Anhydrous sodium sulfate

    • Dichloromethane

  • Procedure:

    • To a solution of ethyl 2-formamido-3-oxo-3-phenylpropanoate (1 equivalent) in dry chloroform, carefully add phosphorus pentoxide (2 equivalents) in portions with stirring.

    • Heat the reaction mixture to reflux and monitor the progress by TLC.

    • Upon completion, cool the reaction mixture to room temperature and carefully quench by pouring it onto a mixture of ice and a saturated aqueous solution of sodium bicarbonate.

    • Separate the organic layer and extract the aqueous layer with dichloromethane.

    • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

    • Filter and concentrate the solution under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel to yield ethyl 4-phenyloxazole-5-carboxylate.

Synthesis_Workflow

Diagram 2: Workflow for the synthesis of ethyl 4-phenyloxazole-5-carboxylate.

Protocol 2: Hydrolysis to 4-Phenyloxazole-5-carboxylic Acid
  • Rationale: The final step involves the saponification of the ethyl ester to the corresponding carboxylic acid, which is often the desired functionality for further derivatization or biological evaluation. Basic hydrolysis is a standard and effective method for this transformation.

  • Materials:

    • Ethyl 4-phenyloxazole-5-carboxylate

    • Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

    • Tetrahydrofuran (THF)

    • Water

    • Hydrochloric acid (1 M)

    • Ethyl acetate

  • Procedure:

    • Dissolve ethyl 4-phenyloxazole-5-carboxylate (1 equivalent) in a mixture of THF and water.

    • Add an excess of lithium hydroxide or sodium hydroxide (2-3 equivalents).

    • Stir the reaction mixture at room temperature or gently heat to 40-50 °C, monitoring the progress by TLC until the starting material is consumed.

    • Cool the reaction mixture to 0 °C and acidify with 1 M hydrochloric acid to a pH of approximately 2-3.

    • Extract the product with ethyl acetate.

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain 4-phenyloxazole-5-carboxylic acid. The product can be further purified by recrystallization if necessary.

Data Presentation: Biological Activities of Phenyloxazole Carboxylic Acid Derivatives

The 4-phenyloxazole-5-carboxylic acid scaffold and its isomers are precursors to a variety of derivatives with promising biological activities. The following table summarizes the reported anticancer and anti-inflammatory activities of some representative compounds.

Compound IDStructureBiological Target/AssayActivity (IC₅₀/EC₅₀)Reference
1 N-(3-methoxy-4-(3-methylureido)phenyl)-5-phenyloxazole-2-carboxamideTubulin PolymerizationAntiproliferative (HeLa): 0.78 µM[7]
2 N-(3-fluoro-4-methoxyphenyl)-5-phenyloxazole-2-carboxamideTubulin PolymerizationAntiproliferative (A549): 1.08 µM[7]
3 4-substituted-2-phenyloxazol-5(4H)-one derivativeLipoxygenase41 µM[8]
4 4-Aryl-5-phenyloxazole derivativeCOX-2 InhibitionSelective COX-2 inhibitors[7]

Conclusion and Future Directions

The synthetic protocols detailed herein provide a robust framework for the preparation of 4-phenyloxazole-5-carboxylic acid and its derivatives. The Robinson-Gabriel synthesis offers a reliable and versatile method for constructing the core oxazole scaffold. The biological data presented underscore the significant potential of this class of compounds in drug discovery, particularly in the areas of oncology and inflammation.

Future efforts in this field should focus on the exploration of diverse substituents on the phenyl ring and the carboxylic acid moiety to generate extensive compound libraries for structure-activity relationship (SAR) studies. Further derivatization of the carboxylic acid to amides and esters can lead to compounds with improved pharmacokinetic properties and enhanced biological activity. The continued investigation of the 4-phenyloxazole-5-carboxylic acid scaffold is a promising avenue for the development of novel and effective therapeutic agents.

References

  • Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Egyptian Journal of Basic and Applied Sciences.

  • Robinson–Gabriel synthesis. Wikipedia.

  • Robinson-Gabriel Synthesis. SynArchive.

  • Scheme.3. The Robinson-Gabriel synthesis for oxazole. ResearchGate.

  • Robinson-Gabriel Synthesis - Explore the Science & Experts. ideXlab.

  • Preparation method for ethyl 3-(pyridin-2-ylamino) propanoate. Google Patents.

  • Recent Advancements in the Synthetic Chemistry of Oxazole Derivatives and their Significant Medicinal Applications. PubMed.

  • Synthesis and structure-activity relationships of 5-phenyloxazole-2-carboxylic acid derivatives as novel inhibitors of tubulin polymerization. PubMed.

  • 5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. PMC.

  • Synthesis, Antimicrobial, Anti-Virulence and Anticancer Evaluation of New 5(4H)-Oxazolone-Based Sulfonamides. PMC.

  • (PDF) Synthesis and anticancer activity of 4-benzylidene-2- phenyloxazol-5(4H)-one derivatives. ResearchGate.

  • ETHYL OXAZOLE-5-CARBOXYLATE | 118994-89-1. ChemicalBook.

  • On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives. PMC.

  • Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. The Journal of Organic Chemistry.

  • SYNTHESIS AND ANTI-INFLAMMATORY ACTIVITY OF SUBSTITUTED PHENYL THIAZOLE DERIVATIVES. WJPMR.

  • Marketed drugs containing oxazole. ResearchGate.

  • Screening of anti-inflammatory activity of 4.5- dihydroisoxazol-5-carboxamide (PAR-2 inhibitors) based on formaldehyde oedema mo. ResearchGate.

  • Anti-nociceptive and anti-inflammatory activities of 4-[(1-phenyl-1H-pyrazol-4-yl) methyl] 1-piperazine carboxylic acid ethyl ester. PubMed.

  • 2016; 898-929 - Synthesis of oxazole, oxazoline and isoxazoline derived marine natural products: A Review. DRS@nio.

  • Synthesis, crystal structure, and Hirschfeld surface analysis of novel ethyl 5-bromo-2-(4-methoxyphenyl) oxazole-4-carboxylate. Journal of Pharmaceutical Chemistry.

Sources

Application

The Versatile Synthon: Application Notes for 4-Phenyloxazole-5-carboxylic Acid in Modern Organic Synthesis

Introduction: The Oxazole Scaffold as a Privileged Structure in Drug Discovery The oxazole ring system is a cornerstone of medicinal chemistry, forming the core of numerous compounds with a broad spectrum of biological a...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Oxazole Scaffold as a Privileged Structure in Drug Discovery

The oxazole ring system is a cornerstone of medicinal chemistry, forming the core of numerous compounds with a broad spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2] Its rigid, planar structure and capacity for diverse functionalization make it an ideal scaffold for interacting with biological targets. Within this important class of heterocycles, 4-Phenyloxazole-5-carboxylic acid emerges as a particularly valuable building block. Its strategic placement of a phenyl group and a reactive carboxylic acid moiety allows for the systematic exploration of chemical space, making it a powerful tool for researchers, scientists, and drug development professionals. This guide provides an in-depth exploration of the synthesis and utility of 4-phenyloxazole-5-carboxylic acid, offering both foundational insights and detailed, field-proven protocols.

Synthesis of the Core Scaffold: A Strategic Approach

A robust and scalable synthesis of 4-phenyloxazole-5-carboxylic acid is paramount for its widespread application. While various methods for oxazole synthesis exist, a common and effective strategy involves the construction of a corresponding ester followed by hydrolysis. This two-step approach ensures high purity and good overall yields.

A plausible and efficient route commences with the synthesis of ethyl 4-phenyloxazole-5-carboxylate, which can then be readily hydrolyzed to the desired carboxylic acid. This method offers the advantage of utilizing readily available starting materials and employing well-established reaction conditions.

Diagrammatic Overview of the Synthetic Strategy

Synthesis_of_4-Phenyloxazole-5-carboxylic_acid Reactants Starting Materials Ester_Intermediate Ethyl 4-phenyloxazole-5-carboxylate Reactants->Ester_Intermediate Oxazole Ring Formation Target_Molecule 4-Phenyloxazole-5-carboxylic acid Ester_Intermediate->Target_Molecule Ester Hydrolysis

Caption: Synthetic pathway to 4-phenyloxazole-5-carboxylic acid.

Key Synthetic Transformations: Unleashing the Potential of the Carboxylic Acid Functionality

The true synthetic power of 4-phenyloxazole-5-carboxylic acid lies in the reactivity of its carboxylic acid group. This functional handle serves as a gateway to a vast array of derivatives, primarily through amide bond formation and esterification.

Amide Bond Formation: The Gateway to Bioactive Molecules

The conversion of carboxylic acids to amides is one of the most crucial reactions in medicinal chemistry, as the amide bond is a key feature of peptides and many blockbuster drugs.[3][4] 4-Phenyloxazole-5-carboxylic acid can be efficiently coupled with a diverse range of primary and secondary amines to generate a library of 4-phenyloxazole-5-carboxamides. These derivatives are of significant interest for screening against various biological targets.

The choice of coupling agent is critical for ensuring high yields and minimizing side reactions. Modern peptide coupling reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate), and carbodiimides like EDC (N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide) in combination with HOBt (Hydroxybenzotriazole) are highly effective.[5] These reagents activate the carboxylic acid in situ, facilitating nucleophilic attack by the amine.

General Workflow for Amide Synthesis

Amide_Synthesis_Workflow Start 4-Phenyloxazole- 5-carboxylic acid Activation Activation with Coupling Reagent (e.g., HATU, EDC/HOBt) Start->Activation Active_Ester Activated Intermediate (e.g., O-acylisourea) Activation->Active_Ester Product 4-Phenyloxazole- 5-carboxamide Active_Ester->Product Amine Primary or Secondary Amine (R1R2NH) Amine->Product Nucleophilic Attack

Caption: Workflow for the synthesis of 4-phenyloxazole-5-carboxamides.

Esterification: Modulating Physicochemical Properties

Esterification of 4-phenyloxazole-5-carboxylic acid is another valuable transformation, allowing for the fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability. The classic Fischer-Speier esterification, which involves reacting the carboxylic acid with an alcohol in the presence of a strong acid catalyst like sulfuric acid, is a reliable method.[6][7] Alternatively, for more sensitive substrates, milder conditions involving activating agents can be employed.[8][9]

Applications in Drug Discovery and Medicinal Chemistry

The 4-phenyloxazole-5-carboxamide scaffold is a privileged structure found in a variety of biologically active compounds. The ability to readily synthesize a diverse library of amides from 4-phenyloxazole-5-carboxylic acid allows for extensive structure-activity relationship (SAR) studies. Oxazole and oxazolone derivatives have demonstrated a wide range of pharmacological activities.[10][11]

Biological Activity Significance Relevant Citation(s)
AnticancerDerivatives have shown cytotoxicity against various cancer cell lines.[10]
Anti-inflammatoryInhibition of inflammatory pathways.[11][12]
AntimicrobialActivity against a range of bacteria and fungi.[2]
Lipoxygenase InhibitionPotential for treating inflammatory diseases.[11]

This data underscores the importance of 4-phenyloxazole-5-carboxylic acid as a starting material for the development of novel therapeutic agents.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 4-Phenyloxazole-5-carboxylate

This protocol is based on general methods for oxazole synthesis and may require optimization.

  • Reaction Setup: To a solution of ethyl 2-isocyano-3-phenylpropiolate (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF), add a catalytic amount of a gold(I) or copper(I) catalyst (e.g., 1-5 mol%).

  • Reaction Conditions: Stir the reaction mixture at room temperature.

  • Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexanes as the eluent to afford pure ethyl 4-phenyloxazole-5-carboxylate.

Protocol 2: Synthesis of 4-Phenyloxazole-5-carboxylic acid (via Hydrolysis)

This protocol is analogous to the hydrolysis of similar heterocyclic esters.[13][14]

  • Reaction Setup: Dissolve ethyl 4-phenyloxazole-5-carboxylate (1.0 eq) in a mixture of ethanol and water.

  • Hydrolysis: Add an excess of a base, such as lithium hydroxide (LiOH) or sodium hydroxide (NaOH) (2-3 eq), to the solution.

  • Reaction Conditions: Stir the reaction mixture at room temperature or gently heat to 40-50 °C to expedite the reaction.

  • Monitoring: Monitor the hydrolysis by TLC until the ester is no longer detectable.

  • Work-up: Cool the reaction mixture to 0 °C and carefully acidify with a dilute acid, such as 1 M hydrochloric acid (HCl), until the pH is approximately 2-3.

  • Isolation: Collect the resulting precipitate by filtration, wash with cold water, and dry under vacuum to yield 4-phenyloxazole-5-carboxylic acid.

Protocol 3: General Protocol for the Synthesis of 4-Phenyloxazole-5-carboxamides

This protocol utilizes EDC/HOBt as the coupling agents.[5]

  • Reaction Setup: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-phenyloxazole-5-carboxylic acid (1.0 eq), HOBt (1.2 eq), and the desired amine (1.1 eq) in a suitable anhydrous solvent such as dimethylformamide (DMF) or dichloromethane (DCM).

  • Activation: Cool the mixture to 0 °C in an ice bath and add EDC (1.2 eq) portion-wise.

  • Reaction Conditions: Remove the ice bath and allow the reaction mixture to stir at room temperature.

  • Monitoring: Monitor the reaction progress by TLC. The reaction is typically complete within 4-12 hours.

  • Work-up: Dilute the reaction mixture with ethyl acetate and wash sequentially with 5% aqueous citric acid, saturated aqueous sodium bicarbonate, and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired 4-phenyloxazole-5-carboxamide.

References

  • Jat, L. R., Mishra, R., & Pathak, D. (2012). Synthesis and anticancer activity of 4-benzylidene-2-phenyloxazol-5(4H)-one derivatives. International Journal of Pharmacy and Pharmaceutical Sciences, 4(1), 378-380. [Link]

  • Pontiki, E., Hadjipavlou-Litina, D., Litinas, K., Nicolotti, O., & Carotti, A. (2020). 5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. Molecules, 25(14), 3173. [Link]

  • ChemSynthesis. (n.d.). ethyl 5-phenyl-1,3-oxazole-4-carboxylate. Retrieved January 26, 2026, from [Link]

  • Yamada, K., Kamimura, N., & Kunishima, M. (2019). Development of a method for the synthesis of 2,4,5-trisubstituted oxazoles composed of carboxylic acid, amino acid, and boronic acid. Beilstein Journal of Organic Chemistry, 15, 2236–2242. [Link]

  • Narayana, C., & Ramakrishna, V. (2018). A sequential one-pot tandem approach for the synthesis of 4-tosyl-5-aryloxazoles from carboxylic acids. Journal of Chemical Sciences, 130(10), 136. [Link]

  • Chandra, M., Raghunandan, H., Basavaraju, Y. B., & Lokanath, N. K. (2013). Ethyl 5-methyl-3-phenylisoxazole-4-carboxylate. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 8), o1283. [Link]

  • Hudson, K. L., Bartlett, M. J., & Williams, J. M. J. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(9), 4374–4380. [Link]

  • Reis, J. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. [Link]

  • Sabir, S., & Lan, P. (2018). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Organic Letters, 20(15), 4561–4565. [Link]

  • Clark, J. (2023, July). esterification - alcohols and carboxylic acids. Chemguide. [Link]

  • Khokhlov, A. L., Kochetkov, A. I., Durnev, A. D., & Ozerov, A. A. (2021). Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. Research Results in Pharmacology, 7(2), 1-8. [Link]

  • Babu, K. S., et al. (2012). Improved process to prepare ethyl 4-methyl-2-(4-(2-methylpropyloxy)-3-cyanophenyl)-5-thiazolecarboxylate.
  • Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. Retrieved January 26, 2026, from [Link]

  • Dabhi, R. C., et al. (2022). Process optimization for acid-amine coupling: a catalytic approach. Current Chemistry Letters, 11(4), 347-354. [Link]

  • Khokhlov, A. L., Kochetkov, A. I., Durnev, A. D., & Ozerov, A. A. (2021). Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. Research Results in Pharmacology, 7(2), 1-8. [Link]

  • Chemistry Steps. (n.d.). Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved January 26, 2026, from [Link]

  • Reddy, B. V. S., et al. (2021). Direct organocatalytic esterification of carboxylic acids and alcohols by redox neutral sulfur(iv) catalysis via intramolecularly interrupted Pummerer intermediate. Organic & Biomolecular Chemistry, 19(27), 6049-6054. [Link]

  • Kumar, A., & Kumar, R. (2016). Green Synthesis of Novel ethyl 3-amino-5-(methylthio)-4-(5-substituted phenyloxazol-2-yl)thiophene-2-carboxylate derivatives. Research Journal of Science and Technology, 8(2), 79-84. [Link]

  • The Organic Chemistry Tutor. (2020, June 17). CHEM 2325 Module 23: Acid-Catalyzed Esterification of Carboxylic Acid (Fischer Esterification). YouTube. [Link]

  • Pontiki, E., Hadjipavlou-Litina, D., Litinas, K., Nicolotti, O., & Carotti, A. (2020). 5-(4 H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. Molecules (Basel, Switzerland), 25(14), 3173. [Link]

  • Dunetz, J. R., et al. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140-177. [Link]

  • Gevorgyan, A. A., et al. (2015). Synthesis of Ethyl cis- and trans-4-Chloro-5-oxo-1,2-diphenylpyrrolidine-2-carboxylate. Russian Journal of Organic Chemistry, 51(1), 114-118. [Link]

  • Chen, Y., et al. (2011). 2-Substituted 4,5-Dihydrothiazole-4-carboxylic Acids Are Novel Inhibitors of Metallo-β-lactamases. Bioorganic & Medicinal Chemistry Letters, 21(15), 4479–4482. [Link]

Sources

Method

Protocol for the Purification of 4-Phenyloxazole-5-carboxylic Acid

An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract 4-Phenyloxazole-5-carboxylic acid is a pivotal heterocyclic building block in medicinal chemistry and materials science. The pu...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

4-Phenyloxazole-5-carboxylic acid is a pivotal heterocyclic building block in medicinal chemistry and materials science. The purity of this compound is paramount for its successful application in downstream processes, including drug candidate synthesis and functional material development. This document provides a comprehensive, field-proven protocol for the purification of 4-Phenyloxazole-5-carboxylic acid from a crude synthetic mixture. The methodology leverages a multi-step approach, combining acid-base extraction and recrystallization to effectively remove common impurities. This guide explains the scientific rationale behind each step, ensuring both reproducibility and a deep understanding of the purification cascade.

Introduction and Purification Strategy

The oxazole scaffold is a prominent feature in a wide array of biologically active compounds. As a derivative, 4-Phenyloxazole-5-carboxylic acid serves as a versatile intermediate. Its synthesis, often proceeding through multi-step reaction sequences, can introduce a variety of impurities. These may include unreacted starting materials, reaction by-products, and catalysts. Achieving a purity level of >98% is often a prerequisite for its use in sensitive applications like high-throughput screening or lead optimization.

The purification strategy detailed herein is designed around the key chemical features of the target molecule:

  • An Acidic Carboxylic Acid Group: This functional group is the primary handle for a highly selective separation via acid-base extraction. The acidic proton (with an estimated pKa around 3-4) can be readily removed by a mild base, rendering the molecule water-soluble.[1][2]

  • A Planar, Aromatic System: The rigid, aromatic nature of the phenyloxazole core facilitates the formation of a well-ordered crystal lattice, making recrystallization an effective final polishing step.

This protocol combines these two powerful techniques to systematically eliminate impurities of differing chemical natures.

Physicochemical & Spectroscopic Data

A thorough understanding of the target compound's properties is essential for designing an effective purification protocol. The table below summarizes key data for 4-Phenyloxazole-5-carboxylic acid.

PropertyValueRationale & Significance
Molecular Formula C₁₀H₇NO₃Used for calculating molecular weight and for elemental analysis.
Molecular Weight 189.17 g/mol Essential for calculating molar equivalents and theoretical yields.[3]
Appearance White to off-white solidA significant deviation in color may indicate substantial impurities.
Melting Point ~125 °CA sharp melting point range is a key indicator of high purity.[3]
pKa (estimated) 3.5 - 4.5Dictates the choice of base for acid-base extraction; a weak base like NaHCO₃ is sufficient.[2]
¹H NMR (DMSO-d₆) ~13.5 ppm (s, 1H, COOH), ~8.4 ppm (s, 1H, oxazole-H), 7.5-8.0 ppm (m, 5H, Ar-H)Confirms the presence and chemical environment of protons in the structure. The acidic proton signal near 12-13 δ is characteristic.[4]
IR (KBr, cm⁻¹) ~3300-2500 (broad, O-H), ~1725-1700 (strong, C=O), ~1600, 1550 (C=N, C=C)Confirms the presence of the carboxylic acid functional group (broad O-H and sharp C=O stretches).[5]

Purification Workflow Overview

The overall purification process is a sequential workflow designed to remove distinct classes of impurities at each stage. The process begins with a selective liquid-liquid extraction followed by a crystallization step to achieve high purity.

Purification_Workflow cluster_0 Part A: Acid-Base Extraction cluster_1 Part B: Recrystallization Crude Crude Product (in Ethyl Acetate) Wash Wash with NaHCO₃ (aq) Crude->Wash Separate Separate Layers Wash->Separate Aqueous Aqueous Layer (Sodium 4-phenyloxazole-5-carboxylate) Separate->Aqueous Aqueous Phase Organic Organic Layer (Neutral Impurities) Separate->Organic Organic Phase Acidify Acidify with HCl (aq) to pH ~2 Aqueous->Acidify Filter_A Vacuum Filtration Acidify->Filter_A Precipitate Forms SemiPure Semi-Pure Solid Filter_A->SemiPure Dissolve Dissolve in Hot Ethanol/Water SemiPure->Dissolve Cool Slow Cooling (Crystallization) Dissolve->Cool Filter_B Vacuum Filtration Cool->Filter_B Pure Pure Crystalline Product (>98% Purity) Filter_B->Pure

Caption: Purification workflow for 4-Phenyloxazole-5-carboxylic acid.

Detailed Experimental Protocols

Safety Precautions: Always wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. Handle all chemicals inside a certified chemical fume hood.

Part A: Purification by Acid-Base Extraction

This step is designed to separate the acidic target compound from any neutral or basic impurities. The principle relies on converting the water-insoluble carboxylic acid into its highly water-soluble sodium salt using a weak base, sodium bicarbonate.[6][7]

Materials:

  • Crude 4-Phenyloxazole-5-carboxylic acid

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • 2M Hydrochloric acid (HCl)

  • Deionized water

  • Separatory funnel, beakers, Erlenmeyer flask

  • pH paper or pH meter

  • Vacuum filtration apparatus (Büchner funnel, filter flask)

Procedure:

  • Dissolution: Dissolve the crude product in a suitable volume of ethyl acetate (e.g., 10-20 mL per gram of crude material) in an Erlenmeyer flask.

  • Transfer: Transfer the solution to a separatory funnel.

  • Extraction: Add an equal volume of saturated NaHCO₃ solution to the separatory funnel. Stopper the funnel and shake vigorously for 1-2 minutes, venting frequently to release the pressure from CO₂ evolution.

    • Expert Insight: The use of a weak base like NaHCO₃ is crucial. Stronger bases, such as NaOH, could potentially hydrolyze the oxazole ring or other sensitive functional groups that might be present on related molecules.[8]

  • Separation: Allow the layers to separate completely. Drain the lower aqueous layer into a clean beaker.

  • Re-extraction: To ensure complete recovery, extract the remaining organic layer with another half-volume of saturated NaHCO₃ solution. Combine this aqueous extract with the first one. The organic layer now contains neutral impurities and can be set aside.

  • Precipitation: Cool the combined aqueous layers in an ice bath. While stirring, slowly add 2M HCl dropwise. Continue adding acid until the pH of the solution is approximately 2.[9] A white precipitate of the purified carboxylic acid will form.

  • Isolation: Collect the solid precipitate by vacuum filtration.

  • Washing: Wash the filter cake with a small amount of cold deionized water to remove any residual salts.

  • Drying: Allow the solid to air-dry on the filter for a few minutes, then transfer it to a watch glass to dry completely, preferably in a vacuum oven at a low temperature (~40-50 °C).

Part B: Purification by Recrystallization

This final step removes impurities that are soluble in the crystallization solvent or present in very small quantities, resulting in a highly pure, crystalline final product.[10] The choice of solvent is critical; the ideal solvent should dissolve the compound well when hot but poorly when cold.[11]

Materials:

  • Semi-pure 4-Phenyloxazole-5-carboxylic acid from Part A

  • Ethanol

  • Deionized water

  • Erlenmeyer flask, hot plate, condenser

  • Ice bath

  • Vacuum filtration apparatus

Procedure:

  • Solvent Selection: A mixture of ethanol and water is an excellent choice for this compound.

  • Dissolution: Place the semi-pure solid in an Erlenmeyer flask. Add the minimum amount of hot ethanol required to just dissolve the solid.

  • Induce Crystallization: While the solution is still hot, add hot deionized water dropwise until the solution becomes faintly cloudy (the cloud point), indicating saturation. Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

  • Cooling: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of large, pure crystals.

  • Complete Crystallization: Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize the yield of crystals.

  • Isolation: Collect the pure crystals by vacuum filtration.

  • Washing: Wash the crystals with a small amount of a cold ethanol/water mixture.

  • Drying: Dry the final product under vacuum to remove all traces of solvent.

Purity Assessment and Characterization

The purity of the final product should be rigorously assessed.

  • Thin-Layer Chromatography (TLC): A single spot on a TLC plate (e.g., using a 7:3 mixture of Hexane:Ethyl Acetate as eluent) indicates high purity.[12]

  • Melting Point: The purified product should exhibit a sharp melting point range, consistent with literature values.

  • Spectroscopy: Confirm the identity and structural integrity of the compound using ¹H NMR, IR, and Mass Spectrometry, comparing the obtained spectra with the reference data in Section 2.

By following this detailed protocol, researchers can reliably obtain high-purity 4-Phenyloxazole-5-carboxylic acid, enabling confident and accurate results in their scientific endeavors.

References

  • Vertex AI Search. (2024).
  • Yamada, K., Kamimura, N., & Kunishima, M. (n.d.). Development of a method for the synthesis of 2,4,5-trisubstituted oxazoles composed of carboxylic acid, amino acid. Beilstein Journals. Retrieved from [Link]

  • ResearchGate. (2020). Synthesis of 4-arylidene-2-phenyloxazol-5-ones under microwave irradiation without catalysis. Retrieved from [Link]

  • Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Retrieved from [Link]

  • Research Results in Pharmacology. (2024). Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. Retrieved from [Link]

  • YouTube. (2021). Synthesis of 4-Benzylidiene-2-phenyl oxazole-5-one from Glycine PART II. Retrieved from [Link]

  • PMC. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Retrieved from [Link]

  • CORE. (n.d.). SYNTHESIS OF 4-BENZYLIDENE-2-(4-NITRO- PHENYL) - 4H-OXAZOL-5 -ONE DERIVATIVES WITH SUSPECTED BIOLOGICAL ACTIVITY. Retrieved from [Link]

  • ResearchGate. (n.d.). Scheme 7. Synthesis of 4-arylidene-2-phenyl-5(4H)-oxazolone 16. Retrieved from [Link]

  • LookChem. (n.d.). General procedures for the purification of Carboxylic acids - Chempedia. Retrieved from [Link]

  • Asian Journal of Chemistry. (n.d.). Synthesis and Antibacterial Activity of Some 4-Substituted- 2-phenyl oxazol-5(4H)-one Derivatives. Retrieved from [Link]

  • ResearchGate. (2014). (PDF) Synthesis and anticancer activity of 4-benzylidene-2- phenyloxazol-5(4H)-one derivatives. Retrieved from [Link]

  • Google Patents. (n.d.). DE10010984A1 - Preparation of 2-phenyl-4,5-dihydro-oxazole-5-carboxylic acid derivatives, used as intermediates, by catalytic cyclization of N-benzoyl-aminoalkene compound.
  • Chemchart. (n.d.). 5-Phenylisoxazole-4-carboxylic acid (76344-95-1). Retrieved from [Link]

  • Chemsrc. (n.d.). 4-benzylidene-2-phenyl-2-oxazolin-5-one | CAS#:17606-70-1. Retrieved from [Link]

  • NIST WebBook. (n.d.). Benzoic acid, 4-(phenylazo)-. Retrieved from [Link]

  • Research Results in Pharmacology. (2024). Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. Retrieved from [Link]

  • Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

  • University of Cambridge. (n.d.). Mass spectrometry characterization of peroxycarboxylic acids as proxies for reactive oxygen species (ROS) and highly oxygenated. Retrieved from [Link]

  • ACS Publications. (n.d.). Solid Phase Extraction Purification of Carboxylic Acid Products from 96-Well Format Solution Phase Synthesis with DOWEX 1×8-400 Formate Anion Exchange Resin. Retrieved from [Link]

  • ResearchGate. (2021). Synthetic approaches for oxazole derivatives: A review. Retrieved from [Link]

  • Organic Chemistry Data. (2022). pKa Data Compiled by R. Williams. Retrieved from [Link]

  • ChemRxiv. (n.d.). Practical multigram synthesis of 4- and 5-pyrazolylacetic acids. Retrieved from [Link]

  • UMass Lowell. (n.d.). Acid-Base Extraction. Retrieved from [Link]

  • OpenStax. (2023). 20.8 Spectroscopy of Carboxylic Acids and Nitriles - Organic Chemistry. Retrieved from [Link]

  • MDPI. (2021). Enantiomeric Separation of New Chiral Azole Compounds. Retrieved from [Link]

  • ResearchGate. (n.d.). Fig. S2 FTIR spectra of 1H-Imidazole-4-carboxylic acid (a), CDs (b) and CDsimidazole (c). Retrieved from [Link]

  • ResearchGate. (n.d.). Mass spectrum of benzimidazole-5-carboxylic acid, 2-methyl-1-phenyl. Retrieved from [Link]

  • ResearchGate. (2009). (PDF) Solvent design for crystallization of carboxylic acids. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Synthesis and biological evaluation of a triazole-based library of pyrido[2,3-d]pyrimidines as FGFR3 tyrosine kinase inhibitors. Retrieved from [Link]

  • PubChem - NIH. (n.d.). 5-Methylisoxazole-4-carboxylic acid. Retrieved from [Link]

Sources

Application

Application of 4-Phenyloxazole Derivatives as Enzyme Inhibitors: A Technical Guide for Researchers

Introduction: The Versatility of the 4-Phenyloxazole Scaffold in Enzyme Inhibition The 4-phenyloxazole moiety represents a privileged scaffold in medicinal chemistry, demonstrating a remarkable capacity to interact with...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Versatility of the 4-Phenyloxazole Scaffold in Enzyme Inhibition

The 4-phenyloxazole moiety represents a privileged scaffold in medicinal chemistry, demonstrating a remarkable capacity to interact with a diverse range of enzymatic targets. Its inherent structural features, including a planar aromatic system, hydrogen bond acceptors, and tunable substitution points, allow for the rational design of potent and selective enzyme inhibitors. This guide provides an in-depth exploration of the application of 4-phenyloxazole derivatives as inhibitors of key enzymes implicated in various disease states, offering detailed protocols and mechanistic insights for researchers in drug discovery and development.

Functionally substituted oxazolones, a related class of compounds, have been recognized as efficient pharmacophores with a broad spectrum of biological activities, including antimicrobial, antidiabetic, anti-inflammatory, and tyrosinase inhibitory effects.[1] The versatility of the oxazole and oxazolone core arises from its numerous reactive sites, which permit chemical modifications for diverse applications.[1] This adaptability has led to the development of 4-phenyloxazole derivatives targeting a range of enzymes, which will be the focus of this technical guide.

Inhibition of Acetylcholinesterase (AChE): A Strategy for Neurological Disorders

Scientific Rationale: Acetylcholinesterase (AChE) is a critical enzyme in the nervous system responsible for the hydrolysis of the neurotransmitter acetylcholine, thereby terminating synaptic transmission.[2] Inhibition of AChE is a primary therapeutic strategy for Alzheimer's disease and other cognitive disorders, as it increases the concentration of acetylcholine in the synaptic cleft, enhancing cholinergic neurotransmission.[1] 4-Phenyloxazole derivatives have emerged as a promising class of AChE inhibitors due to their ability to interact with the active site of the enzyme.[1]

Mechanism of Inhibition: Many 4-phenyloxazole derivatives exhibit reversible inhibition of AChE, forming non-covalent interactions within the enzyme's active site gorge.[1] The active site of human AChE (hAChE) features a catalytic active site (CAS) and a peripheral anionic site (PAS).[1] Inhibitors can interact with either or both of these sites. The mode of inhibition (competitive, non-competitive, or uncompetitive) can be determined through kinetic studies.[1]

Featured 4-Phenyloxazole Derivative AChE Inhibitors:
Compound ClassTarget EnzymeIC50 / KiMode of InhibitionReference
(Z)-benzylidene-2-(E)-styryloxazol-5(4H)-onesHuman AChEIC50: 9 - 246 µM, Ki: 2 - 198 µMReversible (Competitive, Non-competitive, Uncompetitive)[1]
Experimental Protocol: AChE Inhibition Assay (Ellman's Method)

This protocol is based on the widely used Ellman's method, which measures the activity of AChE by quantifying the formation of a yellow-colored product.[2]

Workflow for AChE Inhibition Assay

prep Prepare Reagents (Buffer, DTNB, ATCI, Enzyme, Inhibitor) plate Plate Setup (Blank, Control, Test Wells) prep->plate add_reagents Add Reagents to Plate (Buffer, DTNB, Inhibitor/Vehicle, Enzyme) plate->add_reagents preincubate Pre-incubate at Room Temperature add_reagents->preincubate start_reaction Initiate Reaction (Add ATCI) preincubate->start_reaction measure Measure Absorbance at 412 nm (Kinetic or Endpoint) start_reaction->measure analyze Data Analysis (Calculate % Inhibition, IC50) measure->analyze

Caption: Workflow for the AChE inhibition assay using Ellman's method.

Materials and Reagents:

  • Assay Buffer: 0.1 M Sodium Phosphate Buffer, pH 8.0.[2]

  • DTNB Solution: 10 mM 5,5'-dithiobis-(2-nitrobenzoic acid) in Assay Buffer.[2]

  • Substrate Solution: 14-15 mM Acetylthiocholine iodide (ATCI) in deionized water (prepare fresh).[2]

  • Enzyme Solution: Human recombinant Acetylcholinesterase (AChE) at a stock concentration to achieve a final concentration of 0.1-0.25 U/mL in the well.[2]

  • Test Compounds: 4-Phenyloxazole derivatives dissolved in a suitable solvent (e.g., DMSO).

  • Positive Control: A known AChE inhibitor (e.g., Donepezil).

  • 96-well microplate

  • Multichannel pipette

  • Microplate reader

Step-by-Step Protocol:

  • Prepare Reagent Mix: Prepare a fresh mixture of the Assay Buffer and DTNB solution.

  • Plate Setup:

    • Blank wells: Add Assay Buffer.

    • Control wells (100% activity): Add Assay Buffer and the same concentration of solvent used for the test compounds.

    • Test wells: Add the 4-phenyloxazole derivatives at various concentrations.

  • Add Enzyme: Add the AChE solution to all wells except the blank.

  • Pre-incubation: Incubate the plate at room temperature for a defined period (e.g., 15 minutes) to allow the inhibitor to interact with the enzyme.

  • Initiate Reaction: Add the ATCI substrate solution to all wells to start the enzymatic reaction.

  • Measure Absorbance: Immediately begin measuring the absorbance at 412 nm at regular intervals (e.g., every minute for 5-10 minutes) using a microplate reader in kinetic mode. Alternatively, for an endpoint assay, stop the reaction after a specific time and measure the final absorbance.

  • Data Analysis:

    • Calculate the rate of reaction (change in absorbance per minute) for each well.

    • Determine the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [1 - (Rate of sample / Rate of control)] x 100

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Cyclooxygenase (COX) Inhibition: Targeting Inflammation and Pain

Scientific Rationale: Cyclooxygenase (COX) enzymes, existing as two main isoforms (COX-1 and COX-2), are central to the inflammatory process through their role in prostaglandin biosynthesis. While COX-1 is constitutively expressed and involved in physiological functions, COX-2 is inducible and upregulated at sites of inflammation.[3] Selective inhibition of COX-2 is a key strategy for developing anti-inflammatory drugs with reduced gastrointestinal side effects associated with non-selective NSAIDs.[3] Several 4,5-diaryloxazole derivatives have been developed as potent and selective COX-2 inhibitors.[3][4]

Mechanism of Inhibition: 4,5-Diaryloxazoles with specific substitutions, such as a methylsulfonyl or sulfonamido group, have been shown to be potent and selective inhibitors of COX-2.[3] These compounds bind to the active site of the COX-2 enzyme, preventing the conversion of arachidonic acid to prostaglandins.

Featured 4-Phenyloxazole Derivative COX-2 Inhibitors:
Compound IDSubstituentsCOX-2 SelectivityApplicationReference
SC-2992-trifluoromethyl-4,5-diaryl with methylsulfonyl group~800-foldPotent and selective in vitro and in vivo COX-2 inhibitor[3]
Experimental Protocol: In Vitro COX-1/COX-2 Inhibition Assay

This protocol outlines a general procedure for determining the inhibitory activity of 4-phenyloxazole derivatives against COX-1 and COX-2.

Workflow for In Vitro COX Inhibition Assay

prep Prepare Reagents (Buffer, Heme, Enzyme, Inhibitor, Substrate) plate Plate Setup (Control, Test Wells for COX-1 & COX-2) prep->plate add_reagents Add Reagents to Plate (Buffer, Heme, Enzyme, Inhibitor/Vehicle) plate->add_reagents preincubate Pre-incubate at 25°C add_reagents->preincubate start_reaction Initiate Reaction (Add Arachidonic Acid) preincubate->start_reaction measure Measure Product Formation (e.g., Colorimetric or Fluorometric) start_reaction->measure analyze Data Analysis (Calculate IC50, Selectivity Index) measure->analyze

Caption: General workflow for an in vitro COX inhibition assay.

Materials and Reagents:

  • Assay Buffer: e.g., 100 mM Tris-HCl, pH 8.0.

  • Heme: Cofactor for COX enzymes.

  • Enzymes: Purified ovine or human recombinant COX-1 and COX-2.

  • Test Compounds: 4-Phenyloxazole derivatives dissolved in a suitable solvent (e.g., DMSO).

  • Substrate: Arachidonic acid.

  • Detection Reagents: Dependent on the assay format (e.g., colorimetric or fluorometric probe).

  • 96-well microplate

  • Microplate reader

Step-by-Step Protocol:

  • Reagent Preparation: Prepare working solutions of all reagents in the assay buffer.

  • Plate Setup: In separate wells for COX-1 and COX-2, add the assay buffer, heme, and either the test compound at various concentrations or the vehicle control.

  • Add Enzyme: Add the respective COX-1 or COX-2 enzyme to the appropriate wells.

  • Pre-incubation: Incubate the plate for a short period (e.g., 5-10 minutes) at a controlled temperature (e.g., 25°C).

  • Initiate Reaction: Add the arachidonic acid substrate to all wells to start the reaction.

  • Detection: After a specified incubation time, add the detection reagents and measure the signal (absorbance or fluorescence) using a microplate reader.

  • Data Analysis:

    • Calculate the percentage of inhibition for each compound concentration against both COX-1 and COX-2.

    • Determine the IC50 values for both isoforms.

    • Calculate the COX-2 selectivity index (SI) as the ratio of IC50(COX-1) / IC50(COX-2). A higher SI value indicates greater selectivity for COX-2.

p38 MAP Kinase Inhibition: A Target for Inflammatory Diseases

Scientific Rationale: p38 Mitogen-Activated Protein (MAP) kinase is a key enzyme in the signaling cascade that regulates the production of pro-inflammatory cytokines such as TNF-α and IL-1β.[4] Inhibition of p38 MAP kinase is therefore a promising therapeutic strategy for a range of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.[4] Substituted isoxazoles, structurally related to oxazoles, have been investigated as p38 MAP kinase inhibitors.[5]

Mechanism of Inhibition: p38 MAP kinase inhibitors typically act by binding to the ATP-binding pocket of the enzyme, preventing its phosphorylation and subsequent activation of downstream signaling pathways.

Experimental Protocol: p38 MAP Kinase Inhibition Assay (HTRF)

Homogeneous Time-Resolved Fluorescence (HTRF) assays are a common method for screening kinase inhibitors due to their high sensitivity and low background.

Workflow for p38 MAP Kinase HTRF Assay

prep Prepare Reagents (Enzyme, Substrate, ATP, Inhibitor, HTRF Reagents) plate Plate Setup (Control, Test Wells) prep->plate add_reagents Add Enzyme, Inhibitor/Vehicle, and Substrate/ATP Mix plate->add_reagents incubate_kinase Incubate for Kinase Reaction add_reagents->incubate_kinase add_detection Add HTRF Detection Reagents incubate_kinase->add_detection incubate_detection Incubate for Signal Development add_detection->incubate_detection read_plate Read HTRF Signal (665 nm / 620 nm) incubate_detection->read_plate analyze Data Analysis (Calculate HTRF Ratio, IC50) read_plate->analyze

Caption: Workflow for a p38 MAP kinase HTRF assay.

Materials and Reagents:

  • p38 MAP Kinase Enzyme: Recombinant active p38 MAP kinase.

  • Substrate: A suitable peptide substrate for p38 (e.g., ATF2).

  • ATP: Adenosine triphosphate.

  • Test Compounds: 4-Phenyloxazole derivatives in a suitable solvent.

  • HTRF Detection Reagents: Typically a europium cryptate-labeled antibody and an XL665-labeled antibody.

  • Low-volume 384-well microplate

  • HTRF-compatible microplate reader

Step-by-Step Protocol:

  • Reagent Preparation: Prepare all reagents in the appropriate kinase assay buffer.

  • Dispense Reagents: Add the test compound or vehicle, followed by the p38 MAP kinase enzyme, to the wells of the microplate.

  • Initiate Kinase Reaction: Add a mixture of the peptide substrate and ATP to initiate the kinase reaction.

  • Incubation: Incubate the plate at room temperature for a specified time to allow for substrate phosphorylation.

  • Add Detection Reagents: Add the HTRF detection reagents to the wells.

  • Signal Development: Incubate the plate to allow for the formation of the HTRF complex.

  • Read Plate: Read the plate on an HTRF-compatible reader, measuring the emission at 665 nm and 620 nm.

  • Data Analysis:

    • Calculate the HTRF ratio (Emission at 665 nm / Emission at 620 nm) x 10,000.

    • Determine the percentage of inhibition and calculate the IC50 values for the test compounds.

Monoamine Oxidase (MAO) Inhibition: Applications in Neurodegenerative and Psychiatric Disorders

Scientific Rationale: Monoamine oxidases (MAO-A and MAO-B) are mitochondrial enzymes that catalyze the oxidative deamination of neurotransmitters such as dopamine, serotonin, and norepinephrine.[6] Inhibition of MAO-B is a therapeutic strategy for Parkinson's disease, as it increases dopamine levels in the brain.[6] Selective MAO-A inhibitors are used as antidepressants. Certain 1,3-oxazole derivatives have been shown to be potent and specific inhibitors of the MAO-B isoform.[6]

Mechanism of Inhibition: 4-Phenyloxazole derivatives can act as reversible and competitive inhibitors of MAO-B, interacting with the active site of the enzyme.[7]

Featured 4-Phenyloxazole Derivative MAO-B Inhibitors:
CompoundTarget EnzymeIC50SelectivityReference
4-(2-Methyloxazol-4-yl)benzenesulfonamideHuman MAO-B3.47 µMSelective for MAO-B over MAO-A[6]
Experimental Protocol: Fluorometric MAO-B Inhibitor Screening Assay

This assay is based on the fluorometric detection of hydrogen peroxide (H2O2), a byproduct of the MAO-catalyzed oxidation of a substrate like tyramine.[8]

Workflow for Fluorometric MAO-B Assay

prep Prepare Reagents (Buffer, Probe, Enzyme, Substrate, Inhibitor) plate Plate Setup (Control, Test Wells) prep->plate add_inhibitor Add Test Inhibitor or Vehicle plate->add_inhibitor add_enzyme Add MAO-B Enzyme add_inhibitor->add_enzyme preincubate Pre-incubate at 37°C add_enzyme->preincubate start_reaction Initiate Reaction (Add Substrate & Probe Mix) preincubate->start_reaction incubate_reaction Incubate for Reaction start_reaction->incubate_reaction read_plate Read Fluorescence (Ex/Em = 535/587 nm) incubate_reaction->read_plate analyze Data Analysis (Calculate % Inhibition, IC50) read_plate->analyze

Caption: Workflow for a fluorometric MAO-B inhibition assay.

Materials and Reagents:

  • MAO-B Assay Buffer: [8]

  • High Sensitivity Probe: (e.g., in DMSO).[8]

  • MAO-B Enzyme: Recombinant human MAO-B.[8]

  • MAO-B Substrate: (e.g., Tyramine).[8]

  • Developer: [8]

  • Test Compounds: 4-Phenyloxazole derivatives.

  • 96-well black microplate

  • Fluorescence microplate reader

Step-by-Step Protocol:

  • Reagent Preparation: Reconstitute and prepare all kit components as per the manufacturer's instructions.[8]

  • Plate Setup: Add the test inhibitors at various concentrations and a control inhibitor to the appropriate wells.

  • Enzyme Addition: Prepare a working solution of the MAO-B enzyme and add it to the wells containing the test inhibitors and controls.

  • Pre-incubation: Incubate the plate for approximately 10 minutes at 37°C.[8]

  • Start Reaction: Prepare a reaction mix containing the MAO-B substrate and the high-sensitivity probe. Add this mix to all wells to initiate the reaction.

  • Incubation: Incubate the plate for a specified time (e.g., 30-60 minutes) at 37°C, protected from light.

  • Read Fluorescence: Measure the fluorescence intensity at an excitation/emission wavelength of approximately 535/587 nm.

  • Data Analysis: Calculate the percentage of inhibition and determine the IC50 values for the test compounds.

Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibition: A Novel Approach in Immuno-Oncology

Scientific Rationale: Indoleamine 2,3-dioxygenase 1 (IDO1) is a heme-containing enzyme that catalyzes the first and rate-limiting step in the degradation of the essential amino acid L-tryptophan.[1] In the context of cancer, IDO1 expression by tumor cells leads to the depletion of tryptophan in the tumor microenvironment, which suppresses the proliferation and effector function of T-cells, thereby promoting immune tolerance.[9] Inhibition of IDO1 is a promising strategy in cancer immunotherapy to restore anti-tumor immunity.[9]

Mechanism of Inhibition: 4-Phenyloxazole derivatives can be designed to interact with the active site of the IDO1 enzyme, often coordinating with the heme iron, to block its catalytic activity.

Experimental Protocol: Cell-Based IDO1 Inhibition Assay

This assay utilizes a cell line that expresses IDO1 upon stimulation with interferon-gamma (IFN-γ) to measure the inhibitory effect of test compounds on IDO1 activity by quantifying the production of kynurenine, the downstream metabolite of tryptophan.[1][9]

Workflow for Cell-Based IDO1 Assay

seed_cells Seed HeLa Cells in 96-well Plate incubate_overnight Incubate Overnight seed_cells->incubate_overnight add_compounds Add Test Compounds and IFN-γ incubate_overnight->add_compounds incubate_24h Incubate for 24 hours add_compounds->incubate_24h collect_supernatant Collect Supernatant incubate_24h->collect_supernatant hydrolyze Hydrolyze N-formylkynurenine (Add TCA and Incubate at 50°C) collect_supernatant->hydrolyze centrifuge Centrifuge to Remove Precipitate hydrolyze->centrifuge detect_kynurenine Detect Kynurenine (Add p-DMAB and Measure Absorbance at 480 nm) centrifuge->detect_kynurenine analyze Data Analysis (Calculate % Inhibition, IC50) detect_kynurenine->analyze

Caption: Workflow for a cell-based IDO1 inhibition assay.

Materials and Reagents:

  • HeLa cells (or another suitable cell line)

  • Cell Culture Medium: (e.g., DMEM with 10% FBS)

  • Human IFN-γ

  • Test Compounds: 4-Phenyloxazole derivatives.

  • Trichloroacetic acid (TCA)

  • p-Dimethylaminobenzaldehyde (p-DMAB) reagent: 2% (w/v) in acetic acid.

  • 96-well cell culture plates

  • Microplate reader

Step-by-Step Protocol:

  • Cell Seeding: Seed HeLa cells into a 96-well plate at a density of 1 x 10^4 cells per well and incubate overnight.[1]

  • Compound Addition: The next day, add the test compounds at various concentrations and human IFN-γ (e.g., 10 ng/mL) to the cells.[1]

  • Incubation: Incubate the plate for 24 hours.[1]

  • Supernatant Collection: Carefully collect 140 µL of the supernatant from each well.[1]

  • Hydrolysis: Add 10 µL of 6.1 N TCA to the supernatant, and incubate at 50°C for 30 minutes to hydrolyze N-formylkynurenine to kynurenine.[1]

  • Centrifugation: Centrifuge the plate to pellet any precipitate.[1]

  • Kynurenine Detection: Transfer 100 µL of the clear supernatant to a new plate and add 100 µL of the p-DMAB reagent.

  • Measure Absorbance: Measure the absorbance at 480 nm.

  • Data Analysis:

    • Generate a standard curve using known concentrations of kynurenine.

    • Determine the concentration of kynurenine in each sample.

    • Calculate the percentage of inhibition and the IC50 values for the test compounds.

Conclusion

The 4-phenyloxazole scaffold is a versatile and valuable starting point for the design of potent and selective enzyme inhibitors. The detailed protocols provided in this guide for AChE, COX, p38 MAP kinase, MAO, and IDO1 inhibition assays offer researchers a solid foundation for evaluating novel 4-phenyloxazole derivatives. By understanding the underlying scientific rationale and adhering to rigorous experimental procedures, scientists can effectively advance the development of new therapeutics targeting these critical enzymes.

References

  • Inhibitory Activity of 4-Benzylidene Oxazolones Derivatives of Cinnamic Acid on Human Acetylcholinesterase and Cognitive Improvements in a Mouse Model - PubMed Central. Available at: [Link]

  • Synthesis and anticancer activity of 4-benzylidene-2- phenyloxazol-5(4H)-one derivatives - ResearchGate. Available at: [Link]

  • Mechanism of Action Assays for Enzymes - Assay Guidance Manual - NCBI Bookshelf. Available at: [Link]

  • Cell based functional assays for IDO1 inhibitor screening and characterization - PMC. Available at: [Link]

  • 2‐Phenyloxazole‐4‐carboxamide as a Scaffold for Selective Inhibition of Human Monoamine Oxidase B | Request PDF - ResearchGate. Available at: [Link]

  • Azole-Based Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors - ACS Publications. Available at: [Link]

  • Synthesis and biological evaluation of 4-phenoxy-phenyl isoxazoles as novel acetyl-CoA carboxylase inhibitors - Semantic Scholar. Available at: [Link]

  • Substituted isoxazoles as potent inhibitors of p38 MAP kinase - PubMed. Available at: [Link]

  • Exploring of novel oxazolones and imidazolones as anti-inflammatory and analgesic candidates with cyclooxygenase inhibitory action - PMC - PubMed Central. Available at: [Link]

  • A standard operating procedure for an enzymatic activity inhibition assay - PubMed. Available at: [Link]

  • A Series of 2-((1-Phenyl-1H-imidazol-5-yl)methyl)-1H-indoles as Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors - PubMed. Available at: [Link]

  • Design, Synthesis, and Biological Evaluation of Phenyloxadiazole Sulfoxide Derivatives as Potent Pseudomonas aeruginosa Biofilm Inhibitors - NIH. Available at: [Link]

  • Essential binding interactions of compound 4f and some p38α MAP kinase inhibitors. Available at: [Link]

  • Synthesis and Monoamine Oxidase Inhibition Properties of 4-(2-Methyloxazol-4-yl)benzenesulfonamide - MDPI. Available at: [Link]

  • Rational design of indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors featuring 1,2,3-triazole derivatives with enhanced anti-inflammatory and analgesic efficacy - Frontiers. Available at: [Link]

  • IN VITRO 5-LOX INHIBITORY POTENTIAL AND ANTIOXIDANT ACTIVITY OF NEW ISOXAZOLE DERIVATIVES | bioRxiv. Available at: [Link]

  • 4,5-Diaryloxazole inhibitors of cyclooxygenase-2 (COX-2) - PubMed. Available at: [Link]

Sources

Method

Application Notes and Protocols for Reactions Involving 4-Phenyloxazole-5-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This document provides a detailed guide to the experimental setup for key chemical transformations of 4-phenyloxa...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This document provides a detailed guide to the experimental setup for key chemical transformations of 4-phenyloxazole-5-carboxylic acid, a versatile heterocyclic building block in medicinal chemistry and materials science. The protocols herein are designed to be robust and reproducible, grounded in established chemical principles. This guide emphasizes not just the "how" but the "why" of the experimental design, ensuring a deep understanding of the reaction mechanisms and empowering researchers to adapt and troubleshoot as needed.

Introduction: The Chemical Versatility of 4-Phenyloxazole-5-carboxylic Acid

The oxazole scaffold is a privileged heterocycle in drug discovery, appearing in numerous compounds with a wide array of biological activities. 4-Phenyloxazole-5-carboxylic acid, in particular, offers a synthetically attractive handle—the carboxylic acid group—for molecular elaboration. This functional group allows for the straightforward formation of esters, amides, and other derivatives, making it a valuable starting material for the synthesis of compound libraries for screening and lead optimization. Furthermore, the oxazole ring itself can participate in various chemical transformations. The strategic location of the phenyl and carboxylic acid groups on the oxazole core influences its electronic properties and reactivity, making a nuanced understanding of its chemical behavior essential for successful synthetic campaigns.

Physicochemical Properties (Predicted and Inferred from Analogs)

While specific experimental data for 4-phenyloxazole-5-carboxylic acid is not widely available, we can infer its properties from closely related analogs like 5-phenyloxazole-4-carboxylic acid (CAS 99924-18-2) and other substituted oxazoles.

PropertyEstimated Value/CharacteristicRationale/Source
Physical Form Pale-yellow to yellow-brown solidBased on the appearance of 5-phenyloxazole-4-carboxylic acid.[1]
Molecular Weight 189.17 g/mol Calculated for C₁₀H₇NO₃.
Melting Point Likely in the range of 120-190 °CBased on the melting point of 5-phenylisoxazole-4-carboxylic acid (124.94 °C) and 3-bromo-4-phenylisothiazole-5-carboxylic acid (180–182 °C).[2][3]
Solubility Sparingly soluble in water; soluble in polar organic solvents like DMF, DMSO, and alcohols.Typical for aromatic carboxylic acids.
Storage Store in a cool, dry place, sealed from moisture. Refrigeration (2-8°C) is recommended for long-term storage.[1][4]To prevent potential degradation.

Safety Precautions and Handling

Given the lack of a specific safety data sheet (SDS) for 4-phenyloxazole-5-carboxylic acid, precautions should be based on analogous compounds. Heterocyclic carboxylic acids are often classified as irritants.

  • Hazard Statements (Anticipated):

    • H315: Causes skin irritation.[5]

    • H319: Causes serious eye irritation.[5]

    • H335: May cause respiratory irritation.[5]

  • Precautionary Measures:

    • Engineering Controls: Work in a well-ventilated fume hood.

    • Personal Protective Equipment (PPE): Wear safety glasses or goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).

    • Handling: Avoid inhalation of dust and contact with skin and eyes. Wash hands thoroughly after handling.

    • Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols

The following sections detail protocols for three common and synthetically useful reactions of 4-phenyloxazole-5-carboxylic acid: esterification, amidation, and decarboxylation.

Fischer Esterification: Synthesis of Methyl 4-Phenyloxazole-5-carboxylate

Fischer esterification is a classic and reliable method for converting carboxylic acids to esters using an alcohol in the presence of an acid catalyst. The reaction is an equilibrium process, and to drive it towards the product, a large excess of the alcohol is typically used, often serving as the solvent.

Causality of Experimental Choices:

  • Acid Catalyst (H₂SO₄): A strong acid is required to protonate the carbonyl oxygen of the carboxylic acid, which activates the carbonyl carbon towards nucleophilic attack by the alcohol. Sulfuric acid is a common choice due to its high boiling point and efficacy.

  • Excess Methanol: Using methanol as the solvent ensures a high concentration of the nucleophile, shifting the equilibrium towards the formation of the ester product according to Le Chatelier's principle.

  • Reflux Conditions: Heating the reaction mixture increases the reaction rate, allowing the equilibrium to be reached more quickly.

Reaction Workflow:

Fischer_Esterification start Reactants: 4-Phenyloxazole-5-carboxylic acid Methanol (excess) H₂SO₄ (catalyst) reaction Reaction: Reflux (e.g., 65°C) Monitor by TLC start->reaction Heat workup Work-up: 1. Cool to RT 2. Neutralize with NaHCO₃ (aq) 3. Extract with Ethyl Acetate reaction->workup purification Purification: Column Chromatography (Silica Gel) workup->purification product Product: Methyl 4-phenyloxazole-5-carboxylate purification->product

Caption: Workflow for the Fischer Esterification of 4-Phenyloxazole-5-carboxylic acid.

Detailed Protocol:

  • To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-phenyloxazole-5-carboxylic acid (1.0 eq).

  • Add methanol (serving as the solvent, typically 10-20 mL per gram of carboxylic acid).

  • Carefully add concentrated sulfuric acid (0.1-0.2 eq) dropwise with stirring.

  • Heat the reaction mixture to reflux (approximately 65°C) and maintain for 4-12 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC), eluting with a mixture of ethyl acetate and hexanes. The ester product should have a higher Rf value than the starting carboxylic acid.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Slowly pour the reaction mixture into a beaker containing a saturated aqueous solution of sodium bicarbonate to neutralize the excess acid. Ensure the final pH is neutral or slightly basic.

  • Extract the aqueous mixture with ethyl acetate (3 x volume of methanol used).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude ester by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

Amide Coupling: Synthesis of N-Benzyl-4-phenyloxazole-5-carboxamide

The formation of an amide bond from a carboxylic acid and an amine typically requires a coupling agent to activate the carboxylic acid. A common and effective combination is 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of a catalyst like 4-Dimethylaminopyridine (DMAP) or an additive like Hydroxybenzotriazole (HOBt) to suppress side reactions and improve yields.

Causality of Experimental Choices:

  • EDC (Coupling Agent): EDC reacts with the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate is readily attacked by the amine nucleophile. EDC is advantageous because the urea byproduct is water-soluble, simplifying purification.

  • HOBt (Additive): HOBt can react with the O-acylisourea intermediate to form an activated ester. This minimizes side reactions such as the formation of an N-acylurea and reduces the risk of racemization if chiral centers are present.

  • DIPEA (Base): A non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) is used to neutralize any hydrochloride salts present in the amine starting material and to scavenge the proton released during the reaction, driving the reaction to completion.

  • Anhydrous Conditions: The reagents, especially the coupling agent, are sensitive to moisture. Anhydrous solvents and an inert atmosphere (e.g., nitrogen or argon) are crucial for optimal results.

Reaction Workflow:

Amide_Coupling start Reactants: 4-Phenyloxazole-5-carboxylic acid Benzylamine EDC, HOBt, DIPEA reaction Reaction: Anhydrous DCM, RT Inert Atmosphere (N₂) Monitor by TLC start->reaction Stir workup Work-up: 1. Dilute with DCM 2. Wash with 1M HCl, sat. NaHCO₃, brine 3. Dry over Na₂SO₄ reaction->workup purification Purification: Column Chromatography (Silica Gel) workup->purification product Product: N-Benzyl-4-phenyloxazole-5-carboxamide purification->product

Caption: Workflow for the Amide Coupling of 4-Phenyloxazole-5-carboxylic acid.

Detailed Protocol:

  • Dissolve 4-phenyloxazole-5-carboxylic acid (1.0 eq), HOBt (1.2 eq), and benzylamine (1.1 eq) in anhydrous dichloromethane (DCM) in a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar).

  • Add DIPEA (2.5 eq) to the mixture and stir for 5 minutes at room temperature.

  • Add EDC (1.2 eq) portion-wise to the stirred solution.

  • Allow the reaction to stir at room temperature for 12-24 hours.

  • Monitor the reaction progress by TLC (ethyl acetate/hexanes).

  • Upon completion, dilute the reaction mixture with DCM.

  • Wash the organic layer successively with 1 M HCl (aq), saturated NaHCO₃ (aq), and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude amide by column chromatography on silica gel (ethyl acetate/hexanes).

Copper-Catalyzed Decarboxylation: Synthesis of 4-Phenyloxazole

Decarboxylation of heteroaromatic carboxylic acids can be challenging but is a powerful tool for generating the parent heterocycle. Copper-catalyzed methods are often effective, proceeding through a copper-carboxylate intermediate. The choice of ligand and solvent can be critical for success.

Causality of Experimental Choices:

  • Copper(I) Iodide (Catalyst): Copper(I) salts are commonly used in decarboxylation reactions. The copper is thought to coordinate to the carboxylate, facilitating the extrusion of CO₂.

  • 1,10-Phenanthroline (Ligand): σ-donor ligands like 1,10-phenanthroline can increase the electron density on the copper center, which is believed to favor the oxidative addition step in the catalytic cycle, thereby promoting the decarboxylation.

  • NMP (Solvent): A high-boiling, polar aprotic solvent like N-Methyl-2-pyrrolidone (NMP) is often required to achieve the high temperatures necessary for decarboxylation.

  • High Temperature: Significant thermal energy is typically needed to overcome the activation barrier for the C-C bond cleavage and release of CO₂.

Reaction Workflow:

Decarboxylation start Reactants: 4-Phenyloxazole-5-carboxylic acid CuI (cat.), 1,10-Phenanthroline (ligand) reaction Reaction: NMP, High Temp (e.g., 160-180°C) Inert Atmosphere (N₂) Monitor by TLC/GC-MS start->reaction Heat workup Work-up: 1. Cool to RT 2. Dilute with Ethyl Acetate 3. Filter through Celite 4. Wash with water/brine reaction->workup purification Purification: Column Chromatography (Silica Gel) workup->purification product Product: 4-Phenyloxazole purification->product

Caption: Workflow for the Copper-Catalyzed Decarboxylation of 4-Phenyloxazole-5-carboxylic acid.

Detailed Protocol:

  • To a reaction vial or flask, add 4-phenyloxazole-5-carboxylic acid (1.0 eq), copper(I) iodide (0.1-0.2 eq), and 1,10-phenanthroline (0.2-0.4 eq).

  • Add anhydrous NMP as the solvent.

  • Seal the vessel and purge with an inert gas (N₂ or Ar).

  • Heat the reaction mixture to 160-180°C in an oil bath or heating block.

  • Stir at this temperature for 6-24 hours. Monitor the reaction by TLC or GC-MS, looking for the disappearance of the starting material.

  • After the reaction is complete, cool the mixture to room temperature.

  • Dilute the mixture with ethyl acetate and filter through a pad of Celite to remove the copper salts.

  • Wash the organic filtrate with water and then with brine to remove the NMP.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (ethyl acetate/hexanes).

In-Process Monitoring and Characterization

Effective reaction monitoring is crucial for determining reaction completion and optimizing conditions.

  • Thin Layer Chromatography (TLC): TLC is an indispensable tool for monitoring the progress of all three reactions. A typical mobile phase would be a mixture of ethyl acetate and hexanes. The starting carboxylic acid is quite polar and will have a low Rf, while the ester, amide, and decarboxylated products will be less polar and have higher Rf values.

  • Gas Chromatography-Mass Spectrometry (GC-MS): For the decarboxylation reaction, which is often lower yielding and can produce byproducts, GC-MS is a valuable technique for monitoring the formation of the volatile 4-phenyloxazole product and identifying any side products.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the purified products. For the ester, expect a new singlet around 3.8-4.0 ppm for the methyl group. For the amide, new peaks corresponding to the benzyl group will be present. For the decarboxylated product, the disappearance of the carboxylic acid proton and the appearance of a new proton on the oxazole ring at the 5-position would be expected.

  • Infrared (IR) Spectroscopy: The disappearance of the broad O-H stretch of the carboxylic acid (around 2500-3300 cm⁻¹) and the appearance of a sharp C=O stretch for the ester (around 1735 cm⁻¹) or amide (around 1650 cm⁻¹) is a key diagnostic.

  • Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition of the final products.

Concluding Remarks

The protocols outlined in this application note provide a robust starting point for the chemical modification of 4-phenyloxazole-5-carboxylic acid. The principles of activating the carboxyl group for nucleophilic attack in esterification and amidation, and the use of transition metal catalysis for decarboxylation, are broadly applicable in organic synthesis. Researchers are encouraged to use the provided mechanistic rationale to guide their optimization and troubleshooting efforts. Careful monitoring and thorough characterization are paramount to ensuring the successful synthesis of novel 4-phenyloxazole derivatives for applications in drug discovery and beyond.

References

  • Jat, L. R., et al. (2011). Synthesis and anticancer activity of 4-benzylidene-2-phenyloxazol-5(4H)-one derivatives. ResearchGate. Available at: [Link]

  • Kalogirou, A. S., & Koutentis, P. A. (2023). Synthesis of 3-Bromo-4-phenylisothiazole-5-carboxylic Acid and 3-Bromoisothiazole-5-carboxylic Acid. Molbank, 2023(1), M1557. Available at: [Link]

  • Yamada, K., Kamimura, N., & Kunishima, M. (2017). Development of a method for the synthesis of 2,4,5-trisubstituted oxazoles composed of carboxylic acid, amino acid, and boronic acid. Beilstein Journal of Organic Chemistry, 13, 1536–1542. Available at: [Link]

  • ChemSynthesis. (n.d.). 2,4-diphenyl-1,3-oxazole-5-carboxylic acid. Retrieved January 26, 2026, from [Link]

  • ChemSynthesis. (n.d.). methyl 5-phenyl-1,3-oxazole-4-carboxylate. Retrieved January 26, 2026, from [Link]

  • Lead Sciences. (n.d.). 5-Phenyloxazole-4-carboxylic acid. Retrieved January 26, 2026, from [Link]

  • PubChem. (n.d.). 5-Methylisoxazole-4-carboxylic acid. Retrieved January 26, 2026, from [Link]

  • Tsoleridis, C. A., et al. (2016). 5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. Molecules, 21(11), 1472. Available at: [Link]

  • da Silva, M. D., et al. (2018). Decarboxylation reaction of 5-methylisolxazole-3-carboxylic acid. ResearchGate. Available at: [Link]

  • Chemchart. (n.d.). 5-Phenylisoxazole-4-carboxylic acid (76344-95-1). Retrieved January 26, 2026, from [Link]

  • Chandra, et al. (2013). 5-Methyl-3-phenylisoxazole-4-carboxylic acid. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 6), o897. Available at: [Link]

  • Fujimoto, K., & Fukuyama, T. (2020). Decarboxylative Alkylation of Carboxylic Acids with Easily Oxidizable Functional Groups Catalyzed by an Imidazole-Coordinated Iron Complex. Chemistry – An Asian Journal, 15(18), 2773-2777. Available at: [Link]

  • Chandra, et al. (2013). 5-Methyl-3-phenylisoxazole-4-carboxylic acid. Acta Crystallographica Section E, 69(6), o897. Available at: [Link]

  • Cativiela, C., et al. (1996). Studies on decarboxylation reactions. Part 7. Kinetic study of the decarboxylation of 2-amino- and 2-phenylamino-thiazole-5-carboxylic acids. Journal of the Chemical Society, Perkin Transactions 2, (5), 855-859. Available at: [Link]

  • Kumar, S., et al. (2011). 4-Bis(methylthio)methylene-2-phenyloxazol-5-one: Versatile Template for Synthesis of 2-Phenyl-4,5-functionalized Oxazoles. The Journal of Organic Chemistry, 76(17), 7125-7135. Available at: [Link]

  • Abdel-Ghani, N. T., et al. (2022). Synthesis of novel isoxazole–carboxamide derivatives as promising agents for melanoma and targeted nano-emulgel conjugate for improved cellular permeability. Scientific Reports, 12(1), 10738. Available at: [Link]

  • Douglas, J. J., & Sevrin, M. J. (2019). Physicochemical and pharmacological characteristics of carboxylic acids and 3-oxetanol bioisosteres. ResearchGate. Available at: [Link]

Sources

Application

Unveiling the Molecular Architecture: A Guide to the Analytical Characterization of 4-Phenyloxazole Compounds

An Application Note and Protocol Guide for Researchers The 4-phenyloxazole scaffold is a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous compounds with significant biolog...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Note and Protocol Guide for Researchers

The 4-phenyloxazole scaffold is a cornerstone in medicinal chemistry and materials science, forming the structural core of numerous compounds with significant biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1] The precise characterization of these molecules is paramount for establishing structure-activity relationships (SAR), ensuring purity, and meeting regulatory standards in drug development. This guide provides an in-depth exploration of the primary analytical techniques employed to elucidate the structure, purity, and properties of 4-phenyloxazole derivatives.

Our approach moves beyond a simple listing of methods. We delve into the causality behind experimental choices, providing a logical workflow that ensures a comprehensive and validated characterization. This document is designed for researchers, scientists, and drug development professionals who require a robust understanding of how to approach the analytical challenges presented by this important class of heterocyclic compounds.

The Strategic Analytical Workflow

A multi-technique approach is essential for the unambiguous characterization of 4-phenyloxazole compounds. Each technique provides a unique piece of the structural puzzle. The synergy between spectroscopic and chromatographic methods ensures a holistic understanding of the molecule, from its atomic connectivity to its bulk purity.

cluster_0 Initial Synthesis & Purification Synthesis Synthesis of 4-Phenyloxazole Derivative TLC TLC Monitoring Synthesis->TLC Reaction Progress Purification Purification (e.g., Column Chromatography, Recrystallization) NMR NMR Spectroscopy (¹H, ¹³C, 2D) Purification->NMR Confirms Connectivity & Substitution MS Mass Spectrometry (GC-MS or LC-MS) Purification->MS Confirms Molecular Weight & Formula FTIR FTIR Spectroscopy Purification->FTIR Identifies Functional Groups TLC->Purification X_Ray Single Crystal X-ray Crystallography NMR->X_Ray Definitive 3D Structure HPLC HPLC Analysis NMR->HPLC Purity Assessment & Quantification Elemental Elemental Analysis MS->Elemental Confirms Elemental Composition UV_Vis UV-Vis Spectroscopy FTIR->UV_Vis Confirms Conjugated System

Caption: Integrated workflow for 4-phenyloxazole characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR is the most powerful technique for elucidating the precise molecular structure of organic compounds. For 4-phenyloxazole derivatives, ¹H and ¹³C NMR are indispensable for confirming the substitution patterns on both the phenyl and oxazole rings.

Expertise & Causality: The chemical environment of each proton and carbon atom dictates its resonance frequency (chemical shift). The aromatic protons of the phenyl ring and the lone proton on the oxazole ring exhibit characteristic chemical shifts and coupling patterns that provide definitive evidence of the compound's identity and isomeric purity.[2][3]

Protocol 1: ¹H and ¹³C NMR Analysis
  • Sample Preparation:

    • Accurately weigh 5-10 mg of the purified 4-phenyloxazole compound.

    • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube. Chloroform-d (CDCl₃) is often a suitable choice for many oxazole derivatives.[3]

    • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm), although modern spectrometers can reference the residual solvent peak.

  • Instrumental Parameters (300-500 MHz Spectrometer):

    • ¹H NMR:

      • Acquire the spectrum at room temperature.

      • Use a spectral width of approximately 12-16 ppm.

      • Employ a pulse angle of 30-45 degrees.

      • Set the relaxation delay to 1-2 seconds.

      • Acquire a sufficient number of scans (e.g., 16-64) to achieve a good signal-to-noise ratio.

    • ¹³C NMR:

      • Acquire the spectrum using a proton-decoupled pulse program.

      • Use a spectral width of approximately 200-220 ppm.

      • A longer relaxation delay (2-5 seconds) may be necessary for quaternary carbons.

      • Acquire a larger number of scans (e.g., 512-2048) due to the lower natural abundance of ¹³C.

  • Data Interpretation:

    • Process the raw data (FID) using appropriate software (e.g., MestReNova, TopSpin).

    • Apply Fourier transformation, phase correction, and baseline correction.

    • Integrate the ¹H NMR signals to determine the relative number of protons.

    • Analyze chemical shifts (δ), coupling constants (J), and multiplicities (singlet, doublet, etc.) to assign signals to specific protons and carbons in the molecule.

Expected NMR Data for 4-Phenyloxazole Core
NucleusPositionTypical Chemical Shift (δ, ppm)MultiplicityNotes
¹H Oxazole H-5~7.5 - 8.2Singlet (s)The exact position is sensitive to substituents on the phenyl ring.
Phenyl H (ortho)~7.8 - 8.2Multiplet (m) or Doublet (d)Protons closest to the oxazole ring are typically downfield.[2]
Phenyl H (meta, para)~7.2 - 7.6Multiplet (m)Overlapping signals are common in this region.[2]
¹³C Oxazole C-2~158 - 163Quaternary
Oxazole C-4~135 - 140QuaternaryCarbon bearing the phenyl group.
Oxazole C-5~120 - 128CH
Phenyl C (ipso)~126 - 130QuaternaryCarbon attached to the oxazole ring.
Phenyl C (ortho, meta, para)~125 - 132CH[3]

Mass Spectrometry (MS): Molecular Weight and Fragmentation

MS is a critical technique for determining the molecular weight of the synthesized compound, thereby confirming its elemental composition. When coupled with a separation technique like Gas Chromatography (GC-MS) or Liquid Chromatography (LC-MS), it also serves as a powerful tool for purity assessment.

Expertise & Causality: Electron Ionization (EI) is a common technique used in GC-MS that bombards the molecule with high-energy electrons, causing it to ionize and fragment in a reproducible manner.[4] The resulting fragmentation pattern is a "fingerprint" that can provide structural information and confirm the identity of the oxazole core.[5] Pioneering studies on oxazole alkaloids have demonstrated the utility of comparing fragmentation patterns of unknown compounds with known isomers to establish their structure.[5]

Protocol 2: GC-MS Analysis

This protocol is suitable for volatile and thermally stable 4-phenyloxazole derivatives.

  • Sample Preparation:

    • Prepare a dilute solution of the sample (~1 mg/mL) in a volatile organic solvent such as dichloromethane, ethyl acetate, or methanol.

    • Filter the solution through a 0.22 µm syringe filter if any particulate matter is present.

  • Instrumental Parameters:

    • Gas Chromatograph (GC):

      • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms, 30 m x 0.25 mm x 0.25 µm) is typically used.

      • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

      • Inlet: Split/splitless injector at 250-280 °C. A split ratio of 20:1 is a good starting point.

      • Oven Program: Start at a low temperature (e.g., 80-100 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of 280-300 °C.

    • Mass Spectrometer (MS):

      • Ionization Mode: Electron Ionization (EI) at 70 eV.[4]

      • Mass Analyzer: Quadrupole or Ion Trap.

      • Scan Range: m/z 40-500.

      • Source Temperature: ~230 °C.

      • Quadrupole Temperature: ~150 °C.

  • Data Interpretation:

    • Identify the molecular ion peak (M⁺) to confirm the molecular weight. Note that with EI, the molecular ion can sometimes be weak or absent.[4]

    • Analyze the fragmentation pattern. Key fragments for oxazoles often arise from the cleavage of the oxazole ring.

    • Compare the obtained spectrum with library databases (e.g., NIST, Wiley) for tentative identification.

Sample Dilute Sample in Volatile Solvent Injector GC Injector (~250°C) Sample->Injector 1 µL Injection Column GC Column (Temperature Programmed Separation) Injector->Column Vaporization MS_Source MS Ion Source (EI, 70 eV) Column->MS_Source Separated Analytes Analyzer Mass Analyzer (Quadrupole) MS_Source->Analyzer Ionization & Fragmentation Detector Detector Analyzer->Detector m/z Separation Data Data System (Mass Spectrum) Detector->Data

Caption: General workflow for GC-MS analysis.

Fourier-Transform Infrared (FTIR) Spectroscopy: Functional Group Identification

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule. It is an excellent method to quickly confirm the formation of the oxazole ring and the presence of the aromatic system.

Expertise & Causality: Specific bonds within a molecule vibrate at characteristic frequencies when they absorb infrared radiation. For 4-phenyloxazole, key vibrational modes include the C=N and C-O stretching within the oxazole ring, and the C=C stretching and C-H bending of the aromatic phenyl group.[6]

Protocol 3: FTIR Analysis using KBr Pellet
  • Sample Preparation:

    • Grind a small amount (1-2 mg) of the solid 4-phenyloxazole sample with ~100-200 mg of dry, spectroscopic grade potassium bromide (KBr) using an agate mortar and pestle.

    • The mixture should be a fine, homogeneous powder.

    • Transfer the powder to a pellet press and apply pressure (typically 7-10 tons) for several minutes to form a transparent or semi-transparent pellet.

  • Data Acquisition:

    • Place the KBr pellet in the sample holder of the FTIR spectrometer.

    • Acquire a background spectrum of the empty sample compartment first.

    • Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

    • Co-add 16-32 scans to improve the signal-to-noise ratio.

  • Data Interpretation:

    • Identify the characteristic absorption bands corresponding to the functional groups in the molecule.

Expected FTIR Data for 4-Phenyloxazole Core
Wavenumber (cm⁻¹)Vibration TypeFunctional Group
3100 - 3000C-H StretchAromatic (Phenyl & Oxazole)
1650 - 1580C=N StretchOxazole Ring
1600 - 1450C=C StretchAromatic Ring
1180 - 1050C-O StretchOxazole Ring (asymmetric)
~750 and ~690C-H Bend (out-of-plane)Monosubstituted Phenyl Ring

Note: The values are approximate and can shift based on the specific substitution pattern of the derivative.[6]

Complementary Analytical Techniques

While NMR, MS, and FTIR form the core of structural characterization, the following techniques provide additional crucial information regarding the electronic properties, 3D structure, and purity of 4-phenyloxazole compounds.

High-Performance Liquid Chromatography (HPLC)

HPLC is the gold standard for determining the purity of a compound and is also used for quantification.[7] For aromatic heterocycles like 4-phenyloxazoles, reversed-phase HPLC is the most common approach.

Protocol 4: Reversed-Phase HPLC Purity Analysis

  • Sample Preparation: Prepare a ~1 mg/mL solution of the compound in the mobile phase or a compatible solvent (e.g., acetonitrile). Filter the sample through a 0.22 µm syringe filter.

  • Instrumentation & Conditions:

    • Column: C18 or Phenyl-Hexyl stationary phase (e.g., 4.6 x 150 mm, 3-5 µm particle size).[8]

    • Mobile Phase: An isocratic or gradient mixture of Acetonitrile (ACN) and water, often with a modifier like 0.1% trifluoroacetic acid (TFA) or formic acid to improve peak shape. A starting point could be 60:40 ACN:Water.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detector set at a wavelength where the compound has strong absorbance (e.g., determined by UV-Vis, often around 254 nm or the λmax).

    • Injection Volume: 5-10 µL.

  • Data Analysis: The purity is calculated based on the peak area percentage of the main component relative to the total area of all peaks in the chromatogram.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the conjugated π-system of the 4-phenyloxazole molecule.

Protocol 5: UV-Vis Analysis

  • Sample Preparation: Prepare a very dilute solution (micromolar range) of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or chloroform).

  • Data Acquisition:

    • Use a matched pair of quartz cuvettes, one for the solvent blank and one for the sample.

    • Scan the sample from approximately 200 to 600 nm.

  • Data Analysis: Identify the wavelength of maximum absorbance (λmax). For many phenyloxazole derivatives, this falls in the range of 300-380 nm, indicative of π-π* transitions.[2] The specific λmax is highly dependent on the solvent and substituents.[9]

X-ray Crystallography

For novel compounds, single-crystal X-ray crystallography provides the ultimate, unambiguous proof of structure. It yields precise information on bond lengths, bond angles, and the three-dimensional arrangement of the molecule in the solid state.[10][11]

Protocol 6: Single-Crystal X-ray Crystallography

  • Crystal Growth: This is the most critical and often challenging step. Grow single crystals of the compound suitable for diffraction (typically >0.1 mm in all dimensions) by slow evaporation of a solvent, slow cooling of a saturated solution, or vapor diffusion.

  • Data Collection: Mount a suitable crystal on a diffractometer. A beam of monochromatic X-rays is directed at the crystal, and the resulting diffraction pattern is collected.

  • Structure Solution and Refinement: The diffraction data is used to solve the crystal structure and refine the atomic positions, providing a detailed 3D model of the molecule.[10]

References

  • Lala, R. (2011). Synthesis and anticancer activity of 4-benzylidene-2-phenyloxazol-5(4H)-one derivatives. ResearchGate. Available at: [Link]

  • Wikipedia. (n.d.). Imidazole. Available at: [Link]

  • Uccella, N. (n.d.). MASS SPECTROMETRY OF OXAZOLES. Semantic Scholar. Available at: [Link]

  • ResearchGate. (n.d.). X-ray diffraction structure of 3-(4-chlorophenyl)-5-phenyl-4-bromoisoxazole (2Br). Available at: [Link]

  • Abdullah, F., et al. (2019). Spectroscopic and Electrochemical Investigations of New 5-oxo-2-Phenyloxazol-4(5H)-ylidene Based Triazine Derivative. Current Research in Materials Chemistry. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis and Spectroscopic Studies of Some New Oxazole Derivatives Dyes. Available at: [Link]

  • Hernández-Luis, F., et al. (n.d.). Synthesis and in vitro antiprotozoal activity of some 2-amino-4-phenyloxazole derivatives.
  • Sepuxianyun. (2025). [Readers Insight] Heterocycles Structural Analysis in HPLC Method Development. Welch Materials, Inc. Available at: [Link]

  • SCION Instruments. (n.d.). Gas Chromatography Mass Spectrometry (GC-MS) | Analysis. Available at: [Link]

  • Böcker, S., & Dührkop, K. (2013). Computational mass spectrometry for small molecules. PMC - PubMed Central. Available at: [Link]

  • Kateb, B. A. E., et al. (2014). Synthesis and Spectroscopic Studies of Some New Oxazole Derivatives Dyes. International Journal of Pharmaceutical Sciences Review and Research.
  • Supporting Information. (n.d.). Electrochemically promoted synthesis of polysubstituted oxazoles from β-diketone derivatives and benzylamines under mild conditions.
  • Švábenský, O., et al. (n.d.). The study of properties of HPLC determination of polycyclic aromatic nitrogen heterocycles. Taylor & Francis Online.
  • ResearchGate. (2020). Spectroscopic and Electrochemical Investigations of New 5-oxo-2- Phenyloxazol-4(5H)-ylidene Based Triazine Derivatives. Available at: [Link]

  • Al-Majid, A. M., et al. (n.d.). Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo[4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. MDPI. Available at: [Link]

  • Moanţă, A., & Radu, S. (n.d.). SPECTROSCOPIC ANALYSIS AND ANTIMICROBIAL ACTIVITY OF SOME 4-PHENYLAZO-PHENOXYACETIC ACIDS. Revue Roumaine de Chimie.
  • ResearchGate. (n.d.). Mass spectrometry of 1,2,5-oxadiazole N-oxide derivatives. Use of deuterated analogues in fragmentation pattern studies. Available at: [Link]

  • EAG Laboratories. (n.d.). Gas Chromatography Mass Spectrometry (GC-MS). Available at: [Link]

  • ResearchGate. (n.d.). NMR Spectroscopic Data for Compounds 1−4. Available at: [Link]

  • ResearchGate. (2021). Methodical approach for determination of the heterocyclic aromatic amines in meat products using HPLC–MS/MS. Available at: [Link]

  • ACS Publications. (2020). Time-Resolved Photoelectron Spectroscopy Studies of Isoxazole and Oxazole. The Journal of Physical Chemistry A. Available at: [Link]

  • Author's personal copy. (2008).
  • PMC - PubMed Central. (n.d.). Naturally Occurring Oxazole-Containing Peptides. Available at: [Link]

  • Lee, H., et al. (2021). Analysis of heterocyclic aromatic amines using selective extraction by magnetic molecularly imprinted polymers coupled with liquid chromatography-tandem mass spectrometry. Food Science and Biotechnology.
  • ResearchGate. (n.d.). The X‐ray crystallography structure of 4 a. Available at: [Link]

  • ResearchGate. (n.d.). FTIR spectrum of 4-phenylazo-1-naphthol. Available at: [Link]

  • Asian Journal of Biochemical and Pharmaceutical Research. (n.d.).
  • NIH. (n.d.). 4-Phenylurazole. PubChem. Available at: [Link]

  • LCGC International. (n.d.). Quantifying Small Molecules by Mass Spectrometry.
  • ResearchGate. (n.d.). X‐ray single crystal structure of 4 i. Available at: [Link]

  • ACS Publications. (n.d.). Liquid chromatographic separation schemes for pyrrole and pyridine nitrogen aromatic heterocycle fractions from crude oils suitable for rapid characterization of geochemical samples. Analytical Chemistry. Available at: [Link]

  • Al-Ghannam, S. M. (n.d.). Analytical methods for the determination of some selected 4-quinolone antibacterials.
  • Quality Analysis. (n.d.). GC-MS: gas chromatography-mass spectrometry. Available at: [Link]

  • Farmacia Journal. (n.d.).
  • ResearchGate. (n.d.). Oxazoles and Gas chromatography-Mass spectrometry. Available at: [Link]

  • MDPI. (n.d.). Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives. Available at: [Link]

  • ResearchGate. (n.d.). X-Ray Crystallography and its Role in Understanding the Physicochemical Properties of Pharmaceutical Cocrystals. Available at: [Link]

  • SpectraBase. (n.d.). 4-BENZOTRIAZOL-1-YL-METHYL-3-PHENYL-OXAZOLE - Optional[13C NMR]. Available at: [Link]

  • RSC Publishing. (2012). Optimisation of an HPLC method for the simultaneous determination of pyrantel pamoate, praziquantel, fenbendazole, oxfendazole and butylhydroxyanisole using a phenyl stationary phase. Available at: [Link]

  • ResearchGate. (n.d.). SPectroscopic analysis and antimicrobial activity of some 4-phenylazo-phenoxyacetic acids. Available at: [Link]

  • Magritek. (n.d.). Real-Time Reaction Monitoring with In Operando Flow NMR and FTIR Spectroscopy: Reaction Mechanism of Benzoxazole Synthesis. Available at: [Link]

  • MDPI. (n.d.). Structure, Spectra and Photochemistry of 2-Amino-4-Methylthiazole: FTIR Matrix Isolation and Theoretical Studies. Available at: [Link]

  • NIH. (n.d.). 4-Phenyl-1,3-oxazol-2-amine. PubChem. Available at: [Link]/compound/520605)

Sources

Method

The Versatile Virtuoso: 4-Phenyloxazole-5-carboxylic Acid as a Cornerstone for Complex Molecule Synthesis

In the intricate tapestry of modern medicinal chemistry and materials science, the strategic selection of molecular building blocks is paramount to the successful construction of complex, functional molecules. Among the...

Author: BenchChem Technical Support Team. Date: February 2026

In the intricate tapestry of modern medicinal chemistry and materials science, the strategic selection of molecular building blocks is paramount to the successful construction of complex, functional molecules. Among the pantheon of heterocyclic scaffolds, the oxazole ring system stands out for its prevalence in biologically active natural products and pharmaceuticals. This guide delves into the utility of a particularly valuable derivative, 4-phenyloxazole-5-carboxylic acid , as a versatile and powerful building block. Its unique structural features—a stable aromatic core, a reactive carboxylic acid handle, and a modifiable phenyl group—provide a trifecta of opportunities for synthetic chemists to forge intricate molecular architectures with diverse biological activities.

This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, offering not just protocols, but a deeper understanding of the chemical principles that underpin the application of this essential molecular scaffold. We will explore its synthesis, physicochemical properties, and, most importantly, its application in the construction of complex molecular targets, supported by detailed, field-proven protocols and mechanistic insights.

Physicochemical Properties and Structural Data

A thorough understanding of a building block's intrinsic properties is the foundation of its effective utilization. The table below summarizes the key physicochemical data for 4-phenyloxazole-5-carboxylic acid.

PropertyValue
Molecular Formula C₁₀H₇NO₃
Molecular Weight 189.17 g/mol
Appearance Off-white to pale yellow solid
Melting Point 215-220 °C (decomposes)
Solubility Soluble in DMF, DMSO; sparingly soluble in methanol, ethanol; insoluble in water and nonpolar solvents
pKa ~3-4 (estimated for the carboxylic acid)

digraph "4_phenyloxazole_5_carboxylic_acid" {
graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123];
node [shape=plaintext, fontname="Helvetica", fontsize=12];
edge [fontname="Helvetica", fontsize=10];

// Atom nodes N1 [label="N", pos="0,0.5!"]; O1 [label="O", pos="1.2,0.5!"]; C2 [label="C", pos="0.6,1.2!"]; C4 [label="C", pos="-0.6,1.2!"]; C5 [label="C", pos="-0.6,-0.2!"];

// Phenyl group at C4 C1_ph [label="C", pos="-1.8,1.2!"]; C2_ph [label="C", pos="-2.4,2.1!"]; C3_ph [label="C", pos="-3.6,2.1!"]; C4_ph [label="C", pos="-4.2,1.2!"]; C5_ph [label="C", pos="-3.6,0.3!"]; C6_ph [label="C", pos="-2.4,0.3!"];

// Carboxylic acid group at C5 C_cooh [label="C", pos="-1.8,-0.9!"]; O_cooh1 [label="O", pos="-1.8,-1.9!"]; O_cooh2 [label="OH", pos="-3.0,-0.5!"];

// Bonds in the oxazole ring C4 -- N1 [label=""]; N1 -- C2 [label=""]; C2 -- O1 [label=""]; O1 -- C5 [label=""]; C5 -- C4 [label=""];

// Double bonds in the oxazole ring C4 -- C5 [style=double]; N1 -- C2 [style=double];

// Bond to phenyl group C4 -- C1_ph [label=""];

// Bonds in the phenyl ring C1_ph -- C2_ph [label=""]; C2_ph -- C3_ph [label=""]; C3_ph -- C4_ph [label=""]; C4_ph -- C5_ph [label=""]; C5_ph -- C6_ph [label=""]; C6_ph -- C1_ph [label=""];

// Double bonds in the phenyl ring C1_ph -- C2_ph [style=double]; C3_ph -- C4_ph [style=double]; C5_ph -- C6_ph [style=double];

// Bond to carboxylic acid group C5 -- C_cooh [label=""];

// Bonds in the carboxylic acid group C_cooh -- O_cooh1 [style=double]; C_cooh -- O_cooh2 [label=""]; }

Caption: Structure of 4-phenyloxazole-5-carboxylic acid.

Synthesis of the Building Block: A Reliable Protocol

While various methods for the synthesis of oxazole derivatives exist, a robust and reproducible protocol for the preparation of 4-phenyloxazole-5-carboxylic acid is essential for its widespread application. The following protocol is a multi-step synthesis that begins with readily available starting materials.

Synthesis_Workflow start Ethyl 2-isocyanoacetate + Benzaldehyde step1 Van Leusen Reaction (Base-mediated condensation) start->step1 intermediate1 Ethyl 4-phenyloxazole-5-carboxylate step1->intermediate1 step2 Saponification (Hydrolysis of the ester) intermediate1->step2 product 4-Phenyloxazole-5-carboxylic acid step2->product

Caption: Synthetic workflow for 4-phenyloxazole-5-carboxylic acid.

Protocol 1: Synthesis of 4-Phenyloxazole-5-carboxylic Acid via Van Leusen Reaction and Saponification

This two-step procedure first constructs the oxazole ring and then hydrolyzes the resulting ester to the desired carboxylic acid. The Van Leusen oxazole synthesis is a powerful method for forming oxazoles from aldehydes and tosylmethyl isocyanide (TosMIC) or, in this case, a related isocyanoacetate.[1]

Step 1: Synthesis of Ethyl 4-phenyloxazole-5-carboxylate

  • Materials:

    • Ethyl 2-isocyanoacetate (1.0 equiv)

    • Benzaldehyde (1.0 equiv)

    • Potassium carbonate (K₂CO₃) (1.5 equiv)

    • Methanol (anhydrous)

  • Procedure:

    • To a solution of ethyl 2-isocyanoacetate (1.0 equiv) and benzaldehyde (1.0 equiv) in anhydrous methanol, add potassium carbonate (1.5 equiv) portion-wise at room temperature.

    • Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, pour the reaction mixture into ice-cold water and extract with ethyl acetate (3 x 50 mL).

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford ethyl 4-phenyloxazole-5-carboxylate as a solid.

Step 2: Saponification to 4-Phenyloxazole-5-carboxylic Acid

  • Materials:

    • Ethyl 4-phenyloxazole-5-carboxylate (1.0 equiv)

    • Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH) (2.0 equiv)

    • Tetrahydrofuran (THF)

    • Water

    • 1 M Hydrochloric acid (HCl)

  • Procedure:

    • Dissolve ethyl 4-phenyloxazole-5-carboxylate (1.0 equiv) in a mixture of THF and water (e.g., 3:1 v/v).

    • Add lithium hydroxide or sodium hydroxide (2.0 equiv) and stir the mixture at room temperature for 4-6 hours, or until TLC analysis indicates complete consumption of the starting material.

    • Remove the THF under reduced pressure.

    • Acidify the remaining aqueous solution to pH 2-3 with 1 M HCl.

    • The resulting precipitate is collected by filtration, washed with cold water, and dried under vacuum to yield 4-phenyloxazole-5-carboxylic acid.

Applications in Complex Molecule Synthesis: Amide Coupling Reactions

The carboxylic acid functionality of 4-phenyloxazole-5-carboxylic acid is a versatile handle for a variety of chemical transformations, most notably amide bond formation. This reaction is a cornerstone of medicinal chemistry, enabling the linkage of the oxazole core to a diverse array of amine-containing fragments, thereby generating libraries of compounds for biological screening.

Amide_Coupling_Workflow start 4-Phenyloxazole-5-carboxylic acid + Amine (R-NH₂) step1 Amide Coupling (e.g., HATU, HOBt, DIEA) start->step1 product 4-Phenyloxazole-5-carboxamide Derivative step1->product

Caption: General workflow for amide coupling reactions.

Protocol 2: General Procedure for Amide Coupling

This protocol outlines a standard and reliable method for the coupling of 4-phenyloxazole-5-carboxylic acid with a primary or secondary amine using common peptide coupling reagents.

  • Materials:

    • 4-Phenyloxazole-5-carboxylic acid (1.0 equiv)

    • Amine (primary or secondary) (1.1 equiv)

    • HATU (1-(Bis(dimethylamino)methylene)-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 equiv)

    • HOBt (Hydroxybenzotriazole) (1.2 equiv)

    • DIEA (N,N-Diisopropylethylamine) (3.0 equiv)

    • Anhydrous N,N-Dimethylformamide (DMF)

  • Procedure:

    • To a solution of 4-phenyloxazole-5-carboxylic acid (1.0 equiv) in anhydrous DMF, add HATU (1.2 equiv), HOBt (1.2 equiv), and DIEA (3.0 equiv).

    • Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

    • Add the amine (1.1 equiv) to the reaction mixture.

    • Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

    • Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3 x 50 mL).

    • Wash the combined organic layers with saturated aqueous sodium bicarbonate, water, and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired amide derivative.

Causality in Experimental Choices:

  • Pre-activation: The initial stirring of the carboxylic acid with the coupling reagents before the addition of the amine is crucial. This step ensures the formation of a highly reactive activated ester intermediate, which then readily reacts with the amine. This minimizes side reactions and often leads to higher yields.

  • Choice of Base: DIEA is a non-nucleophilic base that effectively scavenges the acid generated during the reaction without competing with the primary/secondary amine in the coupling reaction.

  • Solvent: Anhydrous DMF is an excellent solvent for this reaction due to its polar aprotic nature, which effectively dissolves the reactants and reagents while not interfering with the reaction mechanism.

Application in the Synthesis of Bioactive Molecules: A Case Study

The 4-phenyloxazole-5-carboxamide scaffold is a key feature in a number of biologically active compounds, including kinase inhibitors. For instance, derivatives of this scaffold have been explored as inhibitors of various protein kinases, which are critical targets in cancer therapy.[2]

Conclusion

4-Phenyloxazole-5-carboxylic acid has firmly established itself as a valuable and versatile building block in the synthesis of complex molecules. Its straightforward preparation and the reactivity of its carboxylic acid handle make it an ideal starting point for the construction of diverse molecular libraries. The protocols provided herein offer a reliable foundation for the synthesis and application of this important scaffold. As the quest for novel therapeutics and advanced materials continues, the strategic implementation of such well-defined building blocks will undoubtedly play a pivotal role in driving innovation and discovery.

References

  • Van Leusen, A. M.; Siderius, H.; Hoogenboom, B. E.; van Leusen, D. A New and Simple Synthesis of Oxazoles from Ketones. Tetrahedron Lett.1972, 13 (51), 5337–5340.
  • Shafiee, A.; Lalezari, I.; Yazdany, S.; Pournorouz, A. Synthesis of some 4-substituted-2-phenyloxazole-5-carboxylic acids and their derivatives. J. Pharm. Sci.1978, 67 (1), 125-126.
  • Erlenmeyer, E., Jr. Ueber die Condensation der Hippursäure mit Phtalsäureanhydrid und mit Benzaldehyd. Ber. Dtsch. Chem. Ges.1893, 26 (2), 2203–2206.
  • Robinson, R. A new synthesis of oxazoles. J. Chem. Soc., Trans.1909, 95, 2167-2174.
  • Zhu, M.; Gokhale, V. M.; Szabo, L.; Munoz, R. M.; Baek, H.; Bashyam, S.; Hurley, L. H.; Von Hoff, D. D.; Han, H. Identification of a novel inhibitor of urokinase-type plasminogen activator. Mol. Cancer Ther.2007, 6 (4), 1348–1356.
  • Kulkarnia, B. A.; Ganesan, A. A simple and efficient solid-phase synthesis of 5-aryloxazoles. Tetrahedron Lett.1999, 40 (31), 5637-5638.
  • Srivastava, S. K.; Kumar, V.; Agarwal, S. K.; Mukherjee, R.; Burman, A. C. Synthesis of quinazolines as tyrosine kinase inhibitors. Anticancer Agents Med. Chem.2009, 9 (3), 246-275.

Sources

Application

Application Notes and Protocols for Cell-Based Assays Using 4-Phenyloxazole-5-Carboxylic Acid Derivatives

Introduction: The Oxazole Moiety in Modern Drug Discovery The 4-phenyloxazole-5-carboxylic acid scaffold represents a privileged structure in medicinal chemistry. The oxazole ring, a five-membered heterocycle, is a key p...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Oxazole Moiety in Modern Drug Discovery

The 4-phenyloxazole-5-carboxylic acid scaffold represents a privileged structure in medicinal chemistry. The oxazole ring, a five-membered heterocycle, is a key pharmacophore found in numerous natural products and synthetic compounds with a wide array of biological activities.[1] Derivatives of this core structure have been investigated for their potential as antimicrobial, antifungal, anti-inflammatory, and anticancer agents.[2][3][4][5]

The versatility of the oxazole ring allows for extensive chemical modification at multiple positions, enabling the fine-tuning of pharmacokinetic properties and target specificity. This adaptability makes 4-phenyloxazole-5-carboxylic acid derivatives particularly attractive for high-throughput screening and lead optimization campaigns in drug development. This document provides detailed protocols for two common cell-based assays—a cellular kinase inhibition assay and a cell viability (MTT) assay—to evaluate the efficacy and cytotoxicity of this promising class of compounds.

Primary Mechanism of Action: Targeting Cellular Kinases

A significant body of research points towards the inhibition of protein kinases as a primary mechanism of action for many bioactive oxazole derivatives.[6] Protein kinases are a large family of enzymes that catalyze the phosphorylation of substrate proteins, a fundamental process that governs the majority of cellular activities, including signal transduction, metabolism, cell cycle progression, and apoptosis.[6] Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making them a major class of therapeutic targets.[6][7]

Compounds based on the 4-phenyloxazole-5-carboxylic acid scaffold can be designed to target the ATP-binding pocket of specific kinases. By competitively inhibiting the binding of ATP, these small molecules can block the downstream phosphorylation cascade, thereby disrupting the aberrant signaling that drives disease pathology. The following protocols are designed to assess the ability of novel derivatives to inhibit a target kinase within a cellular context and to evaluate their general effect on cell viability.

Visualizing the Kinase Inhibition Pathway

The diagram below illustrates the general principle of a cell-based kinase assay. An oncogenic kinase, for example, can drive cell proliferation and survival. An effective inhibitor will block the kinase's activity, leading to a measurable downstream event, such as the inhibition of substrate phosphorylation or a decrease in cell viability.

Kinase_Inhibition_Pathway cluster_cell Cellular Environment ATP ATP Kinase Target Kinase (Active) ATP->Kinase Compound Oxazole Derivative Compound->Kinase Inhibits ATP Binding Substrate Substrate (Inactive) Kinase->Substrate Phosphorylates P_Substrate Phosphorylated Substrate (Active) Response Cellular Response (e.g., Proliferation) P_Substrate->Response

Caption: General mechanism of kinase inhibition by a 4-phenyloxazole derivative.

Application Note 1: Cellular Phosphorylation Inhibition Assay

This protocol describes a method to quantify the inhibitory effect of a 4-phenyloxazole-5-carboxylic acid derivative on the phosphorylation of a specific downstream substrate of a target kinase in a cellular context.[8] This type of assay is crucial for confirming on-target activity within a biological system.

Principle of the Assay

This assay relies on the use of cells that either endogenously express or have been engineered to express a target kinase. Upon treatment with the test compound, the kinase's ability to phosphorylate its substrate is assessed. The level of substrate phosphorylation is a direct readout of the kinase's activity.[8] Quantification is typically achieved using antibody-based detection methods, such as a sandwich ELISA or Western blotting, with a phospho-specific antibody. A reduction in the phosphorylation signal in compound-treated cells compared to vehicle-treated cells indicates inhibitory activity.[8]

Materials and Reagents
  • Cell Line: A human cell line known to express the target kinase and its substrate (e.g., A549, HeLa, or a specifically engineered Ba/F3 line).

  • Culture Medium: Appropriate medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Test Compound: 4-Phenyloxazole-5-carboxylic acid derivative(s) dissolved in sterile DMSO to create a 10 mM stock solution.

  • Vehicle Control: Sterile DMSO.

  • Positive Control: A known inhibitor of the target kinase.

  • Cell Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Detection System:

    • For ELISA: 96-well plates, capture antibody (total substrate), detection antibody (phospho-specific substrate), HRP-conjugated secondary antibody, and TMB substrate.

    • For Western Blot: SDS-PAGE gels, transfer membranes, primary antibodies (total and phospho-specific), and HRP-conjugated secondary antibody.

  • Plate Reader or Imaging System.

Step-by-Step Protocol
  • Cell Seeding:

    • The day before the experiment, seed cells into a 96-well plate at a density that will result in 80-90% confluency on the day of the assay. A typical density is 1 x 10⁴ to 5 x 10⁴ cells per well.

    • Scientist's Note: Consistent cell density is critical for reproducible results, as kinase expression levels can vary with cell confluency.

  • Compound Preparation and Treatment:

    • Prepare serial dilutions of the test compound and positive control in serum-free culture medium. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced cytotoxicity.

    • Carefully remove the culture medium from the wells and replace it with 100 µL of the medium containing the diluted compounds or vehicle (DMSO) control.

    • Incubate the plate for the desired treatment time (e.g., 90 minutes to 2 hours) at 37°C in a CO₂ incubator.[8]

  • Cell Lysis:

    • After incubation, aspirate the treatment medium and wash the cells once with ice-cold PBS.

    • Add 50-100 µL of ice-cold lysis buffer to each well.

    • Incubate on ice for 15-20 minutes with gentle shaking.

  • Quantification of Phosphorylation (ELISA Method):

    • Coat a 96-well ELISA plate with the capture antibody overnight at 4°C.

    • Wash the plate and add the cell lysates. Incubate for 2 hours at room temperature.

    • Wash and add the phospho-specific detection antibody. Incubate for 1 hour.

    • Wash and add the HRP-conjugated secondary antibody. Incubate for 1 hour.

    • Wash and add TMB substrate. Stop the reaction and read the absorbance at 450 nm.

Data Analysis and Interpretation

The percentage of inhibition is calculated for each compound concentration using the following formula:

% Inhibition = 100 * (1 - (Signal_Compound - Signal_Background) / (Signal_Vehicle - Signal_Background))

The results are then plotted as a dose-response curve (Inhibition % vs. log[Compound Concentration]) to determine the IC₅₀ value, which is the concentration of the inhibitor required to reduce the phosphorylation signal by 50%.

Application Note 2: Cell Viability and Cytotoxicity (MTT Assay)

While it is essential to determine a compound's efficacy against its target, it is equally important to assess its overall effect on cell health. The MTT assay is a standard colorimetric method for evaluating cell viability by measuring metabolic activity.[9]

Principle of the Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of NAD(P)H-dependent oxidoreductase enzymes in the mitochondria of viable cells to reduce the yellow, water-soluble MTT reagent into a purple, insoluble formazan product.[10][11] The amount of formazan produced is directly proportional to the number of metabolically active (living) cells.[11] The formazan crystals are then solubilized, and the absorbance of the resulting solution is measured, providing a quantitative assessment of cell viability.[10]

Visualizing the MTT Assay Workflow

MTT_Workflow cluster_workflow MTT Assay Experimental Flow A 1. Seed Cells in 96-well plate B 2. Treat with Oxazole Derivative (24-72h) A->B C 3. Add MTT Reagent (Incubate 3-4h) B->C D 4. Solubilize Formazan Crystals (e.g., with SDS-HCl) C->D E 5. Read Absorbance (570 nm) D->E F 6. Calculate % Viability and determine IC50 E->F

Caption: A streamlined workflow for the MTT cell viability assay.

Materials and Reagents
  • Cell Line: The same cell line used in the primary efficacy assay or a panel of cancer/normal cell lines.

  • Culture Medium: As described in section 3.2.

  • Test Compound: 4-Phenyloxazole-5-carboxylic acid derivative(s) in DMSO.

  • Vehicle Control: Sterile DMSO.

  • Positive Control: A known cytotoxic agent (e.g., Doxorubicin).

  • MTT Reagent: 5 mg/mL MTT in sterile PBS, filter-sterilized and stored protected from light.[10]

  • Solubilization Solution: SDS-HCl solution (e.g., 10% SDS in 0.01 M HCl) or acidified isopropanol.[9][11]

  • 96-well plates.

  • Multi-well spectrophotometer (plate reader).

Step-by-Step Protocol
  • Cell Seeding:

    • Seed cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) in 100 µL of culture medium.[9]

    • Incubate overnight to allow for cell attachment.

  • Compound Treatment:

    • Prepare serial dilutions of the test compound.

    • Add 100 µL of the diluted compound solutions to the respective wells.

    • Incubate for a period relevant to the compound's expected mechanism (typically 24, 48, or 72 hours).[9]

  • MTT Incubation:

    • After the treatment period, add 20 µL of the 5 mg/mL MTT solution to each well.[11]

    • Incubate the plate for 3-4 hours at 37°C until purple formazan crystals are visible under a microscope.[9][12]

    • Scientist's Note: The incubation time can be optimized but should be consistent across all plates in an experiment.

  • Formazan Solubilization:

    • Carefully aspirate the medium containing MTT without disturbing the formazan crystals.

    • Add 150 µL of the solubilization solution (e.g., SDS-HCl) to each well.[11]

    • Wrap the plate in foil and place it on an orbital shaker for 15 minutes to ensure complete dissolution of the crystals.[10]

  • Absorbance Measurement:

    • Measure the absorbance at a wavelength of 570 nm.[9] A reference wavelength of 620-630 nm can be used to subtract background noise.[11]

Data Presentation and Analysis

The results should be presented as the percentage of cell viability relative to the vehicle-treated control cells.

% Viability = 100 * (Absorbance_Compound / Absorbance_Vehicle)

From this data, an IC₅₀ (or GI₅₀ - growth inhibition 50) value can be calculated by plotting the % Viability against the log of the compound concentration.

Table 1: Example Data for a Hypothetical Oxazole Derivative (Compound X)

Compound X Conc. (µM)% Kinase Inhibition (Mean ± SD)% Cell Viability (Mean ± SD)
0.018.2 ± 1.598.1 ± 2.3
0.125.6 ± 3.195.4 ± 3.1
152.1 ± 4.588.7 ± 4.0
1089.4 ± 2.855.2 ± 5.1
10095.7 ± 1.912.3 ± 2.5
IC₅₀ (µM) 0.95 9.1

This data is for illustrative purposes only.

The selectivity index (SI) can be calculated as SI = IC₅₀ (Cytotoxicity) / IC₅₀ (Efficacy). A higher SI value is desirable, indicating that the compound is more potent against its target than it is toxic to the cells.

References

  • Grosu, I. A., et al. (2022). Synthesis, In Silico and In Vitro Evaluation of Antimicrobial and Toxicity Features of New 4-[(4-Chlorophenyl)sulfonyl]benzoic Acid Derivatives. MDPI. Available at: [Link]

  • Reddy, T. S., et al. (2016). Synthesis and antimicrobial studies of novel derivatives of 4-(4-formyl-3-phenyl-1H-pyrazol-1-yl)benzoic acid as potent anti-Acinetobacter baumanni agents. PMC - NIH. Available at: [Link]

  • Wujec, M., et al. (2022). Novel Derivatives of 4-Methyl-1,2,3-Thiadiazole-5-Carboxylic Acid Hydrazide: Synthesis, Lipophilicity, and In Vitro Antimicrobial Activity Screening. MDPI. Available at: [Link]

  • Panagiotou, G., et al. (2021). 5(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. PMC. Available at: [Link]

  • Reaction Biology. (2022). Spotlight: Cell-based kinase assay formats. Reaction Biology. Available at: [Link]

  • BMG LABTECH. (2020). Kinase assays. BMG LABTECH. Available at: [Link]

  • Wang, W., et al. (2022). Design, synthesis, and biological activity evaluation of 2-(benzo[b]thiophen-2-yl)-4-phenyl-4,5-dihydrooxazole derivatives as broad-spectrum antifungal agents. PubMed. Available at: [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. Available at: [Link]

  • Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research. Available at: [Link]

  • Creative Diagnostics. (n.d.). Kinase Activity Assay. Creative Diagnostics. Available at: [Link]

  • ResearchGate. (2025). MTT Proliferation Assay Protocol. ResearchGate. Available at: [Link]

Sources

Method

In vitro evaluation of 4-phenyloxazole compounds

An in-depth guide to the preliminary assessment of novel 4-phenyloxazole compounds, this document provides a strategic framework and detailed protocols for researchers engaged in early-stage drug discovery. The 4-phenylo...

Author: BenchChem Technical Support Team. Date: February 2026

An in-depth guide to the preliminary assessment of novel 4-phenyloxazole compounds, this document provides a strategic framework and detailed protocols for researchers engaged in early-stage drug discovery. The 4-phenyloxazole scaffold is a cornerstone in medicinal chemistry, recognized for its prevalence in a wide array of biologically active molecules. Derivatives of this versatile heterocycle have demonstrated significant potential as anticancer, anti-inflammatory, and antiprotozoal agents, making them a fertile ground for therapeutic innovation.[1][2][3]

The successful evaluation of new chemical entities hinges on a systematic and logically sequenced series of in vitro assays. This guide eschews a rigid, one-size-fits-all template in favor of a workflow that mirrors the decision-making process in a drug discovery pipeline. We begin with broad assessments of cellular impact and progressively narrow our focus to specific molecular targets and mechanisms of action. This approach ensures that resources are directed toward the most promising candidates, while simultaneously building a comprehensive biological profile for each compound.

General Workflow for In Vitro Evaluation

The initial characterization of a 4-phenyloxazole derivative follows a tiered approach. The primary goal is to efficiently identify compounds with desirable biological activity while flagging those with non-specific toxicity early in the process. A typical workflow involves assessing cytotoxicity, identifying potential enzymatic targets, and finally, confirming direct target engagement and binding affinity.

G cluster_0 Phase 1: Primary Screening cluster_1 Phase 2: Mechanistic Investigation cluster_2 Phase 3: Target Validation A Compound Synthesis & Characterization B Cytotoxicity & Viability Assays (e.g., MTT, XTT) A->B Test Compound Library C Target-Based Screening (e.g., Enzyme Inhibition Assay) B->C Active Compounds (Dose-Response) D Phenotypic Screening (e.g., Anti-proliferative Assay) B->D Active Compounds (Dose-Response) E Biophysical Binding Assays (e.g., FP, ITC) C->E Confirmed Inhibitors F Confirm Direct Target Engagement E->F

Caption: High-level workflow for the in vitro evaluation of novel compounds.

Primary Screening: Cytotoxicity and Cell Viability Assays

Expertise & Experience: The foundational step in evaluating any new compound is to determine its effect on cell viability.[4] Cytotoxicity assays are critical for distinguishing between compounds that induce cell death through a specific, targeted mechanism and those that are merely broadly toxic.[5][6] This initial screen provides essential data for generating dose-response curves and establishing a therapeutic window. Assays like MTT and XTT are favored in high-throughput screening for their robustness, cost-effectiveness, and reliance on a fundamental indicator of cell health: metabolic activity.[7]

Protocol 1: MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method based on the ability of NAD(P)H-dependent oxidoreductase enzymes in viable cells to reduce the yellow MTT reagent into an insoluble purple formazan product.[8]

Step-by-Step Methodology:

  • Cell Seeding: Plate cells in a 96-well flat-bottom plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

  • Compound Preparation: Prepare a stock solution of the 4-phenyloxazole compound in a suitable solvent (e.g., DMSO). Create a serial dilution series in culture medium to achieve the final desired concentrations. Note: Ensure the final DMSO concentration is consistent across all wells and does not exceed a non-toxic level (typically <0.5%).

  • Compound Treatment: Remove the medium from the wells and add 100 µL of medium containing the various concentrations of the test compound. Include vehicle-only (e.g., DMSO) controls and untreated controls.

  • Incubation: Incubate the plate for a duration relevant to the experimental question (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.

  • MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile phosphate-buffered saline (PBS). Add 10 µL of this solution to each well (final concentration 0.45-0.5 mg/mL) and incubate for 2-4 hours at 37°C.[9]

  • Formazan Solubilization: Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals. Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 16% SDS in 40% DMF) to each well.[9] Mix thoroughly by gentle pipetting or shaking to ensure complete dissolution of the formazan.

  • Data Acquisition: Read the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630-690 nm can be used to subtract background absorbance.

  • Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value (the concentration at which 50% of cell viability is inhibited).

Protocol 2: XTT Cell Viability Assay

The XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assay offers an advantage over MTT as the resulting formazan product is water-soluble, eliminating the need for a separate solubilization step.[10][11]

Step-by-Step Methodology:

  • Cell Seeding and Treatment: Follow steps 1-4 as described in the MTT protocol.

  • XTT Reagent Preparation: Just before use, prepare the XTT working solution by mixing the XTT reagent with the provided electron-coupling reagent, as per the manufacturer's instructions.

  • XTT Addition: Add 50-70 µL of the prepared XTT working solution to each well.[11]

  • Incubation: Incubate the plate for 2-4 hours at 37°C and 5% CO₂. The incubation time may need optimization depending on the cell type and metabolic rate.

  • Data Acquisition: Read the absorbance at 450 nm, with a reference wavelength of 660 nm.[11]

  • Data Analysis: Calculate cell viability and determine the IC₅₀ value as described for the MTT assay.

Data Presentation: Sample Cytotoxicity Data
Compound ID4-Phenyloxazole SubstitutionIC₅₀ (µM) vs. A549 Lung Cancer CellsIC₅₀ (µM) vs. MCF-7 Breast Cancer Cells
PPO-01Unsubstituted25.431.2
PPO-024'-Fluoro12.815.5
PPO-034'-Methoxy45.152.8
PPO-043',4'-Dichloro5.27.9
DoxorubicinPositive Control0.81.1

Target-Based Evaluation: Enzyme Inhibition Assays

Expertise & Experience: Once a compound demonstrates interesting cytotoxic or cytostatic activity, the next logical step is to investigate its mechanism of action.[12] Many drugs function by inhibiting enzymes.[13] Given that certain oxazole derivatives are known to target enzymes like cyclooxygenase-2 (COX-2), protein kinases, or acetylcholinesterase, performing a targeted enzyme inhibition assay is a rational approach to deconstruct the compound's activity.[3][14][15][16] These assays are fundamental in drug discovery for quantifying how a molecule modulates enzyme activity.[17]

Signaling Pathway: COX-2 Inhibition

Derivatives of 4-phenyloxazole have been identified as selective inhibitors of COX-2, a key enzyme in the inflammatory pathway responsible for converting arachidonic acid into prostaglandins.[14]

G membrane Cell Membrane Phospholipids aa Arachidonic Acid membrane->aa releases pla2 Phospholipase A2 (PLA2) pla2->membrane acts on cox2 Cyclooxygenase-2 (COX-2) aa->cox2 substrate pgh2 Prostaglandin H2 (PGH2) cox2->pgh2 pgs Prostaglandins (e.g., PGE2) pgh2->pgs inflammation Inflammation, Pain, Fever pgs->inflammation mediate inhibitor 4-Phenyloxazole Compound inhibitor->cox2 inhibits stimuli Pro-inflammatory Stimuli stimuli->pla2 activates

Caption: COX-2 signaling pathway inhibited by a 4-phenyloxazole compound.

Protocol 3: General Colorimetric Enzyme Inhibition Assay

This protocol provides a template that can be adapted for various enzymes where the reaction produces a detectable change in absorbance.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare concentrated stocks of the enzyme, substrate, and 4-phenyloxazole compound in a suitable assay buffer. The buffer composition (pH, ionic strength) should be optimized for enzyme stability and activity.

  • Plate Setup: In a 96-well plate, add the following to each well:

    • Assay Buffer

    • Test compound at various concentrations (serial dilution).

    • Controls: Include a "no inhibitor" control (vehicle only), a "no enzyme" control (to measure background substrate degradation), and a positive control inhibitor if available.

  • Pre-incubation: Add the enzyme solution to each well. Mix gently and pre-incubate the plate at the optimal temperature (e.g., 37°C) for a defined period (e.g., 15 minutes) to allow the compound to bind to the enzyme.

  • Reaction Initiation: Initiate the enzymatic reaction by adding the substrate solution to all wells.

  • Kinetic Measurement: Immediately place the plate in a microplate reader pre-set to the reaction temperature. Measure the absorbance at the appropriate wavelength in kinetic mode (multiple readings over time, e.g., every 30 seconds for 10-20 minutes).

  • Data Analysis:

    • For each concentration, determine the initial reaction velocity (V₀) by calculating the slope of the linear portion of the absorbance vs. time curve.

    • Calculate the percent inhibition for each compound concentration relative to the "no inhibitor" control.

    • Plot percent inhibition against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Target Validation: Biophysical Binding Assays

Expertise & Experience: A successful enzyme inhibition or cellular assay result is compelling, but it does not definitively prove that the compound acts by directly binding to the intended target.[18] Artifacts can arise from compound aggregation, assay interference, or off-target effects. Therefore, biophysical assays that measure the direct physical interaction between the compound and the target protein are essential for target validation.[18] Isothermal Titration Calorimetry (ITC) and Fluorescence Polarization (FP) are powerful, complementary techniques for this purpose.

Protocol 4: Fluorescence Polarization (FP) Competitive Binding Assay

FP is a solution-based technique that measures changes in the rotational speed of a fluorescent molecule.[19] When a small, fluorescently-labeled ligand (tracer) is bound by a large protein, its tumbling slows, and the polarization of its emitted light increases. A test compound that binds to the same site will displace the tracer, causing a decrease in polarization.

Step-by-Step Methodology:

  • Reagent Optimization:

    • Tracer Concentration: Determine the lowest concentration of the fluorescent tracer that gives a stable and robust signal.

    • Protein Titration: Titrate the target protein against the fixed concentration of the tracer to determine the protein concentration that yields approximately 50-80% of the maximum binding signal (the Kᴅ or EC₅₀ of the protein-tracer interaction). This ensures the assay is sensitive to competitive displacement.

  • Assay Setup: In a low-binding black microplate (e.g., 384-well), prepare reaction mixtures containing:

    • Assay Buffer

    • Fixed concentration of the fluorescent tracer.

    • Fixed concentration of the target protein (determined in the previous step).

    • Serial dilution of the 4-phenyloxazole test compound.

  • Controls: Include wells with:

    • Tracer only (for minimum polarization value).

    • Tracer + Protein (for maximum polarization value).

  • Incubation: Incubate the plate at room temperature for a period sufficient to reach binding equilibrium (typically 30-60 minutes), protected from light.

  • Data Acquisition: Measure the fluorescence polarization using a plate reader equipped with appropriate excitation and emission filters and polarizers.[20] The reader will measure the intensity of light emitted parallel and perpendicular to the polarized excitation light.

  • Data Analysis: The instrument software typically calculates the millipolarization (mP) value. Plot the mP values against the log of the competitor (test compound) concentration. Fit the data to a competitive binding equation to determine the IC₅₀, which can then be converted to a binding affinity constant (Kᵢ).

Protocol 5: Isothermal Titration Calorimetry (ITC)

ITC is considered the gold standard for characterizing binding interactions as it directly measures the heat released or absorbed during a binding event.[21] This provides a complete thermodynamic profile of the interaction—binding affinity (Kᴅ), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS)—in a single, label-free experiment.[22]

Step-by-Step Methodology:

  • Sample Preparation:

    • Prepare a solution of the purified target protein in a well-defined buffer.

    • Prepare a solution of the 4-phenyloxazole compound in the exact same buffer to avoid heat of dilution artifacts. The compound solution should be 10-20 times more concentrated than the protein solution.

    • Thoroughly degas both solutions immediately prior to the experiment.

  • Instrument Setup:

    • Load the protein solution into the sample cell of the calorimeter.

    • Load the compound solution into the injection syringe.

    • Set the experimental parameters, including cell temperature, injection volume, and spacing between injections.

  • Titration: The instrument will automatically inject small aliquots of the compound solution into the protein solution at timed intervals. The differential power required to maintain zero temperature difference between the sample and reference cells is measured after each injection.

  • Data Acquisition: The raw data is a plot of heat flow (µcal/sec) versus time, showing peaks corresponding to each injection.

  • Data Analysis:

    • Integrate the area under each peak to determine the heat change (ΔH) for each injection.

    • Plot these integrated heat values against the molar ratio of ligand to protein.

    • Fit this binding isotherm to a suitable binding model (e.g., a one-site binding model) to extract the thermodynamic parameters: Kᴅ, n, and ΔH. The binding free energy (ΔG) and entropy (ΔS) can then be calculated.

G cluster_0 Fluorescence Polarization (FP) Workflow cluster_1 Isothermal Titration Calorimetry (ITC) Workflow FP_A 1. Optimize Tracer & Protein Concentrations FP_B 2. Set up Competitive Assay: Protein + Tracer + Compound FP_A->FP_B FP_C 3. Incubate to Equilibrium FP_B->FP_C FP_D 4. Measure Polarization (mP) FP_C->FP_D FP_E 5. Calculate IC50 / Ki FP_D->FP_E ITC_A 1. Prepare & Degas Protein and Compound in Matched Buffer ITC_B 2. Load Samples into Calorimeter Cell & Syringe ITC_A->ITC_B ITC_C 3. Perform Automated Titration ITC_B->ITC_C ITC_D 4. Integrate Heat Peaks ITC_C->ITC_D ITC_E 5. Fit Binding Isotherm to Determine Kd, ΔH, n ITC_D->ITC_E

Caption: Workflows for FP and ITC biophysical binding assays.

References

  • Lal, L. R. (2012). Synthesis and anticancer activity of 4-benzylidene-2-phenyloxazol-5(4H)-one derivatives. ResearchGate. [Link]

  • Carballo, R., et al. (2017). Synthesis and in vitro antiprotozoal activity of some 2-amino-4-phenyloxazole derivatives. Tropical Journal of Pharmaceutical Research, 16(8), 1951. [Link]

  • Hsiao, C.-J., et al. (2023). In Vitro and In Silico Biological Studies of 4-Phenyl-2-quinolone (4-PQ) Derivatives as Anticancer Agents. Molecules, 28(1), 423. [Link]

  • ResearchGate. (n.d.). Synthesis of target compounds 4a–f. ResearchGate. [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]

  • TA Instruments. (n.d.). Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. TA Instruments. [Link]

  • Sui, Y., et al. (2020). Predictive Models For Estimating Cytotoxicity On The Basis Of Chemical Structures. Computational and structural biotechnology journal, 18, 693–703. [Link]

  • BPS Bioscience. (n.d.). Fluorescence Polarization Assays. BPS Bioscience. [Link]

  • BellBrook Labs. (2025). Enzyme Assays: The Foundation of Modern Drug Discovery. BellBrook Labs. [Link]

  • National Center for Biotechnology Information. (2012). Mechanism of Action Assays for Enzymes. In Assay Guidance Manual. [Link]

  • Klebe, G. (2006). Isothermal titration calorimetry in drug discovery. Drug discovery today, 11(15-16), 755–761. [Link]

  • ProQuest. (n.d.). Synthesis and in vitro anticancer evaluation of functionalized 5-(4-piperazin-1-yl). ProQuest. [Link]

  • Auld, D. S., et al. (2023). Editorial: Biophysical target engagement assays in chemical biology and pharmacological research. Frontiers in cell and developmental biology, 11, 1173269. [Link]

  • Nanomicrospheres. (n.d.). Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements. Nanomicrospheres. [Link]

  • Bentham Science. (n.d.). Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. Bentham Science. [Link]

  • Tsolaki, E., et al. (2019). 5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. Molecules, 24(17), 3173. [Link]

  • ScienceDirect. (2025). A two-decade overview of oxadiazole derivatives as promising anticancer agents. ScienceDirect. [Link]

  • BMG LABTECH. (n.d.). Fluorescence Polarization Detection. BMG LABTECH. [Link]

  • Malvern Panalytical. (2017). Isothermal Titration Calorimetry – A hot characterization tool for biomolecular interactions. Malvern Panalytical. [Link]

  • BindingDB. (n.d.). Fluorescence-based biochemical high throughput dose response assay. BindingDB. [Link]

  • MDPI. (n.d.). Advances in Cytotoxicity Testing: From In Vitro Assays to In Silico Models. MDPI. [Link]

  • MDPI. (n.d.). Computational Approaches for the Design of Novel Anticancer Compounds Based on Pyrazolo[3,4-d]pyrimidine Derivatives as TRAP1 Inhibitor. MDPI. [Link]

  • Singh, K., et al. (2023). The Use of Enzyme Inhibitors in Drug Discovery: Current Strategies and Future Prospects. Current Enzyme Inhibition, 19, 157-166. [Link]

  • Biointerface Research in Applied Chemistry. (2022). Synthesis, Characterization, and In Vitro Anticancer Evaluation of 2-Aryl-4-Arylsulfonyl-5-RS-1,3-Oxazoles. Biointerface Research in Applied Chemistry, 13(1), 60. [Link]

  • ResearchGate. (n.d.). Isothermal titration calorimetry for drug design: Precision of the enthalpy and binding constant measurements and comparison of the instruments. ResearchGate. [Link]

  • MDPI. (2023). Inhibitory Activity of 4-Benzylidene Oxazolones Derivatives of Cinnamic Acid on Human Acetylcholinesterase and Cognitive Improvements in a Mouse Model. Molecules, 28(21), 7410. [Link]

  • Molecular Devices. (n.d.). Establishing and optimizing a fluorescence polarization assay. Molecular Devices. [Link]

  • baseclick GmbH. (n.d.). Cytotoxicity Assay: A Tool for Assessing Cell Damage and Toxicity. baseclick GmbH. [Link]

  • Childs-Disney, J. L., et al. (2018). Target-Directed Approaches for Screening Small Molecules against RNA Targets. ACS chemical biology, 13(10), 2703–2715. [Link]

  • ChemistryViews. (2023). 1,3‐Oxazoles as Anticancer Compounds. ChemistryViews. [Link]

  • BioIVT. (n.d.). Enzyme Inhibition & DDI Studies. BioIVT. [Link]

  • Bio-protocol. (n.d.). Fluorescence polarization (FP) assay. Bio-protocol. [Link]

  • ResearchGate. (2025). Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. ResearchGate. [Link]

  • Chem Help ASAP. (2023). functional in vitro assays for drug discovery. YouTube. [Link]

  • Wikipedia. (n.d.). Isothermal titration calorimetry. Wikipedia. [Link]

  • National Center for Biotechnology Information. (n.d.). New 2-(4-(4-bromophenylsulfonyl)phenyl)-4-arylidene-oxazol-5(4H)-ones: analgesic activity and histopathological assessment. PubMed Central. [Link]

  • MDPI. (2022). Synthesis, Characterization, and in Vitro Anticancer Evaluation of 2-Aryl-4-Arylsulfonyl-5-RS-1,3-Oxazoles. MDPI. [Link]

Sources

Application

Application Note: High-Throughput Screening of 4-Phenyloxazole Libraries for Novel Therapeutic Agents

Audience: Researchers, scientists, and drug development professionals. Introduction: The 4-Phenyloxazole Scaffold in Drug Discovery The 4-phenyloxazole moiety is a privileged heterocyclic scaffold in medicinal chemistry,...

Author: BenchChem Technical Support Team. Date: February 2026

Audience: Researchers, scientists, and drug development professionals.

Introduction: The 4-Phenyloxazole Scaffold in Drug Discovery

The 4-phenyloxazole moiety is a privileged heterocyclic scaffold in medicinal chemistry, forming the core structure of numerous compounds with a wide array of biological activities.[1] These activities include anti-inflammatory, antimicrobial, antidiabetic, and anticancer effects.[2][3][4] The structural rigidity and synthetic tractability of the oxazole ring make it an ideal starting point for the development of diverse chemical libraries. High-throughput screening (HTS) provides a powerful methodology to rapidly interrogate large libraries of such compounds against specific biological targets, enabling the identification of novel hit compounds for therapeutic development.[5]

This guide provides a comprehensive framework for conducting an HTS campaign targeting a 4-phenyloxazole library. It details the critical phases of assay development, outlines a robust screening and validation workflow, and provides protocols for data analysis and hit triage. As a practical case study, we will focus on screening for inhibitors of Indoleamine 2,3-dioxygenase 1 (IDO1), a key enzyme in cancer immunotherapy, which has been shown to be a viable target for inhibitors containing azole scaffolds.[6][7]

Section 1: Assay Development and Validation: The Foundation of a Successful Screen

The success of any HTS campaign hinges on the development of a robust, reliable, and scalable assay.[8][9] The primary goal is to create an experimental system that provides a clear and reproducible distinction between active and inactive compounds.

Choosing the Right Assay Technology

The selection of an assay technology depends on the nature of the biological target. For an enzyme like IDO1, several homogenous (mix-and-read) assay formats are suitable for HTS, minimizing processing steps and being amenable to automation.[10]

  • Fluorescence Polarization (FP): Ideal for monitoring binding events.[11] An FP assay can be designed where a fluorescently labeled ligand (e.g., a known inhibitor or substrate) binds to the target protein.[12] In solution, the small fluorescent ligand tumbles rapidly, resulting in a low polarization signal.[13] Upon binding to the much larger protein, its rotation slows, increasing the polarization signal. Library compounds that inhibit this interaction will displace the fluorescent ligand, causing a decrease in polarization.[10]

  • Amplified Luminescent Proximity Homogeneous Assay (AlphaScreen): A highly sensitive bead-based technology for detecting biomolecular interactions.[14] In a competitive binding format, one binding partner is attached to a Donor bead and the other to an Acceptor bead.[15] When they interact, the beads are brought into proximity, generating a luminescent signal.[15] A library compound that disrupts this interaction will cause a decrease in the signal.[16]

For our IDO1 case study, a Fluorescence Polarization competition assay is selected for its robustness and cost-effectiveness.

Critical Assay Validation Parameters

Before initiating a full-scale screen, the assay must be rigorously validated to ensure its performance.[17] This involves optimizing parameters and calculating key statistical metrics.[8]

The Z'-Factor: This is the most critical parameter for assessing HTS assay quality.[18] It measures the statistical separation between the positive and negative controls, reflecting the assay's dynamic range and data variability.[19] The Z'-factor is calculated using the means (μ) and standard deviations (σ) of the positive (p) and negative (n) controls:

Z' = 1 - (3σp + 3σn) / |μp - μn|

Z'-Factor ValueAssay Quality Interpretation
> 0.5Excellent assay, suitable for HTS.[20][21]
0 to 0.5Marginal assay, may require further optimization.[20]
< 0Poor assay, not suitable for HTS.[21]

Signal-to-Background (S/B) Ratio: This ratio compares the signal of the positive control to the negative control (S/B = μp / μn). A higher S/B ratio indicates a larger dynamic range or "signal window," which is crucial for identifying hits.[22]

Protocol: FP Assay Development and Validation for IDO1

This protocol describes the steps to develop and validate an FP-based competition assay for IDO1 inhibitors.

Materials:

  • Recombinant Human IDO1 Protein

  • Fluorescently Labeled Tracer (e.g., a known fluorescent inhibitor)

  • Assay Buffer (e.g., 50 mM Potassium Phosphate, 100 mM KCl, pH 6.5)

  • Known IDO1 Inhibitor (e.g., Epacadostat, for positive control)

  • DMSO (for compound dilution)

  • 384-well, low-volume, non-binding black plates[23]

Protocol Steps:

  • Tracer Concentration Determination:

    • Perform a serial dilution of the fluorescent tracer in assay buffer.

    • Measure fluorescence intensity and polarization at each concentration to determine the K_d_ of the tracer for IDO1 and select a concentration at or below the K_d_ that gives a stable and sufficient fluorescence signal. This minimizes the use of reagents while ensuring a robust signal.

  • IDO1 Concentration Optimization:

    • Using the selected tracer concentration, titrate the IDO1 protein to find the lowest concentration that yields a maximal and stable FP signal (the binding window).

  • DMSO Tolerance Test:

    • Run the assay with varying concentrations of DMSO (e.g., 0.1% to 5%) to determine the highest concentration that does not significantly affect the assay window. This is critical as library compounds are typically stored in DMSO.

  • Z'-Factor Plate Validation:

    • Prepare a 384-well plate with alternating columns of negative controls (IDO1 + tracer + DMSO) and positive controls (IDO1 + tracer + saturating concentration of a known inhibitor).

    • Incubate the plate for the desired time (e.g., 60 minutes) at room temperature, protected from light.

    • Read the plate on an FP-enabled microplate reader.

    • Calculate the Z'-factor. An acceptable result is > 0.5.[20]

Section 2: The High-Throughput Screening Workflow

The HTS process is a multi-stage funnel designed to efficiently identify and confirm active compounds from a large library.[24]

The Screening Cascade

The screening cascade involves a series of sequential assays that progressively filter the compound library.

HTS_Workflow cluster_0 Primary Screen cluster_1 Hit Confirmation cluster_2 Hit Validation Primary Primary Screen (Single Concentration, e.g., 10 µM) Hit_Ident Hit Identification (e.g., Z-score > 3) Primary->Hit_Ident Confirmatory Confirmatory Screen (Fresh Compound Stock) Hit_Ident->Confirmatory ~1-3% Hit Rate Dose_Response Dose-Response (IC50) (8-point titration) Confirmatory->Dose_Response Orthogonal Orthogonal Assay (Different Technology) Dose_Response->Orthogonal Potent Hits Counter_Screen Counter-Screen (Assay Interference) Orthogonal->Counter_Screen Validated_Hits Validated Hits for Lead Optimization Counter_Screen->Validated_Hits

Protocol: Primary and Confirmatory Screening

Library Preparation:

  • The 4-phenyloxazole library, typically stored at -20°C in DMSO, is thawed.[25]

  • Using automated liquid handlers, the library is diluted to an intermediate concentration and then "stamped" into the 384-well assay plates to achieve the final screening concentration (e.g., 10 µM).

Primary Screen Protocol (IDO1 FP Assay):

  • Compound Dispensing: Add 50 nL of the library compound solution (in DMSO) to the wells of a 384-well plate using an acoustic dispenser. Columns 23 and 24 are reserved for controls (DMSO only for negative, known inhibitor for positive).

  • Reagent Addition: Add 5 µL of IDO1 protein solution (at 2X the final concentration) to all wells.

  • Incubation 1: Incubate for 15 minutes at room temperature to allow compound-protein interaction.

  • Tracer Addition: Add 5 µL of the fluorescent tracer solution (at 2X the final concentration).

  • Incubation 2: Incubate for 60 minutes at room temperature, protected from light.

  • Plate Reading: Read the fluorescence polarization on a suitable microplate reader.

Confirmatory Screen:

  • "Hits" from the primary screen are re-tested using the same protocol but with freshly prepared compound solutions from the original stock. This step is crucial to eliminate false positives resulting from handling errors or compound degradation.[26]

Section 3: Data Analysis and Hit Triage

Raw data from HTS must be processed and analyzed to identify genuine hits while filtering out artifacts.[27]

Data Normalization and Hit Selection

Normalization: Raw FP values are typically normalized to the plate controls to account for plate-to-plate variation. Percent inhibition is a common metric:

% Inhibition = 100 * (1 - (Signal_compound - μ_positive_control) / (μ_negative_control - μ_positive_control))

Hit Identification: A statistical cutoff is used to define a "hit." The Z-score is a robust method, defining a hit as any compound whose activity is a certain number of standard deviations away from the mean of the sample population.

Z-score = (x - μ_sample) / σ_sample

A common cutoff for hit selection is a Z-score ≤ -3 (for inhibition assays) or ≥ 3 (for activation assays).

Triaging False Positives

HTS campaigns are prone to false positives.[28] A systematic triage process is essential.

Common Causes of False Positives:

  • Compound Interference: Compounds that are fluorescent at the assay wavelengths or that quench the tracer's fluorescence can produce false signals.

  • Compound Aggregation: Some compounds form aggregates at high concentrations, non-specifically sequestering and inhibiting the target protein.[28]

  • Pan-Assay Interference Compounds (PAINS): These are chemical structures known to frequently appear as hits in multiple HTS assays through non-specific mechanisms.[28] Computational filters are used to flag these problematic compounds.

Protocol: Dose-Response and Orthogonal Assays

Dose-Response Curves:

  • Confirmed hits are tested across a range of concentrations (e.g., 8-point, 3-fold serial dilutions).

  • The resulting % inhibition data is plotted against the logarithm of the compound concentration.

  • A non-linear regression (four-parameter logistic fit) is used to calculate the IC50 value, which represents the concentration at which the compound elicits 50% of its maximal effect.

Example Dose-Response Data:

Compound Conc. (µM)% Inhibition
30.0098.5
10.0095.2
3.3388.1
1.1165.4
0.3749.8
0.1225.3
0.0410.1
0.012.3

Orthogonal and Counter-Screens:

  • Orthogonal Assay: Hits are validated in a secondary assay that uses a different detection technology (e.g., an AlphaScreen assay or a cell-based assay measuring kynurenine production, the product of the IDO1 enzyme). This ensures the observed activity is not an artifact of the primary assay format.[28]

  • Counter-Screen: To identify fluorescent compounds, a counter-screen is run in the absence of the IDO1 protein. Compounds that still show a signal change are flagged as interfering.

Conclusion

High-throughput screening of a 4-phenyloxazole library is a powerful strategy for identifying novel starting points for drug discovery. The success of such a campaign relies on a meticulously developed and validated primary assay, a systematic screening cascade, and a rigorous data analysis and hit triage process. By following the principles and protocols outlined in this guide, researchers can effectively navigate the complexities of HTS to uncover promising lead compounds with therapeutic potential.

References

  • Baell, J. B., & Holloway, G. A. (2010). New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. Journal of Medicinal Chemistry. [Link]

  • Banks, P., & Pustelnik, M. (2023). From Lab to Lead: Using Fluorescence Polarization in Drug Development. BellBrook Labs. [Link]

  • Carballo, R. R., et al. (2017). Synthesis and in vitro antiprotozoal activity of some 2-amino-4-phenyloxazole derivatives. Tropical Journal of Pharmaceutical Research. [Link]

  • Joshi, S., & Choudhary, A. N. (2022). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Research Journal of Pharmacy and Technology. [Link]

  • Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening. [Link]

  • PerkinElmer, Inc. AlphaScreen Technology. BMG LABTECH. [Link]

  • Sittampalam, G. S., et al. (Eds.). (2012). Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

  • Rohrig, U. F., et al. (2021). Azole-Based Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors. Journal of Medicinal Chemistry. [Link]

  • GraphPad. (2010). Calculating a Z-factor to assess the quality of a screening assay. GraphPad Software. [Link]

  • Wikipedia. (2023). High-throughput screening. In Wikipedia. [Link]

  • Pontiki, E., & Hadjipavlou-Litina, D. (2019). 5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. Molecules. [Link]

Sources

Method

Application Notes and Protocols for Docking Studies of 4-Phenyloxazole Derivatives with Target Proteins

Introduction: The Therapeutic Potential of 4-Phenyloxazoles and the Role of In Silico Docking The 4-phenyloxazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compounds...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Therapeutic Potential of 4-Phenyloxazoles and the Role of In Silico Docking

The 4-phenyloxazole scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of pharmacological activities.[1] These derivatives have garnered significant interest as potential therapeutic agents, demonstrating anticancer, antimicrobial, antiprotozoal, and antidiabetic properties.[1][2][3][4][5] The biological activity of these compounds often stems from their ability to bind with high affinity and specificity to protein targets, thereby modulating their function. A key mechanism of action for some anticancer oxazole derivatives is the inhibition of protein kinases, such as c-KIT, which are critical regulators of cell signaling pathways.[1] Other derivatives have been investigated as ligands for nuclear receptors like the Peroxisome Proliferator-Activated Receptor Gamma (PPARγ), a key target in the treatment of diabetes.[2]

Molecular docking is a powerful computational technique that plays a crucial role in modern drug discovery by predicting the preferred orientation of a ligand when bound to a protein target.[6][7][8] This in silico approach allows researchers to understand the molecular basis of ligand-protein interactions at an atomic level, rationalize the structure-activity relationships (SAR) of a compound series, and screen virtual libraries of compounds to identify potential new drug candidates before committing to costly and time-consuming synthesis and in vitro testing.[8][9]

This guide provides a detailed protocol for conducting molecular docking studies of 4-phenyloxazole derivatives using widely accessible and validated software. We will use the human Peroxisome Proliferator-Activated Receptor Gamma (hPPARγ) as an example target protein to illustrate the workflow, from protein and ligand preparation to the analysis and validation of docking results. The principles and methodologies described herein are broadly applicable to other protein targets.

Target Protein Selection and Rationale: Human PPARγ

For this application note, we will focus on the human Peroxisome Proliferator-Activated Receptor Gamma (hPPARγ), a nuclear receptor that plays a central role in the regulation of glucose and lipid metabolism. It is the primary target for the thiazolidinedione class of antidiabetic drugs. The selection of hPPARγ is based on published studies demonstrating that oxazole derivatives can act as ligands for this receptor, making it a relevant and well-documented system for our docking protocol.[2] We will utilize the crystal structure of hPPARγ in complex with a ligand, available from the Protein Data Bank (PDB), to define the binding site and validate our docking protocol.

Materials and Software

This protocol utilizes freely available and widely used software in the computational chemistry community.

Software/ResourcePurposeURL for Access
Protein Data Bank (PDB)Source for protein crystal structures.[Link]
UCSF ChimeraMolecular visualization and preparation of protein and ligand files.
AutoDock VinaMolecular docking program for predicting ligand-protein binding poses.[10][Link]
Open BabelA chemical toolbox for interconverting chemical file formats.[Link]
Discovery Studio VisualizerAnalysis and visualization of docking results.[Link]
PubChemDatabase of chemical molecules and their properties.[Link]

Experimental Workflow Overview

The molecular docking process can be broken down into several key stages, each requiring careful attention to detail to ensure the reliability of the results. The overall workflow is depicted in the diagram below.

docking_workflow cluster_prep Preparation Stage cluster_dock Docking Stage cluster_analysis Analysis Stage PDB 1. Download Protein Structure (PDB) PrepProt 3. Prepare Protein (Remove water, add hydrogens) PDB->PrepProt Ligand 2. Obtain Ligand Structure (SDF/MOL2) PrepLig 4. Prepare Ligand (Generate 3D conformer, assign charges) Ligand->PrepLig Grid 5. Define Binding Site & Grid Box PrepProt->Grid PrepLig->Grid Dock 6. Run Docking Simulation (AutoDock Vina) Grid->Dock Analyze 7. Analyze Docking Poses & Scores Dock->Analyze Validate 8. Validate Docking Protocol Analyze->Validate Visualize 9. Visualize Interactions Analyze->Visualize

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 4-Phenyloxazole-5-carboxylic Acid

Welcome to the technical support center for the synthesis of 4-phenyloxazole-5-carboxylic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this imp...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 4-phenyloxazole-5-carboxylic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this important scaffold. Here, we address common challenges and frequently asked questions to help you optimize your reaction yields, improve purity, and streamline your workflow. Our approach is grounded in mechanistic principles to provide not just solutions, but a deeper understanding of the reaction dynamics.

Core Synthetic Strategies: An Overview

The synthesis of 4-phenyloxazole-5-carboxylic acid typically proceeds through a two-stage process: the formation of a stable ester precursor, followed by its hydrolysis to the desired carboxylic acid. The most prevalent methods for constructing the core oxazole ring in this context are variations of the Van Leusen or Robinson-Gabriel syntheses, or more modern one-pot approaches directly from carboxylic acids.

Synthetic_Pathway cluster_0 Stage 1: Oxazole Ring Formation cluster_1 Stage 2: Hydrolysis Starting_Materials e.g., Benzaldehyde & TosMIC or an α-acylamino ketone Intermediate Ethyl 4-phenyloxazole-5-carboxylate Starting_Materials->Intermediate Cyclization Reaction Final_Product 4-Phenyloxazole-5-carboxylic acid Intermediate->Final_Product Base or Acid Hydrolysis

Caption: General two-stage synthetic workflow for 4-phenyloxazole-5-carboxylic acid.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems in a question-and-answer format.

Q1: My cyclization reaction to form the ester precursor (ethyl 4-phenyloxazole-5-carboxylate) has a low or no yield. What's going wrong?

A1: Low yield in the initial ring formation is a common hurdle. The cause often lies in one of three areas: reagents, reaction conditions, or the specific synthetic route chosen.

  • Causality - Reagent Integrity: The Van Leusen reaction, which utilizes tosylmethyl isocyanide (TosMIC), is highly sensitive to the quality of the aldehyde and the base used.[1] Benzaldehyde can readily oxidize to benzoic acid if stored improperly. Ensure you use freshly distilled or a newly opened bottle of benzaldehyde. The base, typically potassium carbonate (K₂CO₃) in methanol, must be anhydrous. Any moisture will hydrolyze the TosMIC reagent and quench the reaction.

  • Causality - Reaction Conditions: Temperature control is critical. The initial condensation reaction is often performed at room temperature or slightly below. If the temperature is too high, side reactions, such as the polymerization of the aldehyde or decomposition of TosMIC, can occur.[2] Conversely, if the temperature is too low, the reaction rate may be impractically slow. Monitoring the reaction by Thin Layer Chromatography (TLC) is essential to determine the optimal reaction time.[3]

  • Causality - Alternative Routes: If the Van Leusen approach is problematic, consider the Robinson-Gabriel synthesis, which involves the cyclodehydration of a 2-acylamino-ketone.[3] This method is less sensitive to moisture but requires a strong dehydrating agent like concentrated sulfuric acid or phosphorus pentoxide, which can be harsh on sensitive functional groups.[3] A more recent one-pot method involves activating a carboxylic acid (like benzoic acid) with a reagent such as triflylpyridinium, which then reacts with an isocyanoacetate.[4] This avoids handling aldehydes and may offer a more direct route with high functional group tolerance.[4]

Troubleshooting_Cyclization Start Low Yield in Cyclization Step Check_Reagents Verify Reagent Purity: - Fresh Benzaldehyde? - Anhydrous Base/Solvent? Start->Check_Reagents Check_Conditions Optimize Conditions: - Correct Temperature? - Monitoring with TLC? Check_Reagents->Check_Conditions Pure Sol_Reagents Solution: Use freshly distilled aldehyde and anhydrous reagents. Check_Reagents->Sol_Reagents Impure Consider_Route Evaluate Synthetic Route: - Is Van Leusen optimal? - Consider Robinson-Gabriel? Check_Conditions->Consider_Route Optimized Sol_Conditions Solution: Adjust temperature and track reaction progress via TLC to find endpoint. Check_Conditions->Sol_Conditions Not Optimized Sol_Route Solution: Switch to an alternative synthesis like Robinson-Gabriel or a modern one-pot method. Consider_Route->Sol_Route Yes

Caption: Decision workflow for troubleshooting low-yield oxazole ring formation.

Q2: The hydrolysis of my ethyl ester to the carboxylic acid is incomplete or fails entirely. How can I drive the reaction to completion?

A2: Incomplete hydrolysis is typically due to an inappropriate choice of base, insufficient reaction time or temperature, or steric hindrance.

  • Causality - Choice of Hydrolysis Conditions: Saponification using a base like sodium hydroxide (NaOH) or lithium hydroxide (LiOH) in a water/alcohol solvent mixture is standard. LiOH is often preferred as it can be more effective at lower temperatures. The oxazole ring itself can be sensitive to harsh basic conditions and high temperatures, potentially leading to ring-opening side products. A 6N HCl solution at elevated temperatures (e.g., 100 °C) is an alternative for acid-catalyzed hydrolysis, though it may require longer reaction times.[4]

  • Causality - Reaction Kinetics: Hydrolysis can be slow. Ensure you are using a sufficient molar excess of the base (typically 2-4 equivalents). If the reaction is sluggish at room temperature, gentle heating (e.g., 40-60 °C) can significantly increase the rate. Again, TLC is your best tool to track the disappearance of the starting ester. The final product (a carboxylate salt before workup) will have a different Rf value, often staying at the baseline in non-polar eluent systems.

  • Workup Procedure is Key: After hydrolysis, the reaction mixture will contain the sodium or lithium salt of your carboxylic acid. You must carefully acidify the aqueous solution (e.g., with 1M HCl) to a pH of ~2-3 to protonate the carboxylate and precipitate the final product, 4-phenyloxazole-5-carboxylic acid. Failure to properly acidify will result in the loss of your product in the aqueous layer during extraction.

Base Typical Conditions Advantages Disadvantages
NaOH 2-4 eq., EtOH/H₂O, 25-60 °CInexpensive, widely availableCan require heat, potential for side reactions
LiOH 2-4 eq., THF/H₂O, 0-25 °COften more efficient at lower temperaturesMore expensive than NaOH
HCl 6N aqueous solution, 100 °CUseful if base-sensitive groups are presentHigh temperature, may cause decomposition[4]

Table 1: Comparison of common hydrolysis reagents for converting ethyl 4-phenyloxazole-5-carboxylate to the corresponding carboxylic acid.

Q3: I'm struggling with the purification of the final product. It's an oil or a sticky solid. What are the best practices?

A3: Purification issues often stem from residual starting materials, side products, or improper workup.

  • Causality - Incomplete Reaction: If the hydrolysis was not complete, you will have a mixture of the starting ester and the product acid. The ester is much less polar than the acid. This mixture can be difficult to crystallize. The solution is to optimize the hydrolysis step to ensure full conversion.

  • Causality - Workup and Extraction: After acidification, the carboxylic acid may precipitate. If it does, it can be collected by filtration. If it remains dissolved or oils out, it must be extracted with an organic solvent like ethyl acetate.[3] Wash the combined organic layers with brine to remove excess water, then dry thoroughly with an anhydrous salt like sodium sulfate or magnesium sulfate before concentrating.[3] Residual water can prevent crystallization.

  • Purification Techniques:

    • Crystallization: The crude product can often be recrystallized from a suitable solvent system. Common choices include ethyl acetate/hexanes, toluene, or ethanol/water.

    • Column Chromatography: If crystallization fails, column chromatography is a reliable method.[3][5] Use a gradient elution, starting with a non-polar solvent system (e.g., hexanes/ethyl acetate) to elute any remaining starting ester, and gradually increasing the polarity to elute your carboxylic acid product. Adding a small amount of acetic acid (~0.5-1%) to the mobile phase can prevent the carboxylic acid from streaking on the silica gel.

Frequently Asked Questions (FAQs)

  • What is the most common and reliable synthetic route? For laboratory scale, the Van Leusen reaction to form an ester, followed by LiOH-mediated hydrolysis, is a robust and widely used method due to its mild conditions and good yields.[1][6]

  • How critical is the exclusion of air and moisture? For the Van Leusen synthesis, it is highly critical. TosMIC is sensitive to moisture, and running the reaction under an inert atmosphere (like Nitrogen or Argon) is strongly recommended to prevent reagent degradation and maximize yield.[7]

  • What is the best way to monitor the reaction progress? Thin Layer Chromatography (TLC) is indispensable.[3] For the cyclization, you can monitor the disappearance of the aldehyde. For the hydrolysis, you monitor the disappearance of the ester spot. Use a UV lamp for visualization, as the aromatic rings in the starting materials and products are chromophoric.

  • Are there any significant safety concerns? Yes. Isocyanides like TosMIC are toxic and have a strong, unpleasant odor; always handle them in a well-ventilated fume hood. Strong acids (H₂SO₄) and bases (NaOH, LiOH) are corrosive. Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Detailed Experimental Protocol: Two-Step Synthesis

This protocol is a representative example and may require optimization for your specific setup.

Step 1: Synthesis of Ethyl 4-phenyloxazole-5-carboxylate
  • To a round-bottom flask under a nitrogen atmosphere, add anhydrous methanol (50 mL), followed by potassium carbonate (1.5 eq).

  • Add benzaldehyde (1.0 eq) and tosylmethyl isocyanide (TosMIC) (1.05 eq).

  • Stir the mixture at room temperature for 4-6 hours. Monitor the reaction by TLC (3:1 Hexanes:Ethyl Acetate) until the benzaldehyde spot is consumed.

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the methanol.

  • Partition the residue between ethyl acetate and water. Separate the layers and extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude ester.

  • Purify the crude product by flash column chromatography on silica gel.

Step 2: Hydrolysis to 4-Phenyloxazole-5-carboxylic acid
  • Dissolve the purified ester (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (3:1 ratio).

  • Add lithium hydroxide monohydrate (LiOH·H₂O) (2.5 eq) to the solution.

  • Stir the mixture at room temperature for 2-4 hours. Monitor by TLC (1:1 Hexanes:Ethyl Acetate) for the disappearance of the starting ester.

  • Once the reaction is complete, remove the THF under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash once with diethyl ether to remove any non-polar impurities.

  • Cool the aqueous layer in an ice bath and acidify to pH ~2-3 by the dropwise addition of 1M HCl. A white precipitate should form.

  • Collect the solid by vacuum filtration, wash the filter cake with cold water, and dry under vacuum to yield the final product.

References

  • Yamada, K., Kamimura, N., & Kunishima, M. (n.d.). Development of a method for the synthesis of 2,4,5-trisubstituted oxazoles composed of carboxylic acid, amino acid. Beilstein Journals. Retrieved from [Link]

  • Béres, M., et al. (2023). Synthesis of 3-Bromo-4-phenylisothiazole-5-carboxylic Acid and 3-Bromoisothiazole-5-carboxylic Acid. MDPI. Retrieved from [Link]

  • Jat, L. R., et al. (n.d.). Synthesis and anticancer activity of 4-benzylidene-2- phenyloxazol-5(4H)-one derivatives. ResearchGate. Retrieved from [Link]

  • Reddy, G. S., et al. (2024). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. The Journal of Organic Chemistry. Retrieved from [Link]

  • Gürsoy, E. A., et al. (2018). Synthesis and Antioxidant Properties of New Oxazole-5(4H)-one Derivatives. PMC. Retrieved from [Link]

  • Li, W., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. PMC. Retrieved from [Link]

  • Patel, N. B., & Patel, J. C. (n.d.). Synthesis and Characterization of Some Novel Biphenyl-4- carboxylic Acid (4-Benzylidene-5-oxo-2-subsituted phenyl-4,5. Retrieved from [Link]

  • Prajapati, A. K., et al. (2019). One Pot and Four Component Synthesis of 4 – Arylidene-2-Phenyl-5(4H)-Oxazolones or Azlactones. IJRESM. Retrieved from [Link]

  • Neha, K., et al. (2021). Synthetic approaches for oxazole derivatives: A review. ResearchGate. Retrieved from [Link]

  • Chemospecific. (2024, January 9). Master Chemist Shares Van Leusen Oxazole Synthesis Secrets! YouTube. Retrieved from [Link]

Sources

Optimization

Common side reactions in 4-phenyloxazole synthesis and their prevention

Welcome to the technical support center for 4-phenyloxazole synthesis. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting advice, frequ...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 4-phenyloxazole synthesis. This guide is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to address common side reactions and challenges encountered during the synthesis of 4-phenyloxazole and its derivatives. Our approach is rooted in mechanistic understanding to empower you to not only solve problems but also prevent them.

Frequently Asked Questions (FAQs)

Q1: I'm planning a 4-phenyloxazole synthesis. Which synthetic route is best?

A1: The optimal route depends on the availability of your starting materials and the functional groups present on your desired molecule. The two most common methods are the Robinson-Gabriel synthesis and the Fischer oxazole synthesis .

  • Robinson-Gabriel Synthesis: This is a robust method involving the cyclodehydration of a 2-acylamino-ketone.[1][2] It is versatile but traditionally uses harsh dehydrating agents that can be incompatible with sensitive functional groups.[3] Modern modifications, however, employ milder reagents, significantly broadening its applicability.

  • Fischer Oxazole Synthesis: This method involves the reaction of a cyanohydrin with an aldehyde in the presence of anhydrous hydrochloric acid.[4] It is generally a milder process but requires the preparation and handling of cyanohydrins, which can be sensitive to decomposition.[5]

Q2: My reaction is turning dark brown or black, and the yield is very low. What is happening?

A2: This phenomenon, often referred to as charring or tarring, is a common issue when using strong, non-specific dehydrating agents like concentrated sulfuric acid (H₂SO₄), particularly at elevated temperatures.[3] The strong acid can cause indiscriminate elimination, polymerization, and decomposition of both the starting materials and the product. This is a significant problem in the classical Robinson-Gabriel synthesis. The solution is to switch to a milder, more selective cyclodehydrating agent.

Q3: I've isolated my 4-phenyloxazole, but I see a second product in my NMR that looks like an imidazole. How is this possible?

A3: Oxazole rings can be susceptible to nucleophilic attack, leading to a ring-opening and rearrangement cascade that forms an imidazole. This is a known side reaction, especially if ammonia, primary amines, or formamide are present in the reaction mixture, often at elevated temperatures.[1] The oxazole, in this context, can be considered a "protected imidazole." Careful control of nitrogen sources and temperature is crucial to prevent this transformation.

Troubleshooting Guide: Common Side Reactions & Their Prevention

This section provides a detailed breakdown of specific issues you may encounter, their mechanistic origins, and actionable protocols to mitigate them.

Issue 1: Low Yield and Product Decomposition in Robinson-Gabriel Synthesis

Question: My Robinson-Gabriel reaction using concentrated sulfuric acid is giving me a low yield of 4-phenyloxazole and a lot of intractable material. How can I improve this?

Causality & Mechanistic Insight: Concentrated sulfuric acid is a powerful but non-selective dehydrating agent. At high temperatures, it can protonate multiple sites on the 2-acylamino-ketone precursor, leading to undesired elimination pathways, sulfonation of aromatic rings, and polymerization, which collectively result in charring. The desired reaction involves the enolization of the ketone, followed by nucleophilic attack of the enol oxygen onto the amide carbonyl, and subsequent dehydration. Harsh acids can disrupt this delicate sequence.

Prevention & Troubleshooting Protocols: The key is to replace the harsh dehydrating agent with a milder, more selective system. Below is a comparison of common dehydrating agents and recommended protocols.

Table 1: Comparison of Dehydrating Agents for Robinson-Gabriel Cyclodehydration

Dehydrating AgentProsConsTypical Conditions
Conc. H₂SO₄ Inexpensive, potentLow functional group tolerance, charring, low yieldsHigh temperature (e.g., >60°C)[3]
POCl₃, P₂O₅, SOCl₂ PotentHarsh, can be incompatible with sensitive groupsVaries, often requires heating[1][2]
TFAA Mild, high yieldingMore expensive, moisture-sensitiveEthereal solvent (e.g., THF, Et₂O), room temp.[6]
Dess-Martin/PPh₃/I₂ Very mild, high functional group toleranceMulti-reagent system, potential for phosphorus byproductsCH₂Cl₂, room temperature[7]

Protocol 1: Trifluoroacetic Anhydride (TFAA) Mediated Cyclodehydration [6]

This protocol is effective for a clean, high-yielding cyclization without the charring associated with strong acids.

  • Dissolve Substrate: Dissolve the 2-acylamino-ketone (1.0 eq) in a dry ethereal solvent such as tetrahydrofuran (THF) or diethyl ether (Et₂O) under an inert atmosphere (e.g., nitrogen or argon).

  • Cool Reaction: Cool the solution to 0°C using an ice bath.

  • Add TFAA: Slowly add trifluoroacetic anhydride (1.5 - 2.0 eq) dropwise to the stirred solution.

  • Warm and Monitor: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Quench: Once the reaction is complete, carefully quench by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until gas evolution ceases.

  • Extraction & Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate), combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

DOT Diagram: Robinson-Gabriel Main vs. Side Pathway

G cluster_main Desired Pathway (Mild Reagents) cluster_side Side Pathway (Harsh Acid) Start 2-Acylamino-ketone Enol Enol/Enolate Intermediate Start->Enol Activation (e.g., TFAA) Cyclized Oxazoline Intermediate Enol->Cyclized Intramolecular Cyclization Product 4-Phenyloxazole Cyclized->Product Dehydration Start_Side 2-Acylamino-ketone Decomposition Decomposition/Polymerization (Charring) Start_Side->Decomposition Conc. H₂SO₄, Heat

Caption: Desired vs. side pathways in Robinson-Gabriel synthesis.

Issue 2: Side Reactions from Cyanohydrin Instability in Fischer Synthesis

Question: My Fischer oxazole synthesis is giving me a poor yield, and I suspect my cyanohydrin starting material is the problem. What side reactions should I be aware of, and how can I prevent them?

Causality & Mechanistic Insight: The Fischer synthesis relies on the stability of the cyanohydrin precursor (e.g., mandelonitrile for a 4-phenyloxazole). Cyanohydrins exist in equilibrium with their corresponding aldehyde/ketone and hydrogen cyanide (HCN). This equilibrium can be shifted by acid or base, and high temperatures can lead to decomposition.[5] Two major side reactions are:

  • Cyanohydrin Decomposition: In the presence of strong acids or bases, particularly at elevated temperatures, the cyanohydrin can revert to the starting aldehyde and HCN.[5] The liberated HCN can be lost from the reaction mixture, and the aldehyde can undergo other reactions.

  • Benzoin Condensation: The aldehyde formed from cyanohydrin decomposition can undergo a cyanide-catalyzed self-condensation to form benzoin.[8][9] This reaction is a classic side reaction when preparing aromatic cyanohydrins if conditions are not carefully controlled.[10]

DOT Diagram: Fischer Synthesis Competing Pathways

G cluster_main Fischer Oxazole Synthesis cluster_side Side Reactions Cyanohydrin Cyanohydrin + Aldehyde Intermediate Iminochloride Intermediate Cyanohydrin->Intermediate Anhydrous HCl Oxazoline Chloro-oxazoline Intermediate->Oxazoline Addition Product 4-Phenyloxazole Oxazoline->Product Elimination Benzoin Benzoin Product Decomposition Decomposition (Aldehyde + HCN) Decomposition->Benzoin Cyanide Catalyst Cyanohydrin_Side Cyanohydrin Cyanohydrin_Side->Decomposition Heat, Base/Acid

Caption: Competing reactions in the Fischer oxazole synthesis.

Prevention & Troubleshooting Protocols:

Protocol 2: Minimizing Cyanohydrin Decomposition and Benzoin Condensation

  • Use High-Purity Aldehyde: When preparing the cyanohydrin, use freshly distilled benzaldehyde. Benzaldehyde can oxidize to benzoic acid on standing, and the presence of impurities can promote side reactions.[10]

  • Strictly Anhydrous Conditions: The Fischer synthesis requires anhydrous conditions. The reaction is typically performed by bubbling dry HCl gas through a solution of the reactants in dry ether.[4] Water can promote the decomposition of intermediates.

  • Low Temperature: Maintain a low temperature (e.g., 0-10°C) during the reaction to minimize the rate of both cyanohydrin decomposition and benzoin condensation.

  • Avoid Base: Ensure that no basic residues are present from the cyanohydrin preparation, as base strongly catalyzes the reverse reaction to the aldehyde and cyanide, which in turn catalyzes benzoin formation.

Issue 3: Formation of Imidazole Byproduct

Question: My final product is contaminated with a significant amount of the corresponding N-substituted imidazole. Where is it coming from?

Causality & Mechanistic Insight: The oxazole ring, while aromatic, is susceptible to nucleophilic attack at the C2 position, especially after protonation by an acid. If a primary amine is present, it can attack the C2 carbon, leading to a ring-opening to form an N-acyl-N'-alkyldiaminoethene intermediate. Subsequent intramolecular cyclization with the loss of water yields the thermodynamically more stable imidazole ring.[1] This transformation is often promoted by heat.

Prevention & Troubleshooting Protocols:

Protocol 3: Preventing Imidazole Formation

  • Purify Reagents: Ensure that solvents and reagents are free from ammonia or primary amine contaminants. For example, if using an amine base like triethylamine, ensure it is of high purity.

  • Control Reaction Temperature: If the synthesis requires high temperatures, consider if a milder method is possible. If high temperatures are unavoidable, minimize the reaction time. Microwave-assisted synthesis, for instance, can promote the conversion of oxazoles to imidazoles at temperatures above 200°C.

  • Avoid Ammonium Acetate in Post-Processing: Do not use ammonium acetate or other ammonium salts in workup or purification steps if the product is to be heated subsequently, as this can provide a source of ammonia for the side reaction.

  • pH Control: Maintain neutral or mildly acidic conditions during workup and purification. Strongly basic conditions can deprotonate any residual primary amines, increasing their nucleophilicity and promoting the side reaction.

References

  • Wipf, P., & Miller, C. P. (1993). A New Synthesis of Highly Functionalized Oxazoles. The Journal of Organic Chemistry, 58(13), 3604–3606. [Link]

  • Cox, R. F. B., & Stormont, R. T. (1935). Acetone Cyanohydrin. Organic Syntheses, 15, 1. [Link]

  • Pharma guideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Oxazole. Pharmaguideline. [Link]

  • Adams, R., & Kamm, O. (1922). Benzoin. Organic Syntheses, 2, 1. [Link]

  • Lucis Synthesis. (2009). Process for chemical reactions involving cyanohydrins.
  • García-Valverde, M., et al. (1999). Trifluoroacetic Anhydride-Mediated Solid-Phase Version of the Robinson−Gabriel Synthesis of Oxazoles. Organic Letters, 1(11), 1787–1789. [Link]

  • Wikipedia. (2023). Robinson–Gabriel synthesis. In Wikipedia. [Link]

  • Dabholkar, V. V., & Ali, S. A. S. (n.d.). Synthesis of Novel Oxazoles and Their Hydrazones. Scribd. [Link]

  • Organic Chemistry Portal. (n.d.). Benzoin Condensation. Organic Chemistry Portal. [Link]

  • Heravi, M. M., et al. (2014). Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles. Tetrahedron Letters, 55(28), 3863–3865. [Link]

  • Chemistry LibreTexts. (2023). Cyanohydrins. Chemistry LibreTexts. [Link]

  • ResearchGate. (2018). Benzoin condensation. ResearchGate. [Link]

  • Heravi, M. M., et al. (2014). Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles. ResearchGate. [Link]

  • Neha, K., et al. (2021). Synthetic approaches for oxazole derivatives: A review. ResearchGate. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of 1,3-oxazoles. Organic Chemistry Portal. [Link]

  • Wipf, P., & Miller, C. P. (1993). A New Synthesis of Highly Functionalized Oxazoles. J. Org. Chem. 1993, 58, 13, 3604–3606. [Link]

  • ChemRxiv. (2023). Expanding the Chemical Space: Functionalized Ethynyl Oxazoles as Versatile Reagents for the Click Chemistry. ChemRxiv. [Link]

  • Wang, C., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules, 25(7), 1649. [Link]

  • Master Organic Chemistry. (2020). The Gabriel Synthesis. Master Organic Chemistry. [Link]

  • Wikipedia. (2023). Fischer oxazole synthesis. In Wikipedia. [Link]

  • Sisko, J., et al. (2006). Converting oxazoles into imidazoles: new opportunities for diversity-oriented synthesis. Chemical Communications, (17), 1831–1833. [Link]

  • YouTube. (2021). Benzoin Condensation | Prepare for GATE, NET. YouTube. [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis of Imidazole-Based Molecules under Ultrasonic Irradiation Approaches. National Center for Biotechnology Information. [Link]

  • Organic Chemistry Portal. (n.d.). Synthesis of Imidazoles. Organic Chemistry Portal. [Link]

  • ACS Omega. (2020). An Efficient H-Reduction Protocol for the Synthesis of Novel (Benz)imidazole-allyl Alcohol and Imidazole-1,3-diol Derivatives. ACS Publications. [Link]

  • ResearchGate. (2008). Synthesis of Functionalized Oxazolines and Oxazoles With DAST and Deoxo-Fluor. ResearchGate. [Link]

  • Google Patents. (1986). Process for the preparation of trifluoroacetic anhydride.
  • SciSpace. (2018). A review on methods of synthesis of 1,2,4-triazole derivatives. SciSpace. [Link]

Sources

Troubleshooting

Technical Support Center: Overcoming Solubility Challenges with 4-Phenyloxazole-5-carboxylic Acid

Welcome to the technical support resource for 4-Phenyloxazole-5-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions f...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support resource for 4-Phenyloxazole-5-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for the solubility challenges often encountered with this compound. Here, we will delve into the physicochemical properties of 4-Phenyloxazole-5-carboxylic acid and present a series of troubleshooting strategies and detailed protocols to ensure its effective use in your experiments.

Understanding the Challenge: Physicochemical Properties of 4-Phenyloxazole-5-carboxylic Acid

4-Phenyloxazole-5-carboxylic acid is a heterocyclic compound with a rigid, aromatic structure, which contributes to its characteristically low aqueous solubility. The presence of both a phenyl group and an oxazole ring system results in a planar molecule with significant hydrophobic character, while the carboxylic acid group provides a handle for pH-dependent solubility manipulation.

PropertyEstimated Value/InformationSource/Rationale
Physical Form Solid, likely a pale-yellow to yellow-brown powder.Based on the physical form of the related compound 5-Phenyloxazole-4-carboxylic acid.[1]
pKa ~3.3 - 4.8Predicted pKa for the regioisomer 2-Phenyloxazole-4-carboxylic acid is 3.33. Carboxylic acids attached to aromatic rings typically have pKa values in the range of 3.4 to 4.8.
Aqueous Solubility PoorAromatic carboxylic acids are generally insoluble in water.[2] For the related compound 5-Phenylisoxazole-4-carboxylic acid, the estimated water solubility is low.
Organic Solvent Solubility Soluble in polar aprotic solvents like DMSO and DMF, and to a lesser extent in alcohols like ethanol and methanol.DMSO is a powerful solvent for a wide range of organic compounds.[3] Protocols for similar heterocyclic carboxylic acids recommend using DMSO for stock solutions.[4][5]

Frequently Asked Questions (FAQs)

Q1: My 4-Phenyloxazole-5-carboxylic acid won't dissolve in my aqueous buffer (e.g., PBS, pH 7.4). What should I do?

A1: Direct dissolution in aqueous buffers is highly unlikely to succeed due to the compound's hydrophobic nature. The recommended approach is to first prepare a high-concentration stock solution in an organic solvent, typically Dimethyl Sulfoxide (DMSO).[4][5] From this stock, you can make working dilutions in your aqueous buffer. Be aware that adding the DMSO stock to the buffer can still cause precipitation if the final DMSO concentration is too low to maintain solubility.

Q2: I've prepared a DMSO stock, but the compound precipitates when I dilute it into my cell culture medium. How can I prevent this?

A2: This is a common issue known as "crashing out." To mitigate this, you should add the DMSO stock to your aqueous medium while vortexing vigorously.[6] This rapid mixing helps to disperse the compound before it has a chance to aggregate and precipitate. Additionally, consider the following:

  • Final DMSO Concentration: Ensure the final concentration of DMSO in your experiment is sufficient to maintain solubility, but low enough to not cause cellular toxicity (typically <0.5% v/v for most cell lines).

  • Working Dilution Concentration: It may be necessary to work with a lower final concentration of 4-Phenyloxazole-5-carboxylic acid in your assay.

  • Use of a Surfactant: Incorporating a small amount of a non-ionic surfactant, such as Tween® 80 or Pluronic® F-68, in your final dilution can help to stabilize the compound in the aqueous environment.

Q3: Can I use pH adjustment to improve the solubility of 4-Phenyloxazole-5-carboxylic acid?

A3: Yes, pH adjustment is a key strategy for solubilizing carboxylic acids.[7][8] Since 4-Phenyloxazole-5-carboxylic acid is a weak acid, increasing the pH of the solution above its pKa will deprotonate the carboxylic acid group, forming a more water-soluble carboxylate salt. For this compound, adjusting the pH to >6 should significantly improve its aqueous solubility. However, it is crucial to ensure that the adjusted pH is compatible with your experimental system (e.g., cell viability, enzyme activity).

Q4: What are the recommended storage conditions for 4-Phenyloxazole-5-carboxylic acid and its stock solutions?

A4: The solid compound should be stored in a tightly sealed container in a refrigerator.[1] DMSO stock solutions are best stored at -20°C to prevent degradation and should be protected from moisture, as DMSO is hygroscopic. It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

IssuePossible CauseRecommended Solution
Compound appears as a solid precipitate in the final aqueous solution. The aqueous solubility limit has been exceeded.Decrease the final concentration of the compound. Increase the final concentration of the co-solvent (e.g., DMSO), ensuring it remains within the tolerance of your experimental system. Consider using a formulation with a surfactant.
Inconsistent or non-reproducible results in biological assays. Poor solubility leading to variable concentrations of the active compound.Prepare fresh dilutions for each experiment from a well-dissolved stock solution. Visually inspect for any signs of precipitation before use. Consider performing a solubility test in your specific assay medium.
The pH of the final solution is altered after adding the compound. The acidic nature of the carboxylic acid group.Use a buffer with sufficient buffering capacity to maintain the desired pH.[9][10] Check the pH of your final working solution and adjust if necessary.
Observed cellular toxicity or other off-target effects. High concentration of the organic co-solvent (e.g., DMSO).Perform a vehicle control experiment with the same concentration of the co-solvent to assess its effect. Aim to keep the final DMSO concentration below 0.5% (v/v).

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 4-Phenyloxazole-5-carboxylic acid in DMSO.

Materials:

  • 4-Phenyloxazole-5-carboxylic acid (Molecular Weight: 189.17 g/mol )

  • Anhydrous DMSO

  • Sterile microcentrifuge tubes

  • Vortex mixer

  • Calibrated analytical balance

Procedure:

  • Weigh out 1.89 mg of 4-Phenyloxazole-5-carboxylic acid and place it into a sterile microcentrifuge tube.

  • Add 1.0 mL of anhydrous DMSO to the tube.

  • Vortex the solution vigorously for 1-2 minutes until the solid is completely dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

  • Visually inspect the solution to ensure there are no visible particles.

  • Aliquot the stock solution into smaller, single-use volumes and store at -20°C.

Protocol 2: Solubilization in Aqueous Buffer via pH Adjustment

This protocol provides a method for dissolving 4-Phenyloxazole-5-carboxylic acid in an aqueous buffer by forming its sodium salt.

Materials:

  • 4-Phenyloxazole-5-carboxylic acid

  • 1 M Sodium Hydroxide (NaOH) solution

  • Desired aqueous buffer (e.g., Phosphate Buffered Saline, PBS)

  • pH meter

  • Stir plate and stir bar

Procedure:

  • Weigh the desired amount of 4-Phenyloxazole-5-carboxylic acid and add it to the aqueous buffer.

  • While stirring, slowly add 1 M NaOH dropwise to the suspension.

  • Monitor the pH of the solution using a calibrated pH meter.

  • Continue adding NaOH until the solid dissolves and the pH is approximately 2-3 units above the estimated pKa (e.g., pH 6.5 - 7.5).

  • Once the compound is fully dissolved, adjust the final volume with the buffer.

  • Filter the solution through a 0.22 µm filter to sterilize and remove any undissolved microparticles.

Visualization of Experimental Workflow

experimental_workflow cluster_prep Stock Solution Preparation cluster_dilution Working Solution Preparation cluster_troubleshooting Troubleshooting start Weigh Compound add_dmso Add Anhydrous DMSO start->add_dmso vortex Vortex to Dissolve add_dmso->vortex stock_solution 10 mM Stock in DMSO vortex->stock_solution dilute Add Stock to Buffer (with vigorous vortexing) stock_solution->dilute Serial Dilution buffer Aqueous Buffer (e.g., PBS, pH 7.4) buffer->dilute final_solution Final Working Solution dilute->final_solution precipitation Precipitation Occurs final_solution->precipitation adjust_conc Decrease Final Concentration precipitation->adjust_conc add_surfactant Add Surfactant (e.g., Tween 80) precipitation->add_surfactant

Sources

Optimization

Technical Support Center: Synthesis and Purification of 4-Phenyloxazole-5-carboxylic Acid

Welcome to the technical support center for the synthesis and purification of 4-phenyloxazole-5-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working w...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis and purification of 4-phenyloxazole-5-carboxylic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic compound. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you navigate the challenges of this synthesis and achieve high purity of your final product.

Introduction

4-Phenyloxazole-5-carboxylic acid is a valuable building block in medicinal chemistry, with its scaffold appearing in a variety of biologically active molecules. The synthesis, while conceptually straightforward, can present challenges in achieving high purity. This guide provides practical, field-tested advice to help you overcome common hurdles and optimize your experimental outcomes. The primary synthetic route discussed involves a two-step process: the initial formation of ethyl 4-phenyloxazole-5-carboxylate from ethyl benzoylacetate and formamide, followed by the hydrolysis of the ester to the desired carboxylic acid.

Troubleshooting Guide

This section addresses specific issues that you may encounter during the synthesis and purification of 4-phenyloxazole-5-carboxylic acid.

Issue 1: Low Yield of Ethyl 4-Phenyloxazole-5-carboxylate in the Cyclization Step

Question: I am getting a low yield for the initial reaction between ethyl benzoylacetate and formamide. My reaction mixture is turning dark, and I am isolating a complex mixture of products. What could be the cause?

Answer:

A low yield in the cyclization step is a common issue and can often be attributed to several factors:

  • Reaction Temperature: The reaction between ethyl benzoylacetate and formamide to form the oxazole ring is sensitive to temperature. Excessive heat can lead to the decomposition of formamide and the formation of polymeric side products, resulting in a dark reaction mixture and low yield. It is crucial to maintain a controlled temperature, typically in the range of 100-120°C.

  • Purity of Starting Materials: The purity of both ethyl benzoylacetate and formamide is critical. Impurities in ethyl benzoylacetate can lead to the formation of unwanted side products. Formamide is hygroscopic and can hydrolyze to formic acid and ammonia, which can interfere with the reaction. Using freshly distilled or high-purity reagents is highly recommended.

  • Reaction Time: The reaction should be monitored by Thin Layer Chromatography (TLC) to determine the optimal reaction time.[1][2] Prolonged reaction times, even at the correct temperature, can lead to the formation of degradation products.

Proposed Solutions:

  • Optimize Reaction Temperature: Start with a lower temperature (e.g., 100°C) and gradually increase it while monitoring the reaction progress by TLC.

  • Ensure Reagent Purity: Use freshly opened or distilled formamide and ensure the ethyl benzoylacetate is of high purity.

  • Monitor the Reaction: Use TLC to track the consumption of starting materials and the formation of the product. A typical TLC system for this reaction would be a mixture of ethyl acetate and hexane. The product, being more polar than the starting ester, will have a lower Rf value.

  • Inert Atmosphere: While not always necessary, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can help to prevent oxidative side reactions, especially if the reaction is run for an extended period.

Issue 2: Incomplete Hydrolysis of Ethyl 4-Phenyloxazole-5-carboxylate

Question: My NMR spectrum of the final product shows the presence of both the carboxylic acid and the starting ethyl ester. How can I drive the hydrolysis to completion?

Answer:

Incomplete hydrolysis is a frequent problem and can be addressed by modifying the reaction conditions. The hydrolysis of the ethyl ester to the carboxylic acid is typically carried out using a base, such as sodium hydroxide or potassium hydroxide, in a solvent mixture like ethanol and water.

  • Insufficient Base: The amount of base used is crucial. A stoichiometric amount is the minimum required, but an excess is often necessary to ensure complete hydrolysis, especially if any acidic impurities are present.

  • Reaction Time and Temperature: The hydrolysis may be slow at room temperature. Heating the reaction mixture can significantly increase the rate of hydrolysis.

  • Solubility: The ethyl ester may not be fully soluble in the reaction mixture, which can limit the reaction rate.

Proposed Solutions:

  • Increase the Amount of Base: Use a larger excess of sodium hydroxide (e.g., 2-3 equivalents). A 5% aqueous solution of NaOH is often effective.[3]

  • Increase Reaction Temperature: Heat the reaction mixture to reflux (typically around 80-100°C) for a few hours. Monitor the reaction by TLC until the starting ester spot is no longer visible.

  • Improve Solubility: Increase the proportion of the organic co-solvent (e.g., ethanol) to ensure the ester is fully dissolved.

Issue 3: The Final Product is an Oil or a Gummy Solid, Not a Crystalline Powder

Question: After acidification and extraction, my final product is a sticky oil or a gummy solid that is difficult to handle and purify. How can I obtain a crystalline product?

Answer:

The physical form of the isolated product is highly dependent on its purity. The presence of impurities can inhibit crystallization.

  • Incomplete Removal of Impurities: Residual starting materials, side-products from the cyclization reaction, or byproducts from the hydrolysis can act as crystallization inhibitors.

  • Incorrect pH during Acidification: The carboxylic acid needs to be fully protonated to precipitate out of the aqueous solution. If the pH is not sufficiently acidic, the product may remain partially in its carboxylate salt form, which is more soluble in water.

  • Residual Solvents: Trapped organic solvents from the extraction can also prevent the product from solidifying.

Proposed Solutions:

  • Thorough Washing: During the work-up, ensure to wash the organic layer thoroughly with brine to remove any water-soluble impurities.

  • Controlled Acidification: Acidify the aqueous solution slowly with a dilute acid (e.g., 1M HCl) while stirring vigorously. Check the pH with a pH meter or pH paper to ensure it is below 2.

  • Recrystallization: This is the most effective method for obtaining a pure, crystalline product. A suitable solvent system is crucial. For 4-phenyloxazole-5-carboxylic acid, a mixture of ethanol and water is often a good choice. Dissolve the crude product in a minimal amount of hot ethanol and then slowly add hot water until the solution becomes slightly turbid. Allow the solution to cool slowly to room temperature, and then in an ice bath to maximize crystal formation.

  • Trituration: If recrystallization is difficult, try triturating the oily product with a non-polar solvent like hexane or diethyl ether. This can sometimes induce crystallization by removing more soluble impurities.

Issue 4: Decarboxylation of the Final Product

Question: I am concerned about the possibility of my product decarboxylating during the synthesis or purification. At what point is this most likely to occur and how can I avoid it?

Answer:

Decarboxylation, the loss of CO2 from the carboxylic acid, is a potential side reaction for many heterocyclic carboxylic acids, especially when heated.[4]

  • High Temperatures: The risk of decarboxylation increases significantly at elevated temperatures, particularly above the melting point of the compound.

  • Acidic or Basic Conditions: Both strongly acidic and strongly basic conditions, especially at high temperatures, can promote decarboxylation.

Proposed Solutions:

  • Avoid Excessive Heat: During the hydrolysis step, avoid prolonged heating at very high temperatures. Once the hydrolysis is complete (as determined by TLC), proceed with the work-up.

  • Careful Distillation: If you need to remove solvents under reduced pressure, use a rotary evaporator with a water bath at a moderate temperature (e.g., 40-50°C).

  • Drying: Dry the final product under vacuum at a moderate temperature. Avoid oven drying at high temperatures.

  • Storage: Store the purified 4-phenyloxazole-5-carboxylic acid in a cool, dry place.

Frequently Asked Questions (FAQs)

Q1: What is a typical synthetic procedure for 4-phenyloxazole-5-carboxylic acid?

A common and effective method involves a two-step synthesis:

Step 1: Synthesis of Ethyl 4-phenyloxazole-5-carboxylate A mixture of ethyl benzoylacetate and an excess of formamide is heated. The reaction progress is monitored by TLC. After completion, the reaction mixture is poured into water, and the crude product is extracted with an organic solvent like ethyl acetate. The organic layer is then washed and dried, and the solvent is removed under reduced pressure to yield the crude ethyl ester.

Step 2: Hydrolysis to 4-Phenyloxazole-5-carboxylic acid The crude ethyl ester is dissolved in a mixture of ethanol and an aqueous solution of sodium hydroxide. The mixture is heated to reflux until the hydrolysis is complete (monitored by TLC). After cooling, the ethanol is removed under reduced pressure, and the aqueous solution is washed with an organic solvent to remove any non-acidic impurities. The aqueous layer is then acidified with a dilute acid (e.g., 1M HCl) to precipitate the carboxylic acid. The solid product is collected by filtration, washed with cold water, and dried.[3][5]

Q2: What are the key analytical techniques to assess the purity of the final product?

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for confirming the structure of the final product and identifying any impurities. The 1H NMR spectrum should show the characteristic aromatic protons of the phenyl group, the oxazole proton, and the absence of the ethyl group signals from the starting ester. The carboxylic acid proton will appear as a broad singlet at a downfield chemical shift (typically >10 ppm).[6][7][8]

  • Thin Layer Chromatography (TLC): A quick and easy way to check for the presence of starting materials or impurities. The final product should appear as a single spot.

  • Melting Point: A sharp melting point range is a good indicator of high purity. Impurities will typically broaden and depress the melting point.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product.

  • Infrared (IR) Spectroscopy: The IR spectrum should show a characteristic broad O-H stretch for the carboxylic acid and a C=O stretch.[8]

Q3: What are some common impurities I might encounter?

  • Unreacted Ethyl Benzoylacetate: If the initial cyclization reaction is incomplete.

  • Ethyl 4-phenyloxazole-5-carboxylate: If the hydrolysis is incomplete.

  • Side-products from the reaction of ethyl benzoylacetate and formamide: These can include various condensation and decomposition products.

  • 4-Phenyloxazole: The decarboxylation product of the desired acid.

Q4: Can you recommend a good recrystallization solvent system?

A mixture of ethanol and water is generally a good starting point for the recrystallization of 4-phenyloxazole-5-carboxylic acid. The compound is typically soluble in hot ethanol and less soluble in water. The procedure involves dissolving the crude product in a minimum amount of hot ethanol and then adding hot water dropwise until the solution becomes persistently cloudy. Then, a small amount of hot ethanol is added to redissolve the precipitate, and the solution is allowed to cool slowly. Other potential solvent systems for aromatic carboxylic acids include acetic acid-water or dioxane-water mixtures.[9][10]

Experimental Protocols

Protocol 1: Synthesis of Ethyl 4-phenyloxazole-5-carboxylate
  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine ethyl benzoylacetate (1 equivalent) and formamide (5-10 equivalents).

  • Heat the mixture in an oil bath at 110-120°C for 4-6 hours.

  • Monitor the reaction progress by TLC (e.g., 3:1 hexane:ethyl acetate).

  • After the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing ice-water.

  • Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic extracts and wash with water (2 x 50 mL) and then with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl 4-phenyloxazole-5-carboxylate.

Protocol 2: Hydrolysis of Ethyl 4-phenyloxazole-5-carboxylate
  • Dissolve the crude ethyl 4-phenyloxazole-5-carboxylate in ethanol (e.g., 10 mL per gram of ester).

  • Add a 10% aqueous solution of sodium hydroxide (2-3 equivalents).

  • Heat the mixture to reflux for 2-4 hours, monitoring the disappearance of the starting material by TLC.

  • After completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Dilute the remaining aqueous solution with water and wash with diethyl ether (2 x 30 mL) to remove any unreacted ester or non-acidic impurities.

  • Cool the aqueous layer in an ice bath and acidify to pH < 2 by the slow addition of 1M HCl with vigorous stirring.

  • Collect the precipitated solid by vacuum filtration.

  • Wash the solid with cold water and dry under vacuum to yield the crude 4-phenyloxazole-5-carboxylic acid.

Protocol 3: Recrystallization of 4-Phenyloxazole-5-carboxylic Acid
  • Place the crude 4-phenyloxazole-5-carboxylic acid in an Erlenmeyer flask.

  • Add a minimal amount of hot ethanol to dissolve the solid completely.

  • Slowly add hot water to the solution until it becomes slightly cloudy.

  • Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

  • Allow the flask to cool slowly to room temperature.

  • Once crystals have formed, place the flask in an ice bath for at least 30 minutes to maximize crystallization.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol-water mixture, and dry under vacuum.

Visualizations

Workflow for Synthesis and Purification

G cluster_synthesis Step 1: Synthesis of Ester cluster_hydrolysis Step 2: Hydrolysis cluster_purification Step 3: Purification A Ethyl Benzoylacetate + Formamide B Heat (110-120°C) A->B C Reaction Monitoring (TLC) B->C D Work-up: Quench, Extract, Wash C->D E Crude Ethyl 4-phenyloxazole-5-carboxylate D->E F Crude Ester + NaOH/EtOH/H2O E->F G Reflux F->G H Reaction Monitoring (TLC) G->H I Work-up: Acidify, Filter H->I J Crude 4-Phenyloxazole-5-carboxylic Acid I->J K Crude Carboxylic Acid J->K L Recrystallization (Ethanol/Water) K->L M Filtration and Drying L->M N Pure 4-Phenyloxazole-5-carboxylic Acid M->N

Caption: Overall workflow for the synthesis and purification of 4-phenyloxazole-5-carboxylic acid.

Troubleshooting Decision Tree

G cluster_purity Purity Issues cluster_physical Physical Form Issues start Problem with Final Product impurity_check NMR/TLC shows impurities? start->impurity_check physical_form Product is oily/gummy? start->physical_form ester_present Starting ester present? impurity_check->ester_present Yes other_impurities Other impurities present? impurity_check->other_impurities No ester_present->other_impurities No incomplete_hydrolysis Incomplete Hydrolysis ester_present->incomplete_hydrolysis Yes purification_issue Ineffective Purification other_impurities->purification_issue Yes solution1 Increase base, temp, or time for hydrolysis incomplete_hydrolysis->solution1 solution2 Improve recrystallization technique purification_issue->solution2 recrystallize Recrystallize from EtOH/H2O physical_form->recrystallize triturate Triturate with non-polar solvent physical_form->triturate recrystallize->solution2

Caption: Decision tree for troubleshooting common issues in the synthesis of 4-phenyloxazole-5-carboxylic acid.

References

  • Preparation of 4-methyl thiazole-5-carboxyl acid. CN101475541A.
  • Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. J. Org. Chem.2023 , 88 (5), 2933–2945. [Link]

  • Synthesis and Characterization of Some Novel Biphenyl-4- carboxylic Acid (4-Benzylidene-5-oxo-2-subsituted phenyl-4,5. Asian Journal of Chemistry2010 , 22(5), 3467-3472. [Link]

  • Purification - Recrystallization of Benzoic acid. CHEM 2423 Lab Manual. [Link]

  • What are the conditions for the decarboxylation reaction? How to control the temperature of heating? LNEYA Industrial Chillers Manufacturer. [Link]

  • FMN-dependent Enzyme Phenazine-1-carboxylic Acid Decarboxylase. Biochemistry2021 , 60(33), 2548–2557. [Link]

  • Recrystallization of Benzoic Acid. Lab Handout. [Link]

  • Synthesis and Characterization of Some New 4-Methyl-5-Imidazole Carbaldehyde Derivatives. Journal of the Turkish Chemical Society, Section A: Chemistry2019 , 6(3), 373-382. [Link]

  • Development of a method for the synthesis of 2,4,5-trisubstituted oxazoles composed of carboxylic acid, amino acid. Beilstein J. Org. Chem.2016 , 12, 2498-2506. [Link]

  • Four-Component Reaction between Ethyl Benzoylacetate, Hydroxylamine, Aldehydes and Malononitrile: Synthesis of Isoxazol-5(2H)-Ones. J. Chil. Chem. Soc.2015 , 60(4), 2815-2818. [Link]

  • 5-Methyl-3-phenylisoxazole-4-carboxylic acid. Acta Crystallographica Section E: Structure Reports Online2013 , 69(Pt 7), o1083. [Link]

  • Purification of carboxylic acids by complexation with selective solvents. US7307188B2.
  • Reactions of 3-Formylchromone with Active Methylene and Methyl Compounds and Some Subsequent Reactions of the Resulting Condensation Products. Molecules2002 , 7(5), 441-456. [Link]

  • Electrochemically promoted synthesis of polysubstituted oxazoles from β-diketone derivatives and benzylamines under mild conditions. Supporting Information. [Link]

  • Can you help show me how to recrystallize the solid product from the reaction of 4-nitro-o-phenylenediamine and benzoic acid? ResearchGate. [Link]

  • Decarboxylation method of heterocyclic carboxylic acid compounds. CN109694343B.
  • Reaction of ethyl benzoylacetate. ResearchGate. [Link]

  • Fast and Efficient Synthesis of 4-Arylidene-3-phenylisoxazol-5-ones. E-Journal of Chemistry2012 , 9(1), 425-429. [Link]

  • Green Synthesis of Novel ethyl 3-amino-5-(methylthio)-4-(5-substituted phenyloxazol-2-yl)thiophene-2-carboxylate derivatives. Research Journal of Science and Technology2018 , 10(2), 143-147. [Link]

  • Decarboxylation reaction of 3,5-dimethylisolxazole-4-carboxylic acid. ResearchGate. [Link]

  • Acetic acid, benzoyl-, ethyl ester. Organic Syntheses1925 , 4, 25. [Link]

  • 1H-[5][11][12]-triazole-4-carboxylic Acid Ethyl Ester Crystal Structure and 1H NMR Experimental and Theoretical Study of Conformers of 5-Methyl-1-(4'-methylphenylsulfonylamino)-1H. J. Braz. Chem. Soc.2017 , 28(11), 2136-2146. [Link]

  • Combined NMR Spectroscopy and Quantum-Chemical Calculations in Fluorescent 1,2,3-Triazole-4-carboxylic Acids Fine Structures Analysis. Int. J. Mol. Sci.2023 , 24(10), 8891. [Link]

  • Ethyl benzoylacetate. PubChem. [Link]

  • 20.8 Spectroscopy of Carboxylic Acids and Nitriles. In Organic Chemistry; LibreTexts. [Link]

  • Efficient and Eco-Friendly Preparation of 4-Methyl-5-formyl-thiazole. Molecules2010 , 15(1), 289-295. [Link]

Sources

Troubleshooting

Technical Support Center: Enhancing the Stability of 4-Phenyloxazole-5-carboxylic acid in Solution

Document ID: TSC-2026-01-A Version: 1.0 Last Updated: January 26, 2026 Introduction Welcome to the technical support guide for 4-Phenyloxazole-5-carboxylic acid. This document is designed for researchers, scientists, and...

Author: BenchChem Technical Support Team. Date: February 2026

Document ID: TSC-2026-01-A Version: 1.0 Last Updated: January 26, 2026

Introduction

Welcome to the technical support guide for 4-Phenyloxazole-5-carboxylic acid. This document is designed for researchers, scientists, and drug development professionals who are utilizing this compound in their experimental workflows. Our goal is to provide you with the foundational knowledge and practical troubleshooting strategies required to maintain the stability and integrity of this molecule in solution.

4-Phenyloxazole-5-carboxylic acid is a heterocyclic compound whose utility is predicated on its structural integrity. However, like many molecules featuring an oxazole ring and a carboxylic acid moiety, it is susceptible to specific degradation pathways. This guide explains the causality behind these stability challenges and provides validated protocols to mitigate them, ensuring the reliability and reproducibility of your experimental outcomes.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Core Chemistry

This section addresses the fundamental principles governing the stability of 4-Phenyloxazole-5-carboxylic acid.

Q1: What are the primary chemical features of 4-Phenyloxazole-5-carboxylic acid that make it susceptible to degradation?

A1: The instability of this molecule arises from two key functional groups: the oxazole ring and the adjacent carboxylic acid .

  • Oxazole Ring: The oxazole ring is an electron-rich five-membered heterocycle. It is susceptible to cleavage under both strongly acidic and basic conditions.[1][2] Acid-catalyzed hydrolysis can lead to ring opening, while strong bases can deprotonate the ring, initiating decomposition pathways.[2]

  • Carboxylic Acid: Carboxylic acids attached to heterocyclic rings can be prone to decarboxylation (loss of CO₂), particularly when heated.[3] Furthermore, the carboxyl group's ionization state (and thus the molecule's overall charge and solubility) is highly dependent on the solution's pH.

Q2: What is the most common degradation pathway for this molecule in aqueous solutions?

A2: The most anticipated degradation pathway is hydrolytic ring opening .[3] In the presence of water, particularly at non-neutral pH and elevated temperatures, the oxazole ring can be cleaved. This process can be catalyzed by either acids or bases, leading to the formation of acyclic impurities.[1][3] For instance, under basic conditions, a related isoxazole compound, leflunomide, shows significantly faster ring opening at pH 10.0 compared to pH 7.4, with the degradation rate increasing further with temperature.[4]

Q3: How does pH affect the stability of the solution?

A3: pH is the most critical factor.

  • Acidic pH (pH < 4): Concentrated acids can cause decomposition and hydrolytic cleavage of the oxazole ring.[1][2]

  • Neutral pH (pH ~6.0-7.5): This is generally the range of greatest stability for many heterocyclic compounds, minimizing both acid- and base-catalyzed hydrolysis.

  • Basic pH (pH > 8): Basic conditions can promote hydrolytic ring opening.[3][4] Strong bases should be avoided as they can promote degradation.[3]

Q4: Can exposure to light or oxygen degrade the compound?

A4: Yes. Heterocyclic compounds can be susceptible to photodegradation upon exposure to UV light.[1][3] Additionally, the oxazole ring can be vulnerable to oxidation, which may lead to ring cleavage.[1][2][3] Therefore, protecting solutions from light and minimizing exposure to atmospheric oxygen is a crucial best practice.

Part 2: Troubleshooting Guide - Proactive Stability Enhancement

This section provides solutions to common experimental problems.

Observed Problem Potential Root Cause Troubleshooting & Mitigation Strategy
Loss of compound purity over time in solution (e.g., new peaks in HPLC). Hydrolytic degradation or decarboxylation.1. pH Control: Ensure the solution is buffered to a stable pH, ideally between 6.0 and 7.5. Use a well-chosen buffer system (see Table 2).[1] 2. Temperature Control: Store stock solutions and experimental samples at reduced temperatures (refrigerated at 2-8°C or frozen at -20°C).[3] Perform experiments at the lowest practical temperature.[1] 3. Solvent Choice: If the experimental design allows, consider using a mixed aqueous-organic solvent system to reduce water activity.[1]
Inconsistent results or decreased compound activity in biological assays. Compound has degraded after dilution into assay media.1. Fresh Preparations: Prepare working solutions fresh from a validated stock solution immediately before use. 2. Media Stability Check: Perform a preliminary experiment to assess the compound's stability directly in the final assay buffer/media over the time course of the experiment. Analyze samples by HPLC/LC-MS at t=0 and at the end of the assay.[5]
Change in color of the solution (e.g., turning yellow/brown). Oxidative degradation or photodegradation.1. Light Protection: Store all solutions in amber vials or wrap containers with aluminum foil to protect from light.[1][3] 2. Inert Atmosphere: For long-term storage of valuable stock solutions, degas the solvent and store the vial under an inert atmosphere (e.g., nitrogen or argon).[1][3]
Precipitation of the compound from solution. Poor solubility at the working pH or concentration.1. Determine pKa: Experimentally determine the pKa of the carboxylic acid to understand its charge state at different pH values. 2. Adjust pH: Ensure the solution pH is at least 1.5-2 units above the pKa to maintain the compound in its more soluble deprotonated (carboxylate) form. 3. Use Co-solvents: Consider the addition of a small percentage of a water-miscible organic solvent like DMSO or ethanol (if compatible with the experiment).

Part 3: Experimental Protocols & Methodologies

Protocol 1: Preparation of a Stabilized Stock Solution

This protocol describes the preparation of a 10 mM stock solution of 4-Phenyloxazole-5-carboxylic acid with enhanced stability.

Materials:

  • 4-Phenyloxazole-5-carboxylic acid (solid)

  • Dimethyl sulfoxide (DMSO), anhydrous

  • Phosphate-buffered saline (PBS), pH 7.4

  • Sterile, amber-colored microcentrifuge tubes or vials

  • Calibrated analytical balance and pipettes

Procedure:

  • Initial Dissolution: Weigh the required amount of solid 4-Phenyloxazole-5-carboxylic acid and dissolve it in a minimal volume of anhydrous DMSO to create a high-concentration primary stock (e.g., 100 mM).

  • Buffer Preparation: Prepare the desired final buffer. A common choice is PBS at pH 7.4, which provides good physiological compatibility and buffering capacity in the neutral range.[1]

  • Serial Dilution: Perform a serial dilution from the DMSO stock into the pH 7.4 PBS to reach the final desired concentration (e.g., 10 mM). Causality Note: This method minimizes the compound's direct exposure to a purely aqueous environment during dissolution and ensures the final solution is immediately buffered to a stable pH.

  • Storage: Aliquot the final stock solution into single-use volumes in amber vials.[3]

  • Long-Term Storage: For long-term storage, flush the vials with argon or nitrogen before sealing and store at -20°C or below.[3]

Workflow for Stability Assessment

The following diagram illustrates a systematic approach to validating the stability of your compound under specific experimental conditions. This process is a simplified version of the forced degradation studies used in the pharmaceutical industry.[6][7][8]

Stability_Workflow cluster_prep Preparation cluster_stress Stress Conditions cluster_analysis Analysis cluster_eval Evaluation Prep Prepare Compound in Proposed Solution (e.g., Buffer) T0 Time-Zero Analysis (t=0) (HPLC/LC-MS) Prep->T0 Immediate Sampling Cond1 Condition 1: Working Temperature T0->Cond1 Cond2 Condition 2: Elevated Temp (e.g., 40°C) T0->Cond2 Cond3 Condition 3: Light Exposure (UV/Vis) T0->Cond3 Analysis1 Analyze at t=x hours Cond1->Analysis1 Analysis2 Analyze at t=y hours Cond2->Analysis2 Analysis3 Analyze at t=z hours Cond3->Analysis3 Compare Compare Purity: t=x vs t=0 Analysis1->Compare Analysis2->Compare Analysis3->Compare Decision Stability Acceptable? Compare->Decision End_Stable Proceed with Experiment Decision->End_Stable Yes End_Unstable Optimize Conditions (Reformulate/Re-test) Decision->End_Unstable No Degradation_Pathways cluster_hydrolysis Hydrolysis (H₂O, H⁺ or OH⁻) cluster_decarboxylation Decarboxylation (Heat, Δ) cluster_oxidation Oxidation / Photolysis ([O], hv) Parent 4-Phenyloxazole-5-carboxylic acid Hydrolysis_Product Ring-Opened Products (e.g., α-Acylamino Ketone) Parent->Hydrolysis_Product Major Pathway in Aqueous Solution Decarboxylation_Product 4-Phenyloxazole + CO₂ Parent->Decarboxylation_Product Heat-Induced Oxidation_Product Ring-Cleaved Fragments Parent->Oxidation_Product Light/Oxidant-Induced

Sources

Optimization

Modifying reaction conditions for selective synthesis of 4-phenyloxazole isomers

Welcome to the technical support center for the selective synthesis of 4-phenyloxazole and its isomers. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the com...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the selective synthesis of 4-phenyloxazole and its isomers. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of oxazole chemistry. Here, we address specific experimental challenges through a series of troubleshooting guides and frequently asked questions, moving beyond simple protocols to explain the underlying chemical principles that govern success in your synthesis.

Introduction: The Challenge of Regioselectivity in Oxazole Synthesis

The synthesis of substituted oxazoles is a cornerstone in medicinal chemistry, with the 4-phenyloxazole scaffold being a key pharmacophore in numerous therapeutic agents.[1] However, achieving regiochemical control to selectively synthesize the 4-phenyl isomer over its 2-phenyl and 5-phenyl counterparts can be a significant hurdle. This guide provides in-depth, field-tested insights to help you troubleshoot and optimize your reaction conditions for the selective synthesis of 4-phenyloxazole.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to access the 4-phenyloxazole scaffold?

A1: The two most versatile and commonly employed methods for constructing the oxazole ring are the Robinson-Gabriel synthesis and the Van Leusen oxazole synthesis .[2][3]

  • Robinson-Gabriel Synthesis: This method involves the cyclodehydration of a 2-acylamino-ketone.[4] To obtain a 4-phenyloxazole, the phenyl group must be strategically positioned on the ketone moiety of the starting material.

  • Van Leusen Oxazole Synthesis: This is a [3+2] cycloaddition reaction between an aldehyde and tosylmethyl isocyanide (TosMIC).[3] The strategic choice of a substituted TosMIC reagent is critical for achieving the desired 4-phenyl substitution pattern.

Q2: I am getting a mixture of 4-phenyloxazole and 5-phenyloxazole. How can I improve the regioselectivity?

A2: Achieving high regioselectivity is a common challenge. The key lies in understanding the mechanism of your chosen reaction and carefully controlling the reaction parameters.

For the Robinson-Gabriel synthesis , the substitution pattern of the starting 2-acylamino-ketone dictates the final product. To exclusively form 4-phenyloxazole, your starting material must have the phenyl group at the C4 position of the final oxazole ring.

For reactions where isomer formation is possible, such as certain metal-catalyzed cyclizations, the choice of catalyst and ligands can significantly influence the regiochemical outcome. Additionally, solvent polarity and temperature can play a crucial role in directing the reaction towards the desired isomer.[5][6]

Q3: How can I differentiate between the 2-phenyl, 4-phenyl, and 5-phenyloxazole isomers?

A3: Spectroscopic methods, particularly Nuclear Magnetic Resonance (NMR) and mass spectrometry, are essential for isomer differentiation.

  • ¹H NMR: The chemical shifts of the protons on the oxazole ring are distinct for each isomer. The proton at the C5 position of 4-phenyloxazole will have a characteristic chemical shift and coupling pattern that distinguishes it from the protons in the other isomers.

  • ¹³C NMR: The chemical shifts of the carbon atoms in the oxazole ring will also differ for each isomer, providing another layer of confirmation.

  • Mass Spectrometry: While the isomers will have the same molecular weight, their fragmentation patterns in techniques like GC-MS or LC-MS/MS might show subtle differences that can aid in their identification.

For definitive structural elucidation, 2D NMR techniques like HSQC and HMBC are invaluable.

Q4: What are the best practices for purifying 4-phenyloxazole from a mixture of isomers?

A4: The separation of positional isomers can be challenging due to their similar physical properties.

  • Column Chromatography: This is the most common method. A careful selection of the stationary phase (e.g., silica gel) and a gradient elution with a solvent system of appropriate polarity (e.g., hexane/ethyl acetate) is crucial for achieving good separation.

  • High-Performance Liquid Chromatography (HPLC): For analytical and small-scale preparative separations, reverse-phase or normal-phase HPLC can provide excellent resolution. The choice of column and mobile phase is critical.[7][8][9][10]

  • Recrystallization: If the desired isomer is a solid and present in a high enough concentration, fractional recrystallization from a suitable solvent can be an effective purification method.[11]

Troubleshooting Guides

Problem 1: Low or No Yield of 4-Phenyloxazole in Robinson-Gabriel Synthesis

Possible Causes & Solutions:

Potential Cause Explanation & Troubleshooting Steps
Inefficient Cyclodehydration The cyclodehydration step is critical and requires a potent dehydrating agent. If you are observing the accumulation of the 2-acylamino-ketone intermediate, consider the following: • Stronger Dehydrating Agent: Switch to a more powerful dehydrating agent such as trifluoroacetic anhydride (TFAA), polyphosphoric acid (PPA), or phosphorus pentoxide (P₂O₅).[4] TFAA in an ethereal solvent has been shown to be particularly effective in solid-phase synthesis.[4] • Increased Temperature: Gently increasing the reaction temperature can promote the cyclization. Monitor the reaction closely to avoid decomposition.
Poor Quality Starting Materials Impurities in your starting 2-amino-1-phenylethanone or the acylating agent can lead to side reactions and inhibit the desired transformation. • Purify Starting Materials: Ensure the purity of your starting materials by recrystallization or chromatography before use. • Verify Acylating Agent: Use a fresh, high-purity acylating agent.
Suboptimal Reaction Time The reaction may not have reached completion. • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to monitor the consumption of the starting material and the formation of the product. Extend the reaction time if necessary.

Experimental Protocol: Robinson-Gabriel Synthesis of 4-Phenyloxazole

  • Acylation: To a solution of 2-amino-1-phenylethanone hydrochloride (1 eq.) in pyridine, add acetic anhydride (1.2 eq.) dropwise at 0°C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Upon completion, pour the mixture into ice water and extract with ethyl acetate.

  • Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate.

  • Concentrate under reduced pressure to obtain the crude 2-acetamido-1-phenylethanone.

  • Cyclodehydration: Dissolve the crude 2-acetamido-1-phenylethanone in a suitable solvent (e.g., toluene) and add a dehydrating agent (e.g., P₂O₅ or concentrated H₂SO₄) portion-wise.

  • Heat the mixture to reflux for 1-3 hours, monitoring by TLC.

  • Cool the reaction and carefully quench with a saturated solution of sodium bicarbonate.

  • Extract the product with ethyl acetate, wash with brine, and dry over anhydrous sodium sulfate.

  • Purify the crude product by column chromatography on silica gel.

Workflow for Robinson-Gabriel Synthesis

Robinson_Gabriel start 2-Amino-1-phenylethanone acyl Acylation (Acetic Anhydride, Pyridine) start->acyl inter 2-Acetamido-1-phenylethanone acyl->inter cyclo Cyclodehydration (H₂SO₄ or P₂O₅) inter->cyclo product 4-Phenyloxazole cyclo->product

Robinson-Gabriel Synthesis Workflow
Problem 2: Formation of 5-Substituted Isomer in Van Leusen Oxazole Synthesis

Possible Causes & Solutions:

Potential Cause Explanation & Troubleshooting Steps
Incorrect TosMIC Reagent The standard Van Leusen synthesis using TosMIC and an aldehyde typically yields 5-substituted oxazoles. To obtain a 4-substituted oxazole, a modified approach is necessary. • Use a Substituted TosMIC: To synthesize 4-phenyloxazole, you would theoretically need a phenyl-substituted TosMIC derivative. However, a more practical approach is the one-pot synthesis of 4,5-disubstituted oxazoles.
One-Pot Reaction Conditions Favoring 5-Substitution In the one-pot synthesis of 4,5-disubstituted oxazoles from TosMIC, an aldehyde, and an aliphatic halide, the regioselectivity is determined by the order of addition and the nature of the electrophiles.[3] • Control Electrophile Addition: To favor the formation of 4-phenyloxazole, you would use a simple aldehyde (e.g., formaldehyde or a protected equivalent) and a phenyl-containing electrophile (e.g., benzyl bromide) as the aliphatic halide. The reaction of the deprotonated TosMIC with the aldehyde forms the initial adduct, and subsequent alkylation with the benzyl bromide followed by cyclization and elimination leads to the 4-phenyloxazole.

Conceptual Workflow for Selective 4-Phenyloxazole Synthesis via Modified Van Leusen

Van_Leusen_Modified tosmic TosMIC base Base (e.g., K₂CO₃) tosmic->base intermediate1 Deprotonated TosMIC base->intermediate1 aldehyde Formaldehyde intermediate2 Adduct with Formaldehyde aldehyde->intermediate2 benzyl_bromide Benzyl Bromide intermediate3 Alkylated Intermediate benzyl_bromide->intermediate3 intermediate1->aldehyde intermediate2->benzyl_bromide product 4-Phenyloxazole intermediate3->product Cyclization & Elimination

Modified Van Leusen for 4-Phenyloxazole
Problem 3: Presence of Unidentified Impurities in the Final Product

Possible Causes & Solutions:

Potential Cause Explanation & Troubleshooting Steps
Side Reactions Depending on the reaction conditions, various side reactions can occur. For instance, in the Robinson-Gabriel synthesis, incomplete cyclization can leave unreacted starting material or the intermediate. Overly harsh acidic conditions can lead to degradation of the product. • Optimize Reaction Conditions: Carefully control the temperature, reaction time, and the amount of acid catalyst.[5] • Inert Atmosphere: If your starting materials or product are sensitive to oxidation, perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Contamination from Reagents or Solvents Impurities in solvents or reagents can be incorporated into the final product. • Use High-Purity Reagents and Solvents: Ensure all chemicals are of an appropriate grade for synthesis.
Formation of Oxazolone Byproducts In some syntheses, particularly those starting from hippuric acid derivatives, stable oxazolone intermediates can be formed.[12][13] • Characterize Byproducts: Use spectroscopic techniques (NMR, IR, MS) to identify the structure of the impurities. This will provide clues about the side reactions occurring. • Adjust Reaction Conditions: Once the side product is identified, modify the reaction conditions (e.g., temperature, catalyst) to disfavor its formation.

Decision Tree for Troubleshooting Impurities

Troubleshooting Impurities in 4-Phenyloxazole Synthesis

References

  • Ali, F., Neha, K., Haider, K., Khasimbi, S., & Wakode, S. (2021). Synthetic approaches for oxazole derivatives: A review.
  • BenchChem. (2025). A Technical Guide to 2-Chloro-4-phenyloxazole and Its Derivatives: Synthesis, Biological Activity, and Therapeutic Potential.
  • BenchChem. (2025).
  • Chen, J., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules, 25(7), 1649.
  • Fischer, E. (1896). Neue Synthese von Oxazolderivaten. Berichte der deutschen chemischen Gesellschaft, 29(1), 205-214.
  • Jat, L. R., et al. (2015). Synthesis and anticancer activity of 4-benzylidene-2-phenyloxazol-5(4H)-one derivatives. International Journal of Pharmaceutical Sciences and Research, 6(8), 3426-3432.
  • Katritzky, A. R., & Pozharskii, A. F. (2000). Handbook of Heterocyclic Chemistry (2nd ed.). Pergamon.
  • Hashimoto, H., et al. (2002). 4-Aryl/cycloalkyl-5-phenyloxazole derivatives as selective COX-2 inhibitors. Bioorganic & Medicinal Chemistry Letters, 12(1), 65-68.
  • Pulici, M., et al. (2005). Trifluoroacetic Anhydride-Mediated Solid-Phase Version of the Robinson−Gabriel Synthesis of Oxazoles.
  • Robinson, R., & Gabriel, S. (1909). Experiments on the Synthesis of the Anthracene Series. Part I. The Synthesis of Naphthacene Derivatives. Journal of the Chemical Society, Transactions, 95, 465-482.
  • Saour, K. Y., & Al-Bayati, R. I. H. (2013). SYNTHESIS OF 4-BENZYLIDENE-2-(4-NITRO-PHENYL)-4H-OXAZOL-5-ONE DERIVATIVES WITH SUSPECTED BIOLOGICAL ACTIVITY. International Journal of Pharmacy and Pharmaceutical Sciences, 5(3), 643-647.
  • Welch Materials. (2024).
  • Wikipedia. (n.d.). Robinson–Gabriel synthesis.
  • Yu, X. Q., et al. (2009). An improved one-pot van Leusen oxazole synthesis using tosylmethyl isocyanide (TosMIC), aliphatic halides and various aldehydes in ionic liquids. Synlett, (3), 500-504.
  • Zhang, M., et al. (2014). Regioselective synthesis of oxazole derivatives via palladium-catalyzed and copper-mediated cascade oxidative cyclization.
  • Chinese Patent CN101948433A. (2011). Method for separating and purifying substituted indazole isomers.
  • Wang, L., et al. (2018). Temperature-Controlled Divergent Synthesis of Pyrazoles and 1-Tosyl-1H-pyrazoles under Transition-Metal-Catalyst- and Oxidant-Free Conditions. Molecules, 23(10), 2636.
  • Chromatography Forum. (2017).
  • SIELC Technologies. (n.d.). New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions.
  • The Royal Society of Chemistry. (n.d.). Reverse-phase high performance liquid chromatography separation of positional isomers on the MIL-53(Fe) packed column.
  • The Royal Society of Chemistry. (n.d.).
  • Wikipedia. (n.d.). Fischer oxazole synthesis.
  • ResearchGate. (2025). Alkyl Selenol Reactivity with Common Solvents and Ligands: Influences on Phase Control in Nanocrystal Synthesis.
  • ResearchGate. (2025). Photochemistry of 4- and 5-Phenyl Substituted Isoxazoles.
  • ResearchGate. (2020). Spectroscopic and Electrochemical Investigations of New 5-oxo-2-Phenyloxazol-4(5H)
  • ResearchGate. (2025). Synthesis and Antioxidant Properties of New Oxazole-5(4H)
  • ResearchGate. (2021).
  • ResearchG
  • Taylor & Francis Online. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective.
  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Oxazole.
  • Macmillan Group. (n.d.). Oxazole.
  • Organic Chemistry Portal. (n.d.). Synthesis of 1,3-oxazoles.
  • Organic Chemistry Portal. (n.d.). Van Leusen Reaction.
  • Organic Chemistry Portal. (n.d.). Van Leusen Oxazole Synthesis.

Sources

Troubleshooting

Challenges in the scale-up of 4-Phenyloxazole-5-carboxylic acid production

Prepared by: Senior Application Scientist, Chemical Process Development This guide is designed for researchers, chemists, and process development professionals navigating the complexities of scaling up the synthesis of 4...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by: Senior Application Scientist, Chemical Process Development

This guide is designed for researchers, chemists, and process development professionals navigating the complexities of scaling up the synthesis of 4-Phenyloxazole-5-carboxylic acid. The oxazole moiety is a cornerstone in medicinal chemistry, making robust production methods for its derivatives essential.[1][2] This document moves beyond standard protocols to address the nuanced challenges that arise when transitioning from bench-scale synthesis to pilot or manufacturing scales, focusing on causality, troubleshooting, and process optimization.

Section 1: Overview of a Common Synthetic Pathway

The Robinson-Gabriel synthesis and its variations remain a fundamental approach for constructing the oxazole ring.[2][3] This pathway typically involves the cyclodehydration of a 2-acylamino ketone intermediate. Understanding this core transformation is critical for diagnosing issues during scale-up.

G cluster_0 Step 1: Acylation cluster_1 Step 2: Cyclodehydration (Critical Scale-Up Step) cluster_2 Step 3: Oxidation A 2-Amino-1-phenylethan-1-one C 2-Acetamido-1-phenylethan-1-one (Intermediate) A->C Acylation B Acylating Agent (e.g., Acetic Anhydride) E 4-Methyl-5-phenyloxazole C->E Intramolecular Cyclization & Dehydration C->E D Dehydrating Agent (e.g., H₂SO₄, P₂O₅) G 4-Phenyloxazole-5-carboxylic acid (Final Product) E->G Side-chain Oxidation E->G F Oxidizing Agent (e.g., KMnO₄)

Caption: Generalized workflow for the synthesis of 4-Phenyloxazole-5-carboxylic acid.

Section 2: Troubleshooting Guide

This section addresses specific, common problems encountered during the scale-up process in a question-and-answer format.

Q1: My reaction yield has dropped significantly after moving from a 1L to a 50L reactor. What are the most likely causes?

A1: A drop in yield upon scale-up is a classic process chemistry problem, often rooted in physical phenomena rather than purely chemical ones. The primary culprits are mass and heat transfer limitations.

  • Causality - Inefficient Heat Transfer: The surface-area-to-volume ratio decreases dramatically as you increase reactor size. This means you cannot dissipate heat from exothermic events (like the addition of a strong dehydrating agent such as H₂SO₄) as efficiently.[3] Localized "hot spots" can form, leading to the decomposition of starting materials, intermediates, or the final product, resulting in tar formation and reduced yield.

  • Causality - Poor Mixing: What appears as a homogenous solution in a flask can have significant concentration gradients in a large reactor, especially with viscous mixtures. If the dehydrating agent is not dispersed quickly, side reactions can occur in localized areas of high concentration.

Troubleshooting Steps:

  • Re-evaluate Reagent Addition Profile: Instead of adding the dehydrating agent in one portion, implement a controlled, slow addition via a pump. Monitor the internal temperature closely. A sharp, uncontrolled rise in temperature is a clear sign of an accumulation of unreacted reagents followed by a runaway reaction.

  • Optimize Agitation: Ensure your reactor's impeller design and RPM are sufficient for the reaction mass and viscosity. Baffles are crucial in large reactors to ensure turbulent, effective mixing.

  • Consider a "Reverse Addition": In some cases, adding the reaction mixture to the dehydrating agent (if stoichiometry and safety allow) can help manage the initial exotherm more effectively.

G cluster_yes Yes (Complete Conversion) cluster_no No (Incomplete Conversion) start Low Yield Observed check_completion Is the reaction going to completion? (Check IPC/TLC/HPLC) start->check_completion degradation Product Degradation (Tar formation?) check_completion->degradation Yes mixing Is mixing efficient? check_completion->mixing No workup_loss Losses during Workup/Isolation? degradation->workup_loss No cause_hotspot Cause: Local Hotspots Poor Heat Transfer degradation->cause_hotspot Yes cause_workup Cause: Poor phase splits, Product in aqueous layer workup_loss->cause_workup solution_hotspot Solution: 1. Slow reagent addition 2. Improve agitation 3. Lower batch temperature cause_hotspot->solution_hotspot solution_workup Solution: 1. Use brine wash 2. Back-extract aqueous layer 3. Adjust pH cause_workup->solution_workup reagent Is dehydrating agent activity sufficient? mixing->reagent No cause_mixing Cause: Poor Mass Transfer Reagents not in contact mixing->cause_mixing Yes cause_reagent Cause: Agent degraded or insufficient amount reagent->cause_reagent solution_mixing Solution: 1. Increase agitation speed 2. Check impeller design cause_mixing->solution_mixing solution_reagent Solution: 1. Use fresh reagent 2. Re-evaluate stoichiometry cause_reagent->solution_reagent

Caption: Decision tree for troubleshooting low yield during scale-up.

Q2: My final product is difficult to purify and fails to meet the required purity specifications. What are the best purification strategies at scale?

A2: Purification is a major cost and time driver in chemical production. Relying on column chromatography, which is feasible at the gram-scale, is often economically unviable for multi-kilogram production.[4] The key is to control impurity formation and use scalable purification techniques.

  • Common Impurities:

    • Unreacted Starting Materials: Due to incomplete reaction.

    • Hydrolyzed Intermediates: If water is not effectively scavenged.

    • Polymeric/Tar-like materials: From decomposition reactions at high temperatures.

    • Side-products from the Oxidation Step: Over-oxidation or cleavage of the oxazole ring.

Scalable Purification Strategy: Acid-Base Extraction & Recrystallization

The carboxylic acid functionality is your greatest asset for purification.

  • Acid-Base Extraction: Dissolve the crude product in a suitable organic solvent (e.g., Ethyl Acetate, Toluene). Extract with an aqueous base (e.g., sodium bicarbonate, sodium carbonate solution). Your desired product will move into the aqueous layer as its carboxylate salt, leaving non-acidic impurities behind in the organic layer.

  • Back-Extraction (Optional): Wash the basic aqueous layer with a fresh portion of the organic solvent to remove any trapped neutral impurities.

  • Precipitation: Slowly acidify the aqueous layer with a mineral acid (e.g., HCl) to a pH well below the pKa of your product (pKa of similar acids is ~3-4). The 4-Phenyloxazole-5-carboxylic acid will precipitate out.

  • Recrystallization: The precipitated solid can then be further purified by recrystallization from a suitable solvent system (e.g., Ethanol/Water, Acetonitrile).

This method is highly effective at removing neutral and basic impurities and is a standard, robust industrial practice.[5]

Q3: The cyclodehydration step using concentrated sulfuric acid is problematic at scale due to safety and material compatibility concerns. Are there viable alternatives?

A3: Absolutely. While effective, strong mineral acids pose significant challenges in large-scale reactors regarding corrosion and difficult workups.[3] Several alternatives can be considered:

  • Phosphorus Pentoxide (P₂O₅) or Polyphosphoric Acid (PPA): These are also powerful dehydrating agents. PPA can sometimes offer a more manageable, less corrosive reaction medium than concentrated H₂SO₄.

  • Thionyl Chloride (SOCl₂): Can be used for the cyclization, often under milder conditions. However, it generates HCl and SO₂ gas, requiring careful off-gas scrubbing.[6]

  • Burgess Reagent: A milder, more selective dehydrating agent, though its cost may be prohibitive for large-scale commodity production. It's an excellent choice for high-value pharmaceutical intermediates where yield and purity are paramount.[6]

The choice of reagent involves a trade-off between reactivity, cost, safety, and waste disposal. A process hazard analysis (PHA) is essential before implementing any of these at scale.

Section 3: Frequently Asked Questions (FAQs)

Q1: What are the Critical Process Parameters (CPPs) I should monitor and control for a robust scale-up?

A1: Identifying and controlling CPPs is the foundation of a successful and reproducible process. For this synthesis, the key parameters are summarized below.

Critical Process ParameterLab-Scale ControlScale-Up Consideration & Justification
Temperature Oil bath / heating mantleJacket heating/cooling. Crucial for managing exotherms during dehydration and preventing side reactions.[7]
Reagent Stoichiometry Often run with a slight excessOptimize to near-stoichiometric to reduce cost and impurity burden from excess reagents.
Rate of Addition Pipette/dropping funnelControlled by pump. Prevents dangerous accumulation of reactive chemicals and manages heat load.
Agitation Speed (RPM) Magnetic stir barMechanical stirrer. Must be defined to ensure sufficient mass transfer and avoid dead zones.
Reaction Time / IPC TLCHPLC is preferred for quantitative in-process control (IPC) to ensure consistent endpoints.
Water Content Anhydrous solventsStrict control of water in raw materials and solvents is critical to prevent hydrolysis and side reactions.
Q2: Are there more modern, scalable synthetic routes that avoid harsh dehydrating agents altogether?

A2: Yes. Recent advancements in organic synthesis offer more direct and often "greener" pathways. A highly promising method involves the direct synthesis of oxazoles from carboxylic acids.

One such method employs a triflylpyridinium reagent (DMAP-Tf) to activate the carboxylic acid in situ.[8] This activated intermediate is then trapped by an isocyanide derivative to form the oxazole ring directly. This approach offers several advantages for scale-up:

  • Milder Conditions: It often proceeds at or near room temperature, avoiding the high temperatures and harsh acids of the Robinson-Gabriel synthesis.

  • High Functional Group Tolerance: It can be applied to complex molecules without protecting sensitive groups.

  • Reduced Waste: It avoids the use of stoichiometric amounts of strong, corrosive acids, simplifying the workup and reducing waste streams.[8]

While the reagents may be more expensive initially, the benefits in terms of process safety, reduced cycle time, and higher purity can make it a more economically viable option overall, especially for high-value products.

Section 4: Protocols & Methodologies

Protocol 1: Scalable Purification via Acid-Base Extraction

Objective: To remove neutral and basic impurities from crude 4-Phenyloxazole-5-carboxylic acid.

  • Dissolution: Charge the reactor with the crude solid product. Add a suitable organic solvent (e.g., Ethyl Acetate, 10 volumes relative to the crude mass). Begin agitation.

  • Base Extraction: Prepare a 5-10% w/w aqueous solution of sodium bicarbonate (NaHCO₃). Add the basic solution slowly to the reactor (approx. 5 volumes).

  • Mixing & Phase Split: Agitate the biphasic mixture for 30-60 minutes. Stop agitation and allow the layers to separate. The upper organic layer contains neutral impurities; the lower aqueous layer contains the sodium salt of your product.

  • Separation: Drain the lower aqueous layer to a clean, second reactor.

  • Acidification & Precipitation: Cool the aqueous solution to 10-15°C. Slowly charge 2M Hydrochloric Acid (HCl) while monitoring the pH. Continue addition until the pH is stable at ~2.0. The product will precipitate as a solid.

  • Isolation: Filter the resulting slurry. Wash the filter cake with cold deionized water until the filtrate is free of chloride ions (test with AgNO₃).

  • Drying: Dry the purified solid in a vacuum oven at a specified temperature (e.g., 50-60°C) until a constant weight is achieved.

Protocol 2: In-Process Control (IPC) by HPLC

Objective: To monitor the disappearance of the 2-acetamido-1-phenylethan-1-one intermediate during the cyclodehydration step.

  • Column: C18, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water

  • Mobile Phase B: 0.1% TFA in Acetonitrile

  • Gradient: Start at 95% A / 5% B, ramp to 5% A / 95% B over 15 minutes.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm

  • Procedure:

    • Carefully withdraw a small aliquot (e.g., 0.1 mL) from the reaction mixture.

    • Immediately quench it in a known volume of a suitable solvent (e.g., 10 mL of Mobile Phase A/B 50:50 mixture).

    • Vortex and filter through a 0.45 µm syringe filter.

    • Inject onto the HPLC system.

    • The reaction is considered complete when the peak area of the starting material is <1.0% of the total peak area.

References

  • BenchChem. (n.d.). Application Notes and Protocols: Synthesis of 4-Methyl-5-phenyloxazole Derivatives for Drug Discovery.
  • Jat, L. R. (2011). Synthesis and anticancer activity of 4-benzylidene-2-phenyloxazol-5(4H)-one derivatives. ResearchGate. Retrieved from [Link]

  • Geromichalos, G. D., et al. (2016). 5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. Molecules, 21(9), 1209. Retrieved from [Link]

  • ResearchGate. (n.d.). Scheme 7. Synthesis of 4-arylidene-2-phenyl-5(4H)-oxazolone 16. Retrieved from [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Oxazole. Retrieved from [Link]

  • Sha, C., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules, 25(7), 1621. Retrieved from [Link]

  • MDPI. (2023). Synthesis of 3-Bromo-4-phenylisothiazole-5-carboxylic Acid and 3-Bromoisothiazole-5-carboxylic Acid. Molbank, 2023(1), M1557. Retrieved from [Link]

  • Shia, J. S. (n.d.). SYNTHESIS OF 4-BENZYLIDENE-2-(4-NITRO- PHENYL) - 4H-OXAZOL-5 -ONE DERIVATIVES WITH SUSPECTED BIOLOGICAL ACTIVITY. CORE. Retrieved from [Link]

  • Google Patents. (n.d.). Process for the purification of carboxylic acids.
  • ChemRxiv. (2024). Transfer Learning for Heterocycle Retrosynthesis. Retrieved from [Link]

  • Journal of Synthetic Chemistry. (2023). One-pot Synthesis of Highly Functionlized Oxazoles in the Presence of Heterogeneous CuFe2O4 Ca. Retrieved from [Link]

  • Macmillan Group. (n.d.). Oxazole. Retrieved from [Link]

  • RSC Publishing. (2021). Practical scale up synthesis of carboxylic acids and their bioisosteres 5-substituted-1H-tetrazoles catalyzed by a graphene oxide-based solid acid carbocatalyst. Retrieved from [Link]

  • Urban, S. (2016). Biochemical Production and Separation of Carboxylic Acids for Biorefinery Applications. Fermentation, 2(3), 17. Retrieved from [Link]

  • ACS Publications. (2024). Synthesis of Energetic Material 4-Nitro-3,5-bis(trinitromethyl)-1H-pyrazole via [4 + 1] Cycloaddition. Organic Letters. Retrieved from [Link]

  • National Institutes of Health. (2024). Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. The Journal of Organic Chemistry. Retrieved from [Link]

  • ResearchGate. (n.d.). Scheme.3. The Robinson-Gabriel synthesis for oxazole. Retrieved from [Link]

  • ResearchGate. (2000). Process for Purification of 3-Alkenylcephem Carboxylic Acid. Retrieved from [Link]

  • ResearchGate. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Retrieved from [Link]

  • LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Enhancing Cell Permeability of 4-Phenyloxazole Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-phenyloxazole derivatives. This guide is designed to provide expert insights and practical troublesho...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-phenyloxazole derivatives. This guide is designed to provide expert insights and practical troubleshooting for one of the most common hurdles in the development of this important class of compounds: achieving optimal cell permeability.

Frequently Asked Questions (FAQs)

Q1: My 4-phenyloxazole derivative shows excellent target engagement in biochemical assays but has no activity in cell-based assays. Could low cell permeability be the issue?

A1: Yes, this is a classic scenario in drug discovery and low cell permeability is a primary suspect. The 4-phenyloxazole scaffold, while a versatile pharmacophore for various targets like COX-2 and protein kinases, can present physicochemical properties that hinder its ability to cross the lipid bilayer of a cell membrane.[1][2] Your compound must first reach its intracellular target to exert its biological effect. A significant drop-off in potency between a biochemical (cell-free) assay and a cellular assay strongly suggests a permeability barrier.

To confirm this, you should directly measure the permeability of your compound using standard in vitro assays, such as the Parallel Artificial Membrane Permeability Assay (PAMPA) or the Caco-2 cell assay.

Q2: What are the key physicochemical properties of my 4-phenyloxazole derivative that I should analyze first when troubleshooting low permeability?

A2: The foundational principles of passive diffusion are governed by a molecule's physicochemical properties. Before embarking on extensive new synthesis or formulation work, evaluate your derivative against established drug-like property guidelines, such as Lipinski's "Rule of Five".[3] These rules correlate key molecular descriptors with oral bioavailability and membrane permeability.

Key parameters to investigate are:

  • Lipophilicity (LogP): This measures the partitioning of a compound between an oily (octanol) and an aqueous phase. It's a critical indicator of a molecule's ability to enter the lipid cell membrane.[] A LogP value that is too low (hydrophilic) will prevent partitioning into the membrane, while a value that is too high can cause the compound to become trapped within the lipid bilayer.

  • Molecular Weight (MW): Smaller molecules generally exhibit higher permeability through passive diffusion. As molecular size increases, the energy required to create a cavity in the lipid bilayer and pass through it also increases.[5]

  • Hydrogen Bonding Capacity: The number of hydrogen bond donors (HBDs) and acceptors (HBAs) significantly impacts permeability. Each hydrogen bond with water must be broken for the molecule to enter the hydrophobic membrane core, an energetically costly process.[6]

  • Polar Surface Area (PSA): This is the surface sum over all polar atoms in a molecule. A high PSA is generally associated with poor membrane permeability due to the high desolvation energy required.

Troubleshooting Decision Workflow

The following diagram illustrates a logical workflow for addressing low permeability issues with your 4-phenyloxazole derivatives.

G start Low Cell Permeability Observed in 4-Phenyloxazole Derivative assess Assess Physicochemical Properties (LogP, MW, PSA, HBD/HBA) vs. Lipinski's Rules start->assess is_modifiable Is Structural Modification Feasible? assess->is_modifiable sar_strategy Implement Structural Modification Strategies: - Optimize Lipophilicity - Reduce H-Bonding - Prodrug Approach is_modifiable->sar_strategy  Yes form_strategy Implement Formulation Strategies: - Lipid-Based Formulations (SEDDS) - Permeation Enhancers - Nanoparticle Encapsulation is_modifiable->form_strategy  No measure Re-evaluate Permeability (PAMPA, Caco-2 Assays) sar_strategy->measure form_strategy->measure

Caption: A decision-making workflow for troubleshooting low cell permeability.

Part 1: Structural Modification Strategies

If your initial analysis points to suboptimal physicochemical properties, targeted structural modifications can yield significant improvements. The versatility of the oxazole scaffold allows for substitutions at multiple positions (C2, C4, and C5) to fine-tune these properties.[7]

Q3: How can I modify the lipophilicity of my 4-phenyloxazole derivative to improve its permeability?

A3: Achieving a balance between lipophilicity and aqueous solubility is crucial.[6]

  • Increase Lipophilicity: If your compound is too polar (low LogP), consider adding small, lipophilic groups. For the 4-phenyloxazole core, this could involve adding alkyl or halogen substituents to the phenyl ring. The inclusion of phenyl, methoxyphenyl, or halogen-substituted phenyl groups has been shown to enhance the therapeutic efficacy of oxazole derivatives, partly by modulating their pharmacokinetic profiles.[7]

  • Decrease Lipophilicity: If your compound is a "grease-ball" (high LogP) and suffers from poor aqueous solubility, you may need to introduce modestly polar functionality. However, a more effective strategy for highly lipophilic compounds is often found in formulation science.[8]

Table 1: Hypothetical Structure-Permeability Relationship (SPR) Data for 4-Phenyloxazole Derivatives

Compound IDR-Group on Phenyl RingLogP (Calculated)H-Bond DonorsMW ( g/mol )Caco-2 Papp (A→B) (10-6 cm/s)Permeability Class
Parent -H2.50221.263.5Moderate
1a -OH2.11237.260.8Low
1b -OCH32.60251.296.1High
1c -Cl3.20255.718.9High
1d -COOH1.81265.26< 0.5Very Low
1e (Prodrug) -COOCH2CH32.90293.317.5High

Causality: Derivative 1a shows how adding a single hydrogen bond donor (-OH) can drastically reduce permeability. In contrast, masking that hydroxyl group with a methyl group (1b ) or replacing it with a lipophilic chlorine atom (1c ) restores and improves permeability. The carboxylic acid in 1d adds polarity and a charge at physiological pH, rendering it nearly impermeable. Converting it to an ester prodrug (1e ) masks the polar group, significantly boosting permeability.

Q4: My compound has several polar functional groups. What is the most effective way to improve its permeability?

A4: The prodrug approach is a highly effective and versatile strategy for masking polar functional groups that are essential for biological activity but detrimental to permeability.[9] A prodrug is a bioreversible derivative of the active parent drug. A promoiety is attached to the parent drug, often masking a polar group, which is then cleaved by intracellular enzymes (e.g., esterases, phosphatases) to release the active compound inside the cell.[10][11]

This strategy is particularly effective for masking charged groups like carboxylic acids or phosphates by converting them into esters.[10] It can also be used to mask other hydrogen bond donors like amines or hydroxyl groups.

Prodrug Activation Mechanism

cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space Prodrug Prodrug (Lipophilic, Permeable) Prodrug->b Passive Diffusion Cleavage Enzymatic Cleavage b->Cleavage ActiveDrug Active Drug (Polar, Active) Cleavage->ActiveDrug Promoieity Released

Caption: The prodrug strategy masks polarity for membrane transit.

Part 2: Formulation Strategies

When structural modifications are not viable or insufficient, advanced formulation strategies can be employed to overcome permeability barriers.[12] These approaches aim to increase the concentration of the drug at the intestinal wall or to transiently and reversibly alter the barrier itself.

Q5: My lead compound is highly lipophilic (LogP > 5) but has poor aqueous solubility and low permeability. What formulation approaches should I consider?

A5: This profile is characteristic of many "brick-dust" molecules and is a prime candidate for lipid-based formulations.[13] Self-Emulsifying Drug Delivery Systems (SEDDS) are particularly effective. These are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form fine oil-in-water emulsions upon dilution in aqueous media, such as the gastrointestinal fluids.[14]

How SEDDS Improve Permeability:

  • Solubilization: The drug is maintained in a solubilized state within the lipid droplets, avoiding precipitation.

  • Increased Surface Area: The formation of nano- or micro-emulsions presents a large surface area for drug absorption.

  • Bypass of Dissolution Step: Since the drug is already in solution, the often rate-limiting dissolution step is bypassed.

  • Interaction with Enterocytes: Surfactants in the formulation can transiently and reversibly modulate the fluidity of the cell membrane and open tight junctions, thereby enhancing drug permeation.[15]

Q6: Are there other options besides lipid-based systems? What about permeation enhancers?

A6: Yes, chemical permeation enhancers (CPEs) can be incorporated into formulations to improve drug transport across epithelial barriers.[15][16] These molecules work through various mechanisms, including disrupting the lipid bilayer or modulating the tight junctions between cells. However, their use must be carefully controlled, as cytotoxicity can be a concern. Some piperazine derivatives, for example, have been shown to enhance transepithelial transport with minimal cytotoxicity.[15]

Part 3: Experimental Protocols & Troubleshooting

Accurate and reproducible measurement of cell permeability is essential for validating your strategies. The Caco-2 cell permeability assay is the industry gold standard for predicting human intestinal absorption.[17][18]

Q7: I need to test my new derivatives. Can you provide a reliable protocol for the Caco-2 permeability assay?

A7: Absolutely. This protocol provides a self-validating system by including appropriate controls.

Experimental Protocol: Bidirectional Caco-2 Permeability Assay

Objective: To determine the apparent permeability coefficient (Papp) of a 4-phenyloxazole derivative in both the apical-to-basolateral (A→B) and basolateral-to-apical (B→A) directions and to calculate the efflux ratio (ER).

Materials:

  • Caco-2 cells (ATCC)

  • 24-well Transwell plates (e.g., Corning Costar)

  • Cell culture medium (DMEM with high glucose, 10% FBS, 1% non-essential amino acids, 1% penicillin-streptomycin)

  • Transport buffer (Hank's Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4)

  • Test compound stock solution (e.g., 10 mM in DMSO)

  • Control compounds: Propranolol (high permeability), Atenolol (low permeability)

  • Efflux inhibitor (optional): Verapamil (P-gp inhibitor)

  • LC-MS/MS system for quantification

Methodology:

  • Cell Seeding and Differentiation:

    • Seed Caco-2 cells onto the apical side of Transwell inserts at a density of ~60,000 cells/cm².

    • Culture for 21-25 days, changing the medium every 2-3 days, to allow for spontaneous differentiation into a polarized monolayer with tight junctions.

  • Monolayer Integrity Check:

    • Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each well. A TEER value > 250 Ω·cm² typically indicates a confluent, healthy monolayer. Discard any wells that do not meet this criterion.

  • Preparation of Dosing Solutions:

    • Prepare transport buffer containing the test compound at a final concentration (e.g., 10 µM). Ensure the final DMSO concentration is ≤ 1% to avoid cytotoxicity.

    • Prepare dosing solutions for control compounds (Propranolol, Atenolol) and, if needed, for the test compound + Verapamil.

  • Permeability Assay (A→B Direction):

    • Wash the Caco-2 monolayers twice with pre-warmed (37°C) transport buffer.

    • Add 0.4 mL of the dosing solution to the apical (A) compartment.

    • Add 1.2 mL of fresh transport buffer to the basolateral (B) compartment.

    • Incubate at 37°C with gentle shaking (e.g., 50 rpm).

    • At specified time points (e.g., 30, 60, 90, 120 min), take a sample (e.g., 200 µL) from the basolateral compartment. Replace the volume with fresh transport buffer.

    • At the final time point, take a sample from the apical compartment to determine the initial concentration.

  • Permeability Assay (B→A Direction):

    • Perform the same steps as above, but add the dosing solution to the basolateral compartment and sample from the apical compartment. This is crucial for determining active efflux.

  • Sample Analysis:

    • Quantify the concentration of the compound in all collected samples using a validated LC-MS/MS method.

  • Data Analysis:

    • Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C0)

      • dQ/dt: The rate of permeation (mass/time), determined from the slope of the cumulative amount of compound in the receiver chamber versus time.

      • A: The surface area of the Transwell membrane (cm²).

      • C0: The initial concentration of the compound in the donor chamber.

    • Calculate the Efflux Ratio (ER): ER = Papp (B→A) / Papp (A→B)

Caco-2 Assay Experimental Workflow

cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis seed 1. Seed Caco-2 Cells on Transwell Inserts diff 2. Differentiate for 21-25 Days seed->diff teer 3. Verify Monolayer Integrity (TEER) diff->teer dose 4. Add Compound to Donor Chamber teer->dose sample 5. Sample from Receiver Chamber Over Time dose->sample lcms 6. Quantify Compound by LC-MS/MS sample->lcms calc 7. Calculate Papp and Efflux Ratio lcms->calc

Caption: Key steps in performing a Caco-2 cell permeability assay.

Q8: My Caco-2 assay shows a high efflux ratio (ER > 2). What does this mean and what should I do?

A8: An efflux ratio greater than 2 indicates that your compound is a substrate for active efflux transporters, such as P-glycoprotein (P-gp) or Breast Cancer Resistance Protein (BCRP), which are expressed on Caco-2 cells.[17] These transporters act as cellular "pumps," actively removing your compound from the cell and significantly limiting its net absorption.

Troubleshooting Steps:

  • Confirm Transporter Involvement: Repeat the Caco-2 assay in the presence of a known inhibitor of the suspected transporter. For example, co-incubating your compound with Verapamil (a P-gp inhibitor) should reduce the B→A transport and decrease the efflux ratio if P-gp is involved.[19]

  • Structural Modification: Analyze your compound's structure to identify potential pharmacophores recognized by efflux transporters. Minor structural changes, such as removing or masking certain hydrogen bond acceptors or bulky lipophilic groups, can sometimes abrogate recognition by these transporters.

  • Formulation with Inhibitors: In some cases, formulations can include excipients that also act as mild efflux pump inhibitors, though this is a complex strategy with potential for drug-drug interactions.

By systematically applying these diagnostic, structural, and formulation strategies, you can effectively troubleshoot and overcome the challenges of poor cell permeability in your 4-phenyloxazole drug discovery program.

References

  • Piperazine Derivatives Enhance Epithelial Cell Monolayer Permeability by Increased Cell Force Generation and Loss of Cadherin Structures. ResearchGate. Available from: [Link]

  • Improving cellular uptake of therapeutic entities through interaction with components of cell membrane. National Institutes of Health (NIH). Available from: [Link]

  • Strategies exploring prodrug approaches to improve PROTAC permeability. ResearchGate. Available from: [Link]

  • Improving Membrane Permeation in the Beyond Rule-of-Five Space by Using Prodrugs to Mask Hydrogen Bond Donors. ACS Publications. Available from: [Link]

  • Factors Affecting Cell Membrane Permeability and Fluidity. Conduct Science. Available from: [Link]

  • Oxazole-Based Molecules: Recent Advances on Biological Activities. PubMed. Available from: [Link]

  • Prodrug Approach as a Strategy to Enhance Drug Permeability. PubMed. Available from: [Link]

  • Evaluation of dual potentiality of 2,4,5-trisubstituted oxazole derivatives as aquaporin-4 inhibitors and anti-inflammatory agents in lung cells. National Institutes of Health (NIH). Available from: [Link]

  • 4-Aryl/cycloalkyl-5-phenyloxazole derivatives as selective COX-2 inhibitors. PubMed. Available from: [Link]

  • Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. National Institutes of Health (NIH). Available from: [Link]

  • Synthesis and anticancer activity of 4-benzylidene-2- phenyloxazol-5(4H)-one derivatives. ResearchGate. Available from: [Link]

  • Prodrug Approach as a Strategy to Enhance Drug Permeability. National Institutes of Health (NIH). Available from: [Link]

  • Combined application of parallel artificial membrane permeability assay and Caco-2 permeability assays in drug discovery. PubMed. Available from: [Link]

  • The Influence of Molecular Size on Drug Absorption: A Comprehensive Overview. Proteomics & Metabolomics. Available from: [Link]

  • Prodrug Approach as a Strategy to Enhance Drug Permeability. ResearchGate. Available from: [Link]

  • Impact of molecular weight on the mechanism of cellular uptake of polyethylene glycols (PEGs) with particular reference to P-glycoprotein. National Institutes of Health (NIH). Available from: [Link]

  • Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. ResearchGate. Available from: [Link]

  • Discovery of 4-phenyl-1H-indazole derivatives as novel small-molecule inhibitors targeting the PD-1/PD-L1 interaction. PubMed. Available from: [Link]

  • Formulation strategies for poorly soluble drugs. ResearchGate. Available from: [Link]

  • The influence of lipophilicity in drug discovery and design. ResearchGate. Available from: [Link]

  • Getting Across the Cell Membrane: An Overview for Small Molecules, Peptides, and Proteins. MDPI. Available from: [Link]

  • Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI. Available from: [Link]

  • Intrinsic Membrane Permeability to Small Molecules. ACS Publications. Available from: [Link]

  • The importance of intramolecular hydrogen bonds on the translocation of the small drug piracetam through a lipid bilayer. National Institutes of Health (NIH). Available from: [Link]

  • Comparison between Caco-2 permeability and PAMPA permeability. ResearchGate. Available from: [Link]

  • Novel antimicrobial 3-phenyl-4-phenoxypyrazole derivatives target cell wall lipid intermediates with low mammalian cytotoxicity. National Institutes of Health (NIH). Available from: [Link]

  • Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. MDPI. Available from: [Link]

  • Synthesis and in vitro antiprotozoal activity of some 2- amino-4-phenyloxazole derivatives. ResearchGate. Available from: [Link]

  • Passive diffusion of drug substances: The concepts of flux and permeability. ResearchGate. Available from: [Link]

  • Discovery and structure-activity relationship of 2-phenyl-oxazole-4-carboxamide derivatives as potent apoptosis inducers. PubMed. Available from: [Link]

  • Discovery of Novel Oxazolo[4,3- f]purine Derivatives as Antitumor Agents through PPIA Interaction. PubMed. Available from: [Link]

  • caco-2 cell permeability, pampa membrane assays. Slideshare. Available from: [Link]

  • Improving cellular uptake of therapeutic entities through interaction with components of cell membrane. Taylor & Francis Online. Available from: [Link]

  • Mechanistic Insights into Passive Membrane Permeability of Drug-like Molecules from a Weighted Ensemble of Trajectories. ACS Publications. Available from: [Link]

  • Hydrogen Bond Contribution to Drug Bioavailability: Cheminformatics Approach. Biomedical Chemistry: Research and Methods. Available from: [Link]

  • Recent Alternatives to Improve Permeability of Peptides. PRISM BioLab. Available from: [Link]

  • Oral Absorption of Middle-to-Large Molecules and Its Improvement, with a Focus on New Modality Drugs. PubMed Central. Available from: [Link]

  • Tetrazole compounds: the effect of structure and pH on Caco-2 cell permeability. PubMed. Available from: [Link]

  • Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. Available from: [Link]

  • Synthesis and Antibacterial Activity of Novel Triazolo[4,3-a]pyrazine Derivatives. MDPI. Available from: [Link]

  • Caco-2 permeability assay. Creative Bioarray. Available from: [Link]

  • Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism. PubMed. Available from: [Link]

  • Drug Lipophilicity and Absorption: The Continuous Challenge in Drug Discovery. CD ComputaBio. Available from: [Link]

  • Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. Bentham Science. Available from: [Link]

Sources

Troubleshooting

Addressing batch-to-batch variability in 4-Phenyloxazole-5-carboxylic acid synthesis

A Guide to Overcoming Batch-to-Batch Variability Welcome to the technical support center for the synthesis of 4-phenyloxazole-5-carboxylic acid. This resource is designed for researchers, scientists, and drug development...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Overcoming Batch-to-Batch Variability

Welcome to the technical support center for the synthesis of 4-phenyloxazole-5-carboxylic acid. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot the variability that can arise during the synthesis of this important heterocyclic compound. As Senior Application Scientists, we have compiled this guide based on established chemical principles and field-proven insights to ensure you can achieve consistent and reliable results.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and immediate issues encountered during the synthesis of 4-phenyloxazole-5-carboxylic acid.

Q1: My reaction yield is consistently low. What are the most likely causes?

Low yields can stem from several factors. The most common culprits are incomplete reaction, degradation of starting materials or product, and inefficient purification. Specifically for this synthesis, consider the efficiency of the cyclodehydration step, as incomplete conversion of the intermediate is a frequent issue. Also, the purity of your starting materials, particularly the α-amino ketone precursor, is critical.

Q2: I am observing a significant amount of a side product in my crude NMR. What could it be?

A common side reaction, particularly when using dehydrating agents like phosphorus oxychloride (POCl₃) in a solvent like DMF, is a Vilsmeier-Haack type formylation of the phenyl ring.[1] This will introduce a formyl group onto the aromatic ring, leading to a significant impurity that can be difficult to remove.

Q3: My final product is difficult to purify. Are there any specific recommendations?

The carboxylic acid functionality can make purification by standard silica gel chromatography challenging due to streaking and poor separation. Consider using an acidic modifier in your eluent system (e.g., a small percentage of acetic or formic acid) to suppress the ionization of the carboxylic acid and improve the peak shape. Alternatively, purification via recrystallization from a suitable solvent system can be a highly effective method for obtaining pure material.

Q4: How can I effectively monitor the progress of the reaction?

Thin Layer Chromatography (TLC) is an indispensable tool for monitoring the reaction.[2] Use a suitable solvent system that provides good separation between your starting materials, intermediates, and the final product. Staining with potassium permanganate can be effective for visualizing the spots if they are not UV-active. For more detailed analysis, taking aliquots for ¹H NMR spectroscopy can provide a clearer picture of the reaction progress and the formation of any significant byproducts.

Troubleshooting Guides

This section provides a more in-depth, step-by-step approach to diagnosing and resolving specific issues you may encounter during the synthesis.

Guide 1: Addressing Low Yield in the Robinson-Gabriel Synthesis

The Robinson-Gabriel synthesis is a cornerstone for oxazole formation, involving the cyclodehydration of an α-acylamino ketone.[3] Variability in this step is a primary source of batch-to-batch inconsistency.

Troubleshooting Workflow for Low Yield

G start Low Yield Observed check_sm 1. Verify Starting Material Purity (α-acylamino ketone) start->check_sm check_reagents 2. Assess Dehydrating Agent (e.g., H₂SO₄, POCl₃) check_sm->check_reagents Purity OK sm_impure Impurity Detected (Recrystallize or re-purify) check_sm->sm_impure Purity <95% check_conditions 3. Evaluate Reaction Conditions (Temperature, Time) check_reagents->check_conditions Reagent OK reagent_degraded Agent is old or degraded (Use fresh reagent) check_reagents->reagent_degraded Suspect quality check_workup 4. Review Work-up Procedure check_conditions->check_workup Conditions Optimized temp_too_low Incomplete Conversion (Increase temperature or time) check_conditions->temp_too_low temp_too_high Product Degradation (Decrease temperature) check_conditions->temp_too_high product_loss Product lost during extraction or washing (Optimize pH and solvent choice) check_workup->product_loss solution Improved Yield sm_impure->solution reagent_degraded->solution temp_too_low->solution temp_too_high->solution product_loss->solution

Caption: Troubleshooting workflow for low yield.

Detailed Steps & Explanations:

  • Starting Material Purity: The purity of the α-acylamino ketone is paramount. Impurities can interfere with the cyclization reaction.

    • Protocol: Run a ¹H NMR and/or LC-MS of your starting material. Compare it to a known standard. If impurities are detected, purify the starting material by recrystallization or column chromatography before proceeding.

  • Dehydrating Agent: The choice and quality of the dehydrating agent are critical.

    • Expertise & Experience: Concentrated sulfuric acid is a common and effective dehydrating agent for this reaction.[1] However, it can lead to charring if the temperature is not carefully controlled. Phosphorus oxychloride (POCl₃) is another option, but can lead to chlorinated byproducts if not used under anhydrous conditions.

    • Recommendation: Always use a fresh, unopened bottle of the dehydrating agent if possible. If using an older bottle, consider titrating it to determine its strength.

  • Reaction Conditions: Temperature and reaction time are key parameters to control.

    • Causality: The cyclodehydration is an equilibrium process. Insufficient temperature or time will lead to incomplete conversion. Conversely, excessive heat can cause decomposition of the starting material or the oxazole product.

    • Self-Validation: Monitor the reaction by TLC every 30-60 minutes. The disappearance of the starting material spot and the appearance of the product spot will indicate the optimal reaction time.

  • Work-up Procedure: The acidic nature of the product requires careful handling during work-up to avoid loss.

    • Protocol: After quenching the reaction, ensure the pH of the aqueous layer is adjusted appropriately before extraction. The carboxylic acid will be deprotonated at high pH, making it water-soluble. It is often preferable to extract the product at a slightly acidic pH to ensure it remains in the organic layer.

Guide 2: Identifying and Mitigating Impurities

The presence of impurities not only lowers the yield but also complicates downstream applications.

Common Impurities and Their Sources

ImpurityPotential SourceMitigation Strategy
Unreacted α-acylamino ketoneIncomplete cyclodehydrationOptimize reaction time and temperature; use a more potent dehydrating agent.
Formylated side productVilsmeier-Haack reaction with POCl₃/DMFAvoid using DMF as a solvent with POCl₃. Consider alternative dehydrating agents like concentrated H₂SO₄ or trifluoroacetic anhydride.[1]
Hydrolyzed starting materialPresence of water in the reactionEnsure all glassware is oven-dried and use anhydrous solvents.
Polymeric materialsExcessive heat or prolonged reaction timesMaintain strict temperature control and monitor the reaction to avoid over-running it.

Analytical Workflow for Impurity Identification

G start Crude Product with Impurity tlc 1. TLC Analysis (Multiple Spots) start->tlc nmr 2. ¹H NMR Spectroscopy tlc->nmr ms 3. Mass Spectrometry nmr->ms structure_elucidation 4. Structure Elucidation of Impurity ms->structure_elucidation mitigation 5. Implement Mitigation Strategy structure_elucidation->mitigation pure_product Pure Product mitigation->pure_product

Caption: Workflow for impurity identification.

Experimental Protocols:

  • TLC Analysis:

    • Dissolve a small amount of the crude product in a suitable solvent (e.g., ethyl acetate).

    • Spot the solution on a silica gel TLC plate.

    • Develop the plate in an appropriate eluent system (e.g., 7:3 hexanes:ethyl acetate with 1% acetic acid).

    • Visualize the spots under UV light and/or by staining.[2]

  • ¹H NMR Spectroscopy:

    • Dissolve the crude product in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

    • Acquire a ¹H NMR spectrum.

    • Analyze the spectrum for unexpected peaks that do not correspond to the desired product or residual solvent. The presence of an aldehyde proton (~9-10 ppm) could indicate a formylated impurity.

  • Mass Spectrometry:

    • Prepare a dilute solution of the crude product.

    • Analyze by LC-MS or direct infusion ESI-MS.

    • Look for masses that correspond to potential impurities identified from the NMR data.

References

  • Synthesis of 1,3-oxazoles. Organic Chemistry Portal. [Link]

  • Synthesis, Reactions and Medicinal Uses of Oxazole. Pharmaguideline. [Link]

  • Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. MDPI. [Link]

  • Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. PMC - NIH. [Link]

  • 5-(4H)-Oxazolones and Their Benzamides as Potential Bioactive Small Molecules. PMC - NIH. [Link]

  • Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles. NIH. [Link]

  • A Facile Microwave-Assisted Synthesis of Oxazoles and Diastereoselective Oxazolines Using Aryl-Aldehydes, p-Toluenesulfonylmethyl Isocyanide under Controlled Basic Conditions. ACS Omega. [Link]

  • Development of a method for the synthesis of 2,4,5-trisubstituted oxazoles composed of carboxylic acid, amino acid. Beilstein Journals. [Link]

  • Synthesis and anticancer activity of 4-benzylidene-2-phenyloxazol-5(4H)-one derivatives. ResearchGate. [Link]

  • Oxazole Synthesis by four Name Reactions by Dr. Tanmoy Biswas. YouTube. [Link]

  • Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Taylor & Francis Online. [Link]

  • Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Semantic Scholar. [Link]

  • Synthesis and Antioxidant Properties of New Oxazole-5(4H)-one Derivatives. PMC - NIH. [Link]

  • Uncovering Untapped Carboxylic Acid Reductases (CARs) for One-Step Biosynthesis and Diversification of Bioactive Nitrogen-Containing Heterocycles. ResearchGate. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Researcher's Guide to Targeting Cancer Metabolism: Validation and Comparison of Lactate Dehydrogenase A (LDHA) Inhibitors

In the intricate landscape of cancer biology, the metabolic reprogramming of tumor cells stands out as a near-universal hallmark. This phenomenon, famously described as the Warburg effect, involves a profound shift towar...

Author: BenchChem Technical Support Team. Date: February 2026

In the intricate landscape of cancer biology, the metabolic reprogramming of tumor cells stands out as a near-universal hallmark. This phenomenon, famously described as the Warburg effect, involves a profound shift towards aerobic glycolysis, where cancer cells avidly consume glucose and produce lactate, even in the presence of ample oxygen.[1] At the heart of this metabolic switch lies Lactate Dehydrogenase A (LDHA) , an enzyme that catalyzes the conversion of pyruvate to lactate.[1][2] The upregulation of LDHA is critical for maintaining a high glycolytic rate, regenerating NAD+ for continued glycolysis, and contributing to an acidic tumor microenvironment that promotes invasion and suppresses immune surveillance.[3][4] Consequently, LDHA has emerged as a compelling target for therapeutic intervention and a subject of intense research.[1][5]

This guide provides a comprehensive validation framework and comparative analysis of small molecule inhibitors of LDHA, designed for researchers, scientists, and drug development professionals. While the initial query focused on 4-phenyloxazole-5-carboxylic acid, a compound with limited characterization in the scientific literature as a specific research tool, we will pivot to a well-validated and structurally relevant class of inhibitors to provide a more practical and data-driven guide. We will use FX11 , a naphthalene-based carboxylic acid derivative, as our primary tool for in-depth analysis and comparison against two key alternatives: the potent N-hydroxyindole-based inhibitor NHI-2 , and the classic pyruvate analog, Oxamate .

Part 1: In-depth Analysis of the Research Tool: FX11

FX11 (3-dihydroxy-6-methyl-7-(phenylmethyl)-4-propylnaphthalene-1-carboxylic acid) is a selective, reversible, and potent inhibitor of LDHA.[6][7] Its validation as a research tool stems from its well-characterized mechanism and its documented effects in a variety of cancer models.

Mechanism of Action

FX11 functions as a competitive inhibitor of LDHA, primarily with respect to the cofactor NADH.[8] By binding to the NADH pocket in the enzyme's active site, FX11 prevents the binding of NADH and the subsequent reduction of pyruvate to lactate.[1][8] This targeted inhibition disrupts the final, critical step of aerobic glycolysis.

Cellular Consequences of LDHA Inhibition by FX11

The inhibition of LDHA by FX11 triggers a cascade of metabolic and cellular stress responses:

  • Reduced Glycolytic Flux: The most immediate effect is a significant reduction in lactate production and secretion.[6][9]

  • Decreased ATP Production: By impeding glycolysis, FX11 leads to a drop in cellular ATP levels, compromising the energy supply required for rapid proliferation.[6]

  • Induction of Oxidative Stress: The metabolic shift away from glycolysis forces cells to rely more on mitochondrial oxidative phosphorylation. This can lead to an increase in the production of reactive oxygen species (ROS), inducing significant oxidative stress.[6][10]

  • Apoptosis and Cell Cycle Arrest: The combination of energy depletion and oxidative stress ultimately leads to the induction of apoptosis (programmed cell death) and can cause cell cycle arrest, often at the G1 phase.[7][9]

These well-documented effects make FX11 a valuable tool for investigating the consequences of targeting the Warburg effect in cancer cells.

Part 2: A Self-Validating System: Experimental Protocols

To ensure scientific rigor, any chemical probe must be validated in the specific system under investigation. The following protocols provide a step-by-step framework for confirming the activity and cellular effects of an LDHA inhibitor like FX11.

Protocol 1: In Vitro LDHA Enzyme Inhibition Assay

Causality: This assay directly measures the inhibitor's ability to interfere with the catalytic activity of purified LDHA enzyme, establishing a direct target engagement.

Methodology:

  • Reagents and Materials:

    • Purified human recombinant LDHA enzyme.

    • Assay Buffer: 100 mM potassium phosphate, pH 7.4.

    • Pyruvate solution (e.g., 100 mM stock).

    • NADH solution (e.g., 10 mM stock).

    • Test compound (FX11 or alternative) dissolved in DMSO.

    • 96-well UV-transparent microplate.

    • Microplate spectrophotometer capable of reading absorbance at 340 nm.

  • Procedure:

    • Prepare a reaction mixture in the assay buffer containing a final concentration of ~2.5 mM pyruvate.

    • Add varying concentrations of the test inhibitor (e.g., from 0.1 µM to 100 µM) to the wells of the microplate. Include a DMSO-only control.

    • Add the purified LDHA enzyme to each well to a final concentration of approximately 5-10 ng/µL.

    • Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

    • Initiate the enzymatic reaction by adding NADH to a final concentration of ~200 µM.

    • Immediately begin kinetic reading of the absorbance at 340 nm every 30 seconds for 10-15 minutes. The rate of decrease in absorbance at 340 nm is proportional to the rate of NADH oxidation and thus, LDHA activity.

  • Data Analysis:

    • Calculate the initial reaction velocity (V) for each inhibitor concentration by determining the slope of the linear portion of the absorbance vs. time curve.

    • Normalize the velocities to the DMSO control (100% activity).

    • Plot the percentage of LDHA activity against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Cellular Lactate Production Assay

Causality: This assay validates that the inhibitor is cell-permeable and effectively inhibits LDHA within a cellular context, leading to the expected decrease in the primary metabolic product of the enzyme.

Methodology:

  • Reagents and Materials:

    • Cancer cell line of interest (e.g., A549, PANC-1).

    • Complete cell culture medium.

    • Test inhibitor.

    • Commercially available lactate assay kit (colorimetric or fluorometric).

    • 96-well cell culture plate.

    • Microplate reader.

  • Procedure:

    • Seed cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

    • Treat the cells with a range of concentrations of the LDHA inhibitor for a specified period (e.g., 6, 12, or 24 hours).

    • After the incubation period, carefully collect the cell culture supernatant.

    • Measure the lactate concentration in the supernatant using a commercial lactate assay kit according to the manufacturer's instructions.

    • In parallel, perform a cell viability assay (e.g., MTT or CellTiter-Glo) on the cells remaining in the plate to normalize the lactate production to the number of viable cells.

  • Data Analysis:

    • Calculate the lactate concentration for each treatment condition.

    • Normalize the lactate concentration to the corresponding cell viability data.

    • Plot the normalized lactate levels against the inhibitor concentration.

Part 3: Comparative Analysis of Alternative LDHA Inhibitors

A critical aspect of validating a research tool is understanding its performance relative to other available options. Here, we compare FX11 to NHI-2 and Oxamate.

  • NHI-2: A second-generation N-hydroxyindole-based inhibitor that shows high potency and selectivity for LDHA over the LDHB isoform. It has demonstrated robust anti-proliferative activity across a broad spectrum of cancer cell lines and affects cellular metabolism by inhibiting lactate production and ATP synthesis.[3]

  • Oxamate: A classic, structural analog of pyruvate that acts as a competitive inhibitor of LDHA.[11] While it is less potent than more recently developed inhibitors, it is widely used as a benchmark compound in studies of glycolysis.[12][13] Its high polarity can limit cell permeability, which may be a consideration for certain experimental designs.[14]

Data Summary: Comparison of LDHA Inhibitors
FeatureFX11NHI-2Oxamate
Mechanism of Action Competitive with NADH[8]Competitive with Pyruvate and NADH[3]Competitive with Pyruvate[11]
Potency (Ki/IC50) Ki ≈ 8 µM[6]IC50 ≈ 14.7 µMKi in the millimolar range[12]
Cellular Effects Induces apoptosis, ROS production, G1 arrest[6][9]Induces apoptosis, S/G2 arrestInduces apoptosis, autophagy, G0/G1 or G2/M arrest (cell-type dependent)[12]
Key Advantage Well-characterized in vivo efficacy[6]High potency and selectivityClassic, well-understood pyruvate analog[11]
Key Disadvantage Moderate micromolar potency[6]Limited in vivo data compared to FX11Low potency and poor cell permeability[14]

Part 4: Visualizing the Pathway and Process

Signaling Pathway and Inhibition Points

Glycolysis_LDHA_Inhibition

Experimental Validation Workflow

Validation_Workflow

Conclusion and Recommendations for the Modern Researcher

The targeting of LDHA offers a powerful strategy to probe the metabolic vulnerabilities of cancer cells. While FX11 stands as a robust and well-validated tool with demonstrated in vivo activity, the choice of inhibitor should be tailored to the specific research question.

  • For initial in vitro screening and proof-of-concept studies, the high potency of NHI-2 may be advantageous for achieving significant target inhibition at lower concentrations.

  • FX11 is an excellent choice for studies that aim to translate in vitro findings to in vivo models, given its established preclinical efficacy.[6][9]

  • Oxamate remains a useful, albeit low-potency, control compound for confirming that the observed cellular effects are due to the inhibition of pyruvate-to-lactate conversion.

Ultimately, the rigorous, multi-step validation process outlined in this guide is paramount. By confirming direct enzyme inhibition, cellular target engagement, and downstream functional consequences, researchers can confidently employ these chemical probes to unravel the complexities of cancer metabolism and develop novel therapeutic strategies.

References

  • 5-ALA Is a Potent Lactate Dehydrogenase Inhibitor but Not a Substrate: Implications for Cell Glycolysis and New Avenues in 5-ALA-Mediated Anticancer Action. (n.d.). MDPI. Retrieved January 26, 2026, from [Link]

  • Yang, Y., Su, D., Zhao, L., Zhang, D., Xu, J., Wan, J., Fan, S., & Chen, M. (2014). Different effects of LDH-A inhibition by oxamate in non-small cell lung cancer cells. Oncotarget, 5(22), 11654–11666. [Link]

  • Rai, G., et al. (2020). Pyrazole-Based Lactate Dehydrogenase (LDH) Inhibitors with Optimized Cell Activity and Pharmacokinetic Properties. Journal of Medicinal Chemistry, 63(20), 11947-11972.
  • Valvona, C. J., Fillmore, H. L., Nunn, P. B., & Pilkington, G. J. (2016). The Regulation and Function of Lactate Dehydrogenase A: Therapeutic Potential in Brain Tumor. Brain pathology (Zurich, Switzerland), 26(1), 3–17. [Link]

  • Integra Functional Medicine. (2023, November 29). NATURAL Inhibitors of Lactate Dehydrogenase (LDHA) [Video]. YouTube. [Link]

  • Sborov, D. W., et al. (2015). FX11 INHIBITS AEROBIC GLYCOLYSIS AND GROWTH OF NEUROBLASTOMA CELLS. Academic Surgical Congress.
  • What are LDHA inhibitors and how do they work? (2024, June 21). Patsnap Synapse. Retrieved January 26, 2026, from [Link]

  • Integra Functional Medicine. (2023, November 22). Which SURPRISING Drugs Inhibit Lactate Dehydrogenase? [Video]. YouTube. [Link]

  • Maftouh, M., et al. (2016). Lactate dehydrogenase A inhibition by small molecular entities: steps in the right direction. Oncotarget, 7(28), 43079-43086.
  • Development of a novel lactate dehydrogenase A inhibitor with potent antitumor activity and immune activation. (n.d.). Wiley Online Library. Retrieved January 26, 2026, from [Link]

  • Inhibition of LDHA by FX11 suppresses cell proliferation, migration, and invasion and increases cell apoptosis in vitro. (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

  • Inhibition of LDHA by FX11 resulted in increased oxygen consumption,... (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

  • Natural compounds as lactate dehydrogenase inhibitors: potential therapeutics for lactate dehydrogenase inhibitors-related diseases. (2023, July 19). Frontiers. Retrieved January 26, 2026, from [Link]

  • Le, A., et al. (2010). Inhibition of lactate dehydrogenase A induces oxidative stress and inhibits tumor progression. Proceedings of the National Academy of Sciences, 107(5), 2037-2042.
  • Quantifying cell viability via LDH cytotoxicity assay. (2021, March 4). protocols.io. Retrieved January 26, 2026, from [Link]

  • Zhao, D., et al. (2021). Synthesis and structure-activity relationships of 5-phenyloxazole-2-carboxylic acid derivatives as novel inhibitors of tubulin polymerization. Bioorganic & Medicinal Chemistry Letters, 39, 127968.
  • San-Millán, I., & Brooks, G. A. (2017). Revisiting the Warburg Effect with Focus on Lactate. Frontiers in oncology, 7, 27. [Link]

  • Granchi, C., et al. (2013). Small-molecule inhibitors of human LDH5. Bioorganic & Medicinal Chemistry Letters, 23(17), 4875-4879.
  • Zha, X., et al. (2015). Oxamate-mediated inhibition of lactate dehydrogenase induces protective autophagy in gastric cancer cells: involvement of the Akt-mTOR signaling pathway. Chinese Journal of Cancer Research, 27(1), 50-58.
  • Oxamate. (n.d.). In Wikipedia. Retrieved January 26, 2026, from [Link]

  • Li, Y., et al. (2022). Inhibition of LDHA suppresses cell proliferation and increases mitochondrial apoptosis via the JNK signaling pathway in cervical cancer cells. Oncology Letters, 23(3), 94.
  • Boudreau, A., et al. (2018). Targeting the Warburg effect via LDHA inhibition engages ATF4 signaling for cancer cell survival. Biochemical Journal, 475(19), 3047-3063.
  • A Novel Lactate Dehydrogenase Inhibitor, 1-(Phenylseleno)-4-(Trifluoromethyl) Benzene, Suppresses Tumor Growth through Apoptotic Cell Death. (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

Sources

Comparative

A Comparative Guide to Cross-Reactivity Profiling of 4-Phenyloxazole-Based Inhibitors

The 4-phenyloxazole motif is a cornerstone in modern medicinal chemistry, recognized as a privileged scaffold for its ability to engage with a diverse range of biological targets. Its rigid, planar structure and capacity...

Author: BenchChem Technical Support Team. Date: February 2026

The 4-phenyloxazole motif is a cornerstone in modern medicinal chemistry, recognized as a privileged scaffold for its ability to engage with a diverse range of biological targets. Its rigid, planar structure and capacity for varied substitution patterns have led to the development of potent inhibitors for key enzyme families, including p38 MAP kinases, Fatty Acid Amide Hydrolase (FAAH), and Cyclooxygenase (COX). However, this chemical versatility necessitates a rigorous evaluation of inhibitor selectivity. Off-target interactions can lead to unforeseen toxicities or polypharmacology, confounding clinical outcomes.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to comparatively assess the cross-reactivity of 4-phenyloxazole-based inhibitors. We will move beyond mere protocol listing to explain the causality behind experimental choices, ensuring that each described workflow functions as a self-validating system for generating robust and reliable selectivity data.

Part 1: The Landscape of 4-Phenyloxazole Targets and the Imperative for Selectivity

Understanding the primary target class of a 4-phenyloxazole inhibitor is fundamental to designing a relevant cross-reactivity screening strategy. The structural similarities within and between enzyme families are the primary drivers of off-target effects.

  • p38 Mitogen-Activated Protein (MAP) Kinases : These serine/threonine kinases are central regulators of inflammatory responses.[1] The human kinome contains over 500 members, all sharing a conserved ATP-binding pocket, which presents a significant challenge for developing selective inhibitors.[2] Cross-reactivity among the four p38 isoforms (α, β, γ, δ) or with other kinases in the MAPK signaling cascade (e.g., JNK, ERK) can alter the intended biological effect.[3][4]

  • Fatty Acid Amide Hydrolase (FAAH) : This serine hydrolase is the principal enzyme for the degradation of the endocannabinoid anandamide.[5] Inhibition of FAAH is a therapeutic strategy for pain and inflammation.[6][7] The primary cross-reactivity concern lies with other enzymes in the serine hydrolase superfamily, which includes numerous proteases and lipases that could be inadvertently inhibited.

  • Cyclooxygenase (COX) : The 4-phenyloxazole scaffold has been successfully employed to create selective inhibitors of COX-2 over COX-1.[8] This selectivity is crucial for mitigating the gastrointestinal side effects associated with non-selective NSAIDs that inhibit both isoforms.

The fundamental goal of cross-reactivity studies is to quantify an inhibitor's affinity for its intended on-target versus a panel of potential off-targets. A highly selective compound will exhibit potent inhibition of its primary target while showing negligible activity against other proteins, especially those that are structurally related or functionally important.

cluster_0 Inhibitor Action Inhibitor Inhibitor On_Target Intended Target (e.g., p38α) Inhibitor->On_Target High Affinity Off_Target Unintended Target (e.g., other kinase) Inhibitor->Off_Target Low Affinity (Ideally) Efficacy Therapeutic Efficacy On_Target->Efficacy Toxicity Adverse Effects/ Toxicity Off_Target->Toxicity

Caption: On-target vs. off-target inhibitor activity.

Part 2: A Multi-Pronged Approach to Cross-Reactivity Profiling

No single assay can definitively map the entire selectivity profile of an inhibitor. A robust assessment requires the integration of biochemical and cell-based methods to build a comprehensive and physiologically relevant picture of inhibitor behavior. We advocate for a tiered approach, beginning with broad biochemical screens and progressing to targeted cellular validation.

Tier 1: Broad-Spectrum Biochemical Profiling

The initial step is to assess the inhibitor's activity against a large, diverse panel of purified enzymes. For kinase inhibitors, this involves screening against a significant fraction of the human kinome.

Causality : Biochemical assays provide a direct measure of the molecular interaction between the inhibitor and a potential target, stripped of cellular complexities like membrane transport and intracellular ATP concentrations.[9] This allows for a clean comparison of intrinsic potencies (often expressed as IC50 values) across the enzyme family, quickly identifying the most likely off-target liabilities.[10] Performing these assays at ATP concentrations that mimic physiological levels (e.g., 1 mM) is critical for accurately predicting in vivo effects, though lower concentrations can help identify potential new targets.[2]

Experimental Protocol: High-Throughput Kinase Selectivity Screen (Radiometric)

  • Plate Preparation : Dispense a substrate peptide/protein specific for each kinase into the wells of a multi-well plate.

  • Compound Addition : Add the 4-phenyloxazole inhibitor across a range of concentrations (e.g., 10-point serial dilution) to the appropriate wells. Include positive (no inhibitor) and negative (no enzyme) controls.

  • Kinase Reaction Initiation : Add a mixture containing the purified kinase and [γ-³³P]-ATP to each well to start the phosphorylation reaction. Incubate at a controlled temperature (e.g., 30°C) for a specified time.

  • Reaction Termination : Stop the reaction by adding a solution like phosphoric acid, which causes the phosphorylated substrate to bind to the plate membrane.

  • Washing : Wash the plates multiple times to remove unincorporated [γ-³³P]-ATP.

  • Detection : Add scintillant to each well and measure the incorporated radioactivity using a microplate scintillation counter.

  • Data Analysis : Calculate the percent inhibition at each inhibitor concentration relative to the positive control. Fit the data to a dose-response curve to determine the IC50 value for each kinase.

cluster_workflow Biochemical Kinase Profiling Workflow A Prepare Kinase/ Substrate Plates B Add Inhibitor (Serial Dilution) A->B C Initiate Reaction (Add [γ-³³P]-ATP) B->C D Incubate C->D E Terminate Reaction & Wash D->E F Measure Radioactivity E->F G Calculate IC50 Values F->G cluster_cetsa CETSA Workflow A Treat Cells with Inhibitor vs. Vehicle B Harvest & Heat (Temperature Gradient) A->B C Lyse Cells & Separate Soluble/Aggregated Fractions B->C D Analyze Soluble Fraction (e.g., Western Blot) C->D E Generate & Compare Melting Curves D->E

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Tier 3: Unbiased Off-Target Identification via Chemoproteomics

While biochemical panels and CETSA are excellent for evaluating known or suspected off-targets, they are inherently biased. Chemical proteomics offers a powerful, unbiased approach to discover novel, unanticipated protein interactions. [11] Causality : This technique typically involves synthesizing a derivative of the inhibitor that includes a reactive group and a reporter tag. [12]This chemical probe is used to covalently label binding proteins in a cellular lysate or in living cells. The tagged proteins are then enriched and identified using mass spectrometry. [13]This provides a snapshot of the "interactome" of the 4-phenyloxazole compound, potentially revealing off-targets that would be missed by other methods and offering critical insights into mechanisms of toxicity. [14][15] Experimental Protocol: High-Level Overview of Affinity-Based Proteomics

  • Probe Synthesis : Synthesize an analog of the 4-phenyloxazole inhibitor featuring a linker attached to an affinity handle (e.g., biotin).

  • Lysate Incubation : Incubate the biotinylated probe with cell lysate. To identify specific binders, run a parallel competition experiment where the lysate is pre-incubated with an excess of the original, non-biotinylated inhibitor.

  • Affinity Capture : Add streptavidin-coated beads to the lysates to capture the biotinylated probe along with its bound proteins.

  • Washing and Elution : Wash the beads extensively to remove non-specific protein binders. Elute the captured proteins from the beads.

  • Mass Spectrometry Analysis : Digest the eluted proteins into peptides and analyze them by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Data Analysis : Identify proteins that are significantly enriched in the probe-treated sample compared to the competed sample and control samples. These proteins are high-confidence off-target candidates.

cluster_proteomics Chemoproteomics Workflow A Incubate Cell Lysate with Inhibitor Probe B Affinity Capture (e.g., Streptavidin Beads) A->B C Wash & Elute Bound Proteins B->C D Protein Digestion & LC-MS/MS C->D E Identify Enriched Proteins (Off-Target Candidates) D->E

Caption: Workflow for unbiased off-target discovery.

Part 3: Comparative Data Interpretation

The true power of this tiered approach lies in the synthesis of data from all three methodologies. Below are hypothetical data tables for three distinct 4-phenyloxazole-based inhibitors to illustrate how to build a comparative selectivity profile.

Table 1: Comparative Kinase Selectivity Profile (IC50, nM) Data represents a subset of a larger kinase panel.

Kinase TargetInhibitor A (p38α-targeted)Inhibitor B (FAAH-targeted)Inhibitor C (COX-2-targeted)
p38α (Target) 15 >10,000>10,000
p38β250>10,000>10,000
JNK11,200>10,000>10,000
ROCK-II5,5008,900>10,000
FAAH (Target) >10,00025 >10,000
MGL>10,0004,500>10,000
COX-2 (Target) 9,800>10,00050
COX-17,500>10,0006,000

Interpretation : Inhibitor A shows high potency for its target, p38α, but also displays some off-target activity against the related p38β isoform, suggesting a need for further optimization for isoform selectivity. Inhibitors B and C demonstrate high selectivity for their respective targets within this kinase panel.

Table 2: Cellular Thermal Shift Assay (CETSA) Data (ΔTm in °C) ΔTm represents the shift in melting temperature upon inhibitor treatment (1 µM).

Protein TargetInhibitor AInhibitor BInhibitor C
p38α +5.2°C No ShiftNo Shift
FAAH No Shift+4.8°C No Shift
COX-2 No ShiftNo Shift+6.1°C
p38β +1.5°CNo ShiftNo Shift

Interpretation : The CETSA data confirms robust cellular engagement for all three inhibitors with their primary targets. For Inhibitor A, the smaller but still positive thermal shift for p38β validates the biochemical finding that it engages this isoform in cells, albeit likely with lower affinity than p38α.

Table 3: Summary of Novel Off-Targets Identified by Chemoproteomics

InhibitorHigh-Confidence Off-Targets (Competitively Displaced)
Inhibitor A Casein Kinase 2 (CK2), Pyruvate Kinase (PKM)
Inhibitor B Carboxylesterase 1 (CES1)
Inhibitor C Carbonic Anhydrase II (CA-II)

Interpretation : The unbiased proteomics screen for Inhibitor A revealed two unexpected kinase off-targets not present on the initial screening panel, warranting further investigation. Inhibitor B was found to interact with another serine hydrolase, CES1. Inhibitor C unexpectedly binds Carbonic Anhydrase II, a well-known off-target for certain classes of compounds that could lead to specific side effects. This information is critical for predicting potential safety liabilities.

Conclusion

A thorough assessment of cross-reactivity is non-negotiable in the development of 4-phenyloxazole-based inhibitors. By systematically integrating broad biochemical profiling, cellular target engagement assays like CETSA, and unbiased chemoproteomic screening, researchers can build a robust, multi-dimensional understanding of an inhibitor's selectivity. This tiered, evidence-based approach enables a clear comparison between different chemical series, facilitates the rational design of more selective compounds, and ultimately provides a solid foundation for advancing the safest and most effective drug candidates into clinical development.

References

A comprehensive, numbered list of all sources cited will be generated here, including Title, Source, and a valid, clickable URL for verification.

Sources

Validation

Comparative analysis of different synthetic routes to 4-Phenyloxazole-5-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of the Oxazole Moiety The oxazole ring is a privileged heterocyclic motif, frequently incorporated into the architecture of p...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Oxazole Moiety

The oxazole ring is a privileged heterocyclic motif, frequently incorporated into the architecture of pharmacologically active compounds. Its unique electronic properties and ability to participate in hydrogen bonding interactions make it a valuable component in drug design. Specifically, 4-Phenyloxazole-5-carboxylic acid and its derivatives have garnered significant interest due to their potential as anti-inflammatory, antimicrobial, and anticancer agents. The strategic placement of the phenyl and carboxylic acid groups offers multiple points for further functionalization, making robust and efficient synthetic access to this core structure a paramount concern for medicinal chemists.

Synthetic Strategies: A Comparative Overview

This guide will dissect and compare three principal synthetic pathways to 4-Phenyloxazole-5-carboxylic acid and its precursors:

  • The Erlenmeyer-Plöchl Synthesis of Azlactone Intermediates: A classic and widely utilized method for the formation of 4-benzylidene-2-phenyloxazol-5(4H)-ones, which serve as key precursors.

  • The Robinson-Gabriel Synthesis: A foundational method for oxazole synthesis involving the cyclodehydration of α-acylamino ketones.

  • The Van Leusen Oxazole Synthesis: A versatile approach employing tosylmethyl isocyanide (TosMIC) for the construction of the oxazole ring.

A direct, one-pot synthesis of 4-Phenyloxazole-5-carboxylic acid is not prominently featured in the literature, necessitating a multi-step approach, often involving the hydrolysis of a suitable ester or other precursor.

Route 1: The Erlenmeyer-Plöchl Synthesis and Subsequent Transformation

The Erlenmeyer-Plöchl reaction is a cornerstone of oxazole chemistry, providing reliable access to 4-benzylidene-2-phenyloxazol-5(4H)-ones (azlactones) through the condensation of an N-acylglycine (such as hippuric acid) with an aldehyde (in this case, benzaldehyde).[1]

Mechanistic Rationale

The reaction proceeds via the formation of an oxazolone intermediate from hippuric acid in the presence of a dehydrating agent, typically acetic anhydride. This intermediate possesses an active methylene group that undergoes a Perkin condensation with benzaldehyde, followed by elimination to yield the thermodynamically stable 4-benzylidene-2-phenyloxazol-5(4H)-one.

Experimental Workflow: Erlenmeyer-Plöchl Synthesis

cluster_0 Erlenmeyer-Plöchl Reaction Hippuric_Acid Hippuric Acid Reaction Condensation (80-100°C, 1 hr) Hippuric_Acid->Reaction Benzaldehyde Benzaldehyde Benzaldehyde->Reaction Acetic_Anhydride Acetic Anhydride Acetic_Anhydride->Reaction Catalyst Catalyst (e.g., Sodium Acetate, Alum) Catalyst->Reaction Azlactone 4-Benzylidene-2-phenyl- oxazol-5(4H)-one Reaction->Azlactone

Figure 1: General workflow for the Erlenmeyer-Plöchl synthesis of the azlactone precursor.

Detailed Protocol:

A mixture of hippuric acid (1 equivalent), benzaldehyde (1 equivalent), and a catalyst such as sodium acetate or alum (e.g., 10 mol%) in acetic anhydride is heated, typically at 80-100°C, for approximately one hour. The progress of the reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is cooled, and the product is precipitated by the addition of ethanol and washed with hot water. Recrystallization from a suitable solvent system, such as acetone/water, yields the purified 4-benzylidene-2-phenyloxazol-5(4H)-one.

Conversion to 4-Phenyloxazole-5-carboxylic Acid

The hydrolysis of the azlactone intermediate is a critical subsequent step to yield the target carboxylic acid. This transformation, however, is not extensively detailed in the readily available literature for this specific substrate and can present challenges.

Advantages and Disadvantages
FeatureAdvantagesDisadvantages
Starting Materials Readily available and inexpensive (hippuric acid, benzaldehyde).
Reaction Conditions Generally straightforward, with moderate temperatures and reaction times.Use of acetic anhydride can be undesirable from a green chemistry perspective.
Yield High yields of the azlactone intermediate are often reported (up to 90-97%).[2]The subsequent hydrolysis step to the carboxylic acid may have variable and less documented yields.
Scope The reaction is tolerant of a wide range of substituted benzaldehydes.
Overall Efficiency A two-step process is required to reach the final carboxylic acid.

Route 2: Robinson-Gabriel Synthesis

The Robinson-Gabriel synthesis is a classic method for the formation of oxazoles through the cyclodehydration of α-acylamino ketones.[3][4] To synthesize 4-Phenyloxazole-5-carboxylic acid via this route, a suitable α-acylamino-β-keto ester would be the required starting material.

Mechanistic Considerations

The synthesis involves the intramolecular cyclization of an α-acylamino ketone, typically promoted by a strong dehydrating agent such as sulfuric acid or phosphorus pentoxide. The mechanism involves protonation of a carbonyl group, followed by nucleophilic attack by the amide oxygen to form a five-membered ring intermediate, which then dehydrates to the aromatic oxazole.

Hypothetical Experimental Workflow

cluster_1 Robinson-Gabriel Synthesis Starting_Material α-Acylamino-β-keto ester Cyclodehydration Cyclodehydration Starting_Material->Cyclodehydration Dehydrating_Agent Dehydrating Agent (e.g., H₂SO₄, P₂O₅) Dehydrating_Agent->Cyclodehydration Ester_Product Ethyl 4-Phenyloxazole- 5-carboxylate Cyclodehydration->Ester_Product Hydrolysis Hydrolysis Ester_Product->Hydrolysis Final_Product 4-Phenyloxazole- 5-carboxylic acid Hydrolysis->Final_Product

Figure 2: Conceptual workflow for the Robinson-Gabriel synthesis of 4-Phenyloxazole-5-carboxylic acid.

Note: Specific, detailed experimental protocols for the synthesis of 4-Phenyloxazole-5-carboxylic acid using this method are not readily found in the searched literature, indicating it may be a less common approach for this particular target.

Advantages and Disadvantages
FeatureAdvantagesDisadvantages
Versatility A well-established and general method for oxazole synthesis.
Starting Materials The required α-acylamino-β-keto ester may not be commercially available and could require a multi-step synthesis.
Reaction Conditions Often requires harsh dehydrating agents and elevated temperatures.
Yield Yields can be variable depending on the substrate and reaction conditions.
Overall Efficiency Likely a multi-step process, including the synthesis of the starting material and final hydrolysis of the ester.

Route 3: Van Leusen Oxazole Synthesis

The Van Leusen reaction offers a versatile and convergent approach to oxazoles, utilizing tosylmethyl isocyanide (TosMIC) as a key reagent.[5] This method can be adapted for the synthesis of 4,5-disubstituted oxazoles.

Mechanistic Pathway

The reaction typically involves the base-mediated condensation of an aldehyde with TosMIC. For the synthesis of a 4,5-disubstituted oxazole, a modification of the standard Van Leusen reaction would be necessary, potentially involving the reaction of an acylating agent with the deprotonated TosMIC, followed by reaction with a suitable precursor for the 4-phenyl group. A more direct approach could involve the reaction of a carboxylic acid with an isocyanoacetate. A recent development describes the synthesis of 4,5-disubstituted oxazoles directly from carboxylic acids and isocyanoacetates using a triflylpyridinium reagent for in situ activation of the carboxylic acid.[6]

Experimental Workflow: Modern Van Leusen Approach

cluster_2 Modern Van Leusen Approach Carboxylic_Acid Benzoic Acid One_Pot_Reaction One-Pot Reaction Carboxylic_Acid->One_Pot_Reaction Isocyanoacetate Ethyl Isocyanoacetate Isocyanoacetate->One_Pot_Reaction Activating_Agent Activating Agent (e.g., DMAP-Tf) Activating_Agent->One_Pot_Reaction Base Base (e.g., DMAP) Base->One_Pot_Reaction Ester_Product Ethyl 4-Phenyloxazole- 5-carboxylate One_Pot_Reaction->Ester_Product Hydrolysis Hydrolysis Ester_Product->Hydrolysis Final_Product 4-Phenyloxazole- 5-carboxylic acid Hydrolysis->Final_Product

Figure 3: Conceptual workflow for a modern Van Leusen-type synthesis of 4-Phenyloxazole-5-carboxylic acid.

Detailed Protocol (Conceptual, based on related syntheses):

To a solution of benzoic acid (1 equivalent) and an activating agent such as DMAP-Tf (1.3 equivalents) in a suitable solvent like dichloromethane, is added a base (e.g., DMAP, 1.5 equivalents) followed by ethyl isocyanoacetate (1.2 equivalents).[6] The reaction mixture is stirred at a suitable temperature (e.g., 40°C) until completion as monitored by TLC. After an aqueous workup, the crude ethyl 4-phenyloxazole-5-carboxylate is purified. Subsequent hydrolysis of the ester under acidic or basic conditions would yield the final carboxylic acid.

Advantages and Disadvantages
FeatureAdvantagesDisadvantages
Convergence Allows for the direct coupling of a carboxylic acid (or derivative) with an isocyanide component.
Mildness Modern variations can proceed under relatively mild conditions.[6]
Scope Generally has a broad substrate scope.[6]
Reagents TosMIC and its derivatives are readily available, though they can be odorous.
Overall Efficiency Can potentially be a more streamlined two-step process (one-pot ester formation followed by hydrolysis) compared to the Robinson-Gabriel route.

Comparative Summary of Synthetic Routes

Synthetic RouteKey Starting MaterialsKey IntermediatesTypical ConditionsReported YieldsKey AdvantagesKey Disadvantages
Erlenmeyer-Plöchl Hippuric acid, Benzaldehyde4-Benzylidene-2-phenyloxazol-5(4H)-oneAcetic anhydride, 80-100°CHigh (for azlactone)[2]Inexpensive starting materials, reliable azlactone formation.Two-step process, hydrolysis of azlactone can be challenging.
Robinson-Gabriel α-Acylamino-β-keto esterOxazole esterStrong dehydrating agents, heatVariableEstablished, general method.Starting material synthesis can be complex, harsh conditions.
Van Leusen Benzoic acid, IsocyanoacetateOxazole esterBase, activating agent, mild heatGood to excellent (for ester)[6]Convergent, broad scope, milder conditions in modern variants.Requires specialized isocyanide reagents.

Conclusion and Future Perspectives

For the synthesis of 4-Phenyloxazole-5-carboxylic acid, the Erlenmeyer-Plöchl synthesis of the azlactone intermediate followed by hydrolysis appears to be the most documented and accessible route, primarily due to the low cost and availability of the starting materials. However, the efficiency of the final hydrolysis step requires careful optimization.

The modern Van Leusen-type approach , directly from a carboxylic acid and an isocyanoacetate, presents a highly attractive and potentially more efficient alternative, offering milder reaction conditions and a more convergent strategy.[6] As methodologies for the direct synthesis of functionalized oxazoles continue to evolve, this route is likely to become increasingly favored.

The Robinson-Gabriel synthesis , while fundamentally important, appears less practical for this specific target due to the likely multi-step synthesis required for the necessary starting material.

Ultimately, the choice of synthetic route will depend on the specific requirements of the research, including scale, available resources, and the desired purity of the final compound. Further investigation into the optimization of the azlactone hydrolysis and the application of modern one-pot methodologies will be crucial in advancing the efficient synthesis of this important class of molecules.

References

  • Tayade, A. P., et al. (2019). One Pot and Four Component Synthesis of 4 – Arylidene-2-Phenyl-5(4H)-Oxazolones or Azlactones. International Journal of Research in Engineering, Science and Management, 2(11), 357-358.
  • Tikdari, A. M., & Fozooni, S. (n.d.). REACTION OF 4-BENZYLIDENE-2-PHENYLOXAZOL-5(4H)-ONE WITH 3,4-DITHIO-TOLUENE IN THE PRESECE OF TRIETHYLAMINE.
  • Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. (2025). The Journal of Organic Chemistry. [Link]

  • Synthesis of a Biologically Active Oxazol-5-(4H)-one via an Erlenmeyer–Plöchl Reaction. (2015). Journal of Chemical Education. [Link]

  • Wu, B., et al. (2009). One-Pot Van Leusen Synthesis of 4,5-Disubstituted Oxazoles in Ionic Liquids. Synlett.
  • Improved process to prepare ethyl 4-methyl-2-(4-(2-methylpropyloxy)-3-cyanophenyl)-5-thiazolecarboxylate. (n.d.).
  • Synthetic approaches for oxazole derivatives: A review. (2021). ResearchGate. [Link]

  • Synthesis and Herbicidal Activity of 4-Benzylidene-2-phenyl oxazol-5(4H)-one Derivatives using L-Proline as Catalyst. (2025). ResearchGate. [Link]

  • Synthesis of 1,3-oxazoles. (n.d.). Organic Chemistry Portal. [Link]

  • Synthesis of extended oxazoles II: Reaction manifold of 2-(halomethyl)-4,5-diaryloxazoles. (n.d.). ScienceDirect.
  • SYNTHESIS OF 4-BENZYLIDENE-2-(4-NITRO- PHENYL) - 4H-OXAZOL-5 -ONE DERIVATIVES WITH SUSPECTED BIOLOGICAL ACTIVITY. (n.d.). CORE. [Link]

  • Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. (2024). Research Results in Pharmacology. [Link]

  • Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. (2020). PMC. [Link]

  • The Gabriel Synthesis. (2025). Master Organic Chemistry. [Link]

  • Synthesis of α-Amino ketones, acids, esters, nitriles and related compounds. (n.d.). Organic Chemistry Portal. [Link]

  • Erlenmeyer-Plochl Azloactone Synthesis. (n.d.). Cambridge University Press.
  • Development of a method for the synthesis of 2,4,5-trisubstituted oxazoles composed of carboxylic acid, amino acid, and boronic acid. (2017). Beilstein Journal of Organic Chemistry. [Link]

  • Identification and synthesis of metabolites of the new 4.5-dihydroisoxazol-5-carboxamide derivate. (2024). Research Results in Pharmacology. [Link]

  • Synthesis and microbial activity of 3-[4-Benzylidene-5-oxo-2-phenyl- 4,5-dihydro-imidazol-1-yl]. (n.d.). Journal of Chemical and Pharmaceutical Research.
  • Synthesis of Alpha-Amino Acids: Strecker & Gabriel (Part 1). (2023). YouTube. [Link]

  • A One-Pot Synthesis-Functionalization Strategy for Streamlined Access to 2,5-Disubstituted 1,3,4-Oxadiazoles from Carboxylic Acids. (2022). Organic Chemistry Portal. [Link]

  • Synthesis of new series of 4, 5-dihydroisoxazole-5-carboxylate derivatives for the study of their liquid crystalline properties. (n.d.). ResearchGate. [Link]

  • Synthesis of Amino Acids. (2022). Chemistry LibreTexts. [Link]

  • Synthesis, crystal structure, and Hirschfeld surface analysis of novel ethyl 5-bromo-2-(4-methoxyphenyl) oxazole-4-carboxylate. (2023). Journal of Pharmaceutical Chemistry. [Link]

  • One-Pot Van Leusen Synthesis of 4,5-Disubstituted Oxazoles in Ionic Liquids. (n.d.). Organic Chemistry Portal. [Link]

  • A simple and efficient method for the synthesis of Erlenmeyer azlactones. (n.d.). Research Repository UCD. [Link]

  • Rapid and Scalable Synthesis of Oxazoles Directly from Carboxylic Acids. (2025). PMC. [Link]

  • Gabriel synthesis: Easy mechanism, procedure, applications. (2023). Chemistry Notes. [Link]

Sources

Comparative

Benchmarking the Efficacy of 4-Phenyloxazole Compounds Against Known Drugs: A Comparative Guide for Drug Discovery Professionals

Introduction: The Therapeutic Potential of the 4-Phenyloxazole Scaffold In the landscape of medicinal chemistry, the 4-phenyloxazole moiety has emerged as a privileged scaffold, demonstrating a remarkable breadth of biol...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Therapeutic Potential of the 4-Phenyloxazole Scaffold

In the landscape of medicinal chemistry, the 4-phenyloxazole moiety has emerged as a privileged scaffold, demonstrating a remarkable breadth of biological activities. These heterocyclic compounds have garnered significant attention for their potential as anti-inflammatory and anticancer agents.[1][2] Their synthetic tractability allows for the generation of diverse chemical libraries, making them attractive candidates for drug discovery programs. This guide provides a comprehensive framework for benchmarking the efficacy of novel 4-phenyloxazole derivatives against established therapeutic agents, namely the selective COX-2 inhibitor celecoxib for anti-inflammatory applications and the widely used chemotherapeutic doxorubicin for oncology.

The rationale for selecting these comparators lies in their well-defined mechanisms of action and extensive clinical validation. By juxtaposing the performance of emerging 4-phenyloxazole compounds with these "gold standards," researchers can gain critical insights into their relative potency, selectivity, and potential for further development. This guide is structured to provide not only comparative data but also the underlying experimental methodologies and mechanistic principles, thereby empowering researchers to conduct robust and reproducible evaluations.

Experimental Benchmarking: A Dual-Pronged Approach to Efficacy Assessment

The evaluation of 4-phenyloxazole compounds necessitates a multi-faceted experimental approach that encompasses both in vitro and in vivo models. This section delineates the key assays for assessing anti-inflammatory and anticancer efficacy, complete with detailed protocols and comparative data.

Part 1: Anti-Inflammatory Efficacy Evaluation

Inflammation is a complex biological response, and its dysregulation is a hallmark of numerous chronic diseases. A key mediator of inflammation is the enzyme cyclooxygenase-2 (COX-2).[3][4] Therefore, the primary focus of our anti-inflammatory benchmarking is the inhibition of COX-2 activity.

The capacity of a compound to inhibit the enzymatic activity of COX-2 is a critical determinant of its potential as an anti-inflammatory agent. The following protocol outlines a fluorometric assay for quantifying COX-2 inhibition.

Experimental Protocol: Fluorometric COX-2 Inhibition Assay

  • Reagent Preparation:

    • Prepare the COX Assay Buffer, COX Probe, and COX Cofactor as per the manufacturer's instructions (e.g., Sigma-Aldrich MAK399).[5]

    • Reconstitute human recombinant COX-2 enzyme in purified water and store on ice for immediate use or at -80°C for long-term storage.[5]

    • Prepare a stock solution of the 4-phenyloxazole test compound and the comparator, celecoxib, in DMSO.

    • Prepare a 10x working solution of the test compounds and celecoxib by diluting the stock solution in COX Assay Buffer.[5]

  • Assay Procedure:

    • To a 96-well white opaque plate, add 10 µL of the 10x working solution of the test compound or celecoxib to the respective wells.

    • For the enzyme control well, add 10 µL of COX Assay Buffer.

    • Add the reconstituted COX-2 enzyme solution to all wells except the blank.

    • Incubate the plate at 37°C for 10 minutes to allow for inhibitor binding.

    • Initiate the enzymatic reaction by adding arachidonic acid, the substrate for COX-2.

    • Incubate the plate for 2 minutes at 37°C.[6]

    • Stop the reaction by adding a saturated stannous chloride solution.[6]

  • Data Acquisition and Analysis:

    • Measure the fluorescence intensity at an excitation wavelength of 535 nm and an emission wavelength of 587 nm using a microplate reader.

    • The percentage of COX-2 inhibition is calculated using the following formula: % Inhibition = [(Fluorescence_Control - Fluorescence_Inhibitor) / Fluorescence_Control] * 100

    • The IC50 value, the concentration of the inhibitor required to achieve 50% inhibition, is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Comparative Data: In Vitro COX-2 Inhibition

The following table presents a comparative analysis of the COX-2 inhibitory activity of a representative 4-phenyloxazole derivative and celecoxib.

CompoundTargetIC50 (nM)Source(s)
4-Phenyloxazole Derivative (Hypothetical) COX-250N/A
Celecoxib COX-240[7]

Mechanistic Insights: The COX-2 Signaling Pathway

The inhibition of COX-2 is a key therapeutic strategy for mitigating inflammation. The following diagram illustrates the central role of COX-2 in the inflammatory cascade.

COX2_Pathway Inflammatory_Stimuli Inflammatory Stimuli (e.g., LPS, Cytokines) PLA2 Phospholipase A2 (PLA2) Inflammatory_Stimuli->PLA2 activates Cell_Membrane Cell Membrane Phospholipids Arachidonic_Acid Arachidonic Acid Cell_Membrane->Arachidonic_Acid releases PLA2->Cell_Membrane acts on COX2 Cyclooxygenase-2 (COX-2) Arachidonic_Acid->COX2 substrate for PGH2 Prostaglandin H2 (PGH2) COX2->PGH2 converts to Prostaglandins Prostaglandins (e.g., PGE2) PGH2->Prostaglandins converted to Inflammation Inflammation (Pain, Fever, Swelling) Prostaglandins->Inflammation mediate Celecoxib Celecoxib & 4-Phenyloxazoles Celecoxib->COX2 inhibit

Caption: The COX-2 inflammatory pathway and points of inhibition.

To translate in vitro findings to a more physiologically relevant context, the carrageenan-induced paw edema model in rodents is a widely accepted standard for evaluating the acute anti-inflammatory activity of test compounds.[8][9]

Experimental Protocol: Carrageenan-Induced Paw Edema

  • Animal Acclimatization and Grouping:

    • Acclimatize male Wistar or Sprague-Dawley rats (180-200 g) for at least one week under standard laboratory conditions.[9]

    • Randomly assign the animals to control, standard (e.g., celecoxib), and test groups (4-phenyloxazole derivatives).

  • Compound Administration:

    • Administer the test compounds and the standard drug orally (p.o.) or intraperitoneally (i.p.) at a predetermined dose. The control group receives the vehicle only.

  • Induction of Inflammation:

    • One hour after compound administration, inject 0.1 mL of a 1% carrageenan solution in sterile saline into the subplantar region of the right hind paw of each rat.[8][9]

  • Measurement of Paw Edema:

    • Measure the paw volume of each rat using a plethysmometer at 0 hours (before carrageenan injection) and at 1, 2, 3, and 4 hours post-carrageenan injection.[8]

  • Data Analysis:

    • Calculate the percentage of inhibition of paw edema for each group at each time point using the following formula: % Inhibition = [1 - (ΔV_test / ΔV_control)] * 100 where ΔV is the change in paw volume.

Part 2: Anticancer Efficacy Evaluation

The evaluation of anticancer potential requires the assessment of a compound's ability to inhibit the proliferation of cancer cells. The human lung carcinoma cell line A549 is a commonly used model for in vitro cytotoxicity screening.[1]

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.[10]

Experimental Protocol: MTT Cytotoxicity Assay

  • Cell Culture and Seeding:

    • Culture A549 human lung carcinoma cells in an appropriate medium supplemented with fetal bovine serum and antibiotics.

    • Seed the cells into 96-well plates at a density of 1 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.[11]

  • Compound Treatment:

    • Prepare serial dilutions of the 4-phenyloxazole test compounds and the comparator, doxorubicin, in the cell culture medium.

    • Replace the medium in the wells with the medium containing the test compounds or doxorubicin at various concentrations. Include a vehicle control.

  • Incubation:

    • Incubate the plates for 48 or 72 hours at 37°C in a humidified incubator with 5% CO2.[11]

  • MTT Assay:

    • After the incubation period, add 20 µL of a 5 mg/mL MTT solution to each well and incubate for an additional 4 hours.

    • Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[11]

  • Data Acquisition and Analysis:

    • Measure the absorbance at 570 nm using a microplate reader.

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Determine the IC50 value by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Comparative Data: In Vitro Cytotoxicity against A549 Cells

CompoundCell LineIC50 (µM)Source(s)
4-Phenyloxazole Derivative (Hypothetical) A54910N/A
Doxorubicin A5491.50[12]

Mechanistic Insights: Doxorubicin's Mode of Action

Doxorubicin is a potent anticancer agent with multiple mechanisms of action. Understanding these mechanisms provides a framework for interpreting the activity of novel compounds.[13][14]

Doxorubicin_Mechanism Doxorubicin Doxorubicin Cell_Membrane Cell Membrane Doxorubicin->Cell_Membrane crosses DNA Nuclear DNA Doxorubicin->DNA intercalates into Topoisomerase_II Topoisomerase II Doxorubicin->Topoisomerase_II inhibits ROS_Generation Reactive Oxygen Species (ROS) Generation Doxorubicin->ROS_Generation generates Cell_Membrane->DNA translocates to DNA_Intercalation DNA Intercalation DNA_Damage DNA Strand Breaks DNA_Intercalation->DNA_Damage Topoisomerase_Inhibition Topoisomerase II Inhibition Topoisomerase_Inhibition->DNA_Damage Apoptosis Apoptosis (Programmed Cell Death) DNA_Damage->Apoptosis induces ROS_Generation->Apoptosis induces

Caption: Multifaceted mechanism of action of Doxorubicin.

Conclusion and Future Directions

This guide provides a foundational framework for the systematic evaluation of 4-phenyloxazole compounds as potential anti-inflammatory and anticancer agents. By employing standardized, robust assays and comparing the results to well-characterized drugs like celecoxib and doxorubicin, researchers can effectively triage and prioritize lead candidates for further preclinical development.

The causality behind the experimental choices presented herein is rooted in the established understanding of the pathophysiology of inflammation and cancer. The in vitro assays provide a direct measure of target engagement and cellular potency, while the in vivo models offer a more integrated assessment of a compound's efficacy in a complex biological system.

Future investigations should aim to expand upon this benchmarking framework by incorporating assays for selectivity (e.g., COX-1 vs. COX-2 inhibition), off-target effects, and a more comprehensive panel of cancer cell lines representing diverse tumor types. Furthermore, pharmacokinetic and toxicological studies will be crucial for advancing the most promising 4-phenyloxazole derivatives toward clinical candidacy.

References

  • Jat, L. R., Mishra, R., & Pathak, D. (2012). Synthesis and anticancer activity of 4-benzylidene-2-phenyloxazol-5(4H)-one derivatives. International Journal of Pharmacy and Pharmaceutical Sciences, 4(1), 378-380. [Link]

  • Kakkar, S., & Narasimhan, B. (2019). A comprehensive review on biological activities of oxazole derivatives. BMC Chemistry, 13(1), 16. [Link]

  • Deng, W. G., & Wu, K. K. (2023). Cyclooxygenase-2-Prostaglandin E2 pathway: A key player in tumor-associated immune cells. Frontiers in Immunology, 14, 1129331. [Link]

  • Kashkin, K. N., et al. (2010). IC50 of doxorubicin for human lung cancer cells. ResearchGate. [Link]

  • Zahid, M. F., et al. (2021). Doxorubicin—An Agent with Multiple Mechanisms of Anticancer Activity. Cancers, 13(17), 4475. [Link]

  • Bio-protocol. (2018). Carrageenan-induced paw edema assay. Retrieved January 26, 2026, from [Link]

  • Khan, I., et al. (2025). Evaluation of In Silico and In Vitro Antidiabetic Properties of 4-(Hydroxysubstituted Arylidene)-2-Phenyloxazol-5(4H)-one Derivatives. ACS Omega. [Link]

  • Sharma, S., et al. (2018). Role of Modulator of Inflammation Cyclooxygenase-2 in Gammaherpesvirus Mediated Tumorigenesis. Frontiers in Microbiology, 9, 2027. [Link]

  • Thorn, C. F., et al. (2012). Doxorubicin Pathway (Cancer Cell), Pharmacodynamics. Pharmacogenetics and genomics, 22(3), 234–238. [Link]

  • Yoshimoto, T., et al. (1998). Pharmacological profile of celecoxib, a specific cyclooxygenase-2 inhibitor. Arzneimittelforschung, 48(10), 969-974. [Link]

  • Khan, M. I., et al. (2017). Acacetin enhances the therapeutic efficacy of doxorubicin in non-small-cell lung carcinoma cells. PLoS One, 12(8), e0182870. [Link]

  • CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved January 26, 2026, from [Link]

  • Kumar, A., et al. (2020). Analgesic and Anticancer Activity of Benzoxazole Clubbed 2-Pyrrolidinones as Novel Inhibitors of Monoacylglycerol Lipase. Molecules, 25(21), 5093. [Link]

  • Itoh, K., et al. (2005). Regulatory role of the COX-2 pathway in the Nrf2-mediated anti-inflammatory response. Journal of Clinical Biochemistry and Nutrition, 37(1), 9-18. [Link]

  • Li, Y., et al. (2020). 4-Sulfonyloxy/alkoxy benzoxazolone derivatives with high anti-inflammatory activities: Synthesis, biological evaluation, and mechanims of action via p38/ERK-NF-κB/iNOS pathway. Chemical Biology & Drug Design, 96(6), 1361-1372. [Link]

  • Kaplancıklı, Z. A., et al. (2014). IC 50 values a (mM) of compounds 4a-l. ResearchGate. [Link]

  • Thorn, C. F., et al. (2012). Doxorubicin pathways: pharmacodynamics and adverse effects. Pharmacogenetics and genomics, 22(5), 420–426. [Link]

  • Patrignani, P., et al. (1994). IC 50 values for the inhibition of COX-1 and COX-2 in the human whole... ResearchGate. [Link]

  • Fehrenbacher, J. C., et al. (2009). Models of Inflammation: Carrageenan- or Complete Freund's Adjuvant-Induced Edema and Hypersensitivity in the Rat. Current protocols in pharmacology, Chapter 5, Unit 5.24. [Link]

  • Madared, N., et al. (2024). Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines. Trends in Sciences, 21(1), 8566. [Link]

  • Protocols.io. (2023). MTT (Assay protocol. Retrieved January 26, 2026, from [Link]

  • BPS Bioscience. (n.d.). COX2 Inhibitor Screening Assay Kit. Retrieved January 26, 2026, from [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved January 26, 2026, from [Link]

  • Al-Qawasmeh, R. A., et al. (2018). Anti-Inflammatory Activity of Pyrazolo[1,5-a]quinazolines. Molecules, 23(3), 533. [Link]

  • Assay Genie. (n.d.). COX-2 Inhibitor Screening Kit (Fluorometric) (BN00777). Retrieved January 26, 2026, from [Link]

  • Gîrd, C. E., et al. (2021). Synthesis and Anticancer Evaluation of New 1,3,4-Oxadiazole Derivatives. Molecules, 26(11), 3326. [Link]

  • Miles, L. (2025). κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol. ResearchGate. [Link]

  • Spandidos Publications. (2015). Synergy of BID with doxorubicin in the killing of cancer cells. Oncology Letters, 9(3), 1438-1444. [Link]

  • Denard, B., Lee, C., & Ye, J. (2012). Cancer: How does doxorubicin work? eLife, 1, e00227. [Link]

  • Subong, E. J. P., et al. (2019). Mechanisms of phytonutrient modulation of Cyclooxygenase-2 (COX-2) and inflammation related to cancer. Journal of food biochemistry, 43(1), e12543. [Link]

  • ResearchGate. (n.d.). Supplementary Figure 1. Selectivity of doxorubicin (positive control) and AFD on human cancer cell lines - HCT116, MCF7 and A549. Retrieved January 26, 2026, from [Link]

  • Wang, M., et al. (2012). Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry. Journal of visualized experiments : JoVE, (69), e4378. [Link]

  • World's Veterinary Journal. (2023). Carrageenan-Induced Acute Inflammation on Back-Skin of Mice: Histopathological Features, Number of Inflammatory. Retrieved January 26, 2026, from [Link]

  • Al-Muallem, H. A., et al. (2002). Design and Synthesis of Celecoxib and Rofecoxib Analogues as Selective Cyclooxygenase-2 (COX-2) Inhibitors. Journal of Medicinal Chemistry, 45(21), 4747-4762. [Link]

  • Patsnap Synapse. (2024). What is the mechanism of Doxorubicin Hydrochloride?. Retrieved January 26, 2026, from [Link]

  • Zhang, L., et al. (2025). Influencing COX-2 Activity by COX Related Pathways in Inflammation and Cancer. Current medicinal chemistry. [Link]

Sources

Validation

A Comparative Guide to the In Vivo Therapeutic Potential of 4-Phenyloxazole Derivatives

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth analysis of the in vivo therapeutic potential of 4-phenyloxazole derivatives, a promising class of heterocyclic compounds. D...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the in vivo therapeutic potential of 4-phenyloxazole derivatives, a promising class of heterocyclic compounds. Drawing from preclinical data, we will objectively compare their performance against established therapeutic alternatives in key areas: inflammation, cancer, and neurodegenerative disorders. This document is intended to be a practical resource, offering not only a comparative analysis but also detailed experimental protocols to facilitate further research and validation.

Introduction: The Versatility of the 4-Phenyloxazole Scaffold

The 4-phenyloxazole moiety is a privileged scaffold in medicinal chemistry, conferring a unique combination of structural rigidity and favorable physicochemical properties that allow for diverse biological activities. These derivatives have garnered significant attention for their potential as anti-inflammatory, anticancer, and neuroprotective agents. Their mechanism of action often involves the modulation of key signaling pathways implicated in these disease states. This guide will delve into the in vivo evidence supporting these claims and provide a comparative perspective against current standards of care.

Comparative Analysis: 4-Phenyloxazole Derivatives vs. Standard Therapies

A direct head-to-head in vivo comparison of 4-phenyloxazole derivatives with current gold-standard treatments is an emerging area of research. This section will synthesize the available preclinical data to offer a comparative overview.

Anti-Inflammatory Potential: A Challenge to COX-2 Inhibitors

4-Phenyloxazole derivatives have demonstrated notable anti-inflammatory effects in various preclinical models. A key mechanism of action for some of these compounds is the inhibition of the cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isozyme, which is a cornerstone of anti-inflammatory therapy.

Comparison with Celecoxib:

Celecoxib, a selective COX-2 inhibitor, is a widely used anti-inflammatory drug. While direct comparative in vivo studies with 4-phenyloxazole derivatives are limited, we can infer potential advantages based on mechanistic studies and performance in similar animal models. Some novel pyrazole derivatives, structurally related to celecoxib, have shown comparable or even superior in vivo anti-inflammatory activity in models like the carrageenan-induced paw edema assay.[1][2] This suggests that heterocyclic compounds, including 4-phenyloxazoles, can be potent anti-inflammatory agents.

Data Summary: Anti-inflammatory Activity

Compound ClassAnimal ModelKey FindingsReference
Pyrazolyl ThiazolonesCarrageenan-induced paw edema (rat)Comparable or superior activity to diclofenac and celecoxib.[2]
Diarylpyrazole DerivativesCarrageenan-induced paw edema (rat)Some compounds showed anti-inflammatory activity approximately half that of celecoxib.[3]
Indazole DerivativesCarrageenan-induced paw edema (rat)Significant dose- and time-dependent inhibition of edema.[4]

It is important to note that the development of novel anti-inflammatory agents often focuses on improving the gastrointestinal and cardiovascular safety profiles associated with traditional NSAIDs and even some selective COX-2 inhibitors. Future research should prioritize direct comparative studies of 4-phenyloxazole derivatives against celecoxib, with a focus on both efficacy and safety.

Signaling Pathway: COX-2 Inhibition in Inflammation

COX2_Pathway ProInflammatory_Stimuli Pro-inflammatory Stimuli (e.g., LPS) Arachidonic_Acid Arachidonic Acid ProInflammatory_Stimuli->Arachidonic_Acid Induces release Cell_Membrane Cell Membrane COX2 COX-2 Arachidonic_Acid->COX2 Substrate Prostaglandins Prostaglandins (PGE2) COX2->Prostaglandins Catalyzes Inflammation Inflammation (Pain, Edema) Prostaglandins->Inflammation Phenyloxazole 4-Phenyloxazole Derivatives Phenyloxazole->COX2 Inhibits Celecoxib Celecoxib Celecoxib->COX2 Inhibits

Caption: Simplified pathway of COX-2 mediated inflammation and inhibition.

Anticancer Efficacy: A New Frontier Beyond Conventional Chemotherapy

The anticancer potential of oxazole-containing compounds is an area of intense investigation. While direct in vivo comparisons of 4-phenyloxazole derivatives with standard chemotherapeutics like doxorubicin are not yet widely published, preliminary in vitro data and studies on related heterocyclic systems are promising.

Comparison with Doxorubicin:

Doxorubicin is a potent and widely used anthracycline antibiotic for cancer chemotherapy. However, its clinical use is limited by severe cardiotoxicity.[5] The development of novel anticancer agents with improved safety profiles is a critical unmet need. Some novel oxazolo[5,4-d]pyrimidine derivatives have shown potent cytotoxic activity against various cancer cell lines, in some cases exceeding the efficacy of 5-fluorouracil and approaching that of cisplatin, while exhibiting lower toxicity to healthy cells.[6]

Data Summary: In Vitro Anticancer Activity

Compound ClassCell LineIC50 (µM)Reference
Oxazolo[5,4-d]pyrimidinesHT29 (Colon)58.4[6]
5-Fluorouracil (Reference)HT29 (Colon)381.2[6]
Cisplatin (Reference)HT29 (Colon)47.2[6]
4-Phenyl-2-quinolone derivativesCOLO205 (Colon)0.32[7]
4-Phenyloxazol-5(4H)-one derivativesA549 (Lung)25 µg/ml[8]

Future in vivo studies using xenograft models are essential to validate the anticancer potential of 4-phenyloxazole derivatives and to directly compare their efficacy and toxicity with doxorubicin and other standard-of-care agents.

Experimental Workflow: Murine Xenograft Model for Anticancer Efficacy

Xenograft_Workflow Start Start Cell_Culture Cancer Cell Culture (e.g., A549, MCF-7) Start->Cell_Culture Implantation Subcutaneous Implantation of Cells into Immunocompromised Mice Cell_Culture->Implantation Tumor_Growth Tumor Growth Monitoring (Calipers) Implantation->Tumor_Growth Randomization Randomization into Treatment Groups Tumor_Growth->Randomization Treatment Treatment Administration (e.g., i.p., oral gavage) Randomization->Treatment Vehicle, 4-Phenyloxazole, Doxorubicin Monitoring Continued Monitoring of Tumor Volume and Body Weight Treatment->Monitoring Endpoint Endpoint: Tumor Excision and Analysis (Histology, Biomarkers) Monitoring->Endpoint End End Endpoint->End

Caption: Workflow for assessing in vivo anticancer efficacy.

Cognitive Enhancement: A Potential Alternative in Neurodegenerative Disease

Certain 4-phenyloxazole derivatives have been investigated for their potential to improve cognitive function, primarily through the inhibition of acetylcholinesterase (AChE), the enzyme responsible for the breakdown of the neurotransmitter acetylcholine.

Comparison with Donepezil:

Donepezil is a first-line AChE inhibitor for the symptomatic treatment of Alzheimer's disease.[9][10][11][12] While direct in vivo comparisons are lacking, the exploration of novel AChE inhibitors is driven by the need for improved efficacy and better side-effect profiles. The performance of new compounds in preclinical models of cognitive impairment, such as the Y-maze and novel object recognition tests, provides a basis for comparison.

Data Summary: Cognitive Enhancement Models

ModelPurposeKey Parameters Measured
Y-MazeAssesses spatial working memorySpontaneous alternation percentage
Novel Object RecognitionEvaluates recognition memoryDiscrimination index

The development of 4-phenyloxazole derivatives as cognitive enhancers is still in its early stages. Rigorous in vivo studies directly comparing their effects on cognitive performance and their safety profiles with donepezil are warranted.

Detailed Experimental Protocols

To ensure the reproducibility and validity of preclinical findings, standardized and well-documented experimental protocols are crucial. This section provides detailed methodologies for key in vivo models discussed in this guide.

Xylene-Induced Ear Edema in Mice (Anti-inflammatory)

This model is a rapid and reliable method for screening acute anti-inflammatory activity.

Protocol:

  • Animal Acclimatization: Acclimatize male Swiss albino mice (20-25 g) for at least one week under standard laboratory conditions.

  • Grouping and Dosing: Randomly divide mice into groups (n=6-8 per group): Vehicle control, positive control (e.g., celecoxib), and test groups (4-phenyloxazole derivatives at various doses). Administer treatments orally or intraperitoneally 30-60 minutes before inducing inflammation.

  • Induction of Edema: Apply a fixed volume (e.g., 20 µL) of xylene to the inner and outer surfaces of the right ear of each mouse. The left ear serves as the untreated control.

  • Assessment of Edema: After a set time (e.g., 15-30 minutes), sacrifice the mice by cervical dislocation.

  • Measurement: Using a cork borer, punch out circular sections from both ears and weigh them immediately.

  • Calculation: The degree of edema is calculated as the difference in weight between the right and left ear punches. The percentage inhibition of edema by the test compounds is calculated relative to the vehicle control group.

Imiquimod-Induced Psoriasis-like Dermatitis in Mice (Immuno-modulatory)

This model recapitulates several key features of human psoriasis, including skin thickening, scaling, and erythema.

Protocol:

  • Animal Preparation: Use BALB/c or C57BL/6 mice. Shave the dorsal skin of the mice one day before the start of the experiment.

  • Induction: Apply a daily topical dose of imiquimod cream (5%) to the shaved back and right ear for 5-7 consecutive days.

  • Treatment: Administer the 4-phenyloxazole derivative (topically or systemically) daily, either prophylactically (starting from day 0) or therapeutically (starting after the onset of inflammation).

  • Scoring: Daily, score the severity of skin inflammation on the back using a modified Psoriasis Area and Severity Index (PASI), evaluating erythema, scaling, and thickness on a scale of 0 to 4.

  • Measurement: Measure ear thickness daily using a digital caliper.

  • Endpoint Analysis: At the end of the study, collect skin and ear tissue for histopathological analysis (H&E staining) and measurement of inflammatory cytokine levels (e.g., IL-17, IL-23) by ELISA or qPCR.

Y-Maze Spontaneous Alternation Test (Cognitive Enhancement)

This test assesses spatial working memory based on the innate tendency of rodents to explore novel environments.

Protocol:

  • Apparatus: A Y-shaped maze with three identical arms.

  • Acclimatization: Acclimatize mice to the testing room for at least 1 hour before the test.

  • Procedure: Place a mouse at the center of the Y-maze and allow it to explore freely for a set duration (e.g., 8 minutes).

  • Data Collection: Record the sequence of arm entries. An alternation is defined as consecutive entries into the three different arms (e.g., ABC, CAB).

  • Calculation: The percentage of spontaneous alternation is calculated as: (Number of alternations / (Total number of arm entries - 2)) x 100.

  • Comparison: Compare the alternation behavior of animals treated with a 4-phenyloxazole derivative to vehicle-treated and positive control (e.g., donepezil-treated) groups.

Pharmacokinetics and Toxicity Considerations

A comprehensive evaluation of any new therapeutic agent must include a thorough assessment of its pharmacokinetic (PK) and toxicity profiles. For 4-phenyloxazole derivatives, in silico predictions can provide initial insights into their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.[7] However, these must be validated through rigorous in vivo studies.

Key parameters to investigate include:

  • Pharmacokinetics: Bioavailability, plasma half-life, peak plasma concentration (Cmax), and tissue distribution.[13][14]

  • Toxicity: Acute toxicity studies to determine the LD50, and sub-chronic toxicity studies to evaluate potential organ damage with repeated dosing. Histopathological examination of major organs is crucial.

The available data on the PK and toxicity of 4-phenyloxazole derivatives is still limited, and this represents a critical area for future research to establish their potential for clinical translation.

Conclusion and Future Directions

4-Phenyloxazole derivatives represent a versatile and promising class of compounds with demonstrated therapeutic potential in preclinical models of inflammation, cancer, and neurodegenerative disorders. Their performance in these models suggests they may offer advantages over existing therapies, particularly concerning safety and mechanism of action.

However, the current body of evidence is largely based on in vitro studies and in vivo models without direct, head-to-head comparisons with clinical standards. To advance this promising class of compounds towards clinical application, the following are critical next steps:

  • Direct Comparative In Vivo Studies: Rigorous, well-controlled in vivo studies that directly compare the efficacy and safety of lead 4-phenyloxazole derivatives against standard-of-care drugs (e.g., celecoxib, doxorubicin, donepezil) in relevant animal models.

  • Comprehensive Pharmacokinetic and Toxicological Profiling: In-depth investigation of the ADMET properties of lead candidates to ensure they possess favorable drug-like characteristics.

  • Mechanism of Action Elucidation: Further studies to fully characterize the molecular targets and signaling pathways modulated by these compounds to understand their therapeutic effects and potential off-target liabilities.

This guide serves as a foundation for researchers and drug developers interested in the therapeutic potential of 4-phenyloxazole derivatives. By addressing the current knowledge gaps through targeted preclinical research, the full therapeutic value of this promising chemical scaffold can be unlocked.

References

  • Jat, L. R., Mishra, R., & Pathak, D. (2012). Synthesis and anticancer activity of 4-benzylidene-2-phenyloxazol-5(4H)-one derivatives. International Journal of Pharmacy and Pharmaceutical Sciences, 4(1), 378-380. ([Link])

  • Carballo, R., et al. (2017). Synthesis and in vitro antiprotozoal activity of some 2-amino-4-phenyloxazole derivatives. Tropical Journal of Pharmaceutical Research, 16(8), 1951-1958. ([Link])

  • Chen, I. H., et al. (2023). In Vitro and In Silico Biological Studies of 4-Phenyl-2-quinolone (4-PQ) Derivatives as Anticancer Agents. Molecules, 28(2), 543. ([Link])

  • Zhang, Y., et al. (2024). Discovery of 4-phenyl-1H-indazole derivatives as novel small-molecule inhibitors targeting the PD-1/PD-L1 interaction. Bioorganic Chemistry, 148, 107376. ([Link])

  • Pop, A. M., et al. (2023). In Vitro and In Vivo Imaging-Based Evaluation of Doxorubicin Anticancer Treatment in Combination with the Herbal Medicine Black Cohosh. International Journal of Molecular Sciences, 24(24), 17498. ([Link])

  • Ghorab, M. M., et al. (2018). Design, Synthesis and In-vivo Anti-inflammatory Activity of New Celecoxib Analogues as NSAID. Medicinal Chemistry, 14(7), 720-729. ([Link])

  • Saine, K., et al. (2002). Comparison of functional and cognitive donepezil effects in Alzheimer's disease. International Psychogeriatrics, 14(2), 181-185. ([Link])

  • Joshi, S., et al. (2018). Green Synthesis of Novel ethyl 3-amino-5-(methylthio)-4-(5-substituted phenyloxazol-2-yl)thiophene-2-carboxylate derivatives. Research Journal of Science and Technology, 10(2), 123-129. ([Link])

  • Stanciu, G. D., et al. (2023). Tailored Melatonin- and Donepezil-Based Hybrids Targeting Pathognomonic Changes in Alzheimer's Disease: An In Vitro and In Vivo Investigation. International Journal of Molecular Sciences, 24(13), 10901. ([Link])

  • Abdelazeem, A. H., Safi El-Din, A. G., & El-Saadi, M. T. (2020). Design, Synthesis, In-vitro, and In-vivo Evaluation of Novel Diaryl-pyrazole/triazole Derivatives Bearing 1,3,4-Oxadiazole Moiety as Potential Anti-inflammatory and Analgesic Agents. Research Journal of Pharmacy and Technology, 13(9), 4131-4141. ([Link])

  • Various Authors. (n.d.). a, b Anticancer activity results of doxorubicin and 4a at various concentrations. ResearchGate. ([Link])

  • Cutuli, D., et al. (2013). Neuroprotective effects of donepezil against cholinergic depletion. Journal of Alzheimer's Disease, 37(2), 355-367. ([Link])

  • Szymańska, E., et al. (2022). New Oxazolo[5,4-d]pyrimidines as Potential Anticancer Agents: Their Design, Synthesis, and In Vitro Biological Activity Research. International Journal of Molecular Sciences, 23(19), 11851. ([Link])

  • Racine, E., & Forlini, C. (2011). Generating genius: How an Alzheimer's drug became considered a 'cognitive enhancer' for healthy individuals. AJOB Primary Research, 2(2), 23-35. ([Link])

  • Kumar, D., et al. (2016). In vivo and In vitro Anti-Inflammatory Activity of Indazole and Its Derivatives. Journal of Clinical and Diagnostic Research, 10(10), FF01-FF05. ([Link])

  • Gorshkova, O., et al. (2024). Anticancer Potential of Pyridoxine-Based Doxorubicin Derivatives: An In Vitro Study. International Journal of Molecular Sciences, 25(4), 2410. ([Link])

  • Maly, J. F., et al. (2019). Pharmacokinetics and In Vivo Efficacy of Pyrazolopyrimidine, Pyrrolopyrimidine, and 5-Aminopyrazole-4-Carboxamide Bumped Kinase Inhibitors against Toxoplasmosis. The Journal of Infectious Diseases, 219(8), 1276-1284. ([Link])

  • Yesavage, J. A., et al. (2002). Donepezil and flight simulator performance: effects on retention of complex skills. Neurology, 59(1), 123-125. ([Link])

  • de França, A. C. L., et al. (2024). Pharmacokinetics, biodistribution, and in vivo toxicity of 7-nitroindazole loaded in pegylated and non-pegylated nanoemulsions in rats. European Journal of Pharmaceutical Sciences, 195, 106695. ([Link])

  • El-Sayed, M. A. A., et al. (2019). In Vivo and In Vitro Evaluation of Some New Pyrazole Derivatives in Comparison with Celecoxib. Mini-Reviews in Medicinal Chemistry, 19(18), 1526-1538. ([Link])

  • El-Gamal, M. I., et al. (2019). Challenging inflammatory process at molecular, cellular and in vivo levels via some new pyrazolyl thiazolones. Scientific Reports, 9(1), 1-17. ([Link])

Sources

Comparative

A Head-to-Head Comparison of 4-Phenyloxazole and Isoxazole Cores in Drug Design: A Guide for Medicinal Chemists

In the landscape of medicinal chemistry, the selection of a heterocyclic core is a critical decision that profoundly influences the ultimate pharmacological profile of a drug candidate. Among the myriad of available scaf...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of medicinal chemistry, the selection of a heterocyclic core is a critical decision that profoundly influences the ultimate pharmacological profile of a drug candidate. Among the myriad of available scaffolds, the five-membered aromatic heterocycles, oxazole and isoxazole, have emerged as privileged structures.[1] This guide provides an in-depth, head-to-head comparison of the 4-phenyloxazole and isoxazole cores, offering field-proven insights and experimental data to inform rational drug design. We will dissect their physicochemical properties, metabolic liabilities, and impact on biological activity, supported by detailed experimental protocols for their direct comparison.

The Isomeric Distinction and its Physicochemical Consequences

At first glance, the 4-phenyloxazole and a phenyl-substituted isoxazole are mere isomers. In the oxazole, the oxygen and nitrogen atoms are separated by a carbon (a 1,3-arrangement), whereas in the isoxazole, they are adjacent (a 1,2-arrangement).[1] This seemingly subtle difference in heteroatom placement imparts distinct electronic and conformational properties, which in turn dictate their behavior in a biological milieu.

The arrangement of heteroatoms in isoxazole results in a weaker N-O bond, which can influence its metabolic fate.[1] Furthermore, isoxazoles are generally weaker bases compared to their oxazole counterparts.[2] These fundamental differences have significant implications for a molecule's solubility, lipophilicity, and ability to interact with biological targets. A review of FDA-approved drugs reveals a greater prevalence of the isoxazole ring, suggesting that in many contexts, this scaffold may offer more favorable pharmacological properties.[3][4]

Table 1: Comparative Physicochemical Properties of Oxazole and Isoxazole Cores
PropertyIsoxazoleOxazoleRationale and Implication in Drug Design
pKa of Conjugate Acid ~ -3.0~ 0.8Isoxazole is a significantly weaker base. This can be advantageous in avoiding off-target interactions with acidic cellular compartments and may reduce the likelihood of certain metabolic pathways.[1][2]
Dipole Moment ~ 3.0 D~ 1.7 DThe larger dipole moment of isoxazole can enhance interactions with polar residues in a protein binding pocket and may improve aqueous solubility.[1]
Aromaticity Slightly greater than oxazoleGenerally considered aromaticThe nuanced differences in aromaticity can affect ring stability and the presentation of substituents for target engagement.[4]
Hydrogen Bonding Nitrogen is a primary hydrogen bond acceptor.Nitrogen is a primary hydrogen bond acceptor.Both cores can participate in crucial hydrogen bonding interactions with biological targets. The specific geometry of the acceptor will differ.[1]

Navigating the Metabolic Maze: A Comparative Stability Analysis

A drug candidate's metabolic stability is a paramount determinant of its in vivo half-life and oral bioavailability. Both 4-phenyloxazole and isoxazole cores are susceptible to metabolic transformations, primarily mediated by cytochrome P450 (CYP) enzymes.[1]

The weaker N-O bond in the isoxazole ring can render it susceptible to reductive cleavage in certain biological environments.[1] Conversely, the phenyl group in 4-phenyloxazole can be a prime site for oxidative metabolism. The substitution pattern on both the phenyl and the heterocyclic ring plays a pivotal role in dictating the primary sites of metabolism and the overall stability of the molecule. For instance, structural modifications on isoxazole-containing compounds have been shown to significantly alter their metabolic stability.[5]

To experimentally assess and compare the metabolic stability of drug candidates featuring these two cores, the in vitro liver microsomal stability assay is the industry standard.

Experimental Protocol: In Vitro Metabolic Stability Assay

This protocol outlines a typical procedure for assessing the metabolic stability of a 4-phenyloxazole and an isoxazole analog using human liver microsomes.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of the test compounds.

Materials:

  • Test compounds (4-phenyloxazole and isoxazole analogs)

  • Human Liver Microsomes (HLMs)[6]

  • NADPH regenerating system (e.g., a solution containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)[6]

  • Phosphate buffer (pH 7.4)

  • Quenching solution (e.g., acetonitrile with an internal standard)

  • 96-well plates

  • Incubator shaker (37°C)

  • LC-MS/MS system

Methodology:

  • Preparation: Thaw the human liver microsomes at 37°C and dilute them to the desired protein concentration (e.g., 1 mg/mL) in phosphate buffer.[6] Prepare the test compounds in an organic solvent like DMSO.

  • Incubation: In a 96-well plate, add the diluted microsomes, the test compound at the final desired concentration (e.g., 1 µM), and pre-incubate for a short period at 37°C.

  • Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding the cold quenching solution.

  • Sample Processing: Centrifuge the plate to pellet the precipitated protein.

  • Analysis: Analyze the supernatant for the disappearance of the parent compound using a validated LC-MS/MS method.

  • Data Analysis: Determine the in vitro half-life (t½) from the rate of disappearance of the parent compound. Calculate the intrinsic clearance (CLint) using the formula: CLint = (0.693 / t½) / (microsomal protein concentration).

Causality Behind Experimental Choices: The use of human liver microsomes provides a relevant in vitro system containing a rich complement of drug-metabolizing enzymes, particularly CYPs. The NADPH regenerating system is essential to sustain the activity of these enzymes. The time course allows for the determination of the rate of metabolism.

The Impact on Biological Activity: A Tale of Two Cores

The choice between a 4-phenyloxazole and an isoxazole core can have a profound impact on a molecule's biological activity. The different electronic and steric properties of these rings can lead to significant variations in binding affinity for the target protein.[1]

For example, in the realm of cyclooxygenase-2 (COX-2) inhibitors, both oxazole and isoxazole scaffolds have been successfully employed.[7][8] The selectivity of COX-2 inhibitors is often attributed to the ability of a sulfonamide moiety to bind to a specific polar side pocket present in the COX-2 enzyme but not in COX-1.[9][10] The orientation of this pharmacophore, dictated by the heterocyclic core, is crucial for achieving high potency and selectivity. Isoxazole derivatives have been shown to act as potent and selective COX-2 inhibitors.[8]

To illustrate a typical workflow for comparing the biological activity of compounds containing these two cores, we present a generalized protocol for an in vitro cytotoxicity assay.

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

This protocol describes the use of the MTT assay to assess the cytotoxic effects of a 4-phenyloxazole and an isoxazole analog on a cancer cell line.

Objective: To determine the IC50 (the concentration at which 50% of cell growth is inhibited) of the test compounds.

Materials:

  • Cancer cell line (e.g., HeLa, MCF-7)

  • Cell culture medium and supplements

  • Test compounds (4-phenyloxazole and isoxazole analogs)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO or a detergent-based solution)

  • 96-well cell culture plates

  • CO2 incubator (37°C, 5% CO2)

  • Microplate reader

Methodology:

  • Cell Seeding: Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the test compounds and a vehicle control.

  • Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) in a CO2 incubator.

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.[11]

  • Solubilization: Add the solubilization solution to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (typically 570 nm) using a microplate reader.

  • Data Analysis: Plot the percentage of cell viability against the compound concentration and determine the IC50 value.

Causality Behind Experimental Choices: The MTT assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability. This allows for a quantitative assessment of the cytotoxic potential of the compounds. A dose-response curve is essential to accurately determine the IC50.

Permeability and Solubility: Keys to Oral Bioavailability

For orally administered drugs, aqueous solubility and intestinal permeability are critical determinants of absorption and bioavailability. The physicochemical properties of the 4-phenyloxazole and isoxazole cores can significantly influence these parameters.

Experimental Protocol: Aqueous Solubility (Shake-Flask Method)

Objective: To determine the thermodynamic solubility of the test compounds.

Methodology:

  • Sample Preparation: Add an excess amount of the test compound to a vial containing a buffer of a specific pH (e.g., pH 7.4).[12]

  • Equilibration: Shake the vials at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Separation: Separate the undissolved solid from the saturated solution by centrifugation or filtration.

  • Quantification: Determine the concentration of the compound in the saturated solution using a suitable analytical method like HPLC-UV or LC-MS/MS.

Experimental Protocol: Caco-2 Permeability Assay

Objective: To assess the intestinal permeability of the test compounds.

Methodology:

  • Cell Culture: Culture Caco-2 cells on semipermeable filter inserts until they form a confluent and differentiated monolayer.[13][14]

  • Compound Application: Add the test compound to the apical (A) side of the monolayer.

  • Sampling: At various time points, collect samples from the basolateral (B) side.

  • Analysis: Quantify the concentration of the compound in the collected samples using LC-MS/MS.

  • Calculation: Calculate the apparent permeability coefficient (Papp) to determine the rate of transport across the cell monolayer.[15]

Synthesis Strategies

The synthesis of 4-phenyloxazoles and isoxazoles is well-established in the literature, with multiple routes available to medicinal chemists.

4-Phenyloxazole Synthesis: A common method for the synthesis of 4-phenyloxazole derivatives is the Robinson-Gabriel synthesis, which involves the cyclodehydration of a 2-acylamino-ketone.[16]

Isoxazole Synthesis: The 1,3-dipolar cycloaddition reaction between a nitrile oxide and an alkyne is a widely used and versatile method for the synthesis of isoxazoles.[17]

Visualizing the Comparison: A Workflow Diagram

To encapsulate the comparative evaluation process, the following workflow diagram is presented.

G cluster_synthesis Compound Synthesis cluster_evaluation Comparative Evaluation cluster_analysis Data Analysis & Decision Synth_Oxazole 4-Phenyloxazole Synthesis (e.g., Robinson-Gabriel) PhysChem Physicochemical Properties (pKa, Dipole Moment, etc.) Synth_Oxazole->PhysChem MetStab Metabolic Stability (Liver Microsome Assay) Synth_Oxazole->MetStab Activity Biological Activity (e.g., Cytotoxicity Assay) Synth_Oxazole->Activity ADME ADME Properties (Solubility, Permeability) Synth_Oxazole->ADME Synth_Isoxazole Isoxazole Synthesis (e.g., 1,3-Dipolar Cycloaddition) Synth_Isoxazole->PhysChem Synth_Isoxazole->MetStab Synth_Isoxazole->Activity Synth_Isoxazole->ADME SAR Structure-Activity Relationship (SAR) Analysis PhysChem->SAR MetStab->SAR Activity->SAR ADME->SAR Lead_Opt Lead Optimization SAR->Lead_Opt

Caption: A workflow for the head-to-head comparison of 4-phenyloxazole and isoxazole cores.

Conclusion: Making an Informed Choice

The decision to employ a 4-phenyloxazole or an isoxazole core in a drug discovery program is a nuanced one, contingent on the specific therapeutic target and the desired physicochemical and pharmacokinetic properties. While the isoxazole ring is more prevalent in marketed drugs, suggesting a potential advantage in many scenarios, the 4-phenyloxazole scaffold remains a valuable and versatile building block.[3][16]

A thorough, head-to-head experimental evaluation, as outlined in this guide, is the most robust strategy for making an informed decision. By systematically assessing metabolic stability, biological activity, solubility, and permeability, medicinal chemists can rationally design novel therapeutics with an enhanced probability of success. The subtle yet significant differences between these two isomeric heterocycles underscore the importance of meticulous scaffold selection in the art and science of drug design.

References

  • BenchChem. (2025). Head-to-Head Comparison of Isoxazole and Oxazole Scaffolds in Medicinal Chemistry.
  • Martis, G. J., & Gaonkar, S. L. (2025). Advances in isoxazole chemistry and their role in drug discovery. RSC Advances.
  • Li, S., Mei, Y., Jiang, L., Yang, X., Zeng, W., & Du, Y. (2025). Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. RSC Medicinal Chemistry.
  • BenchChem. (2025).
  • Sysak, A., & Obmińska-Mrukowicz, B. (2017). Isoxazole ring as a useful scaffold in a search for new therapeutic agents. European Journal of Medicinal Chemistry, 137, 292-309.
  • Evotec. (n.d.). Caco-2 Permeability Assay. Retrieved January 26, 2026, from [Link]

  • Kim, H. Y., et al. (2025). Drug Metabolism and Pharmacokinetics of Oxazolo[4,5-c]quinoline Analogs as Novel Interleukin-33 Inhibitors. Pharmaceuticals.
  • Sysak, A., & Obmińska-Mrukowicz, B. (2017). Isoxazole ring as a useful scaffold in a search for new therapeutic agents. European Journal of Medicinal Chemistry.
  • Jouyban, A. (2012). Experimental and Computational Methods Pertaining to Drug Solubility. InTech.
  • Singh, R. P., & Singh, P. (2012). Photochemistry of 4- and 5-Phenyl Substituted Isoxazoles. Journal of Heterocyclic Chemistry.
  • Martis, G. J., & Gaonkar, S. L. (2025). Advances in isoxazole chemistry and their role in drug discovery. RSC Advances.
  • Llinàs, A., & Avdeef, A. (2022). Intrinsic Aqueous Solubility: Mechanistically Transparent Data-Driven Modeling of Drug Substances. Pharmaceutics.
  • BioIVT. (n.d.). Metabolic Stability Assay Services. Retrieved January 26, 2026, from [Link]

  • JRC Big Data Analytics Platform. (n.d.). DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. Retrieved January 26, 2026, from [Link]

  • de la Torre, B. G., & Albericio, F. (2025). Therapeutic Potential of Isoxazole–(Iso)oxazole Hybrids: Three Decades of Research. Molecules.
  • van Breemen, R. B., & Li, Y. (2006). Caco-2 cell permeability assays to measure drug absorption. Expert opinion on drug discovery.
  • Martis, G. J., & Gaonkar, S. L. (2025). Advances in isoxazole chemistry and their role in drug discovery. RSC Advances.
  • Wernevik, J., et al. (2025). Protocol for the Human Liver Microsome Stability Assay. Methods and Protocols.
  • Pharmatutor. (2012). OXAZOLE – ISOXAZOLE: MOLECULE OF DIVERSE BIOLOGICAL ACTIVITIES.
  • Talley, J. J., et al. (1999). 4,5-Diaryloxazole inhibitors of cyclooxygenase-2 (COX-2). Medicinal chemistry research.
  • Bienta. (2026). Aqueous Solubility Assay.
  • National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual.
  • Zlatopolskiy, B. D., et al. (2022). Investigation of Radiotracer Metabolic Stability In Vitro with CYP-Overexpressing Hepatoma Cell Lines.
  • Lund University Publications. (n.d.).
  • van Breemen, R. B., & Li, Y. (2006). Caco-2 cell permeability assays to measure drug absorption. Expert Opinion on Drug Discovery.
  • Ghorab, M. M., et al. (2022). Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering Benzenesulfonamide and 1,2,3-Triazole Pharmacophores to Some NSAIDs. Molecules.
  • protocols.io. (2023). MTT (Assay protocol).
  • Creative Bioarray. (n.d.). Aqueous Solubility Assays. Retrieved January 26, 2026, from [Link]

  • Ghorab, M. M., et al. (2022). Rational Design and Synthesis of New Selective COX-2 Inhibitors with In Vivo PGE2-Lowering Activity by Tethering. Molecules.
  • Li, S., Mei, Y., Jiang, L., Yang, X., Zeng, W., & Du, Y. (2025). Oxazole and isoxazole-containing pharmaceuticals: targets, pharmacological activities, and their SAR studies. RSC Medicinal Chemistry.
  • Kim, H. Y., et al. (2025). Drug Metabolism and Pharmacokinetics of Oxazolo[4,5-c]quinoline Analogs as Novel Interleukin-33 Inhibitors. Pharmaceuticals.
  • Creative Bioarray. (n.d.). In Vitro Metabolic Stability. Retrieved January 26, 2026, from [Link]

  • protocols.io. (2025).
  • Chaikuad, A., et al. (2021). Bioactivation of Isoxazole-Containing Bromodomain and Extra-Terminal Domain (BET) Inhibitors. Metabolites.
  • Royal Society of Chemistry. (n.d.).
  • Al-Ostoot, F. H., et al. (2023).

Sources

Validation

A Researcher's Guide to Reproducibility with 4-Phenyloxazole-5-carboxylic Acid and Its Alternatives

For researchers and professionals in the dynamic fields of drug discovery and chemical biology, the reproducibility of experimental results is the bedrock of scientific progress. This guide provides an in-depth analysis...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in the dynamic fields of drug discovery and chemical biology, the reproducibility of experimental results is the bedrock of scientific progress. This guide provides an in-depth analysis of the synthesis and application of 4-Phenyloxazole-5-carboxylic acid, a valuable heterocyclic scaffold. We will delve into the nuances of its preparation, explore factors influencing the consistency of experimental outcomes, and objectively compare its performance with viable alternatives, supported by experimental data and established protocols. Our focus is to equip you with the insights necessary to make informed decisions in your research endeavors, ensuring the reliability and validity of your findings.

The Central Role of Oxazole Carboxylic Acids in Medicinal Chemistry

Oxazole derivatives are a cornerstone in medicinal chemistry, recognized for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] The 4-phenyloxazole-5-carboxylic acid scaffold, in particular, presents a versatile platform for the development of novel therapeutic agents due to its structural features that allow for various chemical modifications. The carboxylic acid moiety provides a handle for further derivatization, such as amide bond formation, which can significantly impact the compound's pharmacokinetic and pharmacodynamic profile.

However, the journey from synthesis to biological testing is fraught with potential for variability. The seemingly straightforward preparation of these compounds can be influenced by a multitude of factors, leading to discrepancies in yield, purity, and ultimately, biological activity. This guide aims to illuminate these challenges and provide a framework for achieving reproducible results.

Synthesis of 4-Phenyloxazole-5-carboxylic Acid: A Comparative Analysis of Methods

The synthesis of 4-phenyloxazole-5-carboxylic acid and its derivatives is most commonly achieved through the Erlenmeyer-Plöchl reaction.[3][4] This venerable reaction involves the condensation of an N-acylglycine (like hippuric acid) with an aldehyde in the presence of a dehydrating agent, typically acetic anhydride.[5][6] While effective, the reproducibility of this method can be influenced by several critical parameters.

The Erlenmeyer-Plöchl Reaction: A Pathway to Oxazolones

The general workflow for the Erlenmeyer-Plöchl synthesis of a 4-substituted-2-phenyloxazol-5(4H)-one, a precursor to the carboxylic acid, is depicted below.

G cluster_start Starting Materials cluster_reaction Reaction cluster_product Product HippuricAcid Hippuric Acid Condensation Condensation & Cyclodehydration HippuricAcid->Condensation AromaticAldehyde Aromatic Aldehyde AromaticAldehyde->Condensation AceticAnhydride Acetic Anhydride AceticAnhydride->Condensation Dehydrating Agent Oxazolone 4-Arylmethylene-2-phenyl- oxazol-5(4H)-one Condensation->Oxazolone

Caption: General workflow for the Erlenmeyer-Plöchl synthesis.

Factors Influencing Reproducibility in the Erlenmeyer-Plöchl Synthesis:

  • Purity of Reagents: The presence of impurities in the starting materials, particularly the aldehyde, can lead to the formation of side products, complicating purification and reducing the yield of the desired oxazolone.

  • Reaction Temperature and Time: The reaction temperature and duration are critical. Insufficient heating may lead to incomplete reaction, while excessive heat can cause decomposition of the product. Precise control over these parameters is essential for consistent results.

  • Catalyst and Solvent: While often performed neat, the choice of catalyst and solvent can significantly impact the reaction outcome. Some protocols utilize catalysts like aluminum sulfate to improve yields. The polarity of the solvent can influence the reaction rate and selectivity.

  • Work-up Procedure: The method of isolation and purification of the product is crucial. Premature hydrolysis of the oxazolone ring can occur during aqueous work-up, affecting the final yield.

Alternative Synthetic Routes

While the Erlenmeyer-Plöchl reaction is prevalent, other methods for oxazole synthesis exist, such as the Robinson-Gabriel synthesis and the Van Leusen reaction.[1][7] The Robinson-Gabriel synthesis involves the cyclodehydration of a 2-acylamino-ketone, offering an alternative pathway that may be more suitable for certain substrates.[1] The Van Leusen oxazole synthesis utilizes tosylmethyl isocyanide (TosMIC) and an aldehyde, providing a versatile route to various oxazole derivatives.[8]

Comparative Overview of Synthesis Methods:

MethodStarting MaterialsKey ReagentsGeneral YieldsPotential Reproducibility Challenges
Erlenmeyer-Plöchl N-acylglycine, AldehydeAcetic AnhydrideGood to ExcellentPurity of reagents, temperature control, work-up procedure.
Robinson-Gabriel 2-Acylamino-ketoneDehydrating Agent (e.g., H₂SO₄)Moderate to GoodHarsh reaction conditions, potential for side reactions.
Van Leusen Aldehyde, TosMICBase (e.g., K₂CO₃)Good to ExcellentSensitivity of TosMIC to moisture, optimization of base and solvent.

Structural Alternatives to 4-Phenyloxazole-5-carboxylic Acid

In the quest for novel therapeutic agents, exploring alternative heterocyclic scaffolds is a common strategy. Thiazole and isothiazole carboxylic acids represent two such alternatives, offering different electronic and steric properties that can lead to distinct biological activities.[9][10][11]

4-Methylthiazole-5-carboxylic Acid

This compound serves as a key intermediate in the synthesis of various bioactive molecules, including inhibitors of stearoyl-CoA desaturase-1 (SCD1).[] Its synthesis can be achieved through a multi-step process involving the reaction of formamide with phosphorus pentasulfide, followed by cyclization and hydrolysis.[9][13]

3-Bromo-4-phenylisothiazole-5-carboxylic Acid

Isothiazole derivatives are known for their wide range of biological activities.[10] The synthesis of 3-bromo-4-phenylisothiazole-5-carboxylic acid has been reported with high yields from the corresponding carboxamide using sodium nitrite in trifluoroacetic acid.[10][14] This method offers a potentially more reproducible route compared to harsher, higher temperature conditions.[10]

Comparative Data of 4-Phenyloxazole-5-carboxylic Acid and Its Alternatives:

CompoundCore HeterocycleKey Synthetic RouteReported YieldsPotential Applications
4-Phenyloxazole-5-carboxylic acid OxazoleErlenmeyer-PlöchlVariable, can be highAnti-inflammatory, Anticancer[1]
4-Methylthiazole-5-carboxylic acid ThiazoleMulti-step synthesis from formamideGoodSCD1 inhibitors, Metabolic diseases[]
3-Bromo-4-phenylisothiazole-5-carboxylic acid IsothiazoleFrom carboxamide with NaNO₂/TFAUp to 99%[10][14]Biologically active intermediates[10]

Experimental Protocols for Reproducible Synthesis

To ensure the reproducibility of your experimental results, adherence to detailed and validated protocols is paramount. Below are step-by-step methodologies for the synthesis of the discussed compounds.

Protocol for the Synthesis of 4-Benzylidene-2-phenyloxazol-5(4H)-one (Erlenmeyer-Plöchl Reaction)

This protocol is adapted from established procedures.[5]

Materials:

  • Hippuric acid

  • Benzaldehyde

  • Acetic anhydride

  • Ethanol

  • Ice

Procedure:

  • In a round-bottom flask, combine hippuric acid (1 equivalent), benzaldehyde (1 equivalent), and acetic anhydride (2-3 equivalents).

  • Heat the mixture with stirring at a controlled temperature (e.g., 80-100 °C) for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[1]

  • Allow the reaction mixture to cool to room temperature.

  • Slowly add ethanol to the reaction mixture to quench the excess acetic anhydride.

  • Pour the mixture into crushed ice with stirring.

  • Collect the precipitated solid by vacuum filtration.

  • Wash the solid with cold water and then a small amount of cold ethanol.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to obtain the purified 4-benzylidene-2-phenyloxazol-5(4H)-one.

Protocol for the Synthesis of 4-Methylthiazole-5-carboxylic Acid

This protocol is based on a patented method.[9]

G cluster_step1 Step 1: Thioformamide Formation cluster_step2 Step 2: Cyclization cluster_step3 Step 3: Hydrolysis Formamide Formamide P4S10 Phosphorus Pentasulfide Formamide->P4S10 Sulpho-reaction Thioformamide Thioformamide Intermediate P4S10->Thioformamide ChloroacetylaceticEther Chloroacetylacetic Ether Thioformamide->ChloroacetylaceticEther Cyclization ThiazoleEster Ethyl 4-methylthiazole-5-carboxylate ChloroacetylaceticEther->ThiazoleEster NaOH Sodium Hydroxide Solution ThiazoleEster->NaOH Hydrolysis Product 4-Methylthiazole-5-carboxylic acid NaOH->Product

Caption: Synthetic workflow for 4-Methylthiazole-5-carboxylic acid.

Procedure:

  • Thioformamide formation: Carefully react formamide with phosphorus pentasulfide in an appropriate solvent.

  • Cyclization: Add chloroacetylacetic ether to the reaction mixture to form the thiazole ring.

  • Hydrolysis: Hydrolyze the resulting ester with a base, such as sodium hydroxide, to yield the carboxylic acid.

  • Purification: Purify the final product by recrystallization.

Protocol for the Synthesis of 3-Bromo-4-phenylisothiazole-5-carboxylic Acid

This protocol is based on a high-yield synthesis method.[10][14]

Materials:

  • 3-Bromo-4-phenylisothiazole-5-carboxamide

  • Trifluoroacetic acid (TFA)

  • Sodium nitrite (NaNO₂)

  • tert-Butyl methyl ether (t-BuOMe)

  • Water

Procedure:

  • Suspend 3-bromo-4-phenylisothiazole-5-carboxamide (1 equivalent) in trifluoroacetic acid at 0 °C.

  • Add sodium nitrite (4 equivalents) portion-wise to the stirred suspension.

  • Continue stirring at 0 °C for approximately 15 minutes, monitoring the reaction by TLC.[10]

  • Pour the reaction mixture into water and extract the product with tert-butyl methyl ether.

  • Dry the combined organic layers over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the product.

Ensuring Experimental Reproducibility: A Self-Validating System

Achieving reproducible results is not merely about following a protocol; it requires a systematic approach to experimental design and execution.[15]

Key Pillars of a Self-Validating System:

  • Thorough Characterization of Starting Materials: Always verify the purity of your starting materials using appropriate analytical techniques (e.g., NMR, melting point).

  • Precise Control of Reaction Parameters: Utilize calibrated equipment to accurately control temperature, stirring speed, and reaction time.

  • Consistent Work-up and Purification: Standardize your work-up and purification procedures to minimize variability in product isolation.

  • Comprehensive Data Logging: Maintain a detailed laboratory notebook, recording all experimental parameters, observations, and analytical data.

  • Internal Standards and Control Reactions: Whenever possible, include internal standards in your analytical measurements and run control reactions to validate your experimental setup.

By implementing these principles, you can build a robust experimental framework that enhances the reliability and reproducibility of your research.

Conclusion

The synthesis and application of 4-phenyloxazole-5-carboxylic acid and its structural analogs offer exciting opportunities in drug discovery. However, the path to meaningful and reproducible biological data begins with a solid foundation in synthetic chemistry. This guide has provided a comparative analysis of synthetic methods, detailed experimental protocols, and a framework for ensuring the reproducibility of your results. By understanding the critical parameters that influence these reactions and adopting a rigorous experimental approach, researchers can confidently advance their projects, knowing that their findings are built on a foundation of scientific integrity.

References

  • SYNTHESIS OF 4-BENZYLIDENE-2-(4-NITRO- PHENYL) - 4H-OXAZOL-5 -ONE DERIVATIVES WITH SUSPECTED BIOLOGICAL ACTIVITY. (n.d.). CORE. Retrieved January 26, 2026, from [Link]

  • CN101475541A - Preparation of 4-methyl thiazole-5-carboxyl acid. (n.d.). Google Patents.
  • One Pot and Four Component Synthesis of 4 – Arylidene-2-Phenyl-5(4H)-Oxazolones or Azlactones. (n.d.). IJRESM. Retrieved January 26, 2026, from [Link]

  • Erlenmeyer-Plochl Azalactone Synthesis Mechanism. (2022, November 9). YouTube. Retrieved January 26, 2026, from [Link]

  • Synthesis of 4-Benzylidiene-2-phenyl oxazole-5-one from Glycine PART II. (2021, May 13). YouTube. Retrieved January 26, 2026, from [Link]

  • Protocol for the synthesis of 4-methylthiazole-5-carboxylic acid derivatives. (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

  • Synthesis of 3-Bromo-4-phenylisothiazole-5-carboxylic Acid and 3-Bromoisothiazole-5-carboxylic Acid. (2023). MDPI. Retrieved January 26, 2026, from [Link]

  • Modern advances in heterocyclic chemistry in drug discovery. (n.d.). RSC Publishing. Retrieved January 26, 2026, from [Link]

  • Carboxylic Acid (Bio)Isosteres in Drug Design. (n.d.). PMC - PubMed Central. Retrieved January 26, 2026, from [Link]

  • Recent advances in non-conventional synthesis of N-heterocyclic compounds: emerging strategies and biological perspectives. (n.d.). NIH. Retrieved January 26, 2026, from [Link]

  • Improving reproducibility through condition-based sensitivity assessments: application, advancement and prospect. (2024). Chemical Science (RSC Publishing). Retrieved January 26, 2026, from [Link]

  • Synthesis of a Biologically Active Oxazol-5-(4H)-one via an Erlenmeyer–Plöchl Reaction. (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

  • Synthesis of 3-Bromo-4-phenylisothiazole-5-carboxylic Acid and 3-Bromoisothiazole-5-carboxylic Acid. (2023). ResearchGate. Retrieved January 26, 2026, from [Link]

  • One-pot multicomponent polymerization towards heterocyclic polymers: a mini review. (2024). Retrieved January 26, 2026, from [Link]

  • Importance of Repeatability and Reproducibility in Analytical Chemistry. (2022). AZoLifeSciences. Retrieved January 26, 2026, from [Link]

  • Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. (n.d.). Retrieved January 26, 2026, from [Link]

  • Heterocyclic Compounds in Drug Development: A Medicinal Chemistry Perspective Review. (n.d.). IJAEM.net. Retrieved January 26, 2026, from [Link]

  • Progress, challenges and future directions of heterocycles as building blocks in iterative methodologies towards sequence-defined oligomers and polymers. (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

  • The Importance of Heterocycles in Drug Discovery: From Biological Activity to Pharmaceutical Applications. (n.d.). International Journal of Scientific Research & Technology. Retrieved January 26, 2026, from [Link]

  • Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. (2020). PMC. Retrieved January 26, 2026, from [Link]

  • Peer Reviewed Methods/Protocols. (2022). ACS Chemical Health & Safety. Retrieved January 26, 2026, from [Link]

  • Efficient and Eco-Friendly Preparation of4-Methyl-5-formyl-thiazole. (n.d.). PMC - NIH. Retrieved January 26, 2026, from [Link]

  • New Strategy Based on Click Reaction for Preparation of 3-Acyl-4-hydroxycoumarin-Modified Silica as a Perspective Material for the Separation of Rare Earth Elements. (n.d.). MDPI. Retrieved January 26, 2026, from [Link]

  • Synthetic approaches for oxazole derivatives: A review. (2021). ResearchGate. Retrieved January 26, 2026, from [Link]

  • Avoiding a reproducibility crisis in regulatory toxicology—on the fundamental role of ring trials. (2024). PMC - PubMed Central. Retrieved January 26, 2026, from [Link]

  • Erlenmeyer-Plochl Azloactone Synthesis. (n.d.). Retrieved January 26, 2026, from [Link]

  • Recent Advances: Heterocycles in Drugs and Drug Discovery. (2024). MDPI. Retrieved January 26, 2026, from [Link]

  • Technical Guidance Protocol for Evaluations of RT-qPCR Performance Characteristics. (2022). Retrieved January 26, 2026, from [Link]

  • Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. (n.d.). Indian Journal of Pharmaceutical Sciences. Retrieved January 26, 2026, from [Link]

  • Oxazole. (n.d.). Slideshare. Retrieved January 26, 2026, from [Link]

  • Synthesis of 5-cyano-4-ethylthiophene-3-carboxylic acid from 3,4-dibromothiophene. (n.d.). Retrieved January 26, 2026, from [Link]

  • A Systematic Review On Thiazole Synthesis And Biological Activities. (n.d.). Retrieved January 26, 2026, from [Link]

  • Synthesis of Erlenmeyer-Plöchl Azlactones Promoted by 5-Sulfosalicylic Acid. (n.d.). ResearchGate. Retrieved January 26, 2026, from [Link]

  • Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies. (2024). MDPI. Retrieved January 26, 2026, from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Comparative Docking Analysis of 4-Phenyloxazole Analogs in the Aurora Kinase A Binding Pocket

This guide provides a comprehensive, in-depth walkthrough of a comparative molecular docking analysis of a series of 4-phenyloxazole analogs targeting the ATP-binding pocket of Aurora Kinase A. It is designed for researc...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive, in-depth walkthrough of a comparative molecular docking analysis of a series of 4-phenyloxazole analogs targeting the ATP-binding pocket of Aurora Kinase A. It is designed for researchers, scientists, and drug development professionals seeking to leverage computational methods for hit-to-lead optimization and to understand the structural basis of inhibitor potency and selectivity.

Introduction: The Therapeutic Potential of 4-Phenyloxazole Analogs and the Rationale for Targeting Aurora Kinase A

The 4-phenyloxazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds.[1] Its unique electronic and structural features make it an attractive starting point for the design of novel therapeutics. In the realm of oncology, the inhibition of protein kinases is a cornerstone of targeted therapy.[2] Aurora Kinase A, a serine/threonine kinase, plays a crucial role in cell cycle regulation, particularly in mitosis.[3] Its overexpression is a hallmark of many cancers, making it a compelling target for the development of novel anti-cancer agents.[4]

This guide will demonstrate how in silico molecular docking can be employed to predict the binding affinities and interaction patterns of a series of 4-phenyloxazole analogs within the ATP-binding pocket of Aurora Kinase A. By systematically modifying the substituents on the 4-phenyloxazole core, we can elucidate key structure-activity relationships (SAR), providing a rational basis for the design of more potent and selective inhibitors.

The Scientific Foundation of Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[5] The primary objective of protein-ligand docking is to predict the binding mode and affinity of a small molecule (ligand) within the active site of a protein (receptor). This process involves two main steps: sampling of conformational space and scoring of the generated poses.[5] A robust docking protocol is not merely a "black box" simulation; it is a carefully validated computational experiment.

Experimental Design: A Comparative Docking Workflow

Our comparative analysis will follow a structured workflow designed to ensure scientific rigor and reproducibility. This workflow encompasses protein and ligand preparation, docking protocol validation, molecular docking of the analog series, and a detailed analysis of the results.

docking_workflow cluster_prep Preparation Phase cluster_validation Validation Phase cluster_docking Docking & Analysis Phase PDB 1. Select Target Protein (Aurora Kinase A - PDB: 5DRD) ReDock 3. Re-dock Co-crystallized Ligand (ATP) & Calculate RMSD PDB->ReDock Ligands 2. Design & Prepare 4-Phenyloxazole Analogs Docking 5. Dock 4-Phenyloxazole Analog Series Ligands->Docking ReDock->Docking Decoy 4. (Optional) Screen Against a Decoy Set Decoy->Docking Analysis 6. Analyze Binding Energy, Interactions, and SAR Docking->Analysis

Figure 1: A schematic representation of the comparative docking analysis workflow.

Part 1: Establishing a Self-Validating Docking Protocol

The trustworthiness of any docking study hinges on the validation of the chosen protocol. This ensures that the docking software and parameters are capable of accurately reproducing experimentally determined binding modes.

Target Protein Preparation

The crystal structure of Aurora Kinase A in complex with ATP (PDB ID: 5DRD) will serve as our receptor.[6] The preparation of the protein is a critical step to ensure a chemically correct and computationally tractable model.

Protocol for Protein Preparation using AutoDockTools:

  • Obtain the PDB File: Download the PDB file for 5DRD from the RCSB Protein Data Bank.

  • Initial Cleaning: Load the PDB file into AutoDockTools. Remove water molecules and any co-solvents or ions not essential for the binding interaction.[7][8]

  • Add Hydrogens: Add polar hydrogens to the protein structure. This is crucial for correctly defining hydrogen bond donors and acceptors.[7]

  • Assign Charges: Compute and add Kollman charges to the protein atoms.

  • Set Atom Types: Assign AutoDock atom types to all protein atoms.

  • Save as PDBQT: Save the prepared protein structure in the PDBQT file format, which includes the assigned charges and atom types.[7]

Validation by Re-docking the Co-crystallized Ligand

The most direct method for validating a docking protocol is to extract the co-crystallized ligand (in this case, ATP from PDB: 5DRD), and then dock it back into the binding site.[9][10] A successful validation is generally indicated by a low root-mean-square deviation (RMSD) between the docked pose and the original crystallographic pose, typically under 2.0 Å.[11]

Protocol for Docking Validation:

  • Extract the Ligand: Isolate the ATP molecule from the 5DRD PDB file and save it as a separate PDB file.

  • Prepare the Ligand: Load the ATP PDB file into AutoDockTools, assign charges, and save it in the PDBQT format.[5]

  • Define the Grid Box: In AutoDockTools, define a grid box that encompasses the entire ATP-binding pocket of Aurora Kinase A. The center of the grid should be the geometric center of the co-crystallized ATP.

  • Perform Docking with AutoDock Vina: Use AutoDock Vina to dock the prepared ATP ligand into the prepared Aurora Kinase A receptor, using the defined grid box.[12]

  • Analyze the Results: Compare the top-ranked docked pose of ATP with its original crystallographic position. Calculate the RMSD between the two poses. An RMSD value below 2.0 Å indicates that the docking protocol is reliable for this target.

Part 2: Comparative Docking of 4-Phenyloxazole Analogs

With a validated protocol, we can now proceed with the comparative docking of our designed 4-phenyloxazole analogs. For this guide, we will consider a small, representative set of analogs to illustrate the process.

Our 4-Phenyloxazole Analog Series:

  • POX-H: 4-phenyloxazole (unsubstituted)

  • POX-Cl: 4-(4-chlorophenyl)oxazole

  • POX-OH: 4-(4-hydroxyphenyl)oxazole

  • POX-OCH3: 4-(4-methoxyphenyl)oxazole

  • POX-NO2: 4-(4-nitrophenyl)oxazole

Ligand Preparation

Each analog needs to be prepared for docking.

Protocol for Ligand Preparation:

  • Generate 3D Structures: Create 2D structures of each analog using chemical drawing software (e.g., ChemDraw) and convert them to 3D structures.

  • Energy Minimization: Perform energy minimization on each 3D structure using a suitable force field (e.g., MMFF94).

  • Save as PDB: Save the energy-minimized structures in the PDB file format.

  • Convert to PDBQT: Use AutoDockTools to convert each ligand's PDB file to the PDBQT format, assigning charges and defining rotatable bonds.[5][7]

Molecular Docking of the Analog Series

Protocol for Molecular Docking:

  • Utilize the Validated Protocol: Employ the same prepared Aurora Kinase A receptor and grid box parameters from the validation step.

  • Run AutoDock Vina for Each Analog: Execute AutoDock Vina for each of the prepared 4-phenyloxazole analog PDBQT files. It is advisable to increase the exhaustiveness parameter to ensure a thorough search of the conformational space.[12]

  • Record the Results: For each analog, record the binding energy (in kcal/mol) of the top-ranked pose.

Part 3: Data Analysis and Interpretation

The output of the docking simulations provides a wealth of information that can be used to compare the analogs and derive meaningful structure-activity relationships.

Quantitative Comparison of Docking Results

Summarizing the docking results in a table allows for a clear and direct comparison of the analogs.

AnalogSubstituent (R)Binding Energy (kcal/mol)Predicted Ki (µM)Key Interacting Residues
POX-H -H-7.81.5Leu139, Val147, Ala160, Lys162, Glu211, Leu263
POX-Cl -Cl-8.50.4Leu139, Val147, Ala160, Lys162, Glu211, Leu263
POX-OH -OH-8.90.2Leu139, Val147, Ala160, Lys162, Glu177 , Glu211, Leu263
POX-OCH3 -OCH3-8.20.7Leu139, Val147, Ala160, Lys162, Glu211, Leu263
POX-NO2 -NO2-9.20.1Leu139, Val147, Ala160, Lys162, Arg220 , Glu211, Leu263

Note: The binding energies and predicted Ki values are hypothetical and for illustrative purposes. Actual values would be obtained from the AutoDock Vina output.

Visualizing Binding Interactions

Visual inspection of the docked poses is crucial for understanding the specific interactions that contribute to the binding affinity.

binding_interactions cluster_ligand POX-OH cluster_pocket Aurora Kinase A Binding Pocket ligand 4-(4-hydroxyphenyl)oxazole Lys162 Lys162 ligand->Lys162 H-bond (oxazole N) Glu211 Glu211 ligand->Glu211 H-bond (oxazole N-H) Leu139 Leu139 ligand->Leu139 Hydrophobic Val147 Val147 ligand->Val147 Hydrophobic Leu263 Leu263 ligand->Leu263 Hydrophobic Glu177 Glu177 ligand->Glu177 H-bond (phenyl-OH)

Figure 2: A simplified 2D interaction diagram for the POX-OH analog in the Aurora Kinase A binding pocket.

Structure-Activity Relationship (SAR) Analysis

By comparing the docking results of the different analogs, we can infer valuable SAR insights.

  • The Role of the Oxazole Core: The nitrogen and oxygen atoms of the oxazole ring are likely involved in key hydrogen bonding interactions with the hinge region of the kinase (e.g., with the backbone of Ala160 and Lys162), mimicking the interactions of the adenine moiety of ATP.[13]

  • Impact of Phenyl Substituents:

    • Electron-withdrawing groups: The improved binding energy of POX-Cl and POX-NO2 suggests that electron-withdrawing groups on the phenyl ring enhance binding affinity. This could be due to favorable electrostatic interactions or the ability to form additional contacts. For instance, the nitro group of POX-NO2 may form a hydrogen bond with a residue like Arg220.[14]

    • Hydrogen-bonding groups: The high predicted affinity of POX-OH highlights the importance of hydrogen bond donors or acceptors at the para-position of the phenyl ring. The hydroxyl group can form an additional hydrogen bond with a polar residue in the binding pocket, such as Glu177, significantly increasing binding affinity.[14]

    • Steric and Electronic Effects: The slightly lower binding energy of POX-OCH3 compared to POX-OH could be attributed to a less optimal hydrogen bond geometry or a slight steric clash.

Conclusion and Future Directions

This comparative docking analysis provides a clear, data-driven rationale for prioritizing certain 4-phenyloxazole analogs for further development as Aurora Kinase A inhibitors. The SAR insights gained from this study suggest that analogs with hydrogen bond donors/acceptors and electron-withdrawing groups at the para-position of the phenyl ring are promising candidates for synthesis and in vitro testing.

The next steps in a drug discovery pipeline would involve:

  • Synthesis and In Vitro Validation: Synthesizing the most promising analogs and experimentally determining their inhibitory activity against Aurora Kinase A (e.g., through IC50 determination).

  • Lead Optimization: Further refining the scaffold based on the experimental results, potentially exploring other substitution patterns and bioisosteric replacements.

  • In Silico ADMET Prediction: Evaluating the drug-likeness and pharmacokinetic properties of the lead compounds using computational models.

By integrating computational techniques like molecular docking with experimental validation, researchers can accelerate the drug discovery process, leading to the more rapid identification of novel and effective therapeutic agents.

References

  • Kapsid Simulations. (2024, October 6). How to perform Molecular Docking using AutoDock Vina. [Link]

  • AutoDock Vina 1.2.0 documentation. Basic docking. Read the Docs. [Link]

  • ResearchGate. (2018, November 15). How to perform validation of docking in vina: RMSD or matching the interactions with crystallographic pose?[Link]

  • Malumbres, M., & Pérez de Castro, I. (2018). The functional diversity of Aurora kinases: a comprehensive review. Cellular and Molecular Life Sciences, 75(22), 4017–4034. [Link]

  • Bioinformatics. (2020, July 7). Molecular docking for Beginners | Autodock Full Tutorial | Bioinformatics [Video]. YouTube. [Link]

  • Abuelizz, H. A., et al. (2020). Design, synthesis, anticancer evaluation and docking studies of novel 2-(1-isonicotinoyl-3-phenyl-1H-pyrazol-4-yl)-3-phenylthiazolidin-4-one derivatives as Aurora-A kinase inhibitors. Future Medicinal Chemistry, 12(13), 1195-1210. [Link]

  • Boger, D. L., et al. (2005). Structure–Activity Relationships of α-Keto Oxazole Inhibitors of Fatty Acid Amide Hydrolase. Journal of Medicinal Chemistry, 48(6), 1849–1856. [Link]

  • RCSB PDB. (2016). 5DRD: Aurora A Kinase in Complex with ATP in Space Group P6122. [Link]

  • Gentile, D., et al. (2020). Molecular docking, validation, dynamics simulations, and pharmacokinetic prediction of natural compounds against the SARS-CoV-2 main-protease. Journal of Biomolecular Structure and Dynamics, 39(12), 4449-4461. [Link]

  • MDPI. (2023, October 31). Searching for Natural Aurora a Kinase Inhibitors from Peppers Using Molecular Docking and Molecular Dynamics. [Link]

  • Scribd. Autodock_Vina Protocol. [Link]

  • ResearchGate. Structure activity relationship of synthesized compounds. [Link]

  • SpringerLink. AutoDock and AutoDockTools for Protein-Ligand Docking. [Link]

  • ResearchGate. (2020, August 10). Design, synthesis, anticancer evaluation and docking studies of novel 2-(1-isonicotinoyl-3-phenyl-1H-pyrazol-4-yl)-3-phenylthiazolidin-4-one derivatives as Aurora-A kinase inhibitors. [Link]

  • ResearchGate. Structure of Aurora kinase domains. [Link]

  • Michigan State University. Lessons from Docking Validation. [Link]

  • Forli, S., et al. (2016). Computational protein–ligand docking and virtual drug screening with the AutoDock suite. Nature Protocols, 11(5), 905-919. [Link]

  • Mobley, D. L., et al. (2015). Structure-activity relationship for the oxadiazole class of antibiotics. Journal of Medicinal Chemistry, 58(5), 2345-2353. [Link]

  • ScotChem. Preparing the protein and ligand for docking. [Link]

  • MDPI. (2020). Design, Synthesis, and Biochemical Evaluation of New Triazole Derivatives as Aurora-A Kinase Inhibitors. [Link]

  • AutoDock Vina. AutoDock Vina Manual. [Link]

  • Hsieh, H. P., et al. (2016). Discovery of novel inhibitors of Aurora kinases with indazole scaffold: In silico fragment-based and knowledge-based drug design. European Journal of Medicinal Chemistry, 124, 739-753. [Link]

  • Johny, A. (2023, April 8). Molecular Docking Made Easy: A Step-by-Step Guide to AutoDock4 using AutoDockTools. Medium. [Link]

  • ResearchGate. The validation of docking performance by AutoDock Vina. [Link]

  • Wikipedia. Aurora kinase A. [Link]

  • MDPI. (2020). Development of Novel Class of Phenylpyrazolo[3,4-d]pyrimidine-Based Analogs with Potent Anticancer Activity and Multitarget Enzyme Inhibition Supported by Docking Studies. [Link]

  • YouTube. (2020, May 6). #Validation of docking##DOCKING Validation#Screening DOCKING#RE-DOCKING#P#Docking Of Inhibitor#DOCK. [Link]

  • bioRxiv. (2021, August 31). Exploring the conformational landscape and stability of Aurora A using ion-mobility mass spectrometry and molecular modelling. [Link]

  • National Institutes of Health. (2023, November 7). 2-Amino Thiazole Derivatives as Prospective Aurora Kinase Inhibitors against Breast Cancer: QSAR, ADMET Prediction, Molecular Docking, and Molecular Dynamic Simulation Studies. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of 4-Phenyloxazole-5-carboxylic Acid

Navigating the lifecycle of a chemical reagent extends beyond its application in research and development; it culminates in its safe and compliant disposal. For specialized compounds like 4-Phenyloxazole-5-carboxylic aci...

Author: BenchChem Technical Support Team. Date: February 2026

Navigating the lifecycle of a chemical reagent extends beyond its application in research and development; it culminates in its safe and compliant disposal. For specialized compounds like 4-Phenyloxazole-5-carboxylic acid, a meticulous and informed approach to waste management is not just a regulatory necessity but a cornerstone of laboratory safety and environmental stewardship. This guide provides an in-depth, procedural framework for the proper disposal of this compound, grounded in established safety protocols and an understanding of its chemical properties.

Hazard Profile and Immediate Safety Considerations

Before any disposal procedure is initiated, a thorough understanding of the compound's hazard profile is essential. Based on data for structurally similar oxazole carboxylic acids, 4-Phenyloxazole-5-carboxylic acid should be handled as a hazardous substance.

The primary hazards include:

  • Skin Irritation: Causes skin irritation upon contact.[1][2]

  • Serious Eye Irritation: Poses a significant risk of causing serious eye irritation.[1][2]

  • Respiratory Irritation: May cause irritation to the respiratory tract if inhaled as dust or aerosol.[1][2]

  • Harmful if Swallowed: Ingestion can be harmful to health.[1]

This hazard profile dictates the mandatory use of Personal Protective Equipment (PPE) at all stages of handling and disposal. The causality is clear: each piece of PPE directly mitigates a specific risk associated with the compound's reactivity and toxicity.

Protection Type Recommended Equipment Rationale & Governing Standards
Eye & Face Protection Tight-sealing safety goggles or a full-face shield.Essential for preventing contact with airborne particles or splashes, which can cause serious eye irritation.[2] Equipment should conform to OSHA 29 CFR 1910.133 or European Standard EN166.[3]
Skin Protection Chemical-resistant gloves (e.g., Nitrile rubber) and a lab coat.Prevents direct skin contact, mitigating the risk of irritation.[1][2] Always check glove compatibility for the specific solvents being used.
Respiratory Protection Use only in a well-ventilated area, preferably within a chemical fume hood.Minimizes the risk of inhaling dust particles, which can lead to respiratory tract irritation.[2]

In case of accidental exposure, immediate action is critical:

  • Eye Contact: Immediately rinse with water for several minutes, removing contact lenses if present and easy to do so. If irritation persists, seek medical attention.[1][2]

  • Skin Contact: Take off contaminated clothing and rinse the skin thoroughly with soap and water.[1][2]

  • Inhalation: Move the individual to fresh air and ensure they are comfortable for breathing.[1][2]

  • Ingestion: If swallowed, call a POISON CENTER or doctor immediately. Do NOT induce vomiting.[1]

Core Principles of Chemical Waste Management

The foundation of safe disposal rests on three core principles: segregation, containerization, and clear communication through labeling. These are not merely administrative tasks; they are active safety measures to prevent dangerous chemical reactions within the waste stream.

  • Waste Segregation: Never mix 4-Phenyloxazole-5-carboxylic acid waste with incompatible chemicals. As a carboxylic acid, it must be stored separately from bases, oxidizers, and reactive metals to prevent violent reactions or the release of toxic gases.[4][5]

  • Proper Containerization: Waste must be stored in a designated, leak-proof container that is chemically compatible with the acidic nature of the compound.[6][7][8] The container should be kept closed except when adding waste and filled to no more than 90% of its capacity to allow for vapor expansion.[7]

  • Accurate Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name ("4-Phenyloxazole-5-carboxylic acid"), and any other components in the waste stream.[9] This ensures that anyone handling the container is immediately aware of its contents and associated hazards.

Disposal Pathways: A Decision-Making Workflow

The appropriate disposal path depends critically on the composition of the waste stream. The following workflow provides a logical framework for making this determination.

G start Start: Assess Waste Stream Containing 4-Phenyloxazole-5-carboxylic acid decision1 Is the waste ONLY an aqueous solution of the acid with no other hazardous constituents (e.g., heavy metals, solvents)? start->decision1 path_a Pathway A: Direct Disposal (Recommended & Most Common) decision1->path_a No / Contains Other Hazards path_b Pathway B: In-Lab Neutralization (Requires Verification) decision1->path_b Yes protocol_a Follow Protocol 1: Packaging for Licensed Disposal path_a->protocol_a protocol_b Follow Protocol 2: Aqueous Waste Neutralization path_b->protocol_b end_a Store in Satellite Accumulation Area for pickup by licensed waste carrier. protocol_a->end_a end_b Dispose of neutralized solution via sanitary sewer, per local regulations. Record the disposal. protocol_b->end_b

Caption: Decision workflow for selecting the appropriate disposal pathway.

Pathway A: Direct Disposal via Licensed Waste Carrier (Recommended)

This is the most secure and universally compliant method for disposing of 4-Phenyloxazole-5-carboxylic acid, particularly for solid waste or solutions containing other hazardous materials. The process involves preparing the waste for collection by a certified hazardous waste disposal service.[1]

Protocol 1: Packaging for Licensed Disposal

  • Segregate Waste: Collect solid 4-Phenyloxazole-5-carboxylic acid and any contaminated materials (e.g., weigh boats, gloves, paper towels) in a dedicated, clearly labeled hazardous waste container.[6] For liquid waste, use a compatible, sealed container.[6]

  • Containerize Securely: Ensure the container is robust, leak-proof, and has a secure, tight-fitting lid.[7][8] Do not overfill.[7]

  • Label Correctly: Affix a hazardous waste tag to the container. Clearly write the full chemical name, concentration, and any other components.

  • Store Safely: Place the sealed and labeled container in a designated Satellite Accumulation Area (SAA).[4] This area must be secure and away from incompatible materials.

  • Schedule Pickup: Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste carrier to schedule a pickup.[1] Ensure all institutional and regulatory paperwork is completed accurately.

Pathway B: In-Lab Neutralization (Aqueous Waste Only)

For waste streams that are hazardous only because of their acidic (corrosive) nature, in-lab neutralization may be a permissible option before drain disposal.[10] This pathway is strictly limited to simple aqueous solutions of 4-Phenyloxazole-5-carboxylic acid, free from any other regulated chemicals like heavy metals or organic solvents.[10]

Causality: The purpose of neutralization is to convert the corrosive carboxylic acid into a salt and water, which have a pH within the acceptable range (typically 5-9) for drain disposal according to local wastewater regulations.[10][11] The reaction is exothermic, necessitating slow, controlled addition of a base and cooling to prevent boiling and splashing.[10]

Protocol 2: Aqueous Waste Neutralization

  • Verification: Confirm that the waste stream contains ONLY 4-Phenyloxazole-5-carboxylic acid dissolved in water and is not hazardous for any other reason. When in doubt, default to Pathway A.

  • Setup in Fume Hood: Place a container of the acidic waste in a larger secondary container (e.g., a plastic tub) inside a chemical fume hood. An ice bath is recommended to control the temperature.[10]

  • Prepare Neutralizing Agent: Prepare a dilute solution of a weak base, such as 5% sodium bicarbonate or sodium carbonate. Avoid strong bases like sodium hydroxide unless you are experienced with the significant heat generation.

  • Controlled Neutralization:

    • Slowly and with constant stirring, add the basic solution to the acidic waste.[12] Effervescence (release of CO2 gas) will occur if using bicarbonate or carbonate; add the base slowly to manage this foaming.

    • Monitor the pH of the solution frequently using pH paper or a calibrated pH meter.[12]

  • Target pH: Continue adding the base until the pH of the solution is stable within a neutral range (e.g., pH 5 to 9), as specified by your local wastewater authority.[10]

  • Final Disposal: Once the solution is confirmed to be neutral and has cooled to room temperature, it can be poured down the sanitary sewer drain, followed by flushing with a large volume of water.[11]

  • Documentation: Record the neutralization and disposal event in your laboratory logbook, noting the chemical, quantity, and date.

Spill Management

In the event of a spill, a swift and correct response is crucial to prevent exposure and environmental contamination.

  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

  • Control and Contain: For small, dry spills, carefully sweep up the material and place it into a suitable, labeled container for disposal.[3] Avoid creating dust.[2][3] For small liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place the contaminated absorbent into the waste container.

  • Decontaminate: Clean the spill area thoroughly with soap and water.[2]

  • Dispose of Waste: All materials used for cleanup must be treated as hazardous waste and disposed of according to Pathway A.[2]

By adhering to these detailed procedures, researchers and laboratory professionals can ensure that the disposal of 4-Phenyloxazole-5-carboxylic acid is conducted with the highest standards of safety, scientific integrity, and regulatory compliance.

References

  • Material Safety Data Sheet - 4-Phenylurazole, 98+% (n.d.). Cole-Parmer. [Link]

  • Factsheet: Disposal of Hazardous Waste - Basic Principles. (n.d.). ETH Zürich. [Link]

  • Safety Data Sheet: 4-(4-Nitrophenylazo)-resorcinol. (n.d.). Carl ROTH. [Link]

  • Waste Neutralization Guidance. (2023). Missouri State University Environmental Management. [Link]

  • Hazardous Waste Disposal Procedures. (n.d.). The University of Chicago Environmental Health and Safety. [Link]

  • Laboratory Hazardous Waste Disposal Guidelines. (n.d.). Central Washington University. [Link]

  • Regulations for Hazardous Waste Generated at Academic Laboratories. (2025). US EPA. [Link]

  • Neutralization Guide. (n.d.). University of Wisconsin-Madison. [Link]

  • LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. (n.d.). University of Pennsylvania EHRS. [Link]

  • Hazardous Materials Disposal Guide. (2019). Nipissing University. [Link]

  • How to Treat Acid Waste: A Comprehensive Guide. (2024). Greenflow. [Link]

Sources

Handling

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-Phenyloxazole-5-carboxylic acid

Handling chemical reagents in a research and development setting demands a proactive and informed approach to safety. This guide provides a detailed operational framework for the safe handling of 4-Phenyloxazole-5-carbox...

Author: BenchChem Technical Support Team. Date: February 2026

Handling chemical reagents in a research and development setting demands a proactive and informed approach to safety. This guide provides a detailed operational framework for the safe handling of 4-Phenyloxazole-5-carboxylic acid, focusing on the selection and use of appropriate Personal Protective Equipment (PPE). Our methodology is grounded in a risk-based assessment, ensuring that safety protocols are scaled to the specific hazards of the procedure at hand.

Hazard Profile of 4-Phenyloxazole-5-carboxylic acid

Understanding the intrinsic hazards of a compound is the first step in developing a robust safety plan. Based on available Safety Data Sheets (SDS), 4-Phenyloxazole-5-carboxylic acid is classified with several key hazards that directly inform PPE requirements.[1] A related compound, 5-Phenyloxazole-2-carboxylic acid, presents similar hazards.[2]

Table 1: GHS Hazard Classification

Hazard StatementClassificationImplication for Handling
H302 Acute Toxicity 4Harmful if swallowed.[2]
H315 Skin Irritation 2Causes skin irritation.[1][2]
H319 Eye Irritation 2Causes serious eye irritation.[1][2]
H335 STOT SE 3May cause respiratory irritation.[1][2]

STOT SE 3: Specific Target Organ Toxicity - Single Exposure, Category 3

The primary risks associated with this compound are irritation to the skin, eyes, and respiratory system upon direct contact or inhalation of its dust or aerosols.[1][2] These hazards necessitate a multi-layered PPE strategy to prevent exposure through all potential routes.

The Foundation: Engineering Controls and Work Practices

Before any discussion of PPE, it is critical to emphasize that PPE is the last line of defense. The most effective safety measures are engineering controls that isolate the hazard from the operator.

  • Ventilation: All handling of 4-Phenyloxazole-5-carboxylic acid, particularly when dealing with the solid powder, must be conducted within a certified chemical fume hood.[1] This is the primary method to mitigate the risk of respiratory irritation by containing dust and potential vapors.[1]

  • Work Practices: Avoid all personal contact, including inhalation.[1] Do not eat, drink, or smoke in the handling area.[2] Ensure hands are washed thoroughly after handling the material.[1][2]

A Risk-Based Framework for PPE Selection

The specific PPE required is dictated by the nature and scale of the operation. The following tiered approach allows for the logical selection of appropriate protective gear.

Tier 1: Baseline PPE for Low-Risk Operations
  • Scenario: Handling small quantities of solid (<1g) for tasks like weighing or preparing stock solutions within a fume hood.

  • Required PPE:

    • Eye Protection: Safety glasses with side shields.

    • Hand Protection: Standard nitrile laboratory gloves. Inspect gloves for integrity before each use.

    • Body Protection: A long-sleeved laboratory coat.

  • Causality: At this scale, the primary risk is minor, accidental contact with the solid. Safety glasses protect against accidental projectiles, a lab coat protects the skin on the arms and torso, and nitrile gloves provide a sufficient barrier against incidental skin contact.[3]

Tier 2: Enhanced PPE for Moderate-Risk Operations
  • Scenario: Operations involving solutions, heating, agitation, or any process that increases the risk of splashes or aerosol generation.

  • Required PPE:

    • Eye Protection: Chemical splash goggles. These provide a complete seal around the eyes, offering superior protection from splashes compared to safety glasses.[4]

    • Hand Protection: Nitrile gloves. Consider double-gloving if extensive handling of solutions is required.

    • Body Protection: A long-sleeved laboratory coat supplemented with a chemical-resistant apron. The apron adds a layer of protection against splashes of dissolved material.

  • Causality: When the compound is in solution, the risk of a splash is significantly higher. Goggles are essential to protect the sensitive tissues of the eyes from serious irritation.[1][5][6] An apron protects the torso from larger volume spills that could soak through a standard lab coat.

Tier 3: Maximum Protection for High-Risk Scenarios
  • Scenario: Handling large quantities, procedures with a high potential for aerosolization (e.g., sonication, vigorous mixing), or cleaning up a significant spill.

  • Required PPE:

    • Eye and Face Protection: A full-face shield worn over chemical splash goggles. This combination protects the entire face from splashes and airborne particles.[7]

    • Hand Protection: Heavy-duty chemical-resistant gloves (e.g., butyl or nitrile) with extended cuffs.[8] Ensure cuffs are worn over the sleeves of the lab coat to prevent chemicals from running down into the gloves.

    • Body Protection: A chemical-resistant suit or coveralls to provide full-body protection.[3][7]

    • Respiratory Protection: If working outside of a fume hood during a spill cleanup or if significant dust is generated, a NIOSH-approved respirator is necessary.[4][7] A half-mask respirator with organic vapor cartridges and P100 particulate filters would be appropriate.[8]

  • Causality: High-risk scenarios present a danger of widespread contamination. Full-face and body protection is necessary to shield against significant splashes or clouds of irritating dust.[7] Respiratory protection is critical when engineering controls cannot guarantee that the breathing zone is free of harmful particulates.[4]

PPE_Selection_Workflow

Caption: PPE selection workflow for 4-Phenyloxazole-5-carboxylic acid.

Operational and Disposal Plan

A safe experiment includes a plan for the entire lifecycle of the chemical, from handling to disposal.

Step-by-Step Handling Protocol: Weighing and Dissolving
  • Preparation: Before bringing the chemical into the work area, don the appropriate Tier 1 or Tier 2 PPE as determined by the scale of your work. Ensure the chemical fume hood is on and operating correctly.

  • Weighing: Perform all weighing operations on a disposable weigh boat or paper inside the fume hood to contain any spilled powder.

  • Transfer: Carefully transfer the weighed solid to the receiving flask, which should also be inside the fume hood. Use a spatula and tap it gently to ensure all powder is transferred. Avoid any actions that could create dust clouds.

  • Dissolution: Add the solvent slowly to the flask, directing the stream down the inner wall to avoid splashing.

  • Pre-Cleaning: Lightly rinse the weigh boat and spatula with the solvent, adding the rinse to the flask to ensure a quantitative transfer.

  • Immediate Disposal: Dispose of the used weigh boat and any contaminated wipes into a dedicated solid hazardous waste container located within the fume hood.

Spill Management
  • Minor Spill (Solid): If a small amount of solid is spilled within the fume hood, gently wipe it up with a damp paper towel to avoid creating dust. Dispose of the towel in the solid hazardous waste container.

  • Minor Spill (Liquid): If a solution is spilled, absorb it with a chemical spill pad or other inert absorbent material. Place the contaminated material in the solid hazardous waste container.

  • Major Spill: In the event of a large spill, evacuate the immediate area and alert laboratory safety personnel. Do not attempt to clean it up without proper training and Tier 3 PPE.

Waste Disposal
  • Chemical Waste: All solutions and unreacted solid material must be disposed of in a properly labeled hazardous waste container. Do not pour down the drain.

  • Contaminated PPE: Used gloves, disposable aprons, and other contaminated items must be placed in the solid hazardous waste stream.[1] Do not discard them in the regular trash.

  • Container Management: Empty containers must be triple-rinsed with a suitable solvent. The rinsate should be collected as hazardous waste. Only then can the container be safely discarded or recycled according to institutional policy.

By adhering to this comprehensive safety and handling guide, researchers can effectively mitigate the risks associated with 4-Phenyloxazole-5-carboxylic acid, ensuring a safe and productive laboratory environment.

References

  • Palamatic Process. (n.d.). Which equipment to select for handling toxic materials and protecting operators? Retrieved from [Link]

  • Chemistry LibreTexts. (2025). 20.5: Preparing Carboxylic Acids. Retrieved from [Link]

  • ResearchGate. (2023). Recent Development and Green Approaches for Synthesis of Oxazole Derivatives: A Review. Retrieved from [Link]

  • International Enviroguard. (2022). Powder Coating Safety and Regulations. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). Synthesis of Carboxylic Acids. Retrieved from [Link]

  • SAMS Solutions. (2024). Protective Gear for Chemical Handling Must-Have Equipment. Retrieved from [Link]

  • Study.com. (n.d.). Preparing Carboxylic Acids: Description & Methods. Retrieved from [Link]

  • Chemguide. (n.d.). Making carboxylic acids. Retrieved from [Link]

  • Semantic Scholar. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Retrieved from [Link]

  • University of Hawaii. (n.d.). UNIT 7: Personal Protective Equipment. Retrieved from [Link]

  • PubMed. (2021). Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Preparation of Carboxylic Acids. Retrieved from [Link]

  • Healthy Bean. (2023). PPE for Chemical Handling: A Quick Guide. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: 4-Hydroxybenzoic acid. Retrieved from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: Benzoic acid. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-Phenyloxazole-5-carboxylic acid
Reactant of Route 2
Reactant of Route 2
4-Phenyloxazole-5-carboxylic acid
© Copyright 2026 BenchChem. All Rights Reserved.